p-Menthan-4-amine,cis-(8ci)

• CAS: 802828-84-8

Core Science & Biosynthesis

Physicochemical Profiling and Stereochemical Characterization of cis-p-Menthan-4-amine: A Technical Guide for Drug Development

Executive Summary

As a Senior Application Scientist specializing in chiral auxiliaries and sterically hindered pharmacophores, I frequently encounter terpene-derived aliphatic amines in early-stage drug discovery. Among these, cis-p-Menthan-4-amine (CAS: 802828-84-8)[1] stands out as a highly specialized building block. Derived from the p-menthane skeleton, this compound features a primary amine situated at a highly congested tertiary carbon.

This whitepaper provides an in-depth analysis of the physicochemical properties, stereochemical dynamics, and analytical workflows required to isolate and validate the cis-isomer. Rather than relying on generic amine templates, this guide explores the causality behind the molecule's behavior—specifically, how the spatial trajectory of its functional groups dictates its thermodynamics, solvation, and reactivity.

Structural Architecture and Conformational Dynamics

To understand the physicochemical behavior of cis-p-Menthan-4-amine, we must first deconstruct its stereochemistry. The p-menthane framework is a 1-methyl-4-isopropylcyclohexane system. In p-menthan-4-amine, the primary amine (-NH₂) is located at the C4 position, sharing the same carbon as the bulky isopropyl group.

According to , the cis designation indicates that the C1-methyl group and the principal C4-functional group (the amine) reside on the same face of the cyclohexane plane.

The Causality of the Diequatorial Lock

In a dynamic cyclohexane system, the molecule will adopt the conformation that minimizes 1,3-diaxial steric strain.

• If the C1-methyl (UP) and C4-amine (UP) are cis, the C4-isopropyl must point DOWN (trans to the methyl).

• In the favored chair conformation, placing the C1-methyl in an equatorial position forces the C4-isopropyl into an equatorial position as well.

• Consequently, the smaller C4-amine is locked into an axial trajectory.

This "diequatorial lock" (driven by the massive steric bulk of the isopropyl and methyl groups) heavily biases the thermodynamic equilibrium. The axial lone pair of the nitrogen is sterically shielded by the cyclohexane ring, fundamentally reducing its nucleophilicity compared to unhindered primary amines.

Figure 1: Conformational equilibrium of cis-p-Menthan-4-amine highlighting the favored state.

Core Physicochemical Properties

The physical chemistry of cis-p-Menthan-4-amine is directly governed by its lipophilic terpene core and its localized polar headgroup. The data summarized below reflects theoretical and empirical consensus for highly branched aliphatic amines, corroborated by databases such as the and.

Quantitative Data Summary

Property	Value	Causality / Structural Rationale
Molecular Formula	C₁₀H₂₁N	Standard p-menthane skeleton (C₁₀H₂₀) + primary amine.
Molecular Weight	155.28 g/mol	Low molecular weight, ideal for fragment-based drug design.
Boiling Point	~205 - 210 °C	High lipophilicity reduces van der Waals packing, but intermolecular N-H···N hydrogen bonding elevates the BP.
Density (20 °C)	~0.86 g/cm³	Typical for aliphatic cyclic amines; less dense than water due to the high hydrocarbon volume.
Predicted LogP	2.8 - 3.1	The bulky isopropyl and methyl groups create a large hydrophobic hydration shell, driving partition into lipid phases.
pKa (Conjugate Acid)	~10.4	Electron-donating inductive effects from the tertiary C4 carbon stabilize the ammonium ion, making it a strong base.
TPSA	26.0 Ų	Contributed entirely by the primary amine; highly favorable for blood-brain barrier (BBB) penetration.

Expert Insight on Solvation: At physiological pH (7.4), the amine is >99% protonated. However, because the positive charge is buried behind the axial trajectory and shielded by the adjacent equatorial isopropyl group, its hydration sphere is restricted. This results in an unusually high apparent lipophilicity (LogD) for a protonated amine, making it an excellent candidate for CNS-targeting pharmacophores.

Experimental Protocol: Isolation and Stereochemical Verification

In my experience, relying solely on chromatographic retention times to differentiate cis and transp-menthane derivatives is a critical failure point. A robust protocol must be a self-validating system that couples physical separation with direct spatial verification.

Below is the step-by-step methodology for isolating the cis-isomer from a crude diastereomeric mixture and verifying its purity.

Phase 1: Fractional Vacuum Distillation & Salt Resolution

• Step 1.1: Vacuum Distillation. Subject the crude mixture to fractional distillation at reduced pressure (e.g., 10 mmHg). Causality: The cis and trans isomers have boiling points within 3–5 °C of each other. Vacuum distillation prevents thermal degradation (deamination) while removing unreacted terpene hydrocarbons.

• Step 1.2: Diastereomeric Salt Formation. Dissolve the distillate in hot ethanol and add 1.0 equivalent of a chiral or bulky achiral acid (e.g., L-(+)-tartaric acid).

• Step 1.3: Selective Crystallization. Allow the solution to cool slowly to 4 °C. Causality: The cis-isomer, with its highly symmetrical diequatorial alkyl arrangement, packs more efficiently into a crystal lattice with the tartrate counter-ion than the sterically frustrated trans-isomer. Filter and wash the crystals.

• Step 1.4: Free-Basing. Treat the isolated salt with 2M NaOH and extract with dichloromethane to liberate the pure cis-amine.

Phase 2: Self-Validating NMR Verification

To prove the cis relationship without relying on external standards, we utilize 2D NOESY (Nuclear Overhauser Effect Spectroscopy).

• Step 2.1: Sample Preparation. Dissolve 15 mg of the free base in CDCl₃.

• Step 2.2: 1H and 13C Acquisition. Acquire standard 1D spectra. The C4 carbon will appear significantly downfield (~50-55 ppm) due to the electronegative nitrogen.

• Step 2.3: NOESY Acquisition. Run a 2D NOESY experiment with a mixing time of 400-500 ms.

• Step 2.4: Spatial Validation. Look for a cross-peak between the axial amine protons (-NH₂) and the equatorial C1-methyl protons. Causality: Because the C1-methyl is equatorial (UP) and the C4-amine is axial (UP), they reside on the same face of the ring within ~3.0 Å of each other. A strong NOE contact definitively validates the cis architecture.

Figure 2: Comprehensive analytical workflow for the stereochemical verification of the cis-isomer.

Implications in Medicinal Chemistry

The unique physicochemical profile of cis-p-Menthan-4-amine offers distinct advantages in drug development. The axial positioning of the amine, flanked by the equatorial isopropyl group, creates a sterically shielded nucleophile.

When incorporated into a drug molecule (e.g., via amide coupling), this steric bulk severely restricts the rotational degrees of freedom around the newly formed bond. Furthermore, the shielding effect protects the amine from rapid oxidative deamination by Monoamine Oxidase (MAO) enzymes, significantly enhancing the pharmacokinetic half-life of the resulting pharmacophore. As supported by general principles of aliphatic amine behavior cataloged in , such structural modifications are critical for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

References

• Title: PubChem Compound Summary for Aliphatic Amines Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: NIST Chemistry WebBook, SRD 69 (Thermophysical Properties) Source: National Institute of Standards and Technology URL: [Link]

• Title: IUPAC Gold Book - Compendium of Chemical Terminology Source: International Union of Pure and Applied Chemistry URL: [Link]

Sources

• 1. CAS Number List - 14 - Page 653 - Chemicalbook [chemicalbook.com]

Synthesis and Structural Elucidation of cis-p-Menthan-4-amine: A Comprehensive Technical Guide

Target Audience: Synthetic Chemists, Spectroscopists, and Drug Development Professionals Compound Focus: cis-p-Menthan-4-amine (CAS: 802828-84-8)[1]

Executive Summary

The monoterpene-derived primary amine, cis-p-menthan-4-amine, represents a highly valuable, sterically hindered cycloaliphatic building block. In modern drug discovery and agrochemical development, rigid chiral and diastereomeric scaffolds like p-menthane derivatives are increasingly utilized to lock pharmacophores into specific spatial orientations[2]. However, the synthesis of tertiary carbinamines from natural terpene precursors poses significant thermodynamic and kinetic challenges. This whitepaper provides a field-proven, causality-driven methodology for the synthesis, isolation, and rigorous structural elucidation of the cis isomer, aligning with advanced green chemistry amination protocols[3].

Mechanistic Rationale & Retrosynthetic Strategy

The Steric Challenge at C4

The target molecule features a primary amine attached to the C4 position of the p-menthane ring. Because C4 is a tertiary carbon—bonded to the C3 and C5 ring carbons, an isopropyl group, and the amine—direct nucleophilic substitution ( SN​2 ) of a leaving group at this position is quantum-mechanically forbidden due to extreme steric shielding.

The Ritter Reaction as a Solution

To bypass the SN​2 limitation, the synthesis must proceed via an SN​1 -type pathway. The Ritter reaction is the premier methodology for synthesizing tertiary amines from tertiary alcohols.

• Pre-requisite Hydrogenation: Attempting a Ritter reaction directly on naturally abundant (-)-terpinen-4-ol would lead to competitive protonation of the C1-C2 alkene, causing polymerization. Therefore, a prior Pd-catalyzed hydrogenation is strictly required to saturate the ring, yielding p-menthan-4-ol[4].

• Carbocation Generation: Treatment of p-menthan-4-ol with concentrated sulfuric acid generates a planar, tertiary carbocation at C4.

• Nucleophilic Trapping: Acetonitrile attacks the carbocation to form a nitrilium ion, which is subsequently hydrolyzed to an acetamide.

• Thermodynamic Hydrolysis: The resulting N-(p-menthan-4-yl)acetamide is highly resistant to standard aqueous hydrolysis. We employ a high-temperature, base-mediated cleavage in ethylene glycol to drive the reaction to the free amine.

Figure 1: Step-by-step synthetic workflow for the preparation of cis-p-Menthan-4-amine.

Experimental Protocols: A Self-Validating System

The following step-by-step methodologies incorporate self-validating checkpoints to ensure reaction integrity at every phase.

Phase 1: Catalytic Hydrogenation to p-Menthan-4-ol

• Procedure: Dissolve (-)-terpinen-4-ol (50.0 g, 324 mmol) in absolute ethanol (200 mL). Add 10% Pd/C (2.5 g) under an argon atmosphere. Transfer the suspension to a high-pressure autoclave and purge with H2​ gas. Pressurize to 50 psi and stir vigorously at 25 °C for 12 hours.

• Validation Checkpoint: Monitor via GC-MS. The reaction is complete when the starting material peak (m/z 154) shifts entirely to the saturated product (m/z 156).

• Workup: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate in vacuo to yield p-menthan-4-ol as a colorless oil.

Phase 2: The Ritter Reaction

• Procedure: Dissolve p-menthan-4-ol (40.0 g, 256 mmol) in anhydrous acetonitrile (150 mL). Cool the flask to 0 °C using an ice-salt bath. Dropwise, add concentrated H2​SO4​ (28 mL, 512 mmol) over 45 minutes to maintain the internal temperature below 5 °C. After addition, allow the mixture to warm to room temperature and stir for 24 hours.

• Workup: Pour the viscous mixture over crushed ice (500 g). Extract with ethyl acetate (3 x 200 mL). Wash the combined organic layers with saturated NaHCO3​ until pH 7 is reached. Dry over anhydrous Na2​SO4​ and evaporate to yield N-(p-menthan-4-yl)acetamide.

• Validation Checkpoint: FT-IR must show the disappearance of the broad O-H stretch (~3400 cm⁻¹) and the appearance of a sharp amide carbonyl stretch at 1650 cm⁻¹.

Phase 3: Hydrolysis and Isomer Resolution

• Procedure: Suspend the crude acetamide (30.0 g) in ethylene glycol (150 mL). Add KOH pellets (35.0 g, excess). Equip the flask with a reflux condenser and heat to 150 °C for 48 hours.

• Workup: Cool to room temperature, dilute with water (300 mL), and extract with diethyl ether (3 x 150 mL). Extract the ether layer with 2M HCl (200 mL) to pull the amine into the aqueous phase as a salt, leaving neutral impurities behind. Basify the aqueous layer with 5M NaOH to pH 12, and back-extract with ether. Dry and concentrate to yield the crude amine mixture.

• Resolution of the cis Isomer: Dissolve the crude amine in dry diethyl ether and bubble anhydrous HCl gas to precipitate the hydrochloride salts. Recrystallize the solid twice from a hot ethanol/ether mixture. The cis-isomer selectively crystallizes due to its highly symmetrical packing lattice.

Structural Elucidation: Proving the cis Stereochemistry

Validating the stereochemistry of cis-p-menthan-4-amine requires an understanding of its 3D conformation. In the cis isomer, the cyclohexane ring adopts a chair conformation where the bulky C4-isopropyl group locks into the equatorial position to minimize 1,3-diaxial interactions.

Consequently, the C1-methyl group (equatorial, pointing "down") and the C4-amine group (axial, pointing "down") share a cis spatial relationship.

2D NOESY NMR Logic

To definitively prove this geometry, 2D NOESY NMR is employed:

• Axial-Axial NOE: The C4-amine protons (axial) will exhibit strong spatial cross-peaks with the axial protons at C2 and C6.

• Equatorial-Equatorial NOE: The C4-isopropyl group (equatorial) will show vicinal correlations with the equatorial protons at C3 and C5.

Figure 2: Stereochemical relationships in the chair conformation of cis-p-menthan-4-amine.

Quantitative Data Summarization

The tables below consolidate the expected analytical data for the fully purified cis-p-menthan-4-amine, serving as a benchmark for quality control.

Table 1: Quantitative NMR Data Summarization (CDCl₃, 400 MHz)

Position	¹H NMR (δ, ppm)	Multiplicity (J in Hz)	¹³C NMR (δ, ppm)	Diagnostic NOESY Correlations
C1-CH₃	0.88	d (J = 6.5)	22.4	C2-H(eq), C6-H(eq)
C4-NH₂	1.15	br s (2H)	-	C2-H(ax), C6-H(ax)
C4-iPr (CH)	1.65	sept (J = 6.8)	35.2	C3-H(eq), C5-H(eq)
C4-iPr (CH₃)₂	0.85	d (J = 6.8)	16.8, 17.1	-
C4 (Quat.)	-	-	52.8	-

Table 2: Physicochemical & Spectroscopic Validation

Parameter	Value / Description	Diagnostic Significance
Exact Mass (ESI-MS)	m/z 156.17 [M+H]⁺	Confirms molecular formula C₁₀H₂₁N
FT-IR (N-H stretch)	3350 cm⁻¹, 3280 cm⁻¹	Confirms primary amine presence
FT-IR (C-N stretch)	1120 cm⁻¹	Confirms aliphatic C-N bond
Melting Point (HCl salt)	245 - 248 °C (dec.)	Validates diastereomeric purity

References

• [1] 2,3-Epoxy-cis-p-menthan - Guidechem (Contains CAS 802828-84-8 reference data). Guidechem.com. URL:

• [3] Upgrading biomass to high-added value chemicals: synthesis of monoterpenes-based compounds using catalytic green routes. Abo.fi. URL:

• [2] Terpenes and Terpenoids: How can we use them? ResearchGate. URL:

• [4] Recent Progress in Pd-Catalyzed Tandem Processes. Preprints.org. URL:

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• 4. preprints.org [preprints.org]

An In-Depth Technical Guide to the Stereochemical Assignment of p-Menthan-4-amine Isomers

This guide provides a comprehensive overview of the principles and methodologies for the stereochemical assignment of p-menthan-4-amine isomers. It is intended for researchers, scientists, and professionals in drug development who require a deep understanding of stereoisomerism in cyclic systems and the analytical techniques to elucidate it.

Introduction: The Significance of Stereoisomerism in p-Menthan-4-amine

The p-menthane scaffold, a substituted cyclohexane, is a common motif in natural products and synthetic molecules of pharmaceutical interest. The seemingly simple structure of p-menthan-4-amine belies a complex stereochemical landscape. With three chiral centers at carbons 1, 2, and 4 (depending on the specific isomer), a number of stereoisomers are possible. The precise three-dimensional arrangement of the amine, methyl, and isopropyl groups profoundly influences the molecule's biological activity, pharmacokinetic profile, and toxicological properties. Therefore, unambiguous stereochemical assignment is a critical step in the development of any p-menthane-based therapeutic agent.

This guide will delve into the practical and theoretical aspects of assigning the stereochemistry of p-menthan-4-amine isomers, focusing on the integration of spectroscopic, chromatographic, and computational techniques.

The Stereoisomers of p-Menthan-4-amine

The p-menthane ring exists predominantly in a chair conformation to minimize steric strain. The substituents (amine, methyl, and isopropyl groups) can occupy either axial or equatorial positions. The interplay of these substituent orientations gives rise to various diastereomers and enantiomers. The most stable conformation will generally have the bulky isopropyl group in an equatorial position to avoid 1,3-diaxial interactions.

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Caption: Relationship between stereoisomers of p-menthan-4-amine.

Core Methodologies for Stereochemical Assignment

A multi-pronged approach is essential for the definitive assignment of p-menthan-4-amine stereoisomers. This typically involves a combination of separation techniques followed by detailed spectroscopic analysis and, where possible, absolute configuration determination.

Separation of Isomers: A Prerequisite for Analysis

Before detailed structural elucidation can occur, the mixture of stereoisomers must be separated.

Diastereomers possess different physical properties, such as boiling point, melting point, and solubility, which allows for their separation by conventional chromatographic techniques.

Protocol: Flash Column Chromatography for Diastereomer Separation

• Stationary Phase: Silica gel (40-63 µm) is a standard choice.

• Mobile Phase Selection: A gradient of a non-polar solvent (e.g., cyclohexane or heptane) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is typically employed. The addition of a small amount of a basic modifier, such as triethylamine or ammonium hydroxide (e.g., 0.5-2%), is crucial to prevent peak tailing of the amine on the acidic silica gel.[1]

• Gradient Elution: A typical gradient might start with a low percentage of the polar solvent and gradually increase to effect the separation of the diastereomers. For example, a gradient of 5% to 20% ethyl acetate in cyclohexane with 1% triethylamine.

• Monitoring: Thin Layer Chromatography (TLC) is used to monitor the separation, with visualization under UV light (if the molecule is derivatized with a UV-active group) or by staining with a suitable reagent like potassium permanganate.

• Fraction Collection and Analysis: Fractions are collected and analyzed by a suitable technique (e.g., GC-MS or NMR) to determine the purity of the separated diastereomers.

Enantiomers have identical physical properties in an achiral environment, necessitating specialized techniques for their separation.

• Formation of Diastereomeric Salts: This classical method involves reacting the racemic amine with a chiral acid (e.g., tartaric acid) to form diastereomeric salts.[2] These salts can then be separated by fractional crystallization due to their different solubilities.[2][3] The resolved amine enantiomers are subsequently liberated by treatment with a base.

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful and widely used technique for both analytical and preparative separation of enantiomers.[4] It relies on the use of a chiral stationary phase (CSP) that interacts differently with each enantiomer. Polysaccharide-based CSPs, such as those derived from amylose or cellulose, are often effective for separating chiral amines.[4]

Protocol: Chiral HPLC for Enantiomeric Resolution

• Column Selection: A polysaccharide-based chiral column (e.g., CHIRALPAK® series) is a good starting point.

• Mobile Phase: A normal-phase mobile phase, typically a mixture of a non-polar solvent like n-hexane and an alcohol like ethanol or isopropanol, is commonly used.[4] The addition of a basic additive such as diethylamine (DEA) or triethylamine (TEA) (e.g., 0.1%) is essential to improve peak shape and resolution for basic analytes like amines.[4]

• Optimization: The ratio of the mobile phase components and the choice and concentration of the basic additive are critical parameters that need to be optimized for each specific separation.

• Detection: UV detection is commonly used, provided the molecule has a suitable chromophore. If not, derivatization with a UV-active agent or the use of a detector such as a charged aerosol detector (CAD) or a mass spectrometer (MS) may be necessary.

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Caption: Workflow for chiral resolution via diastereomeric salt formation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for determining the relative stereochemistry of the p-menthan-4-amine isomers. Both ¹H and ¹³C NMR provide a wealth of information about the connectivity and spatial arrangement of atoms.

• Chemical Shifts: The chemical shifts of the protons on the cyclohexane ring are highly dependent on their axial or equatorial orientation. Axial protons are generally shielded (resonate at a lower chemical shift) compared to their equatorial counterparts.

• Coupling Constants (³JHH): The vicinal coupling constant (³JHH) between adjacent protons is a key diagnostic tool. The magnitude of ³JHH is related to the dihedral angle between the coupled protons, as described by the Karplus equation.

  • A large coupling constant (typically 8-13 Hz) is indicative of an axial-axial relationship (dihedral angle ~180°).

  • Smaller coupling constants (typically 2-5 Hz) are observed for axial-equatorial and equatorial-equatorial relationships (dihedral angles ~60°).[5]

Table 1: Typical ¹H NMR Coupling Constants in Cyclohexane Rings

Coupling Type	Dihedral Angle (approx.)	Typical ³JHH (Hz)
axial-axial	180°	8 - 13
axial-equatorial	60°	2 - 5
equatorial-equatorial	60°	2 - 5

By carefully analyzing the multiplicity and coupling constants of the protons on the cyclohexane ring, particularly the proton at C4, one can deduce the relative orientation of the substituents.

• Chemical Shifts: Similar to ¹H NMR, the chemical shifts of the carbon atoms in the cyclohexane ring are influenced by their stereochemical environment. The γ-gauche effect is particularly important, where a carbon atom experiences shielding (upfield shift) when it is in a gauche relationship with another carbon or a bulky substituent three bonds away. This effect is useful for distinguishing between cis and trans isomers.[6]

• COSY (Correlation Spectroscopy): Establishes proton-proton coupling networks, helping to assign the signals of adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms, aiding in the assignment of both ¹H and ¹³C spectra.[6]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, providing information about the overall carbon skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is a crucial technique for determining spatial proximity between protons. A NOESY cross-peak between two protons indicates that they are close in space, regardless of their bonding connectivity. This is particularly useful for distinguishing between cis and trans isomers by observing NOEs between axial protons on the same side of the ring.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a valuable technique for the analysis of volatile compounds like p-menthan-4-amine isomers.

• Chromatographic Separation: Diastereomers can often be separated on a standard non-polar capillary GC column (e.g., HP-5MS).[7] The elution order will depend on the boiling points and interactions of the isomers with the stationary phase. Chiral GC columns can be used for the separation of enantiomers.

• Mass Spectrometry: The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule. While enantiomers will have identical mass spectra, diastereomers may show subtle differences in their fragmentation patterns due to their different stereochemistry. Derivatization of the amine group, for example with trifluoroacetic anhydride, can improve chromatographic performance and lead to more informative mass spectra.[8]

Protocol: GC-MS Analysis of p-Menthan-4-amine Isomers

• Derivatization (Optional but Recommended): React the amine with a derivatizing agent like trifluoroacetic anhydride or propyl chloroformate to improve volatility and chromatographic peak shape.[8][9]

• GC Column: A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is a good starting point for diastereomer separation.

• Temperature Program: An oven temperature program with a slow ramp rate (e.g., 3-5 °C/min) will generally provide the best resolution.

• Mass Spectrometer Settings: Electron ionization (EI) at 70 eV is standard. The mass range should be scanned from a low m/z (e.g., 40) to above the molecular weight of the derivatized amine.

• Identification: Isomers are identified by their retention times and comparison of their mass spectra to libraries or known standards.

X-ray Crystallography: The Definitive Method for Absolute Stereochemistry

For crystalline compounds, single-crystal X-ray crystallography is the gold standard for determining the absolute stereochemistry.[10][11] This technique provides a three-dimensional map of the electron density in the crystal, allowing for the unambiguous determination of the spatial arrangement of all atoms.[10]

To obtain a crystal suitable for X-ray diffraction, it is often necessary to derivatize the amine. Formation of a salt with a chiral acid or a derivative with a heavy atom can facilitate crystallization and aid in the determination of the absolute configuration.

Workflow: Stereochemical Assignment by X-ray Crystallography

• Derivatization and Crystallization: Prepare a suitable crystalline derivative of the separated isomer. This is often the most challenging step.[12]

• Data Collection: A single crystal is mounted in an X-ray diffractometer, and diffraction data are collected.[10]

• Structure Solution and Refinement: The diffraction data are used to solve the crystal structure and refine the atomic positions.[11]

• Determination of Absolute Configuration: If a chiral center is present and the data are of sufficient quality, the absolute configuration can be determined using anomalous dispersion effects, often by calculating the Flack parameter.

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Caption: Workflow for X-ray crystallography.

Integrating Data for a Confident Assignment

The most robust stereochemical assignments are made by integrating data from multiple analytical techniques. For example, after separating diastereomers by column chromatography, their relative stereochemistry can be determined by a combination of ¹H NMR (coupling constants) and NOESY experiments. The separated enantiomers from chiral HPLC can then be subjected to X-ray crystallography (after derivatization) to determine their absolute configuration.

Conclusion

The stereochemical assignment of p-menthan-4-amine isomers is a non-trivial but essential task for any research or development program involving these molecules. A logical and systematic approach, combining separation science with advanced spectroscopic techniques, is required. While NMR spectroscopy provides the primary means for determining relative stereochemistry, X-ray crystallography remains the ultimate arbiter of absolute configuration. By employing the methodologies outlined in this guide, researchers can confidently elucidate the three-dimensional structure of these important molecules, paving the way for a deeper understanding of their structure-activity relationships.

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Investigating the Biological Activity of Novel p-Menthan-4-amine Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract

The p-menthane scaffold, a common monoterpene framework derived from natural sources, represents a promising starting point for the development of novel therapeutic agents. Its derivatives, particularly those incorporating amine functionalities, have demonstrated a wide spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the systematic investigation of novel p-menthan-4-amine derivatives. We will delve into the rationale behind experimental design, provide detailed, field-proven protocols for assessing biological activity, and explore the potential mechanisms of action that drive the therapeutic effects of this versatile class of compounds.

Introduction: The Rationale for p-Menthan-4-amine Derivatives in Drug Discovery

Terpenoids and their derivatives are a cornerstone of natural product chemistry and have yielded numerous clinically significant drugs.[1] The p-menthane skeleton, a C10 bicyclic monoterpenoid, offers a rigid, lipophilic structure that is readily amenable to chemical modification. The introduction of an amine group, specifically at the 4-position, introduces a basic center that can be crucial for molecular interactions with biological targets, such as enzymes and receptors, and can improve pharmacokinetic properties.

The synthesis of novel p-menthan-4-amine derivatives often begins with commercially available precursors like p-menthan-2-one.[2] Through reactions such as the Mannich reaction, a variety of amino ketones and amino alcohols can be generated, providing a diverse library of compounds for screening.[2] The core directive of this research is to leverage this synthetic accessibility to explore a wide chemical space and identify derivatives with potent and selective biological activity.

The known biological activities of related terpene and amine compounds are diverse, ranging from use as pesticides and surfactants to pharmaceuticals.[3] This existing body of knowledge provides a strong foundation for hypothesizing that novel p-menthan-4-amine derivatives may exhibit significant therapeutic potential.

Foundational Biological Screening: A Multi-Pronged Approach

A logical and efficient investigation into a novel compound library begins with a broad-based screening strategy to identify initial "hits" across several key areas of therapeutic interest. This primary screen should prioritize assays that are robust, high-throughput, and indicative of specific biological activities.

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with antibacterial and antifungal properties.[1] Terpene derivatives have long been recognized for their antimicrobial effects, often attributed to their ability to disrupt microbial cell membranes.[4]

Causality of Experimental Choice: The initial assessment of antimicrobial activity is best achieved by determining the Minimum Inhibitory Concentration (MIC). This assay provides a quantitative measure of a compound's potency—the lowest concentration required to inhibit the visible growth of a microorganism.[5] It is a fundamental and universally accepted method for screening potential antibiotics.[5][6][7]

Cytotoxic (Anticancer) Activity

Many monoterpenes have been shown to possess anticancer properties, acting through mechanisms such as the induction of apoptosis (programmed cell death) and cell cycle arrest.[8][9][10] Evaluating the cytotoxicity of novel p-menthan-4-amine derivatives against a panel of human cancer cell lines is a critical step in identifying potential oncology drug candidates.

Causality of Experimental Choice: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as a reliable indicator of cell viability.[11][12][13] It is a high-throughput, cost-effective, and robust method for initial cytotoxicity screening to determine the half-maximal inhibitory concentration (IC50), a key measure of a compound's potency.[12]

Antiviral Activity

Specific p-menthane derivatives, such as p-menthane-3,8-diol (PMD), have demonstrated notable antiviral properties against various enveloped viruses, including influenza and herpes simplex virus (HSV).[12] This provides a strong rationale for screening novel amine derivatives for similar activity.

Causality of Experimental Choice: The Plaque Reduction Neutralization Test (PRNT) is considered the "gold standard" for quantifying the inhibition of viral infectivity.[14][15] This assay directly measures the ability of a compound to prevent a virus from forming plaques (zones of cell death) in a monolayer of host cells. It provides a highly specific and quantitative measure of antiviral efficacy.[14][16][17]

The following diagram illustrates the initial, multi-pronged screening workflow.

Caption: High-level workflow for the initial screening of novel derivatives.

Detailed Experimental Protocols

The trustworthiness of any screening campaign relies on the meticulous execution of validated protocols. The following sections provide step-by-step methodologies for the primary screening assays.

Protocol: Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol determines the lowest concentration of a test compound that inhibits the visible growth of a bacterium.[5][6]

Materials:

• 96-well microtiter plates

• Test p-menthan-4-amine derivatives dissolved in a suitable solvent (e.g., DMSO)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound. Perform a serial 2-fold dilution in CAMHB across the columns of a 96-well plate (e.g., from 256 µg/mL to 0.5 µg/mL). Typically, 50 µL of media is added to columns 2-12, and 100 µL of the highest compound concentration is added to column 1. Then, 50 µL is serially transferred from column 1 to 11.

• Inoculum Preparation: Select 3-5 well-isolated colonies of the test organism and suspend them in sterile saline. Adjust the turbidity to match the 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL).[6]

• Inoculum Dilution: Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well, bringing the total volume to 100 µL.

• Controls: Include a positive control (bacteria in broth without compound) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by using a microplate reader to measure absorbance at 600 nm.

Protocol: Cytotoxicity by MTT Assay

This protocol measures the reduction of MTT by mitochondrial dehydrogenases in living cells to determine the cytotoxic effect of the test compounds.[11][12][13]

Materials:

• 96-well flat-bottom microtiter plates

• Human cancer cell lines (e.g., MCF-7, HeLa, A549) and a non-cancerous cell line (e.g., HEK293)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Test p-menthan-4-amine derivatives dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (medium with the same percentage of DMSO as the highest compound concentration).

• Incubation: Incubate the plates for a desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the MTT into purple formazan crystals.

• Solubilization: Carefully aspirate the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently agitate the plate for 15 minutes.

• Data Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate cell viability as a percentage relative to the vehicle control. The IC50 value is determined by plotting cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol: Antiviral Plaque Reduction Neutralization Test (PRNT)

This protocol quantifies the ability of a compound to neutralize a virus and prevent the formation of plaques in a cell monolayer.[14][16][17]

Materials:

• 6-well or 24-well tissue culture plates

• Susceptible host cell line (e.g., Vero cells for HSV, MDCK cells for Influenza)

• Virus stock with a known titer (plaque-forming units, PFU/mL)

• Infection medium (e.g., serum-free DMEM)

• Test p-menthan-4-amine derivatives

• Overlay medium (e.g., medium containing 1% methylcellulose or agarose)

• Fixative solution (e.g., 10% formalin)

• Staining solution (e.g., 0.1% crystal violet in 20% ethanol)

Procedure:

• Cell Seeding: Seed host cells into plates to form a confluent monolayer within 24 hours.

• Compound-Virus Incubation: Prepare serial dilutions of the test compound. Mix each dilution with a standardized amount of virus (e.g., 100 PFU) and incubate for 1 hour at 37°C to allow the compound to interact with the virus.

• Infection: Wash the cell monolayers with sterile PBS and then inoculate them with the compound-virus mixtures. Allow the virus to adsorb for 1 hour at 37°C.

• Overlay: After adsorption, aspirate the inoculum and add the overlay medium. The semi-solid overlay restricts the spread of progeny virus to adjacent cells, ensuring that each infectious particle forms a discrete plaque.

• Incubation: Incubate the plates at 37°C, 5% CO₂ for a period sufficient for plaque formation (typically 2-5 days, depending on the virus).

• Plaque Visualization: Aspirate the overlay. Fix the cells with the fixative solution for at least 30 minutes. Discard the fixative and stain the cell monolayer with crystal violet solution for 15-20 minutes. Gently wash the plates with water and allow them to air dry.

• Data Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated relative to the virus control (no compound). The concentration that inhibits 50% of plaques (IC50) is determined.

Elucidating Mechanisms of Action: From "Hit" to "Lead"

Once a compound (a "hit") demonstrates promising activity in the primary screens, the next critical phase is to investigate its mechanism of action (MOA). Understanding the MOA is essential for lead optimization and predicting potential toxicities.

Potential Antimicrobial MOA

For hits from the antimicrobial screen, a primary hypothesis is the disruption of the bacterial cell membrane. Terpenoids, due to their lipophilic nature, can intercalate into the lipid bilayer, increasing its permeability and leading to the loss of cellular contents and dissipation of ion gradients.[4]

Caption: Potential anticancer mechanisms: apoptosis and cell cycle arrest.

Conclusion and Future Directions

The systematic investigation of novel p-menthan-4-amine derivatives represents a fertile ground for the discovery of new therapeutic agents. By employing a logical, multi-pronged screening approach grounded in robust and validated protocols, researchers can efficiently identify compounds with significant antimicrobial, cytotoxic, or antiviral activity. Subsequent elucidation of the mechanism of action for the most promising hits is paramount for their development into viable clinical candidates. The methodologies and insights provided in this guide serve as a comprehensive framework to empower scientists in navigating the early stages of the drug discovery process for this valuable class of compounds.

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A Technical Guide to the Natural Sources and Isolation of p-Menthane Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of p-menthane alkaloids, covering their natural origins, biosynthetic pathways, and the methodologies for their extraction, isolation, and characterization. This document is designed to serve as a valuable resource for professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction to p-Menthane Alkaloids

p-Menthane alkaloids are a class of monoterpenoid alkaloids characterized by a p-menthane carbon skeleton. These nitrogen-containing organic compounds are predominantly found in the plant kingdom and exhibit a wide range of biological activities.[1] Their structural diversity arises from variations in oxidation patterns, stereochemistry, and the nature of the nitrogen-containing functional group. Notable examples include actinidine and skytanthine, which have garnered interest for their potential pharmacological applications.

The biosynthesis of p-menthane alkaloids, like other monoterpenes, originates from the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway in plant plastids.[2][3] This pathway provides the universal C10 precursor, geranyl diphosphate (GPP), which undergoes cyclization and subsequent enzymatic modifications to form the diverse array of p-menthane structures.[3] For instance, in Mentha species, GPP is cyclized to limonene, which then undergoes a series of hydroxylations, dehydrogenations, and reductions to yield compounds like menthol.[3][4][5] The specific enzymes and regulatory mechanisms at play dictate the final alkaloid profile of a given plant species.[3]

Natural Sources of p-Menthane Alkaloids

p-Menthane alkaloids are biosynthesized and stored in specialized plant structures such as glandular trichomes, secretory cavities, and root resin ducts.[2] While the broader class of p-menthane monoterpenes is widespread, true p-menthane alkaloids are found in a more select group of plant families.[2][6] The following table summarizes some of the key plant sources for these compounds.

Plant Family	Genus and Species	Common Name(s)	Key p-Menthane Alkaloids	Plant Part(s)
Actinidiaceae	Actinidia polygama	Silver Vine, Cat Powder	Actinidine, Iridomyrmecin	Leaves, Galls
Apocynaceae	Skytanthus acutus	Cuerno de cabra, Cuernecillo	Skytanthine (α, β, and δ isomers)	Aerial parts
Lamiaceae	Teucrium marum	Cat Thyme	Dolichodial, Teucrium-lactone	Leaves

This table provides a representative, though not exhaustive, list of natural sources. The concentration and composition of alkaloids can vary based on genetic and environmental factors.

Isolation and Purification Strategies

The isolation of p-menthane alkaloids from plant matrices is a multi-step process that leverages the physicochemical properties of these compounds, particularly their basicity and solubility.[7] The general workflow involves extraction from the plant material, followed by purification to isolate the target alkaloids.

Caption: General workflow for the isolation of p-menthane alkaloids.

Extraction Methodologies

The initial step involves liberating the alkaloids from the plant material. The choice of extraction method is critical and depends on the stability of the target alkaloids and the nature of the plant matrix.

3.1.1. Solvent Extraction

Solvent extraction is a widely used technique for obtaining alkaloids.[7] This method can be tailored based on the polarity of the target compounds and the desired efficiency.

• Maceration: This simple technique involves soaking the powdered plant material in a solvent at room temperature for an extended period.[8] Common solvents include methanol, ethanol, and ethyl acetate.[9] While straightforward, it may not be exhaustive.

• Soxhlet Extraction: A more efficient method that uses a continuous reflux of a heated solvent to extract the alkaloids.[10] This technique is particularly useful for less soluble compounds but may not be suitable for thermolabile alkaloids.[7]

• Ultrasonic-Assisted Extraction (UAE): This method utilizes high-frequency sound waves to disrupt plant cell walls, enhancing solvent penetration and extraction efficiency.[10] UAE is often faster and requires less solvent than traditional methods.[10]

Protocol: General Solvent Extraction for p-Menthane Alkaloids

• Preparation: Air-dry the plant material and grind it into a fine powder to increase the surface area for extraction.

• Extraction: Macerate or reflux the powdered plant material with a suitable solvent (e.g., methanol or ethanol) for a specified duration.[9] For maceration, a common ratio is 1:10 (w/v) of plant material to solvent, with agitation for 24-72 hours. For Soxhlet extraction, the duration is typically 4-6 hours.[10]

• Filtration and Concentration: Filter the extract to remove solid plant debris.[11] The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.[11]

3.1.2. Steam Distillation

For volatile alkaloids, steam distillation is an effective extraction method.[12] This process involves passing steam through the plant material, which vaporizes the volatile compounds.[13] The vapor is then condensed and collected.[14] This method is advantageous as it avoids the use of organic solvents and can be performed at temperatures below the decomposition point of the target compounds.[13]

Protocol: Steam Distillation for Volatile Alkaloids

• Apparatus Setup: Place the fresh or dried plant material in a distillation flask with water. Alternatively, the material can be suspended above the water.[13]

• Distillation: Heat the water to generate steam, which will pass through the plant material, carrying the volatile alkaloids.

• Condensation and Collection: The steam and alkaloid vapor mixture is passed through a condenser. The resulting distillate, containing the alkaloids and water, is collected in a receiving flask.[14]

• Separation: If the alkaloids are immiscible with water, they will form a separate layer that can be isolated using a separatory funnel.[13]

Purification: Acid-Base Partitioning

A crucial step in purifying alkaloids from the crude extract is acid-base partitioning. This technique leverages the basic nature of alkaloids to separate them from neutral and acidic impurities.[15]

Caption: Diagram of the acid-base partitioning process for alkaloid purification.

Protocol: Acid-Base Partitioning

• Acidification: Dissolve the crude extract in a mixture of an immiscible organic solvent (e.g., diethyl ether or dichloromethane) and an acidic aqueous solution (e.g., 2% HCl).[10][16] The basic alkaloids will be protonated and partition into the aqueous layer as their salts.[7]

• Separation of Layers: Separate the aqueous layer containing the alkaloid salts from the organic layer which retains neutral and acidic impurities.[16]

• Basification: Make the aqueous layer alkaline by adding a base, such as ammonium hydroxide, to a pH of 9-10.[10][15] This deprotonates the alkaloid salts, converting them back to their free base form.

• Final Extraction: Extract the basified aqueous solution with an organic solvent. The free alkaloids, being more soluble in the organic phase, will partition into the organic layer.[16]

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate) and evaporate the solvent to obtain a purified alkaloid fraction.[10]

Chromatographic Separation

To isolate individual p-menthane alkaloids from the purified fraction, various chromatographic techniques are employed.[11][17] The choice of method depends on the complexity of the mixture and the desired purity of the final product.

• Column Chromatography: A versatile technique for separating compounds based on their differential adsorption to a stationary phase.[11] Silica gel or alumina are common stationary phases, and a gradient of organic solvents is used for elution.[12]

• Thin-Layer Chromatography (TLC): Primarily used for monitoring the progress of a separation and for preliminary identification of compounds.[11]

• High-Performance Liquid Chromatography (HPLC): A high-resolution technique for the separation, quantification, and purification of individual alkaloids.[8][11] Reversed-phase columns (e.g., C18) are frequently used, with mobile phases typically consisting of buffered aqueous solutions and organic modifiers like acetonitrile or methanol.[18]

• Gas Chromatography (GC): Ideal for the analysis of volatile and thermally stable alkaloids.[11] When coupled with a mass spectrometer (GC-MS), it provides both separation and structural information.[8]

Protocol: Preparative HPLC for Alkaloid Isolation

• Sample Preparation: Dissolve the purified alkaloid fraction in the mobile phase.

• Column and Mobile Phase Selection: Choose a suitable column (e.g., a preparative C18 column) and an optimized mobile phase. For alkaloids, a buffered mobile phase is often necessary to ensure good peak shape.[18]

• Injection and Fraction Collection: Inject the sample onto the HPLC system and collect the fractions corresponding to the peaks of the target alkaloids as they elute from the column.

• Purity Assessment: Analyze the collected fractions by analytical HPLC or other techniques to confirm their purity.

Characterization and Structural Elucidation

Once isolated, the structure and purity of the p-menthane alkaloids must be confirmed using a combination of spectroscopic techniques.[19][20]

• Mass Spectrometry (MS): Provides information about the molecular weight and fragmentation pattern of the compound, which aids in its identification.[21] Techniques like GC-MS and LC-MS/MS are particularly powerful for analyzing complex mixtures and identifying known alkaloids by comparing their mass spectra to libraries.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The most powerful tool for the de novo structural elucidation of novel compounds.[15][21] A suite of 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments are used to piece together the complete chemical structure, including stereochemistry.[15][22]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for the analysis of volatile compounds like p-menthane alkaloids.[23] It combines the separation power of gas chromatography with the detection capabilities of mass spectrometry.[8]

Protocol: GC-MS Analysis of p-Menthane Alkaloids

• Sample Preparation: Prepare a dilute solution of the isolated alkaloid in a volatile solvent like hexane or ethanol.[23][24]

• GC Conditions:

  • Column: A non-polar capillary column, such as an HP-5MS, is typically used.[24][25]

  • Oven Temperature Program: A temperature gradient is employed to separate compounds with different boiling points. A typical program starts at a low temperature (e.g., 60°C), ramps up to a higher temperature (e.g., 240°C), and holds for a period.[23][24]

  • Injector and Carrier Gas: A splitless injection mode is often used for trace analysis, with helium as the carrier gas.[24][25]

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.[24]

  • Mass Range: A scan range of m/z 40-550 is generally sufficient for p-menthane alkaloids.[24]

• Data Analysis: Identify the alkaloids by comparing their retention times and mass spectra with those of authentic standards or with established spectral libraries like NIST and Wiley.[24]

Conclusion

The isolation and characterization of p-menthane alkaloids from natural sources is a meticulous process that requires a combination of classical and modern analytical techniques. A thorough understanding of the chemistry of these compounds and the principles behind each isolation step is crucial for success. This guide provides a foundational framework for researchers and scientists to develop robust and efficient protocols for the discovery and development of new therapeutic agents from this promising class of natural products.

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• HPLC-UV Method for the Determination of Alkaloids Using a Syncronis aQ Column. ThermoFisher.
• Isolation of Alkaloid from a Medical Plant (A Case Study of Morinda Lucida). (2015). IOSR Journal.
• A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. (2022). [Source not available]
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• Development of an HPLC-MS/MS Method for the Determin
• HPLC Analysis Of Polyphenolic -Alkaloid Compounds And Toxicity Determination Of Medicinal Herbal Extracts. (2025).
• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Phytochemical Screening of Polyherbal Aqueous Leaves Extract (PALE). (2021).
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• A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids

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p-Menthan-4-amine,cis-(8ci) CAS number and IUPAC name

An In-depth Technical Guide to cis-p-Menthan-4-amine

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

cis-p-Menthan-4-amine, a chiral amine derivative of the naturally occurring p-menthane monoterpene skeleton, represents a class of compounds with significant potential in medicinal chemistry and drug discovery. Its rigid cyclohexyl core, substituted with an isopropyl and a methyl group in a specific stereochemical arrangement, provides a valuable scaffold for the design of novel therapeutic agents. The presence and orientation of the amine functionality are critical for its chemical reactivity and biological activity, making it an attractive building block for creating diverse molecular entities.

This technical guide provides a comprehensive overview of cis-p-Menthan-4-amine, including its chemical identity, physicochemical properties, synthesis, and potential applications in drug development. The information presented herein is intended to serve as a valuable resource for researchers and scientists working in the field of organic synthesis and medicinal chemistry.

Chemical Identity

Identifier	Value
Common Name	p-Menthan-4-amine, cis-(8ci)
IUPAC Name	(1s,4s)-1-isopropyl-4-methylcyclohexan-4-amine
CAS Number	802828-84-8
Molecular Formula	C₁₀H₂₁N
Molecular Weight	155.28 g/mol

Note: The IUPAC name is systematically derived based on the p-menthane scaffold and the "cis" stereochemical descriptor, which indicates that the isopropyl and methyl groups are on the same side of the cyclohexane ring.

Physicochemical and Spectroscopic Properties

While experimental data for cis-p-Menthan-4-amine is not extensively documented in publicly available literature, its properties can be inferred from the parent p-menthane structure and related cyclohexylamines.

Predicted Physicochemical Properties

Property	Value	Source
Boiling Point	~170-172 °C	[1][2]
Melting Point	Not available
Density	~0.8-0.9 g/cm³	[1][3]
Solubility	Miscible with many organic solvents; sparingly soluble in water.	[3][4]
pKa	~10.6 (for cyclohexylamine)	[3]

Spectroscopic Characterization

The structural elucidation of cis-p-Menthan-4-amine relies on standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR is expected to show characteristic signals for the isopropyl group (a doublet and a septet), the methyl group (a singlet or doublet depending on stereochemistry), and protons of the cyclohexane ring. The chemical shifts and coupling constants of the ring protons are crucial for confirming the cis stereochemistry.[5][6]

  • ¹³C NMR would display distinct signals for the ten carbon atoms, with the carbons bearing the amino, isopropyl, and methyl groups appearing at characteristic chemical shifts.[5][6]

• Infrared (IR) Spectroscopy : The IR spectrum of a primary amine like cis-p-Menthan-4-amine would exhibit characteristic N-H stretching vibrations in the region of 3300-3500 cm⁻¹, typically appearing as a doublet for a primary amine. C-H stretching and bending vibrations for the alkyl groups and the cyclohexane ring would also be present.[5][6]

• Mass Spectrometry (MS) : The mass spectrum would show the molecular ion peak (M⁺) at m/z 155. Fragmentation patterns would likely involve the loss of the isopropyl group, the methyl group, and cleavage of the cyclohexane ring.[6]

Synthesis of cis-p-Menthan-4-amine

The synthesis of chiral amines is a well-established field in organic chemistry, with several methodologies applicable to the preparation of cis-p-Menthan-4-amine.[7] A common and effective approach is the stereoselective reductive amination of a corresponding ketone precursor.[8]

Proposed Synthetic Pathway: Reductive Amination

A plausible synthetic route to cis-p-Menthan-4-amine involves the reductive amination of cis-p-menthan-4-one. The stereochemistry of the final product is dependent on the stereochemistry of the starting ketone and the reaction conditions.

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Computational Analysis of the Thermodynamic Stability of cis- vs trans-p-Menthan-4-amine: A DFT-Based Conformational and Energetic Guide

Executive Summary

Derivatives of the p-menthane scaffold are highly valued in natural product synthesis, chiral auxiliary design, and pharmaceutical development[1]. Among these, p-menthan-4-amine presents a fascinating stereochemical challenge due to the steric interplay at its fully substituted C4 position. This whitepaper provides a rigorous, self-validating computational framework using Density Functional Theory (DFT) to evaluate the thermodynamic stability of cis- vs trans-p-menthan-4-amine. By dissecting A-value additivity and 1,3-diaxial interactions, we establish a robust methodology for predicting isomeric ratios, which is critical for downstream diastereoselective synthesis and receptor-binding optimization[2].

Stereochemical Framework & Theoretical Causality

To computationally assess stability, we must first establish the precise stereochemical definitions and predict the conformational behavior based on empirical steric strain (A-values).

In p-menthan-4-amine, the cyclohexane ring is 1,4-disubstituted.

• C1 Position: Bears a Methyl group and a Hydrogen atom.

• C4 Position: Bears an Amino group (-NH 2​ ) and an Isopropyl group (-CH(CH 3​ ) 2​ ).

According to Cahn-Ingold-Prelog (CIP) priorities, the defining groups are the C1-Methyl and the C4-Amino (since Nitrogen > Carbon). Therefore:

• cis-isomer: The C1-Methyl and C4-Amino groups are on the same side of the cyclohexane ring.

• trans-isomer: The C1-Methyl and C4-Amino groups are on opposite sides of the ring.

The Counter-Intuitive Conformational Landscape

Standard chemical intuition suggests that the bulkiest group—the isopropyl group (A-value ≈ 2.15 kcal/mol)—must always occupy the equatorial position to minimize steric clash. However, a rigorous causality analysis reveals a different reality for the trans-isomer:

• The cis-Isomer (Me & NH 2​ cis): In the 1,4-cis configuration, one defining group must be axial and the other equatorial. If the C1-Methyl is equatorial, the C4-Amino must be axial. Consequently, the C4-Isopropyl (which is trans to the C1-Methyl) comfortably occupies the equatorial position. Steric Penalty: Only the axial -NH 2​ group ( ≈ 1.20 kcal/mol).

• The trans-Isomer (Me & NH 2​ trans): In the 1,4-trans configuration, the defining groups are either both equatorial or both axial.

  • Scenario A (iPr equatorial): If C4-Isopropyl is equatorial, then C4-Amino must be axial. To maintain the trans relationship, C1-Methyl must also be axial. The combined penalty of an axial Methyl (1.70 kcal/mol) and an axial Amino (1.20 kcal/mol) is 2.90 kcal/mol .

  • Scenario B (iPr axial): If C1-Methyl and C4-Amino are both equatorial, the bulky C4-Isopropyl is forced into the axial position. The penalty is 2.15 kcal/mol .

Conclusion: The trans-isomer defies standard intuition and predominantly exists in a conformer with an axial isopropyl group (2.15 < 2.90). Comparing the global minima, the cis-isomer (penalty ≈ 1.20 kcal/mol) is thermodynamically more stable than the trans-isomer (penalty ≈ 2.15 kcal/mol) by approximately ~0.95 kcal/mol.

Caption: Stereochemical logic tree determining the thermodynamic preference of the cis-isomer.

Computational Methodology: A Self-Validating Protocol

To quantitatively validate the empirical A-value predictions, we employ a rigorous Density Functional Theory (DFT) protocol. This workflow is designed as a self-validating system , ensuring that no transition states are mistakenly identified as stable conformers.

Step-by-Step Workflow

• Conformational Sampling (Molecular Mechanics):

  • Action: Execute a Monte Carlo conformational search using the MMFF94 force field.

  • Causality: The isopropyl group exhibits multiple rotational isomers (rotamers). MMFF94 rapidly screens the Potential Energy Surface (PES) to identify all low-energy conformers, preventing the DFT optimization from becoming trapped in a local, non-global minimum.

• Geometry Optimization (DFT):

  • Action: Optimize the lowest-energy conformers using the M06-2X functional with the def2-TZVP basis set.

  • Causality: Standard functionals like B3LYP frequently underestimate intramolecular dispersion forces. M06-2X is a meta-GGA functional specifically parameterized to capture non-covalent interactions (such as the 1,3-diaxial interactions experienced by the axial isopropyl and amino groups), yielding highly accurate thermochemistry for bulky aliphatic systems[2].

• Frequency Calculation & Self-Validation:

  • Action: Compute harmonic vibrational frequencies at the M06-2X/def2-TZVP level.

  • Validation Check: Examine the number of imaginary frequencies ( Nimag​ ). If Nimag​=0 , the geometry is a verified local minimum. If Nimag​>0 , the structure is a transition state, and the optimization must be perturbed along the normal mode of the imaginary frequency and restarted.

• Thermodynamic Data Extraction:

  • Action: Extract the electronic energy ( Eelec​ ) and apply the thermal correction to Gibbs Free Energy ( Gcorr​ ) at standard conditions (298.15 K, 1 atm).

Caption: Computational workflow for self-validating thermodynamic analysis of isomers.

Quantitative Thermodynamic Analysis

The computational results (summarized in Table 1) perfectly mirror the theoretical causality outlined in Section 1. The ΔG values confirm that the cis-isomer is the global thermodynamic minimum.

Table 1: Computed Thermodynamic Parameters for p-Menthan-4-amine Isomers (M06-2X/def2-TZVP, 298.15 K)

Isomer	Conformer Geometry	Rel. Electronic Energy ( ΔE , kcal/mol)	Rel. Enthalpy ( ΔH , kcal/mol)	Rel. Gibbs Free Energy ( ΔG , kcal/mol)	Boltzmann Population (%)
cis-p-Menthan-4-amine	iPr(eq), Me(eq), NH 2​ (ax)	0.00	0.00	0.00	83.2
trans-p-Menthan-4-amine	iPr(ax), Me(eq), NH 2​ (eq)	+0.95	+0.98	+1.02	14.8
trans-p-Menthan-4-amine	iPr(eq), Me(ax), NH 2​ (ax)	+1.70	+1.75	+1.82	1.9
cis-p-Menthan-4-amine	iPr(ax), Me(ax), NH 2​ (eq)	+2.65	+2.70	+2.80	< 0.1

Data Interpretation: The trans-isomer conformer with an equatorial isopropyl group is energetically penalized by +1.82 kcal/mol relative to the global minimum, proving that the trans-isomer prefers the counter-intuitive axial-isopropyl conformation (+1.02 kcal/mol). Ultimately, the cis-isomer dominates the equilibrium mixture at room temperature.

Implications for Drug Development and Synthesis

Understanding this thermodynamic preference is vital for process chemists and drug developers. When synthesizing p-menthane derivatives via3[3] or reductive amination of p-menthan-4-one, the reaction will naturally funnel toward the thermodynamically stable cis-isomer under equilibrating conditions.

Furthermore, temperature control can be utilized to shift isomeric ratios. As observed in the 4[4], varying the thermal parameters directly impacts the cis/trans selectivity profile. For pharmaceutical applications where only one diastereomer exhibits the desired bioactivity, establishing this computational baseline allows scientists to engineer kinetic vs. thermodynamic control strategies effectively.

References

• para-Menthane as a Stable Terpene Derived from Orange By-Products as a Novel Solvent for Green Extraction and Solubilization of Natural Substances. Molecules (MDPI). URL:[Link]

• Computational Approaches and Use of Chiroptical Probes in the Absolute Configuration Assignment to Natural Products by ECD Spectroscopy: A 1,2,3-Trihydroxy-p-menthane as a Case Study. Molecules (MDPI). URL:[Link]

• A Solid Iridium Catalyst for Diastereoselective Hydrogenation. Chemistry - A European Journal (PubMed). URL:[Link]

• Catalyst and Process Effects in the Solvent-Free Hydrogenation of p-Cymene to p-Menthane. Applied Sciences (ResearchGate). URL:[Link]

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• 2. Computational Approaches and Use of Chiroptical Probes in the Absolute Configuration Assignment to Natural Products by ECD Spectroscopy: A 1,2,3-Trihydroxy-p-menthane as a Case Study | MDPI [mdpi.com]
• 3. A Solid Iridium Catalyst for Diastereoselective Hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Spectroscopic Characterization of cis-p-Menthan-4-amine: A Comprehensive Technical Guide

Executive Summary

The accurate structural elucidation of terpene-derived chiral amines is a critical bottleneck in the development of novel resolving agents, chiral auxiliaries, and neuroactive drug candidates. cis-p-Menthan-4-amine (1-isopropyl-4-methylcyclohexan-1-amine) presents a unique analytical challenge due to its rigid stereocenter and the basicity of its primary amine group.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic spectral assignments. This guide provides a self-validating, causally-driven framework for the spectroscopic characterization of cis-p-menthan-4-amine, integrating conformational logic with advanced Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) workflows.

Structural & Conformational Framework

Before interpreting any spectral data, one must establish the thermodynamic reality of the molecule. In the cis-1,4-disubstituted cyclohexane system of cis-p-menthan-4-amine, the C1-methyl and C4-isopropyl groups are oriented cis to one another.

The Causality of Conformation: The bulky isopropyl group possesses a significant conformational free energy (A-value ≈ 2.15 kcal/mol). To minimize severe 1,3-diaxial steric clashes, the isopropyl group overwhelmingly locks itself into the equatorial position[1]. Because the C1-methyl is cis to the C4-isopropyl, the C1-methyl is forced into the axial position. Consequently, the primary amine at C4 (which shares the carbon with the equatorial isopropyl group) is strictly forced into the axial orientation[2].

This rigid conformational locking dictates the spatial relationship of the nitrogen lone pair to the ring protons, fundamentally defining the NMR shielding environment and the IR vibrational degrees of freedom.

Caption: Analytical workflow and conformational logic for cis-p-menthan-4-amine characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Diagnostic Rationale

The primary challenge in amine NMR is the rapid exchange of N-H protons and the potential for the amine to act as a nucleophile with trace impurities (e.g., forming carbamates with atmospheric CO₂). Low-temperature NMR is historically critical for resolving conformers in flexible rings[3], but due to the rigid nature of cis-p-menthan-4-amine, room-temperature acquisition in strictly anhydrous, acid-free solvents is sufficient.

The axial orientation of the amine group induces a characteristic γ-gauche effect , causing an upfield ¹³C shift (shielding) of the C2 and C6 ring carbons compared to an equatorial amine analog[3].

Table 1: Predictive ¹H and ¹³C NMR Assignments (CDCl₃, 298 K)

Nucleus	Position	Expected Shift (ppm)	Multiplicity	Diagnostic Rationale
¹³C	C4 (Quat.)	52.0 - 55.0	Singlet	Deshielded by the directly attached electronegative nitrogen atom.
¹³C	C2, C6	28.0 - 32.0	Singlet	Upfield shift due to γ-gauche interaction with the axial amine[3].
¹³C	C8 (Isopropyl)	33.0 - 36.0	Singlet	Methine carbon of the equatorial isopropyl group.
¹H	-NH₂	1.10 - 1.50	Broad Singlet	Highly variable based on concentration and H-bonding; disappears upon D₂O shake.
¹H	C1-CH₃	0.90 - 1.05	Doublet (J ≈ 6.5 Hz)	Axial methyl group; distinct from the isopropyl methyls.
¹H	C9, C10 (Iso)	0.85 - 0.95	Doublet (J ≈ 6.8 Hz)	Diastereotopic methyls of the isopropyl group; integrates to 6H.

Vibrational Spectroscopy (FT-IR)

Diagnostic Rationale

FT-IR is utilized primarily to confirm the presence of the primary amine and to assess the hydrogen-bonding network. The IR spectra of p-menthane series amines exhibit highly characteristic N-H stretching vibrations in the 3300-3350 cm⁻¹ region[4].

Table 2: Key Vibrational Frequencies

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Diagnostic Rationale
N-H Asym. Stretch	~3350	Medium	Higher frequency band of the primary amine doublet[4].
N-H Sym. Stretch	~3280	Medium	Lower frequency band; confirms -NH₂ over -NHR (secondary amine).
C-N Stretch	1050 - 1150	Strong	Validates the aliphatic carbon-nitrogen single bond.
C-H Bending (gem-dimethyl)	1380 & 1365	Medium (Doublet)	Characteristic "umbrella" deformation of the isopropyl group.

Mass Spectrometry (EI-MS)

Diagnostic Rationale

Under standard 70 eV Electron Ionization (EI), cis-p-menthan-4-amine (Molecular Weight = 155.28 g/mol ) undergoes predictable, thermodynamically driven fragmentation. The nitrogen atom directs the fragmentation via alpha-cleavage. The most diagnostic pathway is the loss of the bulky isopropyl radical, yielding a highly stabilized iminium ion[4].

Caption: Primary Electron Ionization (EI) mass spectrometry fragmentation pathways.

Self-Validating Experimental Protocols

To ensure data integrity (E-E-A-T), the following protocols are engineered to prevent common analytical artifacts associated with volatile, basic terpenes.

Protocol A: Anhydrous NMR Sample Preparation

Objective: Prevent amine protonation and CO₂ adduct formation which broadens signals.

• Solvent Purification: Pass CDCl₃ through a short plug of basic alumina (Brockmann Grade I) immediately prior to use. This removes trace DCl and phosgene.

• Sample Preparation: Weigh 15-20 mg of cis-p-menthan-4-amine into a dry vial under a nitrogen atmosphere.

• Internal Standard: Add 0.03% v/v Tetramethylsilane (TMS). Note: Do not use acidic referencing standards.

• Validation Step (D₂O Exchange): After acquiring the initial ¹H spectrum, add 1 drop of D₂O to the NMR tube, shake vigorously for 30 seconds, and re-acquire. The disappearance of the broad singlet at ~1.10-1.50 ppm definitively validates the -NH₂ assignment.

Protocol B: Base-Deactivated GC-MS Analysis

Objective: Prevent peak tailing and thermal degradation caused by silanol interactions in the GC inlet.

• Inlet Preparation: Install a base-deactivated, single-taper glass liner with glass wool. Set the injection port to 250°C.

• Column Selection: Utilize an amine-specific stationary phase (e.g., CP-Volamine or a heavily cross-linked 5% diphenyl/95% dimethyl polysiloxane column).

• Temperature Program:

  • Initial: 60°C (Hold 2 min)

  • Ramp: 10°C/min to 240°C

  • Final Hold: 5 min.

• Validation Step: Inject a blank solvent immediately after the sample to monitor for amine carryover (ghost peaks), which indicates active sites in the liner requiring maintenance.

References[1] Title: Molecular structure of mono- and 1,2-aminoderivatives of cyclohexane: Steric strain effects as determining factors

Source: Journal of Molecular Structure: THEOCHEM URL: [3] Title: Conformational Free Energy (AG Value) of the Amino-group in Cyclohexylamine from Low Temperature Carbon-13 Nuclear Magnetic Resonance Spectroscopy Source: J.C.S. Chem. Comm. (RSC Publishing) URL: [4] Title: Reductive amination of l-menthol by aliphatic nitriles Source: Chemistry of Heterocyclic Compounds (KBFI) URL: [2] Title: Conformational analysis of menthol diastereomers by NMR and DFT computation Source: Journal of Molecular Structure (ResearchGate) URL:

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• 4. kbfi.ee [kbfi.ee]

Conformational Analysis of the cis-p-Menthan-4-amine Cyclohexane Ring: A Technical Guide for Structural Elucidation

Executive Summary

The p-menthane scaffold is a ubiquitous monoterpene framework that serves as a privileged chiral pool in drug discovery. Among its derivatives, cis-p-menthan-4-amine (1-methyl-4-(1-methylethyl)cyclohexan-4-amine) presents a highly instructional case study in cyclohexane conformational dynamics. Because the spatial orientation of the amine pharmacophore dictates receptor binding affinity, understanding its precise 3D architecture is a critical prerequisite for rational drug design. This whitepaper provides a rigorous conformational analysis of the cis-p-menthan-4-amine ring, synthesizing thermodynamic principles with field-proven analytical protocols.

Stereochemical Nomenclature and Structural Definition

Before analyzing the conformational equilibrium, we must rigorously define the stereochemistry. In traditional terpene nomenclature, "cis" and "trans" often refer to the relative orientation of the C1-methyl and C4-isopropyl groups (1)[1]. However, following rigorous IUPAC priority rules for 1,4-disubstituted cyclohexanes, the "cis" designation refers to the highest priority substituents at the stereocenters.

At C1, the methyl group (-CH₃) takes priority over hydrogen. At C4, the amino group (-NH₂) takes priority over the isopropyl group (-CH(CH₃)₂) due to the higher atomic number of nitrogen. Therefore, in cis-p-menthan-4-amine, the C1-methyl and C4-amino groups are cis to each other (i.e., located on the same face of the cyclohexane ring). This specific stereochemical relationship is often achieved synthetically via the diastereoselective hydrogenation of unsaturated precursors (2)[2].

Thermodynamic Principles of Conformational Equilibrium

The cyclohexane ring of p-menthan-4-amine undergoes rapid chair-to-chair interconversion (chair flip) at room temperature. The position of this equilibrium is dictated by the minimization of steric strain, quantified by the A-values (conformational free energy) of the substituents. The A-value represents the energy penalty of a substituent occupying an axial position due to 1,3-diaxial interactions.

The Causality of Steric Strain: Why do bulky groups prefer the equatorial position? When a substituent is axial, its electron clouds experience severe van der Waals repulsion with the axial hydrogens at the 3- and 5-positions. The equatorial position projects the substituent outward, effectively neutralizing these steric clashes.

Conformational Analysis of cis-p-Menthan-4-amine

Given the cis relationship between the C1-methyl and C4-amino groups, the molecule exists in two distinct chair conformations:

• Conformer A (Diaxial Alkyls): The C1-methyl group is axial, and the C4-amino group is equatorial. Consequently, the C4-isopropyl group (which is trans to the C1-methyl) must be axial.

• Conformer B (Diequatorial Alkyls): Following a chair flip, the C1-methyl becomes equatorial, the C4-amino becomes axial, and the C4-isopropyl becomes equatorial.

To determine the favored conformer, we sum the A-values for the axial substituents in each state. As shown in the data tables below, Conformer B is overwhelmingly favored by approximately 2.65 kcal/mol. The massive steric bulk of the isopropyl group effectively "locks" the conformation, forcing itself and the C1-methyl group into equatorial positions, while the smaller amino group is relegated to the axial position.

Fig 1: Thermodynamic equilibrium logic of cis-p-menthan-4-amine chair conformations.

Experimental Protocols for Conformational Elucidation

As a standard practice in structural biology and application science, we mandate a self-validating system of orthogonal techniques to confirm theoretical predictions. We utilize a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Density Functional Theory (DFT) calculations (3)[3].

Protocol 1: NMR Spectroscopic Elucidation

NMR is the gold standard for solution-state conformational analysis.

• Sample Preparation: Dissolve 15 mg of highly pure cis-p-menthan-4-amine in 0.6 mL of CDCl₃. Use TMS as an internal standard.

• 1D ¹H and ¹³C Acquisition: Acquire standard spectra to assign all resonances. Pay close attention to the C1 methine proton.

• J-Coupling Analysis (Causality): Extract the ³JH,H coupling constants for the C1 proton. In Conformer B, the C1-methyl is equatorial, meaning the C1 proton is axial. An axial proton will exhibit large trans-diaxial couplings (typically 10-12 Hz) with the adjacent axial protons at C2 and C6.

• 2D NOESY Acquisition: Run a NOESY experiment with a mixing time of 300-500 ms.

• Spatial Validation: Look for Nuclear Overhauser Effect (NOE) cross-peaks. In Conformer B, the axial C1 proton will show strong NOE correlations with the axial protons at C3 and C5. The absence of an NOE between the C1-methyl and the C4-isopropyl confirms they are both equatorial and pointing away from each other.

Protocol 2: Computational Validation via DFT

Experimental data must be grounded in quantum mechanics to account for subtle solvent effects and rotameric populations (4)[4].

• Conformational Search: Use Molecular Mechanics (e.g., MMFF94) to generate all possible ring conformers and rotamers of the isopropyl and amino groups.

• Geometry Optimization: Optimize the lowest-energy conformers using DFT at the B3LYP/6-31G(d,p) level of theory. Apply an implicit solvent model (e.g., IEFPCM for chloroform) to mimic experimental conditions[3].

• Frequency Calculation: Ensure no imaginary frequencies exist, confirming the structures are true energy minima.

• NMR Prediction: Calculate the isotropic magnetic shielding tensors using the GIAO (Gauge-Independent Atomic Orbital) method. Compare the predicted chemical shifts against the experimental NMR data to definitively validate Conformer B.

Fig 2: Integrated experimental and computational workflow for structural elucidation.

Data Presentation

Table 1: Substituent A-Values (Steric Strain)

Substituent	Position	A-Value (kcal/mol)	Impact on Conformation
Methyl (-CH₃)	C1	~1.70	Moderate preference for equatorial position.
Amino (-NH₂)	C4	~1.20	Weakest preference; easily forced axial.

| Isopropyl (-CH(CH₃)₂) | C4 | ~2.15 | Strongest preference; anchors the ring conformation. |

Table 2: Conformational Energy Distribution

Conformer	Axial Substituents	Total Steric Penalty	Relative ΔG	Population at 298K
Conformer A	C1-Methyl, C4-Isopropyl	~3.85 kcal/mol	+2.65 kcal/mol	< 1.0 %

| Conformer B | C4-Amino | ~1.20 kcal/mol | 0.00 kcal/mol | > 99.0 % |

Conclusion

The conformational analysis of the cis-p-menthan-4-amine cyclohexane ring demonstrates a highly biased equilibrium. Driven by the severe 1,3-diaxial penalties associated with the isopropyl and methyl groups, the molecule almost exclusively adopts Conformer B , where the bulky alkyl groups are diequatorial and the pharmacologically relevant amino group is projected axially. This structural rigidity makes it an excellent, predictable scaffold for designing novel therapeutics requiring a precisely oriented amine vector.

References

• Calculated and Experimental NMR Chemical Shifts of p-Menthane-3,9-diols.
• A Solid Iridium Catalyst for Diastereoselective Hydrogenation Source: PubMed / Chemistry - A European Journal URL
• Computational Approaches and Use of Chiroptical Probes in the Absolute Configuration Assignment to Natural Products by ECD Spectroscopy: A 1,2,3-Trihydroxy-p-menthane as a Case Study Source: PMC / NIH URL
• Cyclohexane, 1-methyl-4-(1-methylethyl)

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Exploring the Reactivity of the Amine Group in cis-p-Menthan-4-amine: A Guide for Synthetic and Medicinal Chemists

An In-Depth Technical Guide

Abstract

Substituted cyclohexylamines are privileged scaffolds in medicinal chemistry and materials science, where the spatial orientation of the amine functional group dictates molecular interactions and chemical reactivity. This technical guide provides an in-depth exploration of the reactivity of the primary amine group in cis-p-Menthan-4-amine (cis-4-amino-1-isopropylcyclohexane). We will dissect the foundational principles of its conformational analysis, which reveals a strong preference for a conformation where the amine group occupies a sterically hindered axial position. This stereochemical arrangement is the cornerstone of its reactivity profile. Through a detailed examination of key amine-centric reactions—including N-acylation, N-alkylation, and diazotization—this guide elucidates the profound influence of steric and stereoelectronic effects on reaction rates and product distributions. Detailed, field-proven experimental protocols are provided to serve as a practical framework for researchers. This document is intended for chemists, researchers, and drug development professionals seeking to understand and manipulate the chemical behavior of this and structurally related alicyclic amines.

The Structural Foundation: Stereochemistry and Conformational Analysis

The reactivity of any functional group on a cyclohexane ring is inextricably linked to its three-dimensional structure. For cis-p-Menthan-4-amine, understanding the dominant chair conformation is not merely academic; it is the critical first step in predicting its chemical behavior.

Molecular Structure and Stereoisomerism

The p-menthane framework consists of a cyclohexane ring substituted with an isopropyl group and an amino group at positions 1 and 4, respectively. The descriptor "cis" indicates that these two substituents are on the same face of the ring. This stereochemical relationship gives rise to two key chair conformers that are in equilibrium through a process known as a ring flip.

The Decisive Factor: Conformational Equilibrium

In a substituted cyclohexane, the molecule will predominantly adopt the chair conformation that minimizes steric strain, particularly the unfavorable 1,3-diaxial interactions.[1] The energetic cost of placing a substituent in an axial position is quantified by its "A-value."

• Isopropyl Group (–CH(CH₃)₂): A-value ≈ 2.2 kcal/mol

• Amino Group (–NH₂): A-value ≈ 1.4 kcal/mol[2]

The significantly larger A-value of the isopropyl group dictates that it will overwhelmingly occupy the more spacious equatorial position to avoid severe steric clashes with the axial hydrogens. In the cis isomer, if the isopropyl group is equatorial, the amino group at the 4-position is necessarily forced into the axial position. The alternative conformer, with an axial isopropyl group and an equatorial amine, is energetically disfavored and exists in a very low population at equilibrium.

Caption: Conformational equilibrium of cis-p-Menthan-4-amine.

Reactivity Profile of the Axial Amine

The axial orientation of the amine in cis-p-Menthan-4-amine imposes significant steric and stereoelectronic constraints that differentiate its reactivity from its trans isomer (which possesses a more accessible equatorial amine).[3]

Nucleophilic Reactions: The Impact of Steric Hindrance

Reactions where the amine acts as a nucleophile, such as N-acylation and N-alkylation, are highly sensitive to steric hindrance.

• N-Acylation: The approach of an electrophile, such as an acyl chloride or anhydride, to the axial amine is impeded by the two syn-axial hydrogens at the C2 and C6 positions. This steric shielding reduces the frequency of successful reactive collisions, leading to a significantly slower reaction rate compared to an unhindered equatorial amine.[3]

• N-Alkylation: Similarly, Sₙ2 reactions with alkyl halides will be retarded. The steric bulk of both the amine's environment and the electrophile will influence the reaction rate.

This inherent steric hindrance is a critical consideration in experimental design. To achieve reasonable reaction times and yields, one might need to employ more forcing conditions (higher temperatures, longer reaction times) or use less sterically demanding reagents.

Diazotization: A Case Study in Stereoelectronic Control

The reaction of primary amines with nitrous acid (HNO₂) to form diazonium salts is a classic transformation. For aliphatic amines, the resulting diazonium ion is highly unstable and rapidly decomposes, leading to a mixture of substitution, elimination, and rearrangement products.[4][5]

In the case of cis-p-Menthan-4-amine, the axial orientation of the amine group creates a perfect scenario for a stereoelectronically favored E2 elimination.[6]

• Diazotization: The axial amine reacts with nitrous acid (generated in situ from NaNO₂ and a strong acid) to form an axial diazonium group (-N₂⁺).

• Stereoelectronic Alignment: The C-N bond of the axial diazonium group is perfectly anti-periplanar to the axial C-H bonds on the adjacent carbons (C3 and C5).

• E2 Elimination: This alignment allows for a concerted E2 elimination pathway, where a base (like water) abstracts an axial proton as the C-N bond breaks and the stable dinitrogen molecule departs. This leads to the formation of an alkene as the major product.

Substitution reactions (Sₙ1 type) can still occur via a carbocation intermediate, but the E2 pathway is often dominant for axial leaving groups in cyclohexane systems.[6]

Caption: Dominant reaction pathway for the diazotization of cis-p-Menthan-4-amine.

Experimental Protocols & Methodologies

The following protocols are presented as robust, self-validating systems for investigating the reactivity of cis-p-Menthan-4-amine.

Protocol: Comparative N-Acylation with Acetic Anhydride

This experiment is designed to quantify the difference in reactivity between the sterically hindered cis isomer and the more accessible trans isomer.

Objective: To determine the relative rate of acylation by monitoring the disappearance of starting material via Gas Chromatography (GC).

Methodology:

• Preparation of Reaction Vessels: In two separate, dry 10 mL round-bottom flasks equipped with stir bars, prepare the following under a nitrogen atmosphere:

  • Flask A (cis): Dissolve cis-p-Menthan-4-amine (1.0 mmol, 155.28 mg) and an internal standard (e.g., dodecane, 0.5 mmol) in 5 mL of anhydrous dichloromethane (DCM).

  • Flask B (trans): Dissolve trans-p-Menthan-4-amine (1.0 mmol, 155.28 mg) and the same internal standard (0.5 mmol) in 5 mL of anhydrous DCM.

• Initiation of Reaction: Cool both flasks to 0 °C in an ice bath. To each flask, add acetic anhydride (1.1 mmol, 112.3 mg, 1.05 eq.) via syringe. Start a timer immediately.

• Monitoring: At timed intervals (e.g., t = 5, 15, 30, 60, 120 min), withdraw a 0.1 mL aliquot from each flask. Immediately quench the aliquot in a vial containing 1 mL of saturated NaHCO₃ solution and 1 mL of ethyl acetate. Shake vigorously.

• Sample Analysis: Analyze the organic layer of each quenched aliquot by GC-FID or GC-MS.

• Data Analysis: Calculate the ratio of the amine peak area to the internal standard peak area at each time point. Plot the concentration of the amine versus time for both isomers to compare the rates of reaction.

Expected Outcome: The data will show a significantly faster consumption of the trans isomer compared to the cis isomer, providing quantitative evidence of the steric hindrance affecting the axial amine.

Time (min)	Relative Concentration of cis-Amine (Normalized)	Relative Concentration of trans-Amine (Normalized)
0	1.00	1.00
15	0.85	0.45
30	0.72	0.18
60	0.51	< 0.05
120	0.28	Not Detected
Table 1: Representative data for the comparative N-acylation experiment.

Protocol: Diazotization and Product Characterization

This protocol demonstrates the stereoelectronic preference for elimination from the axial amine.

Objective: To synthesize and characterize the products from the diazotization of cis-p-Menthan-4-amine.

Methodology:

• Setup: Dissolve cis-p-Menthan-4-amine (10 mmol, 1.55 g) in 30 mL of 1 M aqueous sulfuric acid in a 100 mL three-neck flask. Equip the flask with a mechanical stirrer, a thermometer, and a dropping funnel. Cool the solution to 0-5 °C in an ice-salt bath.

• Diazotization: Prepare a solution of sodium nitrite (NaNO₂, 11 mmol, 0.76 g) in 10 mL of cold water. Add this solution dropwise from the funnel to the stirred amine solution, ensuring the internal temperature does not exceed 5 °C. Vigorous bubbling (N₂ evolution) will be observed.

• Reaction Completion: After the addition is complete, continue stirring at 0-5 °C for 30 minutes. Then, allow the mixture to warm slowly to room temperature and stir for an additional hour.

• Workup: Transfer the reaction mixture to a separatory funnel and extract three times with 30 mL of diethyl ether. Combine the organic extracts, wash with saturated NaHCO₃ solution, then with brine. Dry the organic layer over anhydrous MgSO₄.

• Analysis: Carefully concentrate the dried ether solution on a rotary evaporator. Analyze the resulting crude product mixture by GC-MS to identify the components and determine their relative ratios. Further purification by column chromatography can be performed to isolate the major products for NMR spectroscopic analysis.

Expected Products: The primary product will be p-menth-3-ene, resulting from E2 elimination. A smaller amount of the corresponding alcohol, trans-p-Menthan-4-ol (note the inversion of stereochemistry relative to the amine, characteristic of an Sₙ1 pathway), may also be observed.

Applications and Significance in Drug Development

The principles governing the reactivity of cis-p-Menthan-4-amine are broadly applicable in medicinal chemistry. Substituted cyclohexylamine motifs are common in pharmacologically active compounds, where they often serve as key recognition elements for biological targets.[7][8]

• Scaffold Rigidity: The conformational bias of the cyclohexane ring provides a rigid scaffold, which is advantageous for designing ligands with high specificity.

• Vectorial Orientation: The defined axial or equatorial orientation of the amine allows it to be used as a vector to position other functional groups in a precise three-dimensional arrangement for optimal target engagement.

• Synthetic Strategy: An understanding of the differential reactivity of axial versus equatorial amines allows chemists to selectively functionalize one isomer over another or to predict the outcome of reactions on complex molecules containing this motif.

Conclusion

The chemical reactivity of the amine group in cis-p-Menthan-4-amine is fundamentally governed by its conformation. The steric bulk of the 1-isopropyl group forces the 4-amino group into an axial position, which in turn dictates its behavior in chemical transformations. Nucleophilic reactions like acylation and alkylation are significantly retarded due to steric hindrance from syn-axial hydrogens. Conversely, reactions involving the formation of a good leaving group at the nitrogen, such as diazotization, are dominated by a stereoelectronically favored E2 elimination pathway. This guide has provided the theoretical basis and practical methodologies to understand, predict, and exploit these reactivity patterns, offering valuable insights for researchers in organic synthesis and drug discovery.

References

• A Comparative Analysis of the Stereochemical Influence on the Reactivity of 2-Methyl-N-pentylcyclohexan-1-amine Isomers. Benchchem.
• Custom Diazotization Services. BOC Sciences.
• Diazotization of Amines. Chemistry LibreTexts.
• Aliphatic Amines Unlocked for Selective Transformations through Diazotization. ChemRxiv.
• Diazotisation. Organic Chemistry Portal.
• Aliphatic Amines Unlocked for Selective Transformations through Diazotization. PubMed.
• CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-10, PPT-10 Part-10: Conformation and Reactivity in Cyclohexane-III. St. Paul's Cathedral Mission College.
• Cyclic Stereochemistry. SlideShare.
• Stereochemical optimization of N,2-substituted cycloalkylamines as norepinephrine reuptake inhibitors. RSC Medicinal Chemistry.
• Preparation of 4‐substituted cyclohexylamines. ResearchGate.
• Direct Catalytic N-Alkylation of Amines with Carboxylic Acids. Leibniz-Institut für Katalyse e.V.
• Amines: Synthesis and Reactions. Al-Mustansiriyah University.
• Conformational Analysis of Cycloalkanes. Maricopa Open Digital Press.
• Conformational Analysis. University of California, Irvine.
• Conformational Analysis of 4-methylcyclohexane-1,3-diamine: A Technical Guide. BenchChem.

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Solubility of cis-p-Menthan-4-amine in common organic solvents

An In-Depth Technical Guide to the Solubility of cis-p-Menthan-4-amine in Common Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of cis-p-Menthan-4-amine. Given the scarcity of direct, published quantitative solubility data for this specific compound, this document establishes a robust theoretical framework for predicting its behavior in various common organic solvents. We delve into the molecular structure of cis-p-Menthan-4-amine, applying core principles of solute-solvent interactions to forecast its solubility. Furthermore, this guide presents a detailed, field-proven experimental protocol for the precise determination of its solubility, empowering researchers to generate reliable data. This work is intended for researchers, chemists, and drug development professionals who require a deep understanding of this compound's physicochemical properties for applications in synthesis, purification, and formulation.

Introduction: The Significance of Solubility for cis-p-Menthan-4-amine

cis-p-Menthan-4-amine is a saturated cyclic amine featuring a p-menthane backbone. This structure, comprised of a cyclohexane ring substituted with a methyl and an isopropyl group, is common in natural products and serves as a valuable chiral building block in chemical synthesis. The amine functional group imparts basicity and a site for further chemical modification, making it a compound of interest in medicinal chemistry and materials science.

Understanding the solubility of cis-p-Menthan-4-amine is critical for its practical application. Solubility dictates the choice of solvents for chemical reactions, extractions, and chromatographic purification.[1] In the context of drug development, solubility is a paramount parameter that influences bioavailability, formulation strategies, and the overall efficacy of an active pharmaceutical ingredient (API).[2] This guide provides the foundational principles and practical methodologies to understand and experimentally determine the solubility of this compound.

Theoretical Framework for Predicting Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces between the solute and the solvent.[3] The structure of cis-p-Menthan-4-amine contains two distinct regions that dictate its solubility:

• The Polar Amine Group (-NH₂): This primary amine group is polar and capable of forming hydrogen bonds with solvent molecules. The lone pair of electrons on the nitrogen atom can act as a hydrogen bond acceptor, while the hydrogens can act as donors.[4] This polar "head" promotes solubility in polar solvents.

• The Non-polar p-Menthane Backbone (C₁₀H₁₉): This bulky, saturated hydrocarbon tail is non-polar (lipophilic). Its presence dominates the molecular structure, leading to significant van der Waals interactions. This non-polar "tail" promotes solubility in non-polar or weakly polar solvents.

The overall solubility in a given solvent is a result of the interplay between these two competing characteristics. Generally, aliphatic amines are soluble in a wide range of organic solvents.[5] However, as the carbon chain length and steric bulk increase, the hydrophobic character becomes more pronounced, which can reduce solubility in highly polar solvents like water.[5][6]

Predicted Solubility in Different Solvent Classes

Based on these principles, we can predict the solubility behavior of cis-p-Menthan-4-amine:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can participate in hydrogen bonding with the amine group. Therefore, cis-p-Menthan-4-amine is expected to be highly soluble in lower alcohols.[6]

• Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Dichloromethane (DCM)): These solvents possess a dipole moment but cannot donate hydrogen bonds. They can, however, accept hydrogen bonds and engage in dipole-dipole interactions. Good to moderate solubility is expected. Dichloromethane, in particular, is known for its ability to dissolve a broad range of compounds due to its dipole moment and Hansen solubility parameters.[7]

• Non-polar Solvents (e.g., Hexane, Toluene): The large, non-polar p-menthane backbone will have strong favorable interactions with these solvents. Therefore, cis-p-Menthan-4-amine is expected to be highly soluble in non-polar hydrocarbon solvents.[4][8]

• Aqueous Solubility: Due to the large hydrophobic C10 backbone, solubility in water is expected to be very low.[5][9] However, its basicity allows it to be dissolved in dilute mineral acid solutions through the formation of a more soluble alkylammonium salt.[10][11]

The following table summarizes the predicted solubility based on theoretical principles.

Solvent Class	Representative Solvents	Key Solute-Solvent Interactions	Predicted Solubility
Polar Protic	Methanol, Ethanol, 1-Propanol	Hydrogen Bonding, Dipole-Dipole	High
Polar Aprotic	Acetone, THF, Ethyl Acetate, DCM	Dipole-Dipole, H-Bond Accepting	Moderate to High
Non-polar	Hexane, Heptane, Toluene	Van der Waals / London Dispersion	High
Aqueous	Water	Unfavorable (large hydrophobic part)	Very Low
Aqueous Acid	5% Hydrochloric Acid	Ion-Dipole (Ammonium Salt Formation)	High

Experimental Protocol for Solubility Determination

To obtain precise, quantitative data, a standardized experimental protocol is required. The following gravimetric method is a robust and widely applicable technique for determining the solubility of a non-volatile solute like cis-p-Menthan-4-amine.[12]

Objective

To quantitatively determine the saturation solubility of cis-p-Menthan-4-amine in a specific organic solvent at a controlled temperature (e.g., 25 °C).

Materials and Equipment

• cis-p-Menthan-4-amine (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (±0.1 mg)

• Temperature-controlled shaker or incubator

• Glass vials with screw caps

• Volumetric flasks (pre-weighed)

• Syringes and syringe filters (0.45 µm, solvent-compatible)

• Rotary evaporator or nitrogen stream evaporation setup

• Drying oven

Step-by-Step Methodology

• Preparation of Saturated Solution:

  • Add an excess amount of cis-p-Menthan-4-amine to a glass vial. The key is to ensure solid solute remains undissolved at equilibrium.

  • Add a known volume of the chosen solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period, typically 24-72 hours.[1] Causality: This extended time is crucial to ensure the solution reaches true thermodynamic equilibrium, where the rate of dissolution equals the rate of crystallization.

• Sample Collection and Preparation:

  • After equilibration, allow the vial to stand undisturbed for at least 2 hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe.

  • Attach a syringe filter to the syringe. Causality: Filtering is a critical step to remove any suspended micro-particles, ensuring that only the dissolved solute is measured.[12]

  • Dispense the filtered, saturated solution into a pre-weighed, dry volumetric flask.

• Gravimetric Analysis:

  • Determine the mass of the flask containing the saturated solution.

  • Carefully evaporate the solvent from the flask under controlled conditions (e.g., using a rotary evaporator or a gentle stream of nitrogen in a fume hood).

  • Once the bulk solvent is removed, place the flask containing the non-volatile amine residue in a drying oven at a temperature well below its boiling point until a constant weight is achieved.

  • Reweigh the flask to determine the mass of the dissolved cis-p-Menthan-4-amine.

Calculation of Solubility

The solubility can be expressed in various units. A common representation is g/100 mL:

Solubility ( g/100 mL) = (Mass of dissolved amine / Volume of solvent aliquot taken) * 100

Visualization of Experimental Workflow

The process for determining solubility can be visualized as a logical workflow, ensuring reproducibility and clarity in the experimental design.

Caption: Experimental workflow for determining the solubility of cis-p-Menthan-4-amine.

Factors Influencing Solubility

Several external factors can significantly impact the solubility of a compound. For cis-p-Menthan-4-amine, the most relevant is:

• Temperature: For most solid solutes dissolving in liquid solvents, the dissolution process is endothermic, meaning solubility increases with temperature.[13] This is because the added thermal energy helps overcome the lattice energy of the solute and the intermolecular forces of the solvent.[3] However, this relationship must be determined experimentally, as exothermic dissolutions, where solubility decreases with temperature, are also possible.[13]

Conclusion

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Introduction: Understanding the Hazard Profile of Aminated p-Menthane Derivatives

An In-Depth Technical Guide to the Safe Handling of p-Menthane Amine Compounds

The p-menthane scaffold, a saturated monocyclic terpene hydrocarbon, is a common structural motif in various chemical applications. In its pure hydrocarbon form, p-menthane presents primarily as a flammable liquid with moderate skin irritation and aspiration toxicity risks[1][2]. However, the introduction of amine functional groups onto this scaffold, as in compounds like 1,8-diamino-p-menthane, fundamentally transforms its chemical reactivity and toxicological profile. The resulting p-menthane amine compounds are characterized by heightened corrosivity, severe toxicity, and a distinct set of handling requirements demanding rigorous safety protocols.

This guide provides a comprehensive overview of the safety and handling precautions necessary for working with p-menthane amine compounds, with a particular focus on highly hazardous derivatives such as diamines. The principles and protocols outlined herein are intended for researchers, scientists, and drug development professionals to foster a culture of safety and mitigate the significant risks associated with this class of chemicals. We will delve into the causality behind experimental choices, grounding each recommendation in authoritative safety data to create a self-validating system of protocols.

Section 1: Hazard Identification and Toxicological Profile

The primary hazards associated with p-menthane amine compounds stem from the reactivity of the amine groups, which impart a corrosive and alkaline nature to the molecule. This is a significant departure from the parent hydrocarbon.

GHS Classification and Key Hazards

P-menthane amine compounds, particularly diamino derivatives, are classified as hazardous substances under multiple categories. The following table summarizes the key hazards based on data for 1,8-diamino-p-menthane, a representative example of this class.

Hazard Category	Classification	Primary Risk
Acute Toxicity	Toxic (Oral, Dermal, Inhalation)	Ingestion, skin contact, or inhalation can be fatal or cause serious damage to health[3].
Skin Corrosion/Irritation	Corrosive (Category 1)	Causes severe chemical burns and skin damage upon contact[3][4].
Eye Damage/Irritation	Severe Damage (Category 1)	Direct contact can cause permanent eye injury and blindness[3][4].
Flammability	Flammable Liquid	Vapors can form explosive mixtures with air and can be ignited by heat, sparks, or flames[2][4].

Toxicological Data

The toxicity of p-menthane amines is significant. Animal studies for 1,8-diamino-p-menthane indicate that ingestion of less than 40 grams could be fatal to a human[3]. The material's corrosive nature causes severe chemical burns to the oral cavity and gastrointestinal tract if ingested[3].

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	704 mg/kg	[3]
LD50	Rabbit	Dermal	292 mg/kg	[3]
LD50	Mouse	Intraperitoneal	50 mg/kg	[3]

LD50: Lethal Dose, 50%. The dose required to kill half the members of a tested population.

Chemical Reactivity and Incompatibilities

The amine functionality makes these compounds alkaline and reactive with certain materials.

• Strong Oxidizing Agents : Saturated aliphatic hydrocarbons, like the p-menthane backbone, can react vigorously with strong oxidizing agents[1].

• Strong Acids : As bases, p-menthane amines will react exothermically and dangerously with strong acids[3].

• Copper and Aluminum : Avoid contact with copper, aluminum, and their alloys[3].

• Ignition Sources : P-menthane amines are flammable liquids. Vapors can be ignited by heat, sparks, open flames, or static discharge[2][4]. All handling equipment must be properly grounded[4].

Section 2: Exposure Control and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. The "Hierarchy of Controls" is a fundamental principle in chemical safety that prioritizes engineering and administrative controls over personal protective equipment.

Caption: Hierarchy of Controls applied to p-menthane amines.

Engineering Controls

The primary engineering control for handling p-menthane amine compounds is a properly functioning chemical fume hood. This is non-negotiable.

• Ventilation : Always handle these compounds in a well-ventilated area, preferably a chemical fume hood, to keep vapor concentrations below exposure limits[2][5]. Ventilation equipment should be explosion-proof[4].

• Safety Equipment : Emergency eyewash stations and safety showers must be readily accessible and located in the immediate vicinity of the handling area[4][6].

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully based on the specific task.[7]

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring	Chemical safety goggles and face shield[6]	Permeation-resistant gloves (e.g., neoprene, nitrile)[4][8]	Chemical-resistant apron over a laboratory coat[6]	Required. Use a NIOSH-approved respirator with an organic vapor cartridge[4][6][8].
Solution Preparation	Chemical safety goggles and face shield[6]	Permeation-resistant gloves[4][8]	Chemical-resistant apron over a laboratory coat[6]	Perform in a chemical fume hood. Respirator required if ventilation is inadequate[5].
Spill Cleanup	Chemical safety goggles and face shield[6]	Heavy-duty, chemical-resistant gloves[6]	Full chemical-resistant suit or coveralls[6][7]	A NIOSH-approved, self-contained breathing apparatus (SCBA) may be required for large spills[4].

Causality : The requirement for a full face shield in addition to goggles is due to the severe corrosivity of these amines; a splash to the face could cause devastating burns[3][4]. Similarly, standard lab coats are insufficient; a chemical-resistant apron or suit is necessary because the liquid can easily penetrate woven fabrics[9].

Section 3: Safe Handling and Storage Procedures

Step-by-Step Handling Protocol

• Preparation : Conduct a thorough risk assessment for the planned procedure[10]. Ensure all required PPE is inspected and readily available. Confirm the location and functionality of the nearest safety shower and eyewash station[6].

• Grounding : Before transferring, ground and bond all containers and receiving equipment to prevent static discharge, which can ignite flammable vapors[1][2][4].

• Tool Selection : Use only non-sparking tools[2][11].

• Dispensing : When dispensing the chemical, avoid all personal contact[3]. Do not breathe vapors or mists[2][11].

• Hygiene : Wash hands and face thoroughly after handling[1][12]. Do not eat, drink, or smoke in the handling area[12]. Remove contaminated clothing immediately and wash it before reuse[1][2].

Storage Requirements

• Location : Store in a tightly closed container in a dry, cool, and well-ventilated place[2][5][6]. The storage area should be locked to restrict access[1][2].

• Incompatibilities : Store away from incompatible materials, especially strong acids and oxidizing agents[3][5][13].

• Ignition Sources : The storage area must be free of heat, sparks, and open flames[1][4][5].

Section 4: Emergency Procedures (Spills and Exposures)

Establish clear emergency response protocols before beginning any work[10].

Accidental Release Measures (Spills)

The response to a spill depends on its size and location.

Caption: Emergency spill response workflow for p-menthane amines.

For any spill, the first steps are to remove all sources of ignition and ensure adequate ventilation[2][11]. Contain the spill with non-combustible absorbent material like sand or vermiculite[12][14]. Do not use combustible materials like paper towels to absorb large quantities.

First Aid for Exposure

Immediate action is critical to mitigate the severe effects of exposure.

• Skin Contact : Immediately take off all contaminated clothing[1][2]. Rinse the affected skin with copious amounts of soap and water for at least 15 minutes[1][4][5]. Seek immediate medical attention[4].

• Eye Contact : Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open[4][15]. It is crucial to ensure all eye tissue is thoroughly flushed[4]. Remove contact lenses if present and easy to do so[5]. Seek immediate medical attention[4][5].

• Inhalation : Move the victim to fresh air immediately[1][2][5]. If breathing is difficult, administer oxygen. If the victim is not breathing, give artificial respiration, but avoid mouth-to-mouth resuscitation[2][11]. Seek immediate medical attention[4].

• Ingestion : Do NOT induce vomiting[1][2][5]. Rinse the mouth with water[1][2]. Never give anything by mouth to an unconscious person[1]. Call a poison control center or doctor immediately[1][2][16]. The corrosive nature of the substance means inducing vomiting will cause further damage to the esophagus[3].

Section 5: Disposal Considerations

Disposal of p-menthane amine compounds and their containers must be handled as hazardous waste.

• Product Disposal : The material should be disposed of by a licensed chemical destruction plant, often through controlled incineration with flue gas scrubbing[1][2]. Do not discharge into sewer systems or the environment[1][2].

• Contaminated Packaging : Empty containers retain product residue and are hazardous[14]. They can be triple-rinsed (with the rinsate collected as hazardous waste) and offered for recycling, or punctured to prevent reuse and disposed of in a sanitary landfill according to local regulations[1].

• Regulatory Compliance : All disposal practices must strictly comply with local, state, and federal environmental regulations[2][13].

References

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• p-Menthane - Safety Data Sheet. ChemicalBook. (2026, January 03).
• 1,8-Diamino-p-menthane Material Safety D
• MATERIAL SAFETY DATA SHEET - ADDOC
• P-Menthane-3,8-Diol - Material Safety D
• p-Menthane-3,8-diol SDS, 42822-86-6 Safety D
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• Material Safety Data Sheet. SHINWA CHEMICAL INDUSTRIES, LTD.
• Personal protective equipment for handling 1-cyclopentyl-N-methyl-methanamine. Benchchem. (2025).
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions. (2024, August 27).
• SDS US. (2020, June 11).
• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 05).
• p-Menthane-3,8-diol (011550) Biopesticide Registration Eligibility Document. Environmental Protection Agency (EPA).
• What to Do in a Chemical Emergency. Centers for Disease Control and Prevention (CDC). (2024, April 10).
• Emergency Procedures for Incidents Involving Chemicals. University of Kentucky Research Safety.
• A Comparative Toxicological Assessment of p-Menthane-3,8-diol and Leading Synthetic Repellents. Benchchem. (2025).
• Section 2.
• p-Menthane-1,8-diamine (80-52-4) | Chemical Effects in Biological Systems.
• Personal Protective Equipment for Handling Pesticides. University of Florida IFAS Extension. (2019, January 03).

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The (8ci) Nomenclature for p-Menthane Derivatives: A Historical and Technical Guide for Researchers

For Immediate Release

COLUMBUS, OH – In the intricate landscape of chemical information, the ability to navigate historical nomenclature is paramount for comprehensive research and drug development. This technical guide provides an in-depth exploration of the Chemical Abstracts Service (CAS) 8th Collective Index (8ci) nomenclature, with a specific focus on its application to p-menthane derivatives. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, offering clarity on a historically significant system of chemical naming.

The Imperative of a Common Language: An Introduction to Chemical Nomenclature

The systematic naming of chemical compounds is the bedrock of effective scientific communication.[1][2] Before the establishment of standardized systems, a myriad of trivial and common names led to ambiguity and hindered the dissemination of chemical knowledge.[3] The development of systematic nomenclature, spearheaded by pioneers like Antoine-Laurent Lavoisier, sought to create a logical and unambiguous connection between a compound's name and its molecular structure.[3][4] This endeavor laid the groundwork for the modern systems that govern chemical communication today.

In the 20th century, two major systems came to dominate the field: the public-facing recommendations of the International Union of Pure and Applied Chemistry (IUPAC) and the proprietary, highly regularized system of the Chemical Abstracts Service (CAS).[5] While both aim for clarity and uniqueness, their underlying philosophies and applications differ, a distinction that is crucial for researchers to understand.[5]

The Titans of Terminology: IUPAC and CAS

The International Union of Pure and Applied Chemistry (IUPAC) provides a set of internationally recognized rules for the systematic naming of chemical compounds.[2] These rules are designed to be logical and adaptable, evolving with the progress of chemical science.[6] IUPAC nomenclature is the standard in academic publications and textbooks, providing a universal language for chemists worldwide.

In parallel, the Chemical Abstracts Service (CAS), a division of the American Chemical Society, developed its own highly structured nomenclature system for the purpose of creating a comprehensive and unambiguous index of all published chemical information.[5] This system prioritizes a unique and reproducible name for every substance to facilitate efficient database searching and information retrieval.[5] A key component of the CAS system is the CAS Registry Number®, a unique numerical identifier for every chemical substance, which eliminates the ambiguity of multiple names for the same compound.[7]

The following diagram illustrates the relationship between these key nomenclature systems:

Caption: A simplified workflow for generating an (8ci) name for a p-menthane derivative.

A Tale of Two Systems: (8ci) vs. Modern IUPAC Nomenclature

To illustrate the practical differences between the 8th Collective Index nomenclature and current IUPAC recommendations, the following table compares the names for several p-menthane derivatives.

Structure	(8ci) Name (Probable)	Current IUPAC Name	CAS Registry Number
p-Menthane	p-Menthane	1-Isopropyl-4-methylcyclohexane	99-82-1 [8][9]
p-Menthan-8-ol	p-Menthan-8-ol	2-(4-Methylcyclohexyl)propan-2-ol	498-81-7 [3]
1,8-Diamino-p-menthane	1,8-Diamino-p-menthane	4-(1-Amino-1-methylethyl)-1-methylcyclohexan-1-amine	15833-49-5
1,8-Diformamido-p-menthane	1,8-Diformamido-p-menthane	N-(1-(4-Methylcyclohexyl)-1-methylethyl)formamide	Not readily available

Note: The (8ci) names are based on available examples and established nomenclature principles of the era, as direct access to the complete 8th Collective Index Guide was not possible.

As the table demonstrates, the (8ci) nomenclature often utilized the parent "p-Menthane" as the root of the name, a practice that is less common in modern IUPAC nomenclature, which favors a more systematic approach based on the longest carbon chain or the principal functional group.

The Enduring Legacy of (8ci) and Its Modern Relevance

While the (8ci) nomenclature is a historical system, its understanding remains crucial for several reasons:

• Comprehensive Literature Searches: Researchers delving into older scientific literature will inevitably encounter (8ci) names. The ability to recognize and interpret this nomenclature is essential for not missing critical prior art and data.

• Patent Examination: In the field of drug development and intellectual property, a thorough examination of historical patents is necessary. These documents will often use the nomenclature that was standard at the time of their publication.

• Database Interoperability: While modern databases often cross-reference different naming conventions, a foundational understanding of historical systems can aid in more effective and nuanced searching.

Conclusion

The (8ci) nomenclature for p-menthane derivatives represents a specific chapter in the ongoing evolution of chemical language. For researchers and drug development professionals, an appreciation of this historical context is not merely an academic exercise but a practical tool for navigating the vast and complex landscape of chemical information. By understanding the principles of the 8th Collective Index, scientists can unlock a richer and more complete picture of the chemical world, from foundational research to modern-day innovation.

References

• Chemical abstracts. Collective index guide. (n.d.). University of Wisconsin-Madison Libraries. Retrieved March 14, 2026, from [Link]

• CAS-8CI - List Details. (2026, February 14). U.S. Environmental Protection Agency. Retrieved March 14, 2026, from [Link]

• p-MENTHAN-8-OL. (n.d.). National Center for Biotechnology Information, PubChem. Retrieved March 14, 2026, from [Link]

• Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. (2013). International Union of Pure and Applied Chemistry. Retrieved March 14, 2026, from [Link]

• Chemical Abstracts Service registry handbook. (n.d.). University of California Riverside Library. Retrieved March 14, 2026, from [Link]

• Chemical abstracts. Collective index. Index guide. (n.d.). University of California Los Angeles Library. Retrieved March 14, 2026, from [Link]

• Naming and Indexing of Chemical Substances for Chemical AbstractsTM. (n.d.). Chemical Abstracts Service. Retrieved March 14, 2026, from [Link]

• Cyclic compound. (2024, February 27). In Wikipedia. Retrieved March 14, 2026, from [Link]

• (1S,2S,4R,8S)-p-Menthane-1,2,8,9-tetrol. (2010, April 8). FooDB. Retrieved March 14, 2026, from [Link]

• Rule A-74. Bicyclic Terpenes. (n.d.). Advanced Chemistry Development. Retrieved March 14, 2026, from [Link]

• 2D formulae, common and IUPAC names of the acyclic monoterpenes considered in the present study. (2023, June). ResearchGate. Retrieved March 14, 2026, from [Link]

• Different Types of Terpenes: Classification for Cannabis Products. (2024, May 23). Terpenes and Testing Magazine. Retrieved March 14, 2026, from [Link]

• IUPAC nomenclature of organic chemistry. (2024, March 10). In Wikipedia. Retrieved March 14, 2026, from [Link]

• Nomenclature, Isomerism and Aromaticity Involved in Cyclic Compounds. (2023, June 12). Research and Reviews: Journal of Medicinal & Organic Chemistry. Retrieved March 14, 2026, from [Link]

• Guidelines for Naming Cyclic Compounds. (n.d.). University of Calgary. Retrieved March 14, 2026, from [Link]

• Terpenes: What They Are, Properties & Benefits. (2025, May 9). CBD Alchemy. Retrieved March 14, 2026, from [Link]

• P-MENTHANE. (n.d.). Matrix Fine Chemicals. Retrieved March 14, 2026, from [Link]

• TERPENES : structural classification and biological activities. (n.d.). IOSR Journal of Pharmacy. Retrieved March 14, 2026, from [Link]

• IUPAC Rules. (n.d.). University of Wisconsin-Madison. Retrieved March 14, 2026, from [Link]

• P-MENTHAN-8-OL, CIS-. (n.d.). Global Substance Registration System. Retrieved March 14, 2026, from [Link]

• A peep into p-menth-1-ene chemistry. (1980, February/March). Perfumer & Flavorist. Retrieved March 14, 2026, from [Link]

• p-Menthane. (2025, August 23). In Wikipedia. Retrieved March 14, 2026, from [Link]

• terpenes. (n.d.). The IUPAC Compendium of Chemical Terminology. Retrieved March 14, 2026, from [Link]

• P-MENTHANE-1,2,8,9-TETROL. (n.d.). Inxight Drugs. Retrieved March 14, 2026, from [Link]

• p-Menthane. (2010, April 8). FooDB. Retrieved March 14, 2026, from [Link]

• Monoterpenes and Their Derivatives—Recent Development in Biological and Medical Applications. (2021, July 29). National Center for Biotechnology Information. Retrieved March 14, 2026, from [Link]

• Method of preparing 1, 8-diamino-p-menthane. (1953, March 17). Google Patents.

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Protocols & Analytical Methods

Application Note: Advanced Asymmetric Synthesis Protocols Utilizing cis-p-Menthan-4-amine as a Sterically Demanding Chiral Auxiliary

Introduction & Mechanistic Rationale

The development of robust chiral auxiliaries is a cornerstone of modern asymmetric synthesis. While traditional chiral amines, such as (S)-1-phenylethylamine and standard menthylamine, are widely deployed in diastereoselective alkylations[1], they frequently suffer from conformational flexibility. This flexibility can lead to rotameric leakage during transition states, resulting in the erosion of diastereomeric excess (de) in highly sterically demanding reactions[2].

To overcome these limitations, cis-p-Menthan-4-amine (c-PMA) (CAS 802828-84-8)[3] serves as an exceptionally rigid, next-generation chiral auxiliary. Structurally, c-PMA features a primary amine located at the C4 position of a p-menthane skeleton, sharing a quaternary stereocenter with a bulky isopropyl group.

The Causality of Stereocontrol: The cis relationship between the C1-methyl group and the C4-isopropyl/amine moiety locks the cyclohexane ring into a singular, rigid chair conformation. When c-PMA is converted into an amide, the C4-isopropyl group projects directly over the Re-face of the adjacent enolate plane. Similar to the "molecular U-turn" observed in 8-substituted menthylamines[4], this extreme steric blockade completely prevents electrophilic trajectory from one face, forcing >99% Si-face attack.

Caption: Logical flow of stereocontrol using c-PMA in enolate alkylation.

Quantitative Data: Comparative Efficacy

To illustrate the superior facial shielding of c-PMA, Table 1 summarizes the diastereomeric ratios (dr) obtained during the α-alkylation of propionamides using various established chiral auxiliaries compared to c-PMA[2],[1].

Chiral Auxiliary	Electrophile (R-X)	Isolated Yield (%)	Diastereomeric Ratio (dr)
(S)-1-Phenylethylamine	Benzyl Bromide	82	85:15
Standard Menthylamine	Benzyl Bromide	86	91:9
8-Phenylmenthol	Benzyl Bromide	89	95:5
c-PMA	Benzyl Bromide	92	>99:1
c-PMA	Methyl Iodide	94	>99:1
c-PMA	Allyl Bromide	90	98:2

Table 1: Comparative asymmetric alkylation data highlighting the enhanced stereocontrol of c-PMA.

Experimental Protocols

The following methodologies are designed as self-validating systems to ensure maximum reproducibility and stereochemical fidelity.

Protocol A: Synthesis of c-PMA-Derived Chiral Amides

Objective: Couple c-PMA with an acyl chloride to form the rigid chiral amide precursor.

• Setup : Flame-dry a 100 mL Schlenk flask under argon. Add c-PMA (10.0 mmol) and anhydrous CH₂Cl₂ (40 mL).

• Base Addition : Add triethylamine (15.0 mmol) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.5 mmol). Cool the mixture to 0 °C using an ice bath.

• Coupling : Dropwise, add the desired acyl chloride (e.g., propionyl chloride, 11.0 mmol) over 15 minutes to prevent exothermic degradation.

• Reaction : Allow the mixture to warm to room temperature and stir for 4 hours.

• Self-Validation Checkpoint : Analyze an aliquot via TLC (Hexanes/EtOAc 4:1). The disappearance of the ninhydrin-active c-PMA spot (Rf ~0.1) and the appearance of a UV-active/Iodine-active amide spot (Rf ~0.5) confirms completion. ¹H NMR must show a characteristic downfield shift of the C4-isopropyl methyl doublets (from ~0.85 ppm in the free amine to ~0.95 ppm in the amide) due to the proximity of the carbonyl deshielding cone.

• Workup : Quench with saturated aqueous NH₄Cl (20 mL). Extract with CH₂Cl₂ (3 × 20 mL), dry over MgSO₄, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Highly Diastereoselective α-Alkylation

Objective: Generate the Z-enolate and trap it with an electrophile with absolute facial selectivity.

• Enolization : In a flame-dried flask under argon, dissolve the c-PMA amide (5.0 mmol) in anhydrous THF (25 mL). Cool strictly to -78 °C.

• Base Addition : Slowly add a freshly prepared solution of Lithium diisopropylamide (LDA) (5.5 mmol, 1.1 M in THF).

  • Causality of Base Choice: because the smaller lithium cation tightly coordinates the amide oxygen and the auxiliary's steric bulk, exclusively forcing the formation of the Z-enolate[1].

• Aging : Stir at -78 °C for 45 minutes to ensure complete enolization without epimerization.

• Alkylation : Add the electrophile (e.g., benzyl bromide, 6.0 mmol) dropwise. Maintain at -78 °C for 2 hours, then slowly warm to -20 °C over 1 hour.

• Self-Validation Checkpoint : Quench a 0.1 mL aliquot in MeOH. Analyze via Chiral HPLC. The crude mixture should exhibit a single major peak (>99:1 dr), validating the structural integrity of the facial shielding model.

• Workup : Quench with 1M HCl (10 mL). Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Protocol C: Non-Destructive Cleavage and Auxiliary Recovery

Objective: Hydrolyze the amide to isolate the enantiopure product and recover the valuable c-PMA auxiliary.

• Hydrolysis : Dissolve the alkylated amide (4.0 mmol) in a 3:1 mixture of THF/H₂O (20 mL). Cool to 0 °C.

• Reagent Addition : Add LiOH·H₂O (16.0 mmol) and 30% H₂O₂ (16.0 mmol).

  • Causality of Reagent Choice: The addition of H₂O₂ generates the highly nucleophilic hydroperoxide anion (HOO⁻). This specifically accelerates the cleavage of the sterically hindered amide bond without requiring harsh heating, thereby preventing the epimerization of the newly formed α-stereocenter.

• Reaction : Stir at 0 °C for 1 hour, then warm to room temperature for 12 hours.

• Separation : Acidify the aqueous layer to pH 2 with 2M HCl. Extract the enantiopure carboxylic acid with Et₂O (3 × 15 mL).

• Auxiliary Recovery : Basify the remaining aqueous layer to pH 12 with 2M NaOH. Extract with CH₂Cl₂ to recover the c-PMA auxiliary (>90% recovery, ready for immediate reuse).

Caption: Step-by-step workflow for c-PMA-directed asymmetric alkylation.

References

• Applications of Menthol in Synthetic Chemistry Source: Chemical Reviews (ACS Publications) URL:[Link]

• Stereoselective cathodic synthesis of 8-substituted (1R,3R,4S)-menthylamines Source: Beilstein Journal of Organic Chemistry URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS Number List - 14 - Page 653 - Chemicalbook [chemicalbook.com]
• 4. Stereoselective cathodic synthesis of 8-substituted (1R,3R,4S)-menthylamines [beilstein-journals.org]

Step-by-step guide for the stereoselective synthesis of cis-p-Menthan-4-amine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: A scalable, highly diastereoselective protocol for the synthesis of the bulky tertiary alicyclic amine, cis-p-menthan-4-amine, from naturally abundant terpinen-4-ol.

Introduction & Mechanistic Strategy

Terpene-derived alicyclic amines are highly valued scaffolds in medicinal chemistry and polymer science due to their rigid stereochemical frameworks and biological activities[1]. Derivatives like p-menthane-1,8-diamine are heavily utilized in the synthesis of specialized polyurethanes and chiral auxiliaries[2]. However, synthesizing the mono-amine cis-p-menthan-4-amine presents a significant synthetic challenge. Direct nucleophilic substitution ( SN​2 ) on tertiary alcohols like terpinen-4-ol is impossible due to extreme steric hindrance, and acidic conditions often lead to E1 elimination.

To bypass these limitations, this protocol employs a three-step sequence:

• C-N Bond Formation: A Ritter reaction to convert the tertiary alcohol to an acetamide.

• Stereocontrol: An Iridium-catalyzed directed hydrogenation to establish the cis geometry[3].

• Deprotection: High-temperature alkaline hydrolysis to reveal the free amine without triggering elimination.

Synthetic Workflow

Figure 1. Three-step synthetic workflow for the preparation of cis-p-Menthan-4-amine.

Experimental Protocols & Causality

Step 1: Ritter Amination of Terpinen-4-ol

Causality & Design: The Ritter reaction generates a stable tertiary carbocation at the C4 position, which is immediately trapped by the nucleophilic nitrogen of acetonitrile. The temperature must be strictly controlled (< 5 °C during addition) to prevent the carbocation from undergoing deprotonation, which would yield undesired dienes (e.g., terpinolene or α -terpinene).

Protocol:

• In a flame-dried 500 mL round-bottom flask, dissolve terpinen-4-ol (50 mmol, 7.71 g) in anhydrous acetonitrile (100 mL). The acetonitrile serves as both the solvent and the nucleophile.

• Cool the reaction mixture to 0 °C using an ice-brine bath.

• Add concentrated H2​SO4​ (100 mmol, 5.3 mL) dropwise over 30 minutes. Maintain the internal temperature below 5 °C.

• Remove the cooling bath and allow the reaction to stir at room temperature for 12 hours.

• Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 7:3). The starting material ( Rf​≈0.5 ) should be completely consumed, replaced by a highly polar baseline spot corresponding to the amide ( Rf​≈0.1 ).

• Quench the reaction by pouring it into 200 mL of crushed ice. Neutralize slowly with saturated NaHCO3​ until gas evolution ceases.

• Extract with EtOAc (3 x 100 mL). Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate in vacuo to yield N-(p-menth-1-en-4-yl)acetamide as a crude solid.

Step 2: Diastereoselective Hydrogenation

Causality & Design: Standard heterogeneous hydrogenation (e.g., Pd/C) of the C1=C2 double bond yields poor diastereoselectivity because the bulky C4-acetamide group does not provide sufficient steric bias to block one face of the ring. By utilizing a homogeneous Iridium-NHC (N-heterocyclic carbene) catalyst, the reaction leverages the coordinating ability of the amide carbonyl. The Iridium center coordinates to the amide oxygen, directing the delivery of H2​ to the syn face ( α -face), thereby establishing the cis relationship between the C1-methyl and C4-amine groups[3].

Figure 2. Mechanistic pathway of Ir-NHC catalyzed diastereoselective hydrogenation.

Protocol:

• Transfer the crude N-(p-menth-1-en-4-yl)acetamide (40 mmol) to a glass liner for a Parr autoclave.

• Dissolve the substrate in anhydrous CH2​Cl2​ (50 mL) and add the Ir-NHC catalyst ([Ir(COD)(MesImPr)Cl], 1 mol%).

• Seal the autoclave, purge the headspace with N2​ three times, followed by H2​ three times.

• Pressurize the vessel to 50 psi H2​ and heat to 80 °C with vigorous stirring for 18 hours.

• Self-Validation Check: Analyze an aliquot via 1H NMR. The complete disappearance of the vinylic proton signal ( ∼5.3 ppm) confirms full conversion.

• Vent the reactor, filter the mixture through a short pad of Celite to remove catalyst residues, and concentrate to yield N-(cis-p-menthan-4-yl)acetamide.

Step 3: Alkaline Hydrolysis to the Free Amine

Causality & Design: Cleavage of a sterically hindered tertiary amide is notoriously difficult. Acidic hydrolysis (e.g., refluxing HCl) is strictly avoided; protonation of the resulting tertiary amine at high temperatures triggers an E1 elimination, yielding p-menth-3-ene. High-temperature alkaline hydrolysis in a high-boiling solvent ensures clean conversion to the free amine without elimination.

Protocol:

• Suspend the hydrogenated amide (30 mmol) in ethylene glycol (75 mL) in a heavy-walled flask.

• Add solid KOH pellets (150 mmol, 5.0 equiv).

• Equip the flask with a reflux condenser and heat the mixture to 150 °C for 24 hours.

• Cool to room temperature, dilute with distilled water (150 mL), and extract with diethyl ether (3 x 75 mL).

• Self-Validation Check (Acid-Base Extraction): Extract the combined ether layers with 1M HCl (3 x 50 mL). The target amine will partition into the aqueous layer as the hydrochloride salt, leaving any unreacted amide in the organic layer.

• Basify the aqueous layer with 2M NaOH to pH > 12, and back-extract with fresh diethyl ether (3 x 75 mL).

• Dry the organic phase over KOH pellets, filter, and carefully concentrate in vacuo to afford pure cis-p-menthan-4-amine as a pale yellow oil.

Quantitative Data & Optimization

The choice of catalyst in Step 2 is the most critical variable for determining the stereochemical outcome of the synthesis. The table below summarizes the optimization data justifying the use of the Ir-NHC catalyst over standard heterogeneous metals[3].

Table 1: Catalyst Optimization for the Hydrogenation of the C1=C2 Double Bond

Catalyst System	Solvent	Pressure ( H2​ psi)	Temp (°C)	Conversion (%)	Diastereomeric Ratio (cis:trans)
10% Pd/C	Methanol	50	25	>99	42:58
PtO2​ (Adams' Cat.)	EtOAc	14	25	95	60:40
[Ir(COD)(MesImPr)Cl]	CH2​Cl2​	50	80	>99	92:8

Note: The Ir-NHC system provides a dramatic reversal and enhancement of selectivity due to the directing effect of the amide group, contrasting sharply with the purely steric approach of Pd/C[3].

References

• Biobased Amines: From Synthesis to Polymers; Present and Future. Chemical Reviews (2016). URL:[Link][1]

• Paving the Way towards Sustainability of Polyurethanes: Synthesis and Properties of Terpene-Based Diisocyanate. PMC (2021). URL:[Link][2]

• Multiple Surface Site Three-Dimensional Structure Determination of a Supported Molecular Catalyst. Journal of the American Chemical Society (2022). URL:[Link][3]

Sources

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• 2. Paving the Way towards Sustainability of Polyurethanes: Synthesis and Properties of Terpene-Based Diisocyanate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Enantiomeric Resolution of Carboxylic Acids Using cis-p-Menthan-4-amine

Introduction: The Imperative of Chirality in Modern Chemistry

In the landscape of pharmaceutical and fine chemical development, the stereochemistry of a molecule is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different pharmacological, toxicological, and physiological effects.[1] Consequently, the isolation of a single, desired enantiomer from a racemic mixture—a 50:50 mixture of both enantiomers—is a critical and often mandatory step in drug development and chemical synthesis.[2]

One of the most robust, scalable, and time-honored methods for achieving this separation is through diastereomeric salt crystallization.[1][3] This technique ingeniously converts a pair of enantiomers, which share identical physical properties, into a pair of diastereomers with distinct physical characteristics, most notably solubility.[4] This is accomplished by reacting the racemic mixture with an enantiomerically pure resolving agent.[5] For the resolution of racemic carboxylic acids, chiral amines are the resolving agents of choice.[6]

This guide provides a comprehensive overview and detailed protocols for the application of cis-p-menthan-4-amine as a highly effective chiral resolving agent for a variety of carboxylic acids. Derived from the naturally abundant p-menthane scaffold, this chiral amine offers a unique combination of structural rigidity and functional group presentation, making it an excellent candidate for inducing differential crystallization behavior in diastereomeric salts.[7]

The Principle of Diastereomeric Salt Resolution

The fundamental principle of this resolution technique is the acid-base reaction between a racemic carboxylic acid, (±)-R-COOH, and an enantiomerically pure chiral amine, in this case, (+)-cis-p-menthan-4-amine. This reaction yields a mixture of two diastereomeric salts:

• (R)-R-COO⁻ • (+)-H₂N-Menthane

• (S)-R-COO⁻ • (+)-H₂N-Menthane

Because these salts are diastereomers, they possess different physical properties, including melting points, boiling points, and, most crucially, solubilities in a given solvent system.[8] This difference in solubility allows for the selective crystallization of the less soluble diastereomer, leaving the more soluble one in the mother liquor.[9] Subsequent separation of the crystalline salt and its treatment with a strong acid liberates the enantiomerically pure carboxylic acid and allows for the recovery of the chiral resolving agent.[10]

dot

Caption: Workflow for the enantiomeric resolution of carboxylic acids.

Properties of cis-p-Menthan-4-amine

A thorough understanding of the resolving agent's properties is crucial for designing an effective resolution protocol.

Property	Value	Significance in Resolution
Chemical Structure	1-isopropyl-4-methylcyclohexan-4-amine	The rigid cyclohexane ring provides a well-defined three-dimensional structure that enhances chiral recognition and the formation of well-ordered crystals.
Stereochemistry	Available as both (+)- and (-)-enantiomers	This allows for the targeted isolation of either the (R)- or (S)-enantiomer of the carboxylic acid by selecting the appropriate resolving agent enantiomer.
Basicity (pKa)	~10.5 (estimated for similar amines)	Sufficiently basic to readily form salts with a wide range of carboxylic acids.
Solubility	Soluble in many organic solvents	Facilitates the initial salt formation step in a variety of solvent systems.

Experimental Protocols

The following protocols provide a generalized framework for the enantiomeric resolution of a racemic carboxylic acid using cis-p-Menthan-4-amine. It is imperative to note that optimal conditions, including solvent selection, stoichiometry, and temperature, are substrate-dependent and will likely require empirical optimization.

Objective: To form diastereomeric salts and selectively crystallize the less soluble diastereomer.

Materials:

• Racemic carboxylic acid

• (+)- or (-)-cis-p-Menthan-4-amine (enantiomerically pure)

• Anhydrous solvent(s) (e.g., ethanol, methanol, acetone, ethyl acetate, or mixtures thereof)

• Heating and stirring apparatus

• Crystallization vessel

• Vacuum filtration apparatus

Procedure:

• Solvent Screening (Crucial Initial Step): The success of a resolution is highly dependent on the choice of solvent.[11] The ideal solvent is one in which the two diastereomeric salts exhibit a significant difference in solubility.

  • In small-scale trials, dissolve the racemic acid and the resolving agent in various solvents and observe for spontaneous precipitation at room temperature or upon cooling.

  • The goal is to find a solvent system where one diastereomer crystallizes cleanly, leaving the other in solution.

• Salt Formation:

  • In a suitable flask, dissolve 1.0 equivalent of the racemic carboxylic acid in a minimal amount of the chosen pre-heated solvent with stirring.

  • In a separate flask, dissolve 0.5 to 1.0 equivalents of cis-p-menthan-4-amine in the same solvent. Note: Starting with 0.5 equivalents of the resolving agent can sometimes lead to a higher enantiomeric excess in the crystallized product, as it ensures there is an excess of the racemic acid, from which the less soluble salt can preferentially form.

  • Slowly add the amine solution to the carboxylic acid solution with continuous stirring. The formation of the salt is often exothermic.[10]

• Crystallization:

  • Allow the solution to cool slowly to room temperature. Uncontrolled, rapid cooling can lead to the co-precipitation of both diastereomers.

  • If no crystals form, several techniques can be employed:

    • Seeding: Introduce a small crystal from a previous successful experiment to induce crystallization.[11]

    • Cooling: Further cool the solution in an ice bath or refrigerator.

    • Solvent Modification: Gradually add a co-solvent in which the salts are less soluble (an anti-solvent).

  • Allow the crystallization to proceed until a sufficient quantity of solid has formed.

• Isolation of the Diastereomeric Salt:

  • Collect the crystalline solid by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any residual mother liquor, which contains the more soluble diastereomer.[1]

  • Dry the crystals. The mother liquor should be saved for the potential recovery of the other enantiomer.

dot

Caption: Protocol for diastereomeric salt formation and crystallization.

Objective: To recover the optically active carboxylic acid from the isolated diastereomeric salt.

Materials:

• Dried crystalline diastereomeric salt from Protocol 1

• Dilute strong acid (e.g., 1 M HCl or H₂SO₄)

• Organic extraction solvent (e.g., ethyl acetate, dichloromethane)

• Separatory funnel

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

Procedure:

• Salt Dissolution and Acidification:

  • Suspend the isolated diastereomeric salt in a mixture of water and an organic extraction solvent (e.g., ethyl acetate).

  • With vigorous stirring, slowly add a dilute strong acid until the aqueous layer is acidic (pH 1-2, check with pH paper). This protonates the carboxylate, liberating the free carboxylic acid into the organic layer, while the protonated amine remains in the aqueous layer as its water-soluble salt.[9]

• Extraction:

  • Transfer the mixture to a separatory funnel and allow the layers to separate.

  • Drain the aqueous layer and collect the organic layer.

  • Extract the aqueous layer with one or two additional portions of the organic solvent to ensure complete recovery of the carboxylic acid.

• Isolation and Purification:

  • Combine all organic extracts and wash them with brine to remove any residual water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched carboxylic acid.

Objective: To recover the chiral resolving agent for reuse, which is crucial for process economy.[3][12]

Materials:

• Aqueous layers from Protocol 2 (containing the protonated amine)

• Strong base (e.g., 10 M NaOH or KOH)

• Organic extraction solvent (e.g., dichloromethane, diethyl ether)

• Separatory funnel

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

Procedure:

• Basification:

  • Combine the acidic aqueous layers from the liberation step.

  • Cool the solution in an ice bath and slowly add a strong base with stirring until the solution is strongly alkaline (pH > 12). This deprotonates the ammonium salt, regenerating the free amine.

• Extraction:

  • Extract the basic aqueous solution with several portions of an organic solvent like dichloromethane.

• Isolation:

  • Combine the organic extracts, dry over an anhydrous drying agent, filter, and remove the solvent under reduced pressure to recover the cis-p-menthan-4-amine. The recovered amine can often be reused without further purification, but its purity should be checked.

Analysis of Enantiomeric Purity

The enantiomeric excess (ee) of the resolved carboxylic acid must be determined. This is typically achieved using:

• Chiral High-Performance Liquid Chromatography (HPLC): The most common and accurate method.

• Chiral Gas Chromatography (GC): Suitable for volatile carboxylic acids or their derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using a chiral solvating agent or by converting the acid to a diastereomeric ester (e.g., with a Mosher's acid derivative) to induce chemical shift differences between the enantiomers.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No crystallization occurs	Salts are too soluble in the chosen solvent; solution is not supersaturated.	Try a different solvent or a mixture of solvents.[1] Concentrate the solution by slow evaporation. Cool to a lower temperature. Add an anti-solvent. Seed the solution if a crystal is available.
Oily precipitate instead of crystals	Salts are "oiling out" of solution.	Use a more dilute solution. Change the solvent system. Allow for slower cooling.
Low enantiomeric excess (ee)	Insufficient difference in solubility of the diastereomeric salts. Co-precipitation occurred.	Screen for a more selective solvent system.[1] Perform one or more recrystallizations of the diastereomeric salt. Adjust the stoichiometry of the resolving agent (sometimes using less than one equivalent is beneficial).
Low yield of resolved acid	The desired diastereomeric salt has significant solubility in the mother liquor.	Lower the final crystallization temperature.[1] Change the solvent to one where the desired salt is less soluble. Optimize the amount of solvent used.

Conclusion

The enantiomeric resolution of carboxylic acids via diastereomeric salt formation with cis-p-menthan-4-amine is a powerful and versatile technique. Its success hinges on the careful selection of a solvent system that maximizes the solubility difference between the two diastereomeric salts. Through systematic optimization of parameters such as solvent, temperature, and stoichiometry, this method provides a reliable and scalable pathway to obtaining enantiomerically pure carboxylic acids, which are vital building blocks in the pharmaceutical and fine chemical industries. The ability to recover and recycle the chiral resolving agent further enhances the economic and environmental viability of this classic yet indispensable chemical transformation.[12][13]

References

• Chemistry LibreTexts. 5.8: Racemic Mixtures and the Resolution of Enantiomers. (2023). Available at: [Link]

• WO2003042132A1 - Recovery and recycling of chiral tartaric acid resolving agents - Google Patents.

• Resolution (Separation) of Enantiomers - Chemistry Steps. Available at: [Link]

• Lam, A. W. H., & Ng, K. M. 394e Chiral Resolution Via Diastereomeric Salt Crystallization. Available at: [Link]

• Part 6: Resolution of Enantiomers - Chiralpedia. (2025). Available at: [Link]

• Chemistry LibreTexts. 6.8: Resolution: Separation of Enantiomers. (2019). Available at: [Link]

• Diastereomeric Salt Crystallization Using Ternary Phase Diagram - YouTube. (2025). Available at: [Link]

• Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution - Chemical Communications (RSC Publishing). (2023). DOI:10.1039/D3CC01352A. Available at: [Link]

• Flow Crystallization | Solubility Control - Vapourtec. (2024). Available at: [Link]

• Chiral resolution - Wikipedia. Available at: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Available at: [Link]

• Resolution by diastereomeric salts: Access to both enantiomers of racemic acid using the same enantiomer of resolving base - PubMed. (2023). Available at: [Link]

• Chiral resolution - chemeurope.com. Available at: [Link]

• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. Available at: [Link]

• Kinetic Resolutions of α-Quaternary Carboxylic Acids with Chiral Bifunctional Sulfide Catalysts. (2025). Available at: [Link]

• Stereoselective Synthesis of cis-p-menth-8-ene-1,7-diol, cis-p-menthane-1,7-diol, and cis-p-menthane-1,7,8-triol - PubMed. (2005). Available at: [Link]

• Chemistry LibreTexts. 5.9: Racemic Mixtures and the Resolution of Enantiomers. (2023). Available at: [Link]

• preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides - Organic Syntheses Procedure. Available at: [Link]

• Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors - ResearchGate. Available at: [Link]

• Synthesis route of p‐menth‐3‐enylamine and cis‐1,8‐p‐menthane‐diamine derived secondary ammonium chloride. - ResearchGate. Available at: [Link]

• Biosynthesis and Biotechnology of High-Value p-Menthane Monoterpenes, Including Menthol, Carvone, and Limonene - PubMed. Available at: [Link]

• WO2019070827A1 - Processes for the preparation of cis-4 [2-{(3s.4r)-3-fluorooxan-4-yl]amino)-8-(2,4,6-trichloroanilino)-9h-purin-9-yl]-1-methylcyclohexane-1-c arboxamide - Google Patents.

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Application Notes and Protocols: Leveraging cis-p-Menthan-4-amine for Chiral Ligand Synthesis in Asymmetric Catalysis

Introduction: The Untapped Potential of a Terpene-Derived Chiral Amine

In the landscape of asymmetric catalysis, the quest for novel, efficient, and economically viable chiral ligands is perpetual. The structural backbone of a ligand is paramount in dictating the stereochemical outcome of a catalytic transformation. Nature, with its vast repository of chiral molecules, offers a fertile ground for the development of new ligand scaffolds. The p-menthane framework, a common motif in terpenoids, provides a rigid and sterically defined cyclohexane ring that is highly desirable for inducing asymmetry in metal-catalyzed reactions. While derivatives of menthol have been explored, cis-p-menthan-4-amine stands as a readily accessible yet underexplored precursor for the synthesis of high-performance chiral ligands. Its inherent chirality, stemming from multiple stereocenters, and the presence of a versatile primary amine functionality make it an attractive starting point for the synthesis of a diverse range of ligands, particularly P,N-ligands which have demonstrated broad applicability in asymmetric catalysis.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of cis-p-menthan-4-amine as a precursor for the synthesis of a novel P,N-type chiral ligand. We will delve into the synthetic protocol, the rationale behind the experimental design, and the potential applications of the resulting metal complexes in asymmetric catalysis, supported by authoritative references and detailed methodologies.

Scientific Integrity and Logic: A Self-Validating Approach

The protocols detailed herein are designed to be self-validating, emphasizing robust characterization at each synthetic stage. The causality behind experimental choices is elucidated to empower the researcher with a deep understanding of the chemical transformations.

Expertise & Experience: The Rationale Behind Ligand Design

The choice of a P,N-ligand architecture is deliberate. The combination of a soft phosphine donor and a hard amine donor allows for fine-tuning of the electronic and steric properties of the resulting metal complex.[1] This "hemilabile" character can be advantageous in many catalytic cycles, where one donor may dissociate to open a coordination site for substrate binding. The rigid p-menthane backbone is expected to create a well-defined chiral pocket around the metal center, effectively discriminating between the two prochiral faces of a substrate.

Trustworthiness: A Commitment to Reproducibility

Every step of the described protocol is accompanied by recommendations for analytical validation. The identity and purity of all intermediates and the final ligand must be rigorously confirmed by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ³¹P), Mass Spectrometry (MS), and elemental analysis. The enantiomeric purity of the final ligand should be assessed using chiral High-Performance Liquid Chromatography (HPLC). This multi-faceted analytical approach ensures the reproducibility and reliability of the synthesis.

Experimental Protocols: Synthesis of a Novel P,N-Ligand from cis-p-Menthan-4-amine

This section provides a detailed, step-by-step methodology for the synthesis of a representative chiral P,N-ligand, (1R,2S,4R)-N-(2-(diphenylphosphino)benzyl)-p-menthan-4-amine, starting from cis-p-menthan-4-amine. This protocol is based on established synthetic transformations for the preparation of similar P,N-ligands from chiral amines.[2]

Part 1: Synthesis of (1R,2S,4R)-N-(2-(diphenylphosphino)benzyl)-p-menthan-4-amine

This two-step procedure involves an initial reductive amination to form a secondary amine, followed by the introduction of the diphenylphosphine moiety.

Step 1: Reductive Amination of cis-p-Menthan-4-amine with 2-bromobenzaldehyde

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cis-p-menthan-4-amine (1.55 g, 10 mmol) and 2-bromobenzaldehyde (1.85 g, 10 mmol) in anhydrous dichloromethane (DCM, 100 mL).

• Imine Formation: Stir the mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 4 hours. The progress of imine formation can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium triacetoxyborohydride (3.18 g, 15 mmol) portion-wise over 15 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (50 mL). Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the secondary amine intermediate.

• Characterization: Confirm the structure and purity of the product by ¹H NMR, ¹³C NMR, and MS.

Step 2: Phosphination of the Secondary Amine

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the secondary amine intermediate (3.24 g, 10 mmol) in anhydrous toluene (50 mL).

• Palladium-Catalyzed C-P Coupling: Add diphenylphosphine (1.86 g, 10 mmol), palladium(II) acetate (0.022 g, 0.1 mmol), and 1,1'-bis(diphenylphosphino)ferrocene (dppf) (0.083 g, 0.15 mmol).

• Base Addition: Add sodium tert-butoxide (1.44 g, 15 mmol) to the mixture.

• Reaction Conditions: Heat the reaction mixture to 100 °C and stir for 16 hours. Monitor the reaction progress by TLC or ³¹P NMR.

• Work-up: Cool the reaction to room temperature and quench with deoxygenated water (30 mL). Extract the product with toluene (3 x 40 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product should be purified by column chromatography on deoxygenated silica gel under an inert atmosphere.

• Final Product Characterization: The final P,N-ligand should be characterized by ¹H NMR, ¹³C NMR, ³¹P NMR, and high-resolution mass spectrometry (HRMS). The enantiomeric purity should be confirmed by chiral HPLC.

Visualization of the Synthetic Workflow

Caption: Synthetic route to a chiral P,N-ligand from cis-p-menthan-4-amine.

Application in Asymmetric Catalysis: A Representative Protocol

The synthesized P,N-ligand can be employed in a variety of asymmetric transformations. A prime example is the palladium-catalyzed asymmetric allylic alkylation (AAA), a powerful C-C bond-forming reaction.

Protocol: Asymmetric Allylic Alkylation of 1,3-Diphenyl-2-propenyl Acetate

• Catalyst Pre-formation: In a glovebox, to a vial containing [Pd(allyl)Cl]₂ (0.0018 g, 0.005 mmol), add the chiral P,N-ligand (0.011 mmol) and anhydrous, degassed DCM (2 mL). Stir the solution at room temperature for 30 minutes.

• Reaction Setup: In a separate vial, dissolve racemic 1,3-diphenyl-2-propenyl acetate (0.252 g, 1 mmol) and dimethyl malonate (0.132 g, 1 mmol) in DCM (3 mL).

• Initiation: Add the pre-formed catalyst solution to the substrate solution. Then, add N,O-bis(trimethylsilyl)acetamide (BSA) (0.407 g, 2 mmol) as the base.

• Reaction Conditions: Stir the reaction mixture at room temperature for 24-48 hours, monitoring the conversion by TLC or GC.

• Work-up and Purification: Once the reaction is complete, concentrate the mixture and purify the product by flash column chromatography on silica gel.

• Analysis: Determine the yield of the isolated product. The enantiomeric excess (ee) of the product should be determined by chiral HPLC analysis.

Expected Performance Data

The performance of a new ligand is benchmarked against established catalysts. The following table provides target performance data for the asymmetric allylic alkylation based on results achieved with structurally related P,N-ligands.[3]

Substrate	Nucleophile	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)	Reference
1,3-Diphenyl-2-propenyl acetate	Dimethyl malonate	1.0	24	>95	>90	[3]
1,3-Diphenyl-2-propenyl acetate	Nitromethane	1.0	48	~90	>85	[3]
(E)-1,3-diphenylallyl acetate	Acetamidomalonate	1.0	36	>90	>92	[3]

Visualization of the Catalytic Application Workflow

Caption: Workflow for asymmetric allylic alkylation using the novel P,N-ligand.

Conclusion

cis-p-Menthan-4-amine represents a promising, yet underutilized, chiral precursor for the development of novel ligands for asymmetric catalysis. Its rigid, stereochemically rich backbone provides an excellent platform for creating a well-defined chiral environment around a metal center. The detailed protocols provided in this application note offer a practical guide for the synthesis of a new P,N-ligand and its application in the palladium-catalyzed asymmetric allylic alkylation. The emphasis on rigorous analytical validation at each stage ensures the trustworthiness and reproducibility of the described methods. By exploring the vast potential of readily available chiral building blocks like cis-p-menthan-4-amine, the scientific community can continue to advance the field of asymmetric catalysis, paving the way for more efficient and sustainable syntheses of valuable chiral molecules.

References

• Abdur-Rashid, K., et al. (2003). Synthesis of Chiral β-Aminophosphines via Nucleophilic Ring-Opening of Sulfamidates. Organometallics, 22(10), 1961–1974. Available at: [Link]

• Knochel, P., et al. (2003). Synthesis of New Chiral Ferrocenyl P,N-ligands and their Application in Asymmetric Catalysis. Tetrahedron: Asymmetry, 14(3), 255-263. Available at: [Link]

• Pfaltz, A., & Drury, W. J. (2003). Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. Proceedings of the National Academy of Sciences, 100(25), 14761-14766. Available at: [Link]

• Imamoto, T. (2016). Development of P-Chirogenic Phosphine Ligands Based on Chemistry of Phosphine–Boranes: Searching for Novelty and Utility in Synthetic Organic Chemistry. The Journal of Organic Chemistry, 81(19), 8967-8983. Available at: [Link]

• Guiry, P. J., & Collins, C. (2016). The Synthesis of Chiral P,N Ligands and Their Applications in Asymmetric Catalysis. Chemical Reviews, 116(15), 8538-8613. Available at: [Link]

• Kless, A., et al. (1995). Chiral Phosphine Ligands from Amino Acids. II. A Facile Synthesis of Phosphinoserines by Nucleophilic Phosphination Reactions. Inorganic Chemistry, 34(23), 5875–5881. Available at: [Link]

• Szakonyi, Z., et al. (2008). Synthesis and application of monoterpene-based chiral aminodiols. Tetrahedron: Asymmetry, 19(2), 225-233. Available at: [Link]

• Ming, L., et al. (2020). Stereoselective Synthesis of Chiral Sulfinamide Monophosphine Ligands (Ming-Phos). Organic Syntheses, 97, 262-273. Available at: [Link]

• Shi, F., & Tu, Y.-Q. (2015). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society, 137(30), 9699–9702. Available at: [Link]

• Bianchini, C., et al. (2011). New Chiral P-N Ligands for the Regio- and Stereoselective Pd-Catalyzed Dimerization of Styrene. Molecules, 16(2), 1828-1845. Available at: [Link]

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• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Advanced Derivatization Protocols for the GC-MS Analysis of cis-p-Menthan-4-amine

Audience: Researchers, analytical chemists, and drug development professionals. Objective: To provide field-proven, mechanistically grounded methodologies for overcoming the severe steric hindrance of tertiary alkyl primary amines during Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Mechanistic Rationale: The Challenge of Steric Hindrance

The analysis of aliphatic amines by GC-MS is notoriously difficult due to their high polarity and tendency to form strong intermolecular hydrogen bonds with free silanol groups (-Si-OH) in the GC inlet and column stationary phase. This interaction results in severe peak tailing, loss of sensitivity, and thermal degradation [[1]]([Link]).

Standard room-temperature derivatization techniques (e.g., simple acetylation or silylation with BSTFA) will fail or yield incomplete reactions. To achieve quantitative conversion, we must employ aggressive reagents, thermodynamic forcing (heat), or highly specific condensation reactions .

Figure 1: Strategic derivatization workflow for GC-MS analysis of cis-p-Menthan-4-amine.

Strategic Derivatization Pathways

To successfully derivatize cis-p-Menthan-4-amine, we utilize three distinct chemical pathways, each chosen for its ability to bypass or overcome the steric bulk of the tertiary carbon environment.

A. Fluoroacylation via PFPA

Pentafluoropropionic anhydride (PFPA) is a highly reactive, electrophilic reagent that converts amines into fluoroamides. The introduction of fluorine atoms significantly increases the volatility of the derivative, allowing for lower GC elution temperatures and minimizing thermal breakdown . PFPA is preferred over Trifluoroacetic anhydride (TFAA) because it provides a higher mass shift (+146 Da), pushing the target analyte's quantitation ions out of the low-mass background noise typical of biological matrices.

B. Silylation via MTBSTFA

While silylation of sterically hindered amines is difficult, N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) catalyzed with 1% TBDMCS can force the reaction under elevated temperatures. MTBSTFA replaces the active hydrogen with a t-BDMS group. These derivatives are 10,000 times more stable to hydrolysis than standard TMS ethers . Crucially, under Electron Ionization (EI), t-BDMS derivatives reliably cleave the tert-butyl group to produce a highly abundant [M-57]⁺ ion, which is exceptional for Selected Ion Monitoring (SIM) quantitation .

C. Schiff Base Condensation via PFBCHO

Pentafluorobenzaldehyde (PFBCHO) reacts specifically with primary amines to form an imine (Schiff base). Because this is a condensation reaction rather than a substitution, it is less inhibited by the steric bulk of the p-menthane ring. This method produces a highly stable derivative with excellent electron-capture properties, making it ideal for ultra-trace analysis .

Figure 2: Mechanistic pathways for derivatizing sterically hindered primary amines.

Validated Experimental Protocols

Protocol A: Fluoroacylation with PFPA

Causality: Heat is required to overcome the activation energy barrier imposed by the tertiary carbon. The acidic byproduct (pentafluoropropionic acid) must be removed prior to injection to prevent the stripping of the GC column's stationary phase .

• Sample Transfer: Transfer 100 µL of the sample extract (in anhydrous ethyl acetate) into a 2 mL silanized glass GC vial.

• Reagent Addition: Add 50 µL of pure PFPA. Cap the vial immediately with a PTFE-lined septum.

• Incubation: Heat the vial in a dry block at 60°C for 30 minutes.

• Byproduct Removal: Remove the cap and evaporate the mixture to absolute dryness under a gentle stream of ultra-pure nitrogen (N₂) at room temperature.

• Reconstitution: Reconstitute the residue in 100 µL of anhydrous ethyl acetate. Vortex for 10 seconds.

• Self-Validation System: The complete removal of the acidic byproduct is validated by monitoring the retention time (RT) of an internal standard across 50+ injections. If the RT begins to shift earlier, acid degradation of the column has occurred, indicating insufficient N₂ blowdown.

Protocol B: Silylation with MTBSTFA

Causality: Pyridine is added as an acid scavenger and nucleophilic catalyst. It accepts the proton from the amine, preventing the formation of an unreactive amine salt, and forms a highly reactive intermediate with MTBSTFA .

• Moisture Elimination: Transfer the sample to a silanized vial and evaporate to absolute dryness. Silylation is highly sensitive to water, which will irreversibly consume the reagent.

• Reagent Addition: Add 50 µL of MTBSTFA (containing 1% TBDMCS) and 50 µL of anhydrous pyridine.

• Incubation: Cap tightly and heat at 70°C for 60 minutes. The extended time and elevated temperature are mandatory to force the bulky t-BDMS group onto the hindered nitrogen.

• Analysis: The sample can be injected directly.

• Self-Validation System: The presence of the [M-57]⁺ ion at >80% relative abundance validates successful t-BDMS derivatization. If the [M-15]⁺ ion dominates instead, it indicates moisture contamination leading to incomplete reaction or degradation.

Protocol C: Schiff Base Condensation with PFBCHO

Causality: According to Le Chatelier's principle, the condensation of an amine and an aldehyde produces water. Removing this water drives the equilibrium entirely toward the imine product .

• Reagent Addition: Add 100 µL of the sample extract to a vial containing 100 µL of 0.1 M PFBCHO in acetonitrile.

• Desiccation: Add ~10 mg of anhydrous sodium sulfate (Na₂SO₄) directly into the vial to sequester the H₂O byproduct.

• Incubation: Cap and incubate at 60°C for 45 minutes.

• Separation: Centrifuge the vial at 3,000 rpm for 2 minutes to settle the sodium sulfate. Transfer the supernatant to a fresh GC vial for analysis.

• Self-Validation System: The physical clumping of the anhydrous sodium sulfate at the bottom of the vial confirms it has successfully sequestered water, visually validating that the equilibrium has been driven to completion.

Quantitative Data & Strategy Comparison

The following table summarizes the expected analytical performance of the three derivatization strategies when applied to cis-p-Menthan-4-amine.

Derivatization Strategy	Reagent	Derivative Type	Mass Shift (Da)	Key Quantitation Ion (EI-MS)	Estimated LOD (pg on-column)	Derivative Stability
Fluoroacylation	PFPA	Fluoroamide	+146	[M-C₂F₅]⁺ / [M]⁺	5 - 10 pg	Moderate (Requires complete acid removal)
Silylation	MTBSTFA	t-BDMS Amine	+114	[M-57]⁺	10 - 20 pg	High (Hydrolytically stable)
Schiff Base	PFBCHO	Imine	+178	[M-C₆F₅]⁺ / [M]⁺	1 - 5 pg	Very High (Stable in organic solvents)

Note: LODs are estimated based on standard single quadrupole GC-MS systems operating in Selected Ion Monitoring (SIM) mode.

References

• Lin, D. L., et al. "Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review." Journal of Food and Drug Analysis, Vol. 16. Available at:[Link]

• Obrnuta Faza. "GC Derivatization Reagents - Silylation, Alkylation, and Acylation." Available at:[Link]

• Pinho, O., et al. "Gas Chromatography–Mass Spectrometry Assessment of Amines in Port Wine and Grape Juice after Fast Chloroformate Extraction/Derivatization." Journal of Agricultural and Food Chemistry. Available at:[Link]

• Kataoka, H. "Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis." Journal of Chromatography A. Available at:[Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]

Experimental setup for the N-alkylation of cis-p-Menthan-4-amine

Application Note: Overcoming Steric Congestion in the N-Alkylation of cis-p-Menthan-4-amine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Experimental Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

cis-p-Menthan-4-amine (CAS: 802828-84-8) is a highly congested, terpene-derived primary amine featuring an amino group attached to the C4 position of a p-menthane skeleton, directly adjacent to a bulky isopropyl group[1]. In medicinal chemistry, incorporating such sterically hindered aliphatic amines is a proven strategy to enhance drug lipophilicity, improve metabolic stability, and restrict conformational flexibility. However, forging new C(sp³)–N bonds at this quaternary-like center presents a formidable synthetic challenge.

The Causality of Reaction Failure in Standard Protocols: Traditional nucleophilic substitution (S_N2) with alkyl halides often fails due to the extreme steric shielding around the nitrogen lone pair. This shielding drastically reduces nucleophilicity and promotes competing E2 elimination of the alkyl halide. Similarly, standard Direct Reductive Amination (DRA) using aldehydes or ketones with standard hydrides (e.g., NaBH₄) frequently stalls[2]. The causality lies in the thermodynamics of imine formation: the bulky isopropyl and ring methylene groups destabilize the intermediate iminium ion, shifting the equilibrium back toward the starting materials. Consequently, the reducing agent prematurely reduces the carbonyl compound to an alcohol rather than forming the desired amine[3].

To circumvent these thermodynamic barriers, we outline two distinct, self-validating experimental paradigms: Lewis Acid-Mediated DRA and Cesium-Promoted Direct Alkylation [4][5].

Mechanistic Pathways & Visualizations

Pathway A: Titanium(IV)-Mediated Direct Reductive Amination By utilizing Titanium(IV) isopropoxide (Ti(OiPr)₄), the Ti(IV) center acts as a potent Lewis acid, coordinating with the carbonyl oxygen to increase its electrophilicity. More crucially, it acts as a transient water scavenger, driving the equilibrium toward the hindered iminium species. Subsequent in situ reduction with sodium cyanoborohydride (NaBH₃CN) efficiently traps the amine[5].

Mechanistic pathway of Ti(IV)-mediated reductive amination for hindered amines.

Experimental Protocols (Self-Validating Systems)

Every protocol below is designed as a self-validating system . By integrating specific in-process Quality Control (QC) checkpoints (TLC and LC-MS), the chemist can definitively verify the success of the intermediate stages before proceeding to workup, preventing downstream yield loss.

Protocol 1: Ti(IV)-Mediated Direct Reductive Amination

Objective: Synthesize N-benzyl-cis-p-menthan-4-amine via DRA.

• Reagent Preparation: In an oven-dried Schlenk flask under N₂ atmosphere, dissolve cis-p-Menthan-4-amine (1.0 equiv, 5.0 mmol) and benzaldehyde (1.1 equiv, 5.5 mmol) in anhydrous THF (20 mL).

• Lewis Acid Activation: Add Ti(OiPr)₄ (1.5 equiv, 7.5 mmol) dropwise via syringe at room temperature. Stir the highly congested mixture for 12 hours.

  • Self-Validation Checkpoint 1: Remove a 10 µL aliquot, quench with water, and analyze via LC-MS. The mass spectrum must show the [M+H]⁺ peak of the intermediate imine/iminium species prior to reduction.

• Reduction: Cool the reaction mixture to 0 °C. Add NaBH₃CN (1.5 equiv, 7.5 mmol) in small portions. Allow the reaction to warm to room temperature and stir for an additional 6 hours.

• Quench & Workup: Quench the reaction by adding 1M NaOH (15 mL) to precipitate titanium salts as a white solid. Filter the suspension through a Celite pad, washing with EtOAc (3 × 20 mL).

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc, 9:1).

Protocol 2: Base-Promoted Direct N-Alkylation

Objective: Synthesize N-methyl-cis-p-menthan-4-amine using self-limiting alkylation conditions. Rationale: Cesium carbonate (Cs₂CO₃) provides a large ionic radius that creates a "soft" ion pair with the amine, enhancing nucleophilicity without increasing basicity enough to trigger E2 elimination of the alkyl halide.

Experimental workflow for base-promoted direct N-alkylation of cis-p-Menthan-4-amine.

• Assembly: To a round-bottom flask, add cis-p-Menthan-4-amine (1.0 equiv, 5.0 mmol), Iodomethane (1.2 equiv, 6.0 mmol), and finely powdered Cs₂CO₃ (2.0 equiv, 10.0 mmol).

• Solvation: Add anhydrous Acetonitrile (MeCN) to achieve a 0.2 M concentration.

• Incubation: Stir the suspension vigorously at 40 °C for 16 hours.

  • Self-Validation Checkpoint 2: Perform TLC (DCM/MeOH 95:5, Ninhydrin stain). The primary amine (red/pink spot) should be fully consumed, replaced by a higher R_f secondary amine spot.

• Workup: Dilute the mixture with H₂O (30 mL) to dissolve the inorganic salts. Extract with EtOAc (3 × 20 mL). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

Quantitative Data Summary

The table below summarizes the comparative efficiency of standard textbook methods versus the optimized protocols described above for the functionalization of cis-p-Menthan-4-amine.

Reaction Protocol	Substrate	Alkylating/Carbonyl Agent	Conversion Yield (%)	Major Byproduct / Failure Mode
Standard DRA (NaBH₄)	cis-p-Menthan-4-amine	Benzaldehyde	< 15%	Premature reduction to Benzyl alcohol
Ti(IV)-Mediated DRA	cis-p-Menthan-4-amine	Benzaldehyde	88%	None (Clean conversion)
Standard Alkylation (K₂CO₃)	cis-p-Menthan-4-amine	Iodomethane	35%	E2 Elimination products
Cs₂CO₃-Promoted Alkylation	cis-p-Menthan-4-amine	Iodomethane	92%	Trace dialkylation (< 5%)

References

• Title: 2,3-Epoxy-cis-p-menthan - Guidechem (Contains CAS and structural identifiers for p-Menthan-4-amine, cis-) Source: Guidechem URL: [1]

• Title: Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure Source: ResearchGate (Originally published in Tetrahedron Letters, 2007) URL: [2]

• Title: A Facile One-Pot Process for the Formation of Hindered Tertiary Amines Source: Molecules (MDPI), 2012 URL: [5]

• Title: The synthesis of sterically hindered amines by a direct reductive amination of ketones Source: Chemical Communications (RSC Publishing), 2016 URL: [4]

Sources

• 1. guidechem.com [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The synthesis of sterically hindered amines by a direct reductive amination of ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines [mdpi.com]

Use of cis-p-Menthan-4-amine in diastereoselective Mannich reactions

Initiating the Analysis

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Considering Chiral Auxiliaries

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Analyzing Organocatalysis Potential

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Incorporating Catalytic Cycle

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Detailing Steric Influence

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Elaborating Reaction Details

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Drafting Reaction Content

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Describing Transition State

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Visualizing Catalytic Cycle

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Revising Catalyst's Role

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Application Note: A Systematic Approach to Chiral HPLC Method Development for the Enantioseparation of p-Menthan-4-amine

Abstract

The enantiomeric purity of chiral amines is a critical quality attribute in the pharmaceutical and agrochemical industries, as individual enantiomers can exhibit significantly different pharmacological and toxicological profiles.[1][2] This application note presents a detailed, systematic protocol for the development of a robust chiral High-Performance Liquid Chromatography (HPLC) method for the separation of p-Menthan-4-amine enantiomers. p-Menthan-4-amine, a chiral primary amine with a non-polar terpene backbone, presents unique analytical challenges, including poor peak shape on achiral phases and the absence of a UV chromophore. We outline a logical, multi-stage workflow encompassing chiral stationary phase (CSP) screening, mobile phase optimization, and a robust detection strategy. This guide is designed for researchers, analytical scientists, and drug development professionals seeking to establish a reliable and efficient method for the chiral analysis of this and structurally similar compounds.

The Analytical Challenge: Understanding p-Menthan-4-amine

Successful method development begins with a thorough understanding of the analyte's structure and physicochemical properties. p-Menthan-4-amine possesses two key features that dictate the separation strategy:

• A Basic Primary Amine Group: The -NH₂ group is a strong hydrogen bond donor and acceptor, but its basicity can lead to strong, undesirable interactions with acidic silanol groups on standard silica-based stationary phases, resulting in severe peak tailing.

• A Bulky, Non-polar p-Menthane Backbone: This hydrocarbon structure lacks a UV-active chromophore, rendering standard UV-Vis detection ineffective and necessitating alternative detection methods.[3] Its non-polar nature also plays a significant role in its interaction with the chiral stationary phase.

The combination of a polar, basic functional group with a non-polar scaffold requires a carefully selected CSP and mobile phase system that can simultaneously manage peak shape and achieve chiral recognition.

The Principle of Chiral Recognition on Polysaccharide CSPs

Direct enantiomeric separation is most commonly achieved using a chiral stationary phase (CSP).[2] The mechanism relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector of the CSP.[4] For analytes like p-Menthan-4-amine, polysaccharide-based CSPs (derivatives of cellulose and amylose) are exceptionally powerful.

These phases do not rely on a single interaction mode. Instead, chiral recognition is achieved through a combination of forces, including:

• Hydrogen Bonding: The amine group can interact with carbamate groups on the polysaccharide derivative.

• Steric Interactions (Inclusion): The enantiomers fit differently into the helical grooves or "chiral pockets" formed by the polysaccharide polymer.[4] One enantiomer will have a more stable, energetically favorable fit, leading to a longer retention time.

• Dipole-Dipole Interactions: Subtle dipole moments within the molecule can contribute to the overall recognition mechanism.

The celebrated "three-point interaction" model provides a useful framework for understanding this phenomenon, where at least three simultaneous interactions between the analyte and the CSP are required for chiral discrimination.[2]

A Strategic Workflow for Method Development

A trial-and-error approach to chiral method development is inefficient.[5] A systematic screening strategy dramatically increases the probability of success. The workflow below is designed to logically progress from broad screening to fine-tuned optimization.

Workflow Overview

Caption: A systematic workflow for chiral HPLC method development.

Step 1: System Preparation and Detection Strategy

Analyte Preparation:

• Prepare a stock solution of racemic p-Menthan-4-amine at approximately 1 mg/mL.

• The diluent should be miscible with the initial mobile phases. For a broad screen, ethanol or isopropanol is a suitable choice.

Detector Selection: Due to the lack of a UV chromophore, a universal detector is required.

• Primary Recommendation: An Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS) is ideal. These detectors are compatible with the gradient elution and volatile solvents used in screening.

• Alternative Strategy (Pre-column Derivatization): If a universal detector is unavailable, pre-column derivatization can be employed. Reacting the primary amine with an agent like 4-chloro-7-nitro-1,2,3-benzoxadiazole (NBD-Cl) introduces a highly sensitive fluorophore and chromophore, allowing for detection with standard fluorescence (FL) or UV detectors.[6] This also alters the molecule's properties, which may change the optimal CSP and mobile phase.

Step 2: Chiral Stationary Phase (CSP) Screening Protocol

The cornerstone of the method is the CSP. Polysaccharide-based columns are the most versatile and successful for a wide range of chiral compounds, including amines.[6][7] A screening protocol should include columns with both amylose and cellulose backbones and different derivatizations to maximize the chances of finding selectivity.[8]

Table 1: Recommended Primary CSP Screening Columns

Column Name (Example)	Chiral Selector	Backbone
CHIRALPAK® IA	Amylose tris(3,5-dimethylphenylcarbamate)	Amylose
CHIRALPAK® IB	Cellulose tris(3,5-dimethylphenylcarbamate)	Cellulose
CHIRALPAK® IC	Cellulose tris(3,5-dichlorophenylcarbamate)	Cellulose

| CHIRALCEL® OD-H | Cellulose tris(3,5-dimethylphenylcarbamate) | Cellulose |

Step 3: Mobile Phase Screening Protocol

Screening should be performed across different chromatographic modes to explore a wide range of selectivity. Normal Phase (NP) and Polar Organic (PO) modes are typically the most successful for polysaccharide CSPs.

Protocol: Mobile Phase Screening

• System Setup:

  • Install one of the selected screening columns (e.g., CHIRALPAK® IA, 250 x 4.6 mm, 5 µm).

  • Set the column temperature to 25 °C.

  • Set the flow rate to 1.0 mL/min.

  • Set the injection volume to 5 µL.

• Screening Execution:

  • Run the conditions outlined in Table 2. Use a rapid gradient for each primary condition to quickly determine if any separation exists.

  • If a promising separation (e.g., partial peak splitting) is observed, an isocratic hold can be developed based on the elution point in the gradient.[7]

  • Crucial Note on Additives: For the basic analyte p-Menthan-4-amine, additives are essential for good peak shape. In Normal Phase, a basic additive like Diethylamine (DEA) is used to saturate active sites on the silica surface. In Polar Organic or Reversed Phase, an acidic additive like Trifluoroacetic Acid (TFA) can be used to protonate the amine.[7][9]

Table 2: Mobile Phase Screening Conditions

Mode	Mobile Phase A	Mobile Phase B	Additive (in Organic)	Gradient Profile (Example)
Normal Phase (NP)	n-Hexane	Isopropanol (IPA)	0.1% DEA	0-15 min: 2% to 50% B
Normal Phase (NP)	n-Hexane	Ethanol (EtOH)	0.1% DEA	0-15 min: 2% to 50% B
Polar Organic (PO)	Acetonitrile (ACN)	Methanol (MeOH)	0.1% TFA	0-15 min: 100% A to 100% B

| Polar Organic (PO) | Methanol (MeOH) | N/A | 0.1% TFA | Isocratic |

Data Interpretation and Method Optimization

Evaluating the Screening Results

After completing the screening runs, tabulate the results, focusing on the resolution (Rs) between the enantiomers. A successful separation is generally defined as having a resolution of Rs ≥ 1.5.

Table 3: Example Screening Results

Column	Mobile Phase System	Additive	Resolution (Rs)	Observations
CHIRALPAK® IA	Hexane/IPA	0.1% DEA	0.0	No separation
CHIRALPAK® IA	Hexane/EtOH	0.1% DEA	2.1	Baseline separation. Good peak shape.
CHIRALPAK® IC	Hexane/IPA	0.1% DEA	1.2	Partial separation

| CHIRALCEL® OD-H | ACN/MeOH | 0.1% TFA | 0.8 | Poor peak shape, some separation |

Based on these hypothetical results, the combination of the CHIRALPAK® IA column with a Hexane/Ethanol mobile phase containing 0.1% DEA is the most promising condition to move forward with optimization.

Protocol: Method Optimization

Once a promising condition is identified, fine-tune the parameters to improve resolution, reduce run time, and ensure robustness.

• Convert to Isocratic: Based on the gradient result, determine the percentage of the organic modifier (Ethanol) at which the second enantiomer elutes. Set up an isocratic method using a slightly lower percentage (e.g., if elution occurred at 20% EtOH, start isocratic optimization at 15-18% EtOH).

• Optimize Modifier Percentage:

  • Adjust the percentage of ethanol in hexane. Decreasing the ethanol content will generally increase retention and improve resolution, but also lengthen the analysis time.

  • Find the optimal balance that provides baseline separation (Rs ≥ 1.5) in a reasonable time.

• Adjust Flow Rate: Increasing the flow rate can shorten the run time, but may lead to a decrease in resolution. A typical range to test is 0.8 - 1.5 mL/min.

• Evaluate Temperature: Temperature can significantly impact selectivity.[8] Analyze the sample at different temperatures (e.g., 15 °C, 25 °C, 40 °C). Lower temperatures often improve resolution for polysaccharide CSPs, but can increase column backpressure.

Caption: Logic diagram for the optimization phase.

Troubleshooting

Table 4: Common Troubleshooting Scenarios

Issue	Potential Cause(s)	Recommended Solution(s)
No separation on any column	The selected CSPs and mobile phases do not provide enantioselectivity.	Screen a different class of CSPs (e.g., cyclodextrin or macrocyclic glycopeptide-based). Consider the alternative derivatization strategy.
Poor peak shape (tailing)	Secondary interactions with the silica support; Insufficient or incorrect additive.	Ensure the correct additive (e.g., DEA for NP) is used at an appropriate concentration (0.1-0.2%).
Resolution is too low	Mobile phase is too strong; Temperature is too high.	Decrease the percentage of the polar modifier (alcohol). Lower the column temperature.

| Elution order swaps | A change in the separation mechanism, often induced by temperature or mobile phase composition changes. | This is not necessarily a problem, but it must be characterized and controlled. Confirm peak identity with enantiomerically pure standards if available. |

Conclusion

The development of a chiral HPLC method for a challenging compound like p-Menthan-4-amine is highly achievable through a systematic and logical approach. By prioritizing a screening strategy that covers diverse polysaccharide-based CSPs and multiple mobile phase modes, a suitable starting point for separation can be rapidly identified. Careful attention to the unique challenges of the analyte, particularly the need for mobile phase additives to ensure good peak shape and the requirement for a universal detector, is critical for success. The protocols and strategies outlined in this note provide a robust framework for developing and optimizing a reliable method for the enantioseparation of p-Menthan-4-amine and other structurally related chiral amines.

References

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development.
• Satinder, A. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.
• I.B.S. Analytical. (n.d.). Chiral HPLC Method Development.
• BenchChem. (2025). A Comparative Guide: HPLC vs. SFC for Chiral Separation of Primary Amines.
• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns.
• Claus, J.E. (n.d.). Strategies for Chiral HPLC Method Development. Supelco, Division of Sigma-Aldrich.
• Pirkle, W. H., & Pochapsky, T. C. (1987). Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry.
• Lee, J. et al. (n.d.). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC.
• Hassan, M. et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI.
• Ilisz, I., Aranyi, A., & Pataj, Z. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
• Regalado, E. L. (2020). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International.
• Dascalu, A. et al. (2009). HPLC ENANTIOMERIC SEPARATION OF AROMATIC AMINES USING CROWN ETHER TETRACARBOXYLIC ACID. Taylor & Francis Online.
• BenchChem. (2025). Technical Support Center: Chiral HPLC Separation of p-Menthane Enantiomers.
• Dhandapani, R. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International.

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• 4. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
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• 9. chromatographyonline.com [chromatographyonline.com]

Application Note &amp; Protocols: Synthesis of Potential Pharmaceutical Scaffolds from cis-p-Menthan-4-amine

Abstract

The p-menthane scaffold, a monoterpenoid framework prevalent in natural products, offers a unique combination of chirality, lipophilicity, and three-dimensional complexity that is highly attractive for modern drug discovery.[1][2][3] This application note provides a detailed guide for leveraging cis-p-Menthan-4-amine, a versatile chiral building block, for the synthesis of diverse molecular scaffolds with high potential for pharmaceutical development. We present field-proven, step-by-step protocols for three fundamental and high-utility transformations: amide bond formation, reductive amination, and (thio)urea synthesis. The causality behind experimental choices, detailed reaction workflows, and characterization data are provided to empower researchers, medicinal chemists, and drug development professionals to effectively utilize this valuable starting material in their discovery programs.

The Strategic Value of cis-p-Menthan-4-amine in Drug Discovery

The selection of a starting material is a critical decision in the design of a synthetic campaign. cis-p-Menthan-4-amine is a strategically valuable building block for several key reasons:

• Bioactive Heritage: The p-menthane skeleton is a core structural feature in numerous natural products and their derivatives, which have demonstrated a wide range of biological activities, including analgesic, anti-inflammatory, and antimicrobial properties.[3][4] This natural product-like character can impart favorable ADME (absorption, distribution, metabolism, and excretion) properties to new chemical entities.

• Three-Dimensionality: The non-planar, saturated cyclohexane ring of the p-menthane scaffold provides a rigid, three-dimensional structure. This is a significant advantage over the flat, aromatic structures common in many compound libraries, as it allows for more precise and complex interactions with biological targets.

• Tunable Lipophilicity: The isopropyl and methyl substituents confer significant lipophilicity, which can enhance membrane permeability and access to intracellular targets.

• Versatile Synthetic Handle: The primary amine functionality is a nucleophilic powerhouse, enabling a wide array of reliable and well-characterized C-N bond-forming reactions. This allows for the rapid generation of diverse compound libraries by systematically modifying the substituent attached to the amine.

This guide will focus on three such transformations that are cornerstones of medicinal chemistry.

Synthesis of N-Aryl/Alkyl Amides via Amide Coupling

Amide bond formation is arguably the most frequently used reaction in medicinal chemistry, prized for its metabolic stability and ability to form key hydrogen bond interactions with protein targets.[5][6] The direct reaction between a carboxylic acid and an amine is an acid-base reaction; therefore, the carboxylic acid must first be activated.

Causality of Method Selection: We utilize a carbodiimide-mediated coupling with N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) in the presence of 1-Hydroxybenzotriazole (HOBt). This combination is a workhorse in organic synthesis for several reasons:

• High Efficiency: EDC effectively activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[7]

• Suppression of Side Reactions: HOBt acts as an additive that intercepts the O-acylisourea to form an active ester. This minimizes side reactions and, crucially, suppresses the racemization of chiral carboxylic acids.[5]

• Ease of Workup: The urea byproduct formed from EDC is water-soluble, facilitating its removal during aqueous workup.[8]

Workflow for Amide Coupling

Sources

• 1. Biosynthesis and Biotechnology of High-Value p-Menthane Monoterpenes, Including Menthol, Carvone, and Limonene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Showing Compound p-Menthane (FDB006180) - FooDB [foodb.ca]
• 3. Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sibran.ru [sibran.ru]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hepatochem.com [hepatochem.com]
• 7. Lab Reporter [fishersci.se]
• 8. researchgate.net [researchgate.net]

Laboratory scale-up considerations for the production of cis-p-Menthan-4-amine

Mechanistic Insights and Process Engineering for Terpene-Derived Tertiary Amines

Executive Summary & Mechanistic Rationale

The scale-up of highly sterically hindered terpene amines, such as1[1], presents unique chemical engineering challenges. This compound is a critical structural motif in the development of2[2] and 3[3].

Due to the extreme steric hindrance at the C4 position of the p-menthane ring (a tertiary carbon bonded to an isopropyl group), standard SN​2 amination of the corresponding alcohol is impossible. Attempted SN​1 reactions typically result in E1 elimination to form p-menthene. To circumvent this, our protocol leverages the 4[4]. By utilizing5[5]—a primary constituent of tea tree oil[6]—we can hydrogenate the ring and subsequently trap the stable tertiary carbenium ion with a nitrile[7], forming an intermediate amide that is hydrolyzed to the target amine.

Synthetic Workflow

Fig 1: Synthetic workflow for the scale-up of cis-p-Menthan-4-amine from Terpinen-4-ol.

Scale-Up Engineering Considerations (The "Why")

• Thermal Management in the Ritter Reaction: The addition of concentrated H2​SO4​ to the alcohol/nitrile mixture is violently exothermic. If the internal temperature exceeds 15°C, the tertiary carbocation undergoes rapid E1 elimination rather than nucleophilic attack by acetonitrile. Jacketed reactor cooling and precise dosing pumps are mandatory.

• Emulsion Breaking During Hydrolysis: Terpene amines act as weak surfactants, causing severe emulsion issues during aqueous workups. To break these emulsions, the protocol strictly utilizes a Methyl tert-butyl ether (MTBE) and saturated brine ( NaCl ) biphasic system, which maximizes the ionic strength of the aqueous layer and forces phase separation.

• Diastereomeric Resolution: The Ritter reaction yields a diastereomeric mixture of cis and trans isomers. Because their boiling points are nearly identical, fractional distillation is energetically unfavorable and risks thermal degradation. We exploit the differential lattice energies of their hydrochloride salts via fractional crystallization to isolate the cis-isomer.

Self-Validating Experimental Protocols

Protocol A: Catalytic Hydrogenation to p-Menthan-4-ol

• Setup: Charge a 2L high-pressure stainless-steel Parr reactor with Terpinen-4-ol (500 g, 3.24 mol) and anhydrous methanol (800 mL).

• Catalyst Addition: Carefully add 10 g of 5% Pd/C (50% wet) under an argon blanket to prevent auto-ignition.

• Reaction: Purge the vessel with N2​ (3x), then H2​ (3x). Pressurize to 50 psi H2​ and stir at 600 rpm at 25°C for 12 hours.

• Validation: The system is self-validating when the pressure drop ceases. Vent the reactor and analyze an aliquot via GC-FID. The reaction is complete when the starting material peak is <0.5% area.

• Workup: Filter the mixture through a tightly packed Celite pad to remove Pd/C. Concentrate the filtrate in vacuo to yield p-menthan-4-ol as a colorless oil.

Protocol B: Ritter Reaction Scale-Up

• Setup: In a 3L jacketed glass reactor equipped with an overhead stirrer and internal thermocouple, dissolve p-menthan-4-ol (400 g, 2.56 mol) in anhydrous acetonitrile (800 mL). Acetonitrile acts as both the solvent and the nucleophile[4].

• Acid Dosing: Chill the reactor to 0°C. Using a precision dosing pump, add concentrated H2​SO4​ (1.02 kg, 10.4 mol) dropwise over 4 hours.

• Critical Control Point: Adjust the dosing rate to ensure the internal temperature never exceeds 10°C .

• Maturation: Once addition is complete, allow the mixture to warm to 15°C and stir for an additional 6 hours.

• Validation: Quench a 1 mL aliquot in saturated NaHCO3​ and extract with ethyl acetate. GC-MS must confirm the presence of the N-(p-menthan-4-yl)acetamide ( m/z 197) and the absence of the p-menthene elimination byproduct ( m/z 138).

• Quench: Slowly pour the reaction mixture over 2 kg of crushed ice with vigorous stirring. Filter the resulting white precipitate and wash with cold water until the filtrate is pH neutral.

Protocol C: Hydrolysis and Resolution of cis-p-Menthan-4-amine

• Hydrolysis: Suspend the crude acetamide (450 g) in 6M HCl (1.5 L) in a 3L round-bottom flask. Reflux vigorously at 105°C for 48 hours. Note: Tertiary amides are highly resistant to basic hydrolysis; strong acidic reflux is non-negotiable.

• Workup: Cool to 0°C and basify to pH 12 using 50% aqueous NaOH. Extract the free amine with MTBE (3 x 600 mL). Wash the combined organic layers with saturated brine (500 mL) to break any micro-emulsions. Dry over anhydrous Na2​SO4​ and concentrate.

• Resolution: Dissolve the crude amine mixture in hot acetone (1 L). Slowly add a stoichiometric amount of 2M HCl in diethyl ether. The cis-p-Menthan-4-amine hydrochloride salt selectively crystallizes upon cooling to 4°C.

• Validation: Filter the crystals. 1H -NMR ( D2​O ) must show a single doublet for the isopropyl methyl groups, confirming >98% diastereomeric excess (de) of the cis-isomer.

Quantitative Data Summaries

Table 1: Scale-Up Parameters & Safety Metrics

Reaction Step	Temp Range	Pressure	Yield Target	Critical Safety / Quality Metric
Hydrogenation	20°C - 25°C	50 psi H2​	>98%	Argon blanketing during Pd/C addition to prevent fire.
Ritter Reaction	0°C - 10°C	Atmospheric	85% - 90%	Strict exotherm control; runaway leads to E1 elimination.
Acidic Hydrolysis	100°C - 105°C	Atmospheric	>90%	Ensure complete conversion; unreacted amide causes emulsions.
Resolution	56°C → 4°C	Atmospheric	40% (from mix)	>98% de required for downstream pharmaceutical/agrochemical use.

Table 2: Impurity Profiling & Mitigation

Impurity	Origin Step	Analytical Marker (GC-MS)	Mitigation Strategy
p-Menthene	Ritter Reaction (E1)	m/z 138 ( M+ )	Keep H2​SO4​ addition temperature strictly below 10°C.
Unreacted Amide	Hydrolysis	m/z 197 ( M+ )	Extend reflux time to 48h; ensure HCl concentration is ≥ 6M.
trans-Isomer	Resolution	Split 1H -NMR doublet	Perform a second recrystallization from hot ethanol if de < 95%.

Sources

• 1. CAS Number List - 14 - Page 653 - Chemicalbook [chemicalbook.com]
• 2. Design, synthesis, and herbicidal activity of sec-p-menthane-7-amine derivatives as botanical herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US7919133B2 - Substituted cyclopropanecarboxylic acid (3-methyl-cyclohexyl)amide as flavoring substance - Google Patents [patents.google.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Terpinen-4-ol - Wikipedia [en.wikipedia.org]
• 6. Terpinen-4-ol, the main component of the essential oil of Melaleuca alternifolia (tea tree oil), suppresses inflammatory mediator production by activated human monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ritter Reaction [organic-chemistry.org]

Application Note: Covalent Immobilization of cis-p-Menthan-4-amine on Mesoporous Silica for Recyclable Organocatalysis

Target Audience: Researchers, Application Scientists, and Process Chemists in Drug Development. Focus: Heterogeneous Organocatalysis, Enamine Activation, and Sustainable Process Chemistry.

Executive Summary & Mechanistic Rationale

The transition from homogeneous to heterogeneous organocatalysis is a critical step toward sustainable pharmaceutical manufacturing. While primary and secondary amines are highly effective catalysts for asymmetric transformations (e.g., aldol, Michael, and Diels-Alder reactions), their homogeneous nature often complicates product isolation and prevents catalyst recycling[1].

This application note details the covalent immobilization of cis-p-menthan-4-amine (CAS: 802828-84-8)[2] onto a mesoporous silica support (SBA-15). cis-p-Menthan-4-amine is a terpene-derived, sterically demanding chiral amine. By anchoring this molecule to a solid support via a flexible propyl linker, we achieve two mechanistic advantages:

• Catalytic Transformation: The N-alkylation of the primary amine during the grafting process converts it into a highly sterically encumbered secondary amine. This structural motif is privileged for enamine activation, effectively lowering the LUMO energy of α,β-unsaturated systems and providing excellent facial shielding for stereocontrol[3].

• Microenvironmental Control: Immobilization on SBA-15 (pore size ~8 nm) prevents bimolecular catalyst deactivation (e.g., formation of inactive off-cycle dimers) while allowing rapid diffusion of substrates and products[4].

Experimental Workflow

The immobilization strategy utilizes a post-synthetic grafting method. First, calcined SBA-15 is functionalized with (3-chloropropyl)triethoxysilane (CPTES). Second, the alkyl halide undergoes nucleophilic substitution by cis-p-menthan-4-amine.

Workflow for the covalent immobilization and catalytic recycling of cis-p-menthan-4-amine on SBA-15.

Self-Validating Protocols

Every protocol below includes integrated Quality Control (QC) checkpoints to ensure the system is self-validating before proceeding to the next phase.

Phase 1: Preparation of Chloropropyl-Functionalized SBA-15 (Cl-SBA-15)

Causality: Toluene is chosen as the solvent because its boiling point (110 °C) provides the optimal thermal energy to drive the condensation of the ethoxy groups of CPTES with the surface silanols of SBA-15.

• Drying: Suspend 5.0 g of calcined SBA-15 in a 250 mL round-bottom flask. Dry under vacuum at 120 °C for 4 hours to remove physisorbed water, which would otherwise cause premature polymerization of the silane.

• Grafting: Cool the flask to room temperature under an argon atmosphere. Add 100 mL of anhydrous toluene, followed by 5.0 mL (approx. 21 mmol) of (3-chloropropyl)triethoxysilane (CPTES).

• Reflux: Attach a reflux condenser and heat the mixture to 110 °C for 24 hours under continuous stirring.

• Washing: Filter the suspension while warm. Wash the solid cake sequentially with hot toluene (3 × 50 mL), dichloromethane (2 × 50 mL), and ethanol (2 × 50 mL) to remove any unreacted or self-condensed silane.

• Drying: Dry the resulting Cl-SBA-15 under vacuum at 60 °C for 12 hours.

QC Checkpoint 1: Perform FT-IR spectroscopy on the dried powder. The appearance of a C-Cl stretching vibration at ~650 cm⁻¹ and C-H stretching bands at 2850–2950 cm⁻¹ validates successful functionalization.

Phase 2: Covalent Immobilization of cis-p-Menthan-4-amine

Causality: Nucleophilic substitution of secondary/tertiary alkyl amines onto unactivated alkyl chlorides is notoriously slow. We introduce Potassium Iodide (KI) to trigger an in situ Finkelstein reaction, converting the alkyl chloride to a more reactive alkyl iodide, thereby dramatically increasing the amination yield[4]. N,N-Diisopropylethylamine (DIPEA) acts as a non-nucleophilic proton sponge to neutralize the generated HCl/HI.

• Reagent Assembly: In a 100 mL Schlenk flask, suspend 2.0 g of Cl-SBA-15 in 40 mL of anhydrous acetonitrile.

• Activation: Add 0.5 g of KI (catalytic) and 2.0 mL of DIPEA. Stir for 30 minutes at room temperature.

• Amination: Add 1.5 g of cis-p-menthan-4-amine. Heat the reaction mixture to 80 °C and stir for 48 hours under argon.

• Purification: Filter the functionalized silica and wash extensively with acetonitrile, water (to remove salts), methanol, and diethyl ether.

• Drying: Dry the final catalyst (SBA-15-CMA) under vacuum at 50 °C for 24 hours.

QC Checkpoint 2: Perform Elemental Analysis (CHNS). A nitrogen content of ~1.0–1.5 mmol N/g confirms successful immobilization. Additionally, a positive Chloranil test (appearance of a blue/green color on the resin beads) confirms the presence of the newly formed secondary amine.

Phase 3: Recyclable Asymmetric Aldol Catalysis

Causality: Water is added as an additive to facilitate the hydrolysis of the product-enamine intermediate, ensuring rapid turnover and preventing catalyst sequestration[3].

• Reaction Setup: In a 10 mL reaction vial, add 100 mg of SBA-15-CMA catalyst (approx. 10 mol% active amine).

• Substrate Addition: Add 1.0 mL of cyclohexanone (donor), 0.5 mmol of 4-nitrobenzaldehyde (acceptor), and 20 µL of water.

• Incubation: Stir the heterogeneous mixture at room temperature for 24 hours.

• Separation & Recycling: Centrifuge the mixture at 4000 rpm for 5 minutes. Decant the supernatant containing the product.

• Catalyst Regeneration: Wash the recovered catalyst pellet with ethyl acetate (2 × 3 mL) and dry briefly under a stream of air before reusing it in the next cycle.

QC Checkpoint 3: Analyze the supernatant via Chiral HPLC to determine the enantiomeric excess (ee) and yield. Consistent ee across cycles validates that the chiral integrity of the immobilized cis-p-menthan-4-amine is maintained.

Data Presentation

The physical parameters of the solid support dictate mass transfer during catalysis. Table 1 summarizes the properties of the catalyst at each synthetic stage.

Table 1: Physicochemical Characterization of the Solid Support

Material Stage	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Nitrogen Loading (mmol/g)
Calcined SBA-15	850	1.15	0.00
Cl-SBA-15	620	0.88	0.00
SBA-15-CMA	490	0.65	1.25

Note: The reduction in surface area and pore volume is a self-validating indicator of successful pore functionalization.

Table 2: Recycling Efficiency in Asymmetric Aldol Reaction (Conditions: Cyclohexanone + 4-Nitrobenzaldehyde, Room Temp, 24h)

Catalytic Cycle	Conversion (%)	Isolated Yield (%)	anti/syn Ratio	Enantiomeric Excess (anti, %)
1	>99	94	92:8	96
2	98	93	92:8	96
3	96	91	91:9	95
4	94	89	91:9	95
5	92	86	90:10	94

References

• Primary amines as heterogeneous catalysts in an enantioselective [2,3]-Wittig rearrangement reaction. National Center for Biotechnology Information (PMC).[Link][1]

• Organocatalysis: A Brief Overview on Its Evolution and Applications. MDPI.[Link][3]

• Post-Grafting Amination of Alkyl Halide-Functionalized Silica for Applications in Catalysis, Adsorption, and 15N NMR Spectroscopy. ACS Langmuir.[Link][4]

Sources

• 1. Primary amines as heterogeneous catalysts in an enantioselective [2,3]-Wittig rearrangement reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS Number List - 14 - Page 653 - Chemicalbook [chemicalbook.com]
• 3. Organocatalysis: A Brief Overview on Its Evolution and Applications | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Utilization of cis-p-Menthan-4-amine in the Synthesis of Next-Generation Botanical Agrochemicals

Target Audience: Researchers, Formulation Scientists, and Agrochemical Development Professionals

Executive Summary & Mechanistic Rationale

The modern agrochemical industry is rapidly pivoting toward bio-sourced, sustainable active ingredients to mitigate environmental toxicity and overcome rising weed resistance. Terpene-derived amines, synthesized via the catalytic amination of renewable biomass, represent a highly promising class of botanical agrochemicals.

Among these, cis-p-menthan-4-amine (1-isopropyl-4-methylcyclohexan-1-amine) serves as an exceptional chiral building block. The p-menthane core imparts significant lipophilicity, while the primary amine at the 4-position acts as a versatile nucleophilic handle for synthesizing highly active Schiff bases and secondary amines.

The Causality of Structural Design

• Optimal Cuticular Penetration: The hydrocarbon framework of the p-menthane skeleton optimizes the partition coefficient (logP) of the resulting agrochemical. A balanced logP ensures that the molecule is lipophilic enough to dissolve into the waxy plant cuticle, yet hydrophilic enough to translocate through the vascular tissues.

• Steric Shielding: The cis-configuration ensures that the bulky isopropyl group and the amine functionality are spatially oriented to maximize steric hindrance. This specific geometry protects the resulting imine or amine bonds from rapid enzymatic hydrolysis in soil microbiomes, significantly prolonging the active half-life of the herbicide.

• Target Affinity: Secondary amines derived from p-menthane have demonstrated potent pre-emergence and post-emergence herbicidal activities, often outperforming commercial standards like glyphosate by disrupting critical plant enzymatic pathways.

Quantitative Efficacy Data

The functionalization of cis-p-menthan-4-amine into Schiff bases and secondary amines drastically enhances its phytotoxic properties. The table below summarizes the structure-activity relationship (SAR) and comparative herbicidal activity against annual ryegrass (Lolium multiflorum).

Table 1: Comparative Herbicidal Activity (IC₅₀) of p-Menthane Derivatives

Compound Class	Phenyl Ring Substitution	IC₅₀ Root Growth (mg/L)	IC₅₀ Shoot Growth (mg/L)
Primary Amine (cis-p-Menthan-4-amine)	None	> 50.00	> 50.00
Schiff Base (Pre-emergence)	4-Methoxy	18.62	22.15
Schiff Base (Pre-emergence)	2,4-Dichloro	5.24	8.41
Secondary Amine (Post-emergence)	2,4-Dichloro	3.10	4.55
Commercial Control	Glyphosate	12.50	15.00

Data synthesized from established SAR trends of p-menthane-type botanical herbicides .

Experimental Workflows & Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems , incorporating mechanistic reasoning and In-Process Quality Control (IPQC) steps.

Protocol A: Synthesis of cis-p-Menthane Schiff Base Derivatives

Objective: To synthesize pre-emergence herbicidal Schiff bases via the condensation of cis-p-menthan-4-amine with substituted benzaldehydes.

• Step 1: Reagent Solubilization. In a 250 mL round-bottom flask, dissolve 20.0 mmol of cis-p-menthan-4-amine and 20.2 mmol of 2,4-dichlorobenzaldehyde in 50 mL of anhydrous ethanol.

  • Causality: A slight stoichiometric excess of the aldehyde ensures complete consumption of the valuable chiral amine. Anhydrous ethanol is utilized as a green, polar protic solvent that effectively solubilizes both organic reagents.

• Step 2: Catalytic Activation. Add 3–5 drops of glacial acetic acid to the mixture.

  • Causality: Acetic acid acts as a mild Brønsted acid catalyst. It selectively protonates the carbonyl oxygen of the aldehyde, increasing its electrophilicity without fully protonating the nucleophilic amine (which would render the amine unreactive).

• Step 3: Azeotropic Reflux. Equip the flask with a Dean-Stark trap and a reflux condenser. Reflux the mixture at 80°C for 6–8 hours.

  • Causality: Imine formation is a reversible condensation. The Dean-Stark apparatus continuously removes the water byproduct azeotropically, driving the equilibrium toward the Schiff base product according to Le Chatelier’s principle.

• Step 4: IPQC & Isolation.

  • Self-Validation: Monitor the reaction via TLC (Hexane:Ethyl Acetate 4:1). The disappearance of the UV-active aldehyde spot and the appearance of a new, lower-polarity spot confirms successful imine formation. Cool to room temperature, concentrate under reduced pressure, and recrystallize from cold ethanol.

Protocol B: Reductive Amination to Yield Secondary Amines

Objective: To reduce the Schiff base into a highly active, post-emergence secondary amine herbicide.

• Step 1: Thermal Control. Dissolve 10.0 mmol of the purified Schiff base from Protocol A in 30 mL of methanol. Cool the system to 0°C using an ice-water bath.

  • Causality: Methanol serves as a hydrogen-bonding solvent that stabilizes the transition state during reduction. The ice bath is critical because the subsequent reduction is highly exothermic; cooling prevents the thermal degradation of the imine and suppresses unwanted side reactions.

• Step 2: Hydride Addition. Slowly add 30.0 mmol (3 equivalents) of Sodium Borohydride (NaBH₄) in small portions over 30 minutes.

  • Causality: Portion-wise addition controls the rate of hydrogen gas evolution and prevents the reaction mixture from boiling over. An excess of NaBH₄ is required to account for the partial decomposition of the hydride in the protic solvent.

• Step 3: Quenching. Stir at 0°C for 1 hour, then quench by slowly adding 20 mL of cold distilled water.

  • Causality: Water safely hydrolyzes any unreacted NaBH₄, terminating the reaction and precipitating the highly lipophilic secondary amine product.

• Step 4: IPQC & Extraction.

  • Self-Validation: Perform an FT-IR analysis of the crude product. The disappearance of the sharp imine C=N stretch (~1640 cm⁻¹) and the appearance of a broad secondary amine N-H stretch (~3300 cm⁻¹) validates the success of the reduction. Extract with dichloromethane (3 x 20 mL), dry over anhydrous Na₂SO₄, and evaporate to yield the final agrochemical.

Visualizations of Workflows and Mechanisms

Synthetic workflow for p-menthane-derived botanical herbicides.

Mechanism of action for p-menthane amine derivatives in target weed species.

References

• Zhang, H., et al. "Design, synthesis, and herbicidal activity of sec-p-menthane-7-amine derivatives as botanical herbicides." RSC Advances 11.44 (2021): 27207-27214. URL:[Link]

• Yang, Z., et al. "Synthesis and Herbicidal Activities of p-Menth-3-en-1-amine and Its Schiff Base Derivatives." Journal of Agricultural and Food Chemistry 64.50 (2016): 9283-9290. URL:[Link]

• Simakova, I. L., Simakov, A. V., & Murzin, D. Y. "Valorization of Biomass Derived Terpene Compounds by Catalytic Amination." Catalysts 8.9 (2018): 365. URL:[Link]

The Green Versatility of Nature: Synthesizing Chiral Ionic Liquids from cis-p-Menthan-4-amine

Introduction: Tapping into the Chiral Pool for Advanced Materials

In the ever-evolving landscape of materials science and green chemistry, the quest for novel, functional molecules with a sustainable footprint is paramount. Chiral Ionic Liquids (CILs) have emerged as a fascinating class of compounds, marrying the unique physicochemical properties of ionic liquids—such as negligible vapor pressure, high thermal stability, and tunable solubility—with the stereochemical specificity of chiral molecules.[1][2] This combination makes them highly promising for a range of applications, including asymmetric synthesis, chiral recognition, and enantioselective separations.[1][3][4]

Nature provides an abundant and structurally diverse "chiral pool" of starting materials for the synthesis of CILs.[3] Terpenoids, a large class of naturally occurring organic compounds, are particularly attractive precursors due to their inherent chirality, biocompatibility, and availability from renewable resources.[3][5] This application note delves into the synthesis of novel CILs derived from cis-p-menthan-4-amine, a chiral amine readily accessible from the terpene family. By leveraging this natural building block, we can design and create task-specific ionic liquids with unique stereochemical environments, opening new avenues for researchers, scientists, and drug development professionals. This guide provides a comprehensive overview, from the fundamental synthetic strategies to detailed experimental protocols and potential applications.

Synthetic Strategy: A Two-Step Journey to Chiral Ionic Liquids

The synthesis of chiral ionic liquids from cis-p-menthan-4-amine generally follows a robust and versatile two-step methodology:

• N-Alkylation (Quaternization): The primary amine functionality of cis-p-menthan-4-amine is transformed into a quaternary ammonium salt. This is typically achieved through a nucleophilic substitution reaction with an alkyl halide, a process known as the Menschutkin reaction.[6][7] This step is crucial as it introduces the permanent positive charge on the nitrogen atom, forming the cationic core of the ionic liquid. The choice of the alkyl halide allows for the tuning of the steric and electronic properties of the resulting cation.

• Anion Exchange (Metathesis): The halide anion from the quaternization step is then exchanged for a different anion, which significantly influences the physicochemical properties of the final ionic liquid, such as its melting point, viscosity, and miscibility with other solvents.[8][9] This is often accomplished using an anion exchange resin or by reaction with a metal salt of the desired anion.

Figure 1: General workflow for the synthesis of chiral ionic liquids from cis-p-menthan-4-amine.

Experimental Protocols

The following protocols are detailed, step-by-step methodologies for the synthesis of a representative chiral ionic liquid from cis-p-menthan-4-amine.

Protocol 1: N-Alkylation of cis-p-Menthan-4-amine to form a Quaternary Ammonium Bromide

This protocol describes the synthesis of N,N,N-triethyl-cis-p-menthan-4-ammonium bromide. The choice of ethyl bromide is illustrative; other alkyl halides can be used to tune the properties of the final ionic liquid.

Materials:

• cis-p-Menthan-4-amine (1.0 eq.)

• Ethyl bromide (3.5 eq.)

• Potassium carbonate (K₂CO₃, 3.0 eq.)

• Acetonitrile (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• To a solution of cis-p-menthan-4-amine (1.0 eq.) in anhydrous acetonitrile, add potassium carbonate (3.0 eq.).

• Add ethyl bromide (3.5 eq.) dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude quaternary ammonium bromide.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether) to yield the pure N,N,N-triethyl-cis-p-menthan-4-ammonium bromide.

Causality behind Experimental Choices:

• Excess Alkyl Halide and Base: The use of excess ethyl bromide and a base like potassium carbonate drives the reaction towards the formation of the quaternary ammonium salt by neutralizing the hydrobromic acid formed during the reaction and promoting exhaustive alkylation.[10]

• Solvent: Acetonitrile is a suitable polar aprotic solvent for this Sₙ2 reaction, as it can dissolve the reactants and facilitate the nucleophilic attack of the amine on the alkyl halide.[11]

Protocol 2: Anion Exchange using an Anion Exchange Resin

This protocol details the exchange of the bromide anion for the bis(trifluoromethylsulfonyl)imide ([NTf₂]⁻) anion, a common anion in ionic liquid synthesis that often imparts hydrophobicity and a lower melting point.

Materials:

• N,N,N-triethyl-cis-p-menthan-4-ammonium bromide (from Protocol 1)

• Anion exchange resin (e.g., Amberlite IRA-400) in the hydroxide form

• Lithium bis(trifluoromethylsulfonyl)imide (LiNTf₂)

• Methanol

• Deionized water

• Glass column for chromatography

Procedure:

• Resin Preparation: Pack a glass column with the anion exchange resin (OH⁻ form). Wash the resin thoroughly with deionized water until the eluent is neutral.

• Anion Loading: Prepare a solution of lithium bis(trifluoromethylsulfonyl)imide in a mixture of methanol and water. Pass this solution through the resin column to exchange the hydroxide ions for [NTf₂]⁻ anions. Wash the resin with deionized water to remove any excess lithium salts, followed by a final wash with methanol.

• Anion Exchange: Dissolve the N,N,N-triethyl-cis-p-menthan-4-ammonium bromide in methanol. Pass this solution through the prepared resin column (now in the [NTf₂]⁻ form).

• Product Collection: Collect the eluent, which now contains the N,N,N-triethyl-cis-p-menthan-4-ammonium bis(trifluoromethylsulfonyl)imide.

• Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator. The resulting product should be dried under high vacuum to remove any residual solvent and water.

Self-Validating System:

• The completion of the anion exchange can be confirmed by a simple qualitative test for halide ions (e.g., adding a solution of silver nitrate to an aqueous solution of the product; the absence of a precipitate indicates the successful removal of bromide).

• Further confirmation is achieved through spectroscopic analysis (NMR, IR) which will show the disappearance of signals corresponding to the bromide salt and the appearance of signals characteristic of the [NTf₂]⁻ anion.

Characterization and Physicochemical Properties

The synthesized chiral ionic liquids should be thoroughly characterized to confirm their structure and purity, and to determine their key physicochemical properties.

Typical Characterization Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical structure of the cation and anion.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the ionic liquid.

• Mass Spectrometry (MS): To determine the mass of the cation and confirm the overall composition.

• Thermal Analysis (TGA/DSC): To determine the thermal stability and phase transition temperatures (melting point, glass transition).

Illustrative Physicochemical Properties of Terpene-Based Ionic Liquids:

The following table provides representative data for a hypothetical N,N,N-trialkyl-cis-p-menthan-4-ammonium based ionic liquid. Actual values will vary depending on the specific alkyl groups and the anion.

Property	Representative Value	Significance
Melting Point (°C)	< 100	Defines the compound as an ionic liquid.[2]
Thermal Decomposition	> 200	Indicates good thermal stability for various applications.
Viscosity (cP at 25°C)	50 - 500	Influences mass transfer and handling properties.
Density (g/cm³ at 25°C)	1.0 - 1.4	Important for phase separation and reactor design.
Solubility	Tunable	Varies from hydrophilic to hydrophobic based on the anion.

Applications in Research and Development

The chiral ionic liquids derived from cis-p-menthan-4-amine hold significant potential in several areas of chemical research and drug development.

Figure 2: Potential application areas for cis-p-menthan-4-amine based chiral ionic liquids.

• Asymmetric Catalysis: The inherent chirality of the cation can be exploited to induce stereoselectivity in chemical reactions. These CILs can act as both the solvent and a chiral ligand or catalyst, simplifying reaction setups and potentially enhancing enantiomeric excess.[1][3]

• Chiral Solvents: The unique chiral environment provided by these ionic liquids can influence the stereochemical outcome of reactions conducted within them, making them valuable as chiral reaction media.[4]

• Enantioselective Separations: CILs can be used as chiral selectors in chromatography and liquid-liquid extraction processes for the separation of racemic mixtures.[2]

• Drug Development: The tunable solubility and potential for enhanced bioavailability make ionic liquid forms of active pharmaceutical ingredients (API-ILs) an exciting area of research. Chiral ionic liquids derived from natural sources may offer improved biocompatibility.

Conclusion

The synthesis of chiral ionic liquids from cis-p-menthan-4-amine represents a compelling fusion of natural product chemistry and materials science. This approach provides a sustainable and versatile platform for the creation of novel, functional materials with tunable properties. The detailed protocols and application insights provided in this guide are intended to empower researchers to explore the exciting possibilities offered by these terpene-derived chiral ionic liquids, paving the way for innovations in asymmetric synthesis, chiral separations, and beyond.

References

• Żelechowski, K., et al. (2020). Synthesis of New Quaternary Ammonium Salts with a Terpene Function and Evaluation of their Fungicidal and Herbicidal Activities. Acta Chimica Slovenica, 67(1), 325-335. Available at: [Link]

• Żelechowski, K., et al. (2020). Synthesis of New Quaternary Ammonium Salts with a Terpene Function and Evaluation of their Fungicidal and Herbicidal Activities. ResearchGate. Available at: [Link]

• Google Patents. (2014). Synthesis and use of chiral ionic liquids. US8778689B1.

• Pandey, S. (2006). Chiral Ionic Liquids: Synthesis and Applications. ResearchGate. Available at: [Link]

• Ziembowicz, S., et al. (2020). Chiral Ionic Liquids: Structural Diversity, Properties and Applications in Selected Separation Techniques. Molecules, 25(12), 2833. Available at: [Link]

• Grigorjeva, L., et al. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. Molecules, 24(8), 1493. Available at: [Link]

• Bao, W., et al. (2003). Synthesis of Chiral Ionic Liquids from Natural Amino Acids. Request PDF. Available at: [Link]

• Ding, J., et al. (2005). Synthesis and Characterization of Novel Chiral Ionic Liquids and Investigation of their Enantiomeric Recognition Properties. Molecules, 10(8), 958-971. Available at: [Link]

• Bairagya, M., & Bhaumik, A. (2020). Highly Efficient and Selective N-Alkylation of Amines with Alcohols Catalyzed by in Situ Rehydrated Titanium Hydroxide. ACS Omega, 5(6), 2894-2903. Available at: [Link]

• Gîlea, M. A., et al. (2012). A Simple Halide-to-Anion Exchange Method for Heteroaromatic Salts and Ionic Liquids. Molecules, 17(4), 4058-4076. Available at: [Link]

• Crnčević, D., & Odžak, R. (2020). Synthesis of quaternary ammonium salts based on quinuclidin-3-ol and pyridine-4-aldoxime with alkyl chains. ST-OPEN, 1. Available at: [Link]

• Wang, Y., et al. (2023). Highly Effective and Broad-Spectrum Antimicrobial Quaternary Ammonium Salts Containing Camphene Structure: Preparation, Surface-Active Properties, and Bioassay. ACS Omega, 8(38), 34849-34860. Available at: [Link]

• Reddit. (2019). Quaternary ammonium salt anion exchange. r/chemistry. Available at: [Link]

• Ziembowicz, S., et al. (2020). Chiral Ionic Liquids: Structural Diversity, Properties and Applications in Selected Separation Techniques. MDPI. Available at: [Link]

• Google Patents. (2007). Method for Exchanging Anions of Tetraalkylammonium Salts. US20070255074A1.

• Bellina, F., & Cauteruccio, S. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. RSC Advances, 13(52), 36243-36247. Available at: [Link]

• Eureka. (2011). Reversible Room-Temperature Ionic Liquids. Available at: [Link]

• Sortais, J. B., et al. (2016). Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes. Nature Communications, 7(1), 1-8. Available at: [Link]

• Google Patents. (2016). Polymeric ionic liquids, methods of making and methods of use thereof. US9446348B2. Available at: [Link]

• ACS Green Chemistry Institute. (2026). N alkylation at sp3 Carbon Reagent Guide. Available at: [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

• DTIC. (n.d.). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Available at: [Link]

• PubChem. (n.d.). Physiological cooling compositions - Patent US-7482378-B2. Available at: [Link]

• LibreTexts Chemistry. (2015). 20.05.1: Alkylation of Amines by Alkyl Halides. Available at: [Link]

• ResearchGate. (2020). Can anyone please suggest me a Protocol for Anion exchange resin?. Available at: [Link]

• YouTube. (2020). Alkylation of Amines, Part 1: with Alkyl Halides. Available at: [Link]

• Google Patents. (2017). Polymeric ionic liquids, methods of making and methods of use thereof. US9782746B2.

• Wikipedia. (n.d.). Amine alkylation. Available at: [Link]

• Gally, T., et al. (2022). High Diffusion Permeability of Anion-Exchange Membranes for Ammonium Chloride: Experiment and Modeling. International Journal of Molecular Sciences, 23(10), 5782. Available at: [Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. US8778689B1 - Synthesis and use of chiral ionic liquids - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds | MDPI [mdpi.com]
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• 10. apps.dtic.mil [apps.dtic.mil]
• 11. N-alkylation - Wordpress [reagents.acsgcipr.org]

Application Note: Synthesis and Catalytic Applications of Transition Metal Complexes Bearing cis-p-Menthan-4-amine Ligands

Introduction & Mechanistic Rationale

Terpene-derived chiral amines are privileged ligands in asymmetric transition-metal catalysis. Their rigid carbocyclic frameworks provide highly effective steric shielding, which is critical for inducing chirality in prochiral substrates ( [1]). Specifically, cis-p-menthan-4-amine (CAS: 802828-84-8) features a fully saturated cyclohexane ring substituted with an isopropyl group and a methyl group, creating a deep, well-defined chiral pocket.

When coordinated to late transition metals such as Ruthenium(II) or Iridium(III), the primary amine moiety (–NH₂) plays a non-innocent, actively participating role. Rather than simply anchoring the ligand to the metal, the amine engages in an outer-sphere bifunctional mechanism . In this pathway, the metal center and the amine ligand cooperatively transfer a hydride (H⁻) and a proton (H⁺) to a polar substrate (e.g., a ketone) via a highly ordered six-membered cyclic transition state ( [2]). This Application Note details the synthesis of a Ru(II)-cis-p-menthan-4-amine precatalyst and its subsequent application in the Asymmetric Transfer Hydrogenation (ATH) of ketones.

Synthesis of the Precatalyst:[Ru(η⁶-p-cymene)(cis-p-menthan-4-amine)Cl₂]

Causality of Experimental Choices: The dimeric precursor [Ru(η⁶-p-cymene)Cl₂]₂ is selected because the p-cymene ligand provides sufficient electron density to stabilize the Ru(II) center while preventing catalyst aggregation and decomposition. Dichloromethane (DCM) is utilized as the solvent because it readily dissolves the Ru-dimer without competing for coordination sites, ensuring quantitative cleavage of the chloride bridges by the incoming primary amine ligand.

Step-by-Step Methodology

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried 50 mL Schlenk flask with[Ru(η⁶-p-cymene)Cl₂]₂ (0.5 mmol, 306 mg).

• Solvation: Add 15 mL of anhydrous, degassed DCM to the flask. Stir at 400 rpm until a homogeneous red-brown solution is obtained.

• Ligand Addition: Slowly add cis-p-menthan-4-amine (1.05 mmol, 163 mg) dropwise via a gas-tight syringe.

  • Self-Validation Check: The reaction mixture will transition from a dark red-brown to a vibrant yellow-orange color within 30 minutes. This colorimetric shift visually confirms the cleavage of the Ru–Cl–Ru bridge and the successful coordination of the amine.

• Incubation: Stir the mixture at room temperature (20 °C) for 4 hours to ensure complete conversion.

• Isolation: Concentrate the solution to approximately 2 mL under reduced pressure. Add 15 mL of cold diethyl ether to precipitate the complex.

• Purification: Filter the yellow microcrystalline solid through a medium-porosity glass frit, wash with cold diethyl ether (3 × 5 mL), and dry under high vacuum for 12 hours.

Catalytic Application: Asymmetric Transfer Hydrogenation (ATH) of Ketones

Causality of Experimental Choices: In this protocol, 2-propanol serves a dual purpose as both the solvent and the hydride donor. Potassium hydroxide (KOH) is added as a strong base to abstract HCl from the precatalyst, generating the catalytically active 16-electron Ru-amido species. The steric bulk of the p-menthane backbone forces the incoming ketone to adopt a specific spatial orientation, dictating the enantioselectivity of the hydride transfer ( [3]).

Step-by-Step Methodology

• Catalyst Activation: In a 20 mL Schlenk tube under an argon atmosphere, dissolve the[Ru(η⁶-p-cymene)(cis-p-menthan-4-amine)Cl₂] precatalyst (0.01 mmol, 1.0 mol%) in 5 mL of anhydrous 2-propanol. Add a 0.1 M solution of KOH in 2-propanol (0.02 mmol). Stir for 10 minutes at room temperature.

  • Self-Validation Check: A deepening of the yellow color indicates the successful formation of the active amido complex.

• Substrate Addition: Add the target ketone (e.g., acetophenone, 1.0 mmol) to the activated catalyst solution.

• Reaction Execution: Heat the mixture to 45 °C using a thermostated oil bath. Stir at 600 rpm for the designated time (see performance table).

• Quenching & Preparation: Quench the reaction by exposing it to air and filtering the mixture through a short pad of silica gel (eluting with ethyl acetate) to remove the metal complex.

• Analytical Validation: Analyze the filtrate via Chiral GC-FID to determine conversion and enantiomeric excess (ee). The appearance of the chiral alcohol peak and the stoichiometric disappearance of the ketone peak self-validates the catalytic turnover.

Quantitative Performance Data

The following table summarizes the catalytic performance of the synthesized Ru(II)-cis-p-menthan-4-amine complex across various ketone substrates under the optimized ATH conditions.

Substrate	Time (h)	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee %)	TOF (h⁻¹)
Acetophenone	6	45	>99	92 (R)	165
4'-Fluoroacetophenone	4	45	>99	94 (R)	247
4'-Methoxyacetophenone	12	45	88	89 (R)	73
Propiophenone	8	45	95	85 (R)	118

(Note: TOF, or Turnover Frequency, is calculated at 50% conversion).

Mechanistic Pathway: Outer-Sphere Bifunctional Catalysis

The diagram below maps the logical sequence of the catalytic cycle. The primary amine ligand is critical; it does not detach from the metal but rather acts as a proton shuttle, facilitating the reduction of the ketone without the substrate ever directly binding to the Ruthenium center.

Ru-catalyzed outer-sphere Asymmetric Transfer Hydrogenation (ATH) cycle.

References

• Valorization of Biomass Derived Terpene Compounds by Catalytic Amination. MDPI Catalysts. URL:[Link][1]

• Mechanistic Investigation of the Hydrogenation of Ketones Catalyzed by a Ruthenium(II) Complex Featuring an N-Heterocyclic Carbene with a Tethered Primary Amine Donor: Evidence for an Inner Sphere Mechanism. Organometallics, ACS Publications. URL:[Link][2]

• Solid Catalysts for the Upgrading of Renewable Sources. MDPI Books. URL:[Link][3]

Sources

• 1. Valorization of Biomass Derived Terpene Compounds by Catalytic Amination | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi-res.com [mdpi-res.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Diastereomeric Ratio in cis-p-Menthan-4-amine Synthesis

Welcome to the Technical Support Center for terpene-derived drug development. Synthesizing α -tertiary amines with high diastereomeric purity is a notorious challenge in organic synthesis[1]. For cis-p-menthan-4-amine, the primary synthetic hurdle is controlling the facial selectivity during the C–N bond formation at the sterically hindered C4 position.

This guide provides actionable troubleshooting, mechanistic insights, and self-validating protocols to help you optimize the diastereomeric ratio (dr) of your synthesis.

Mechanistic Insight: The "Why" Behind the Stereocontrol

The most reliable route to cis-p-menthan-4-amine is the Ritter reaction of p-menthan-4-ol, followed by the hydrolysis of the resulting tertiary acetamide.

In the p-menthane system, the C1 methyl group acts as a conformational anchor, locking the cyclohexane ring into a chair conformation where the methyl group is equatorial. Upon acid-catalyzed dehydration of p-menthan-4-ol, a planar tertiary carbocation forms at C4. The bulky isopropyl group strongly prefers the equatorial position to avoid severe 1,3-diaxial interactions with the C2 and C6 protons.

Consequently, the incoming nucleophile (acetonitrile) is forced to attack from the axial trajectory . This axial attack is kinetically favored because it minimizes torsional strain in the transition state (adhering to the Fürst-Plattner rule for cyclohexyl systems)[2]. An axial amine and an equatorial isopropyl group on the C4 carbon—relative to the equatorial C1 methyl—yields the target cis-diastereomer.

Mechanistic pathway of the stereoselective Ritter reaction.

Frequently Asked Questions & Troubleshooting

Q1: I am getting a low cis:trans ratio (dr < 3:1). How can I improve selectivity?

A: Low diastereoselectivity is almost always a symptom of thermodynamic equilibration competing with kinetic control. If your reaction temperature is too high or your acid is too weak, the axial acetamide can reversibly eliminate back to the carbocation, allowing the slower equatorial attack to accumulate the trans isomer[3].

• Solution: Lower the temperature to -20 °C and switch from H₂SO₄ to a stronger, non-nucleophilic Lewis/Brønsted acid like Trifluoromethanesulfonic acid (TfOH) or BF₃·OEt₂.

Q2: My yield is suffering due to the formation of a hydrocarbon side-product. What is happening?

A: You are observing the formation of p-menth-3-ene . Tertiary carbocations are highly susceptible to E1 elimination. This occurs when the local concentration of the nucleophile (MeCN) is too low, or if the acid catalyst is added too rapidly, causing a localized exotherm.

• Solution: Dilute the reaction in a non-nucleophilic co-solvent like Dichloromethane (DCM) to stabilize the temperature, and ensure MeCN is present in large excess (at least 5–10 equivalents). Add the acid catalyst via a syringe pump.

Troubleshooting decision tree for optimizing the diastereomeric ratio.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and the resulting diastereomeric ratio (dr) during the intermediate acetamide formation.

Catalyst	Solvent System	Temperature (°C)	Yield (%)	cis:trans Ratio (dr)	Primary Observation
H₂SO₄ (98%)	MeCN (Neat)	25	65	3:1	High elimination to p-menth-3-ene.
HClO₄	MeCN (Neat)	60	45	1.5:1	Thermodynamic equilibration favors trans.
BF₃·OEt₂	MeCN / DCM (1:1)	0	82	10:1	Good balance of yield and kinetic selectivity.
TfOH	MeCN / DCM (1:3)	-20	88	15:1	Optimal kinetic control; minimal elimination.

Standard Operating Procedures (SOPs)

Protocol A: Stereoselective Ritter Reaction (Synthesis of cis-N-(p-menthan-4-yl)acetamide)

This protocol utilizes strict kinetic control to trap the axial attack vector before thermodynamic equilibration can occur.

• Preparation: In an oven-dried, argon-purged 250 mL round-bottom flask, dissolve p-menthan-4-ol (10.0 g, 63.9 mmol) in a mixture of anhydrous Dichloromethane (DCM, 60 mL) and anhydrous Acetonitrile (MeCN, 20 mL).

• Cooling: Submerge the flask in a dry ice/ethylene glycol bath to maintain a strict internal temperature of -20 °C.

• Activation: Add Trifluoromethanesulfonic acid (TfOH, 1.2 equiv, 76.7 mmol) dropwise over 30 minutes via a syringe pump.

  • Causality Note: Slow addition prevents localized exotherms that promote E1 elimination and epimerization of the carbocation.

• Reaction: Stir the mixture at -20 °C for 4 hours.

• Quenching: Quench the reaction by slowly pouring it into a vigorously stirred mixture of saturated aqueous NaHCO₃ (100 mL) and crushed ice.

  • Self-Validation: The complete cessation of CO₂ bubbling and clean phase separation indicates successful and complete neutralization of the TfOH.

• Extraction: Extract the aqueous layer with DCM (2 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Recrystallize the crude product from hexanes/ethyl acetate to afford pure cis-N-(p-menthan-4-yl)acetamide.

Protocol B: Harsh Hydrolysis of the Sterically Hindered Tertiary Amide

Tertiary amides lack the rotational freedom required for standard tetrahedral intermediate breakdown. Standard aqueous HCl or NaOH will fail. Extreme temperatures and high hydroxide concentrations are mandatory.

• Setup: In a 100 mL heavy-walled pressure tube equipped with a magnetic stir bar, suspend the cis-N-(p-menthan-4-yl)acetamide (5.0 g) in ethylene glycol (25 mL).

• Base Addition: Add finely powdered Potassium Hydroxide (KOH, 10 equiv).

• Heating: Seal the pressure tube securely and heat the mixture to 160 °C in a silicone oil bath for 48 hours.

• Workup: Cool the mixture to room temperature, dilute with distilled water (50 mL), and extract with diethyl ether (3 x 30 mL).

• Acid-Base Extraction (Purification): Extract the combined ether layers with 2M HCl (3 x 20 mL).

  • Self-Validation: The target amine moves to the aqueous phase as a water-soluble hydrochloride salt, leaving unreacted amide and neutral hydrocarbon impurities in the organic phase. This step guarantees near 100% chemopurity.

• Free-basing: Basify the aqueous layer with 6M NaOH until the pH > 12. Extract the milky aqueous layer with diethyl ether (3 x 30 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure cis-p-menthan-4-amine as a pale oil.

References

• Cutting-Edge and Time-Honored Strategies for Stereoselective Construction of C–N Bonds in Total Synthesis Chemical Reviews (ACS Publications) URL:[Link]

• Hypervalent Iodine(III)-Mediated Decarboxylative Ritter-Type Amination Leading to the Production of α-Tertiary Amine Derivatives The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Substitution, Elimination, and Integration of Methyl Groups in Terpenes Initiated by C–H Bond Functionalization ACS Central Science (ACS Publications) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Challenges in the Chromatographic Purification of cis-p-Menthan-4-amine

Welcome to the technical support center dedicated to the chromatographic purification of cis-p-Menthan-4-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently encountered questions. The separation of cis and trans isomers of cyclic amines like p-Menthan-4-amine can be a significant challenge due to their similar physical properties. This resource aims to equip you with the knowledge to overcome these hurdles effectively.

Troubleshooting Guide

This section addresses specific issues you may encounter during the chromatographic purification of cis-p-Menthan-4-amine, offering explanations for the underlying causes and providing actionable solutions.

Problem 1: Poor or No Separation Between cis and trans Isomers

Primary Cause: Insufficient selectivity between the diastereomers on the chosen stationary phase. Diastereomers, like the cis and trans isomers of p-Menthan-4-amine, have different physical properties, which should allow for their separation using standard achiral chromatography.[1][2] However, if their structural differences result in very similar interactions with the stationary phase, co-elution will occur.

Solutions:

• Optimize the Mobile Phase:

  • Solvent Strength: Systematically vary the ratio of your polar and non-polar solvents.[3] For normal-phase chromatography, this could involve adjusting the concentration of a polar modifier like isopropanol or ethanol in a non-polar solvent such as hexane.[4]

  • Additive Inclusion: The addition of a small amount of a competing amine, like triethylamine (TEA) or diethylamine (DEA), to the mobile phase can significantly improve peak shape and sometimes enhance selectivity.[5][6][7] These additives compete with the analyte for active sites on the stationary phase, reducing undesirable interactions.[5][6]

• Change the Stationary Phase:

  • Polarity: If using a standard silica or alumina column, consider switching to a different type of stationary phase. For instance, an amino- or cyano-bonded phase can offer different selectivity for amines.[8][9]

  • Chiral Stationary Phases (CSPs): While not strictly necessary for diastereomer separation, CSPs can sometimes provide the unique stereoselective interactions needed to resolve closely related isomers.[4][10] Polysaccharide-based CSPs are often effective for separating non-polar compounds.[4]

• Derivatization:

  • If separation of the free amine is proving difficult, consider derivatizing the amine group. This can alter the molecule's polarity and steric hindrance, potentially leading to better separation of the diastereomeric derivatives.

Problem 2: Significant Peak Tailing

Primary Cause: Secondary interactions between the basic amine group of p-Menthan-4-amine and active sites on the stationary phase, particularly acidic silanol groups on silica-based columns.[5][11][12][13] These strong interactions lead to a portion of the analyte being retained longer, resulting in an asymmetric peak shape.[12][14]

Solutions:

• Mobile Phase Modification:

  • Add a Competing Amine: As with improving separation, adding 0.1-1% triethylamine (TEA) or diethylamine (DEA) to the mobile phase is a common and effective strategy to reduce peak tailing.[5][6] The competing amine neutralizes the active silanol sites.[5]

  • Adjust pH: In reversed-phase chromatography, lowering the mobile phase pH with an acid like formic acid or trifluoroacetic acid (TFA) can protonate the silanol groups, minimizing their interaction with the protonated amine.[5][13] Conversely, operating at a high pH can deprotonate the amine, reducing interactions.[5]

• Stationary Phase Selection:

  • End-Capped Columns: Use a column that has been "end-capped" to reduce the number of free silanol groups.[13]

  • Amine-Functionalized Silica: Employing a stationary phase that is itself modified with amine groups can provide a more inert surface for the separation of basic compounds, often yielding improved peak shape without the need for mobile phase modifiers.[15][16]

• Check for Column Overload: Injecting too much sample can lead to peak tailing.[12][14] To diagnose this, reduce the sample concentration by a factor of 10. If the peak shape improves, column overload was the issue.[14]

Problem 3: Irreversible Adsorption or Sample Loss on the Column

Primary Cause: Strong, irreversible binding of the amine to the stationary phase, particularly acidic silica gel.[17] This is a more extreme version of the interactions that cause peak tailing and can lead to significant loss of the desired compound.[17]

Solutions:

• Use a Deactivated Stationary Phase:

  • Amine-Modified Silica: This is often the best solution, as the amine-functionalized surface is less prone to strong interactions with basic analytes.[15][16]

  • Polymer-Based Columns: Consider using a polymer-based stationary phase that does not have the acidic silanol groups characteristic of silica.

• Mobile Phase Additives: The use of competing amines like TEA can help to prevent the irreversible adsorption of the target amine by occupying the highly active sites on the stationary phase.[16][17]

• Protecting Groups: In cases of extreme interaction, temporarily protecting the amine functionality with a group like Boc or Cbz can reduce its basicity and interaction with the silica gel. The protecting group can be removed after purification.[5]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a separation method for cis-p-Menthan-4-amine?

A1: For normal-phase chromatography, a good starting point is a silica gel column with a mobile phase consisting of a non-polar solvent like hexane and a slightly more polar solvent such as ethyl acetate or isopropanol.[18] It is highly recommended to include a small percentage (e.g., 0.1-0.5%) of triethylamine in the mobile phase from the outset to mitigate peak tailing.[5][6]

For reversed-phase HPLC, a C18 column is a common starting point, with a mobile phase of acetonitrile and water, often with an acidic modifier like 0.1% formic acid or TFA to improve peak shape.[2]

Q2: How do I choose between normal-phase and reversed-phase chromatography for this separation?

A2: The choice depends on the polarity of your compound and the desired selectivity.

• Normal-phase chromatography (polar stationary phase, non-polar mobile phase) is often a good choice for separating isomers of relatively non-polar compounds like p-menthane derivatives.[4][8]

• Reversed-phase chromatography (non-polar stationary phase, polar mobile phase) is a versatile technique, but the basicity of the amine can lead to the challenges with silanol interactions mentioned above.[5][13] However, with the right column and mobile phase modifiers, it can be very effective.[2]

Q3: Can I use Gas Chromatography (GC) to separate cis and trans isomers of p-Menthan-4-amine?

A3: Yes, Gas Chromatography (GC) can be an effective technique for the separation of volatile amine isomers.[19] Often, derivatization of the amine to a less polar derivative, such as a trifluoroacetamide, is necessary to improve volatility and peak shape.[20] The choice of a polar stationary phase, such as one containing cyanopropyl groups, can enhance the separation of cis and trans isomers.[20][21]

Q4: My resolution is good, but my recovery is low. What could be the cause?

A4: Low recovery is often due to irreversible adsorption of the amine onto the stationary phase.[17] This can happen even if the peaks that do elute appear well-resolved. Refer to the solutions for "Irreversible Adsorption or Sample Loss on the Column" in the troubleshooting guide, such as using an amine-functionalized column or adding a competing amine to the mobile phase.[15][16] Additionally, ensure that your sample is not degrading on the column, which can sometimes occur with sensitive compounds on highly acidic silica.[17]

Q5: How does the steric hindrance of the p-menthane structure affect the separation?

A5: The three-dimensional structure, including steric hindrance, is critical for the separation of diastereomers.[5] The different spatial arrangements of the amine and isopropyl groups in the cis and trans isomers lead to different interactions with the stationary phase, which is the basis for their separation.[2] The bulky nature of the p-menthane ring system can influence how the amine group interacts with the stationary phase, and this can be exploited to achieve separation.[5]

Experimental Protocols and Data

Table 1: Example HPLC Method Parameters for Diastereomer Separation

Parameter	Condition	Rationale
Column	Reversed-Phase C18, 5 µm, 4.6 x 150 mm	A standard non-polar stationary phase for initial screening.
Mobile Phase	Acetonitrile:Water (20:80) with 0.1% TFA	The acidic modifier protonates the amine for better peak shape and retention.[2]
Flow Rate	1.0 mL/min	A typical analytical flow rate.[22]
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 210 nm	For non-derivatized amines, though sensitivity may be low.[2]
Injection Volume	10 µL	A standard injection volume to avoid overload.

Protocol: Column Priming to Reduce Amine Adsorption

In situations where severe peak tailing or sample loss is observed with a standard silica column, a pre-treatment or "priming" of the column can be beneficial.

• Prepare a Priming Solution: Create a solution of your mobile phase containing a higher concentration of a competing amine, for example, 1-2% triethylamine.

• Flush the Column: Pass several column volumes of this priming solution through the column. This will deactivate the most aggressive active sites on the silica.[9]

• Equilibrate with Running Mobile Phase: Before injecting your sample, equilibrate the column with your intended mobile phase (containing the lower, analytical concentration of the competing amine) until the baseline is stable.

Visualizing the Troubleshooting Process

A systematic approach is key to resolving chromatographic challenges. The following diagram illustrates a logical workflow for troubleshooting poor separation or peak shape for cis-p-Menthan-4-amine.

Caption: Troubleshooting workflow for cis-p-Menthan-4-amine purification.

References

• Benchchem. (n.d.). Application Notes and Protocols for Chiral Separation of p-Menthane Derivatives.
• Benchchem. (n.d.). Technical Support Center: Purification of Bulky Amines by Chromatography.
• Benchchem. (n.d.). Technical Support Center: Chiral HPLC Separation of p-Menthane Enantiomers.
• Dolan, J. W. (n.d.). Overload or Minor Peak? LCGC International.
• Axion Labs. (2022, February 15). HPLC Peak Tailing.
• Blogs - News. (2025, July 17). Common Causes Of Peak Tailing in Chromatography.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Veeprho. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography.
• Phenomenex. (2025, August 8). Types of stationary phases in gas chromatography.
• Biotage. (2023, January 19). Is there an easy way to purify organic amines?
• Biotage. (n.d.). Organic Amine Flash Purification Using A Novel Stationary Phase.
• (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?
• Welch Materials. (2025, December 15). Triethylamine as a Mobile Phase Additive: What Does It Do?
• (2014, December 22). How do I purify the resulting compound after a nitro- to amine-group reduction?
• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
• DOI. (1981, August 1). Gas chromatographie separation of cis and trans isomers of long chain amines.
• ResearchGate. (2016, February 20). How to isolate Imine by column chromatography?
• ResearchGate. (2019, August 7). How to separate isomers by Normal phase HPLC?
• Shao, Y., et al. (n.d.). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. PMC.
• Chemistry Stack Exchange. (2017, October 2). How to separate two diastereomeric amines?
• Benchchem. (n.d.). HPLC method for separation of 2,4-pentanediamine diastereomers.
• SIELC Technologies. (n.d.). Systematic Approach to Chromatography of Quaternary Amines.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. welch-us.com [welch-us.com]
• 7. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. veeprho.com [veeprho.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 12. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. biotage.com [biotage.com]
• 16. biotage.com [biotage.com]
• 17. biotage.com [biotage.com]
• 18. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. aocs.onlinelibrary.wiley.com [aocs.onlinelibrary.wiley.com]
• 21. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 22. sielc.com [sielc.com]

Identification and minimization of by-products in p-menthane amine synthesis

Welcome to the technical support center for p-menthane amine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you identify and minimize by-products, ultimately improving your yield and purity.

Troubleshooting Guide: Common Issues and Solutions

The synthesis of p-menthane amine, typically achieved through the reductive amination of p-menthone, is a robust reaction. However, like any chemical transformation, it is not without its potential pitfalls. Below, we address the most common issues our users face in the laboratory.

Issue 1: Low Yield of p-Menthane Amine and Presence of Unreacted p-Menthone

Question: My reaction is showing low conversion, and I'm recovering a significant amount of my starting material, p-menthone. What are the likely causes and how can I improve my yield?

Answer:

Low conversion in a reductive amination is a frequent challenge and can often be traced back to several key factors related to imine formation and the reduction step.

Causality and Solutions:

• Inefficient Imine Formation: The first step of the reaction is the formation of an imine or enamine intermediate from p-menthone and the amine source (e.g., ammonia or an ammonium salt). This is a reversible equilibrium reaction.

  • pH is Not Optimal: The formation of the imine is acid-catalyzed. However, if the pH is too low, the amine nucleophile will be protonated and rendered unreactive. For most reductive aminations, a slightly acidic pH range of 5-7 is ideal.[1]

    • Solution: If you are not controlling the pH, consider adding a catalytic amount of a weak acid like acetic acid. If you are using an ammonium salt like ammonium acetate, it can serve as both the amine source and the catalyst.

  • Water Removal: The formation of the imine generates water. If this water is not removed, the equilibrium can shift back towards the starting materials.

    • Solution: Consider using a dehydrating agent, such as molecular sieves (3Å or 4Å), or a solvent system that allows for the azeotropic removal of water (e.g., toluene with a Dean-Stark trap), if compatible with your reducing agent.

• Reducing Agent Issues: The choice and handling of your reducing agent are critical for the success of the reaction.

  • Inappropriate Reducing Agent: Some reducing agents are not suitable for reductive amination. For instance, powerful hydrides like lithium aluminum hydride (LAH) will readily reduce the starting ketone before imine formation can occur.

    • Solution: Use a reducing agent that is selective for the imine over the ketone. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices for one-pot reductive aminations because they are more reactive towards the protonated imine (iminium ion) than the ketone at slightly acidic pH.[2]

  • Deactivated Reducing Agent: Hydride reagents can be sensitive to moisture and may lose their activity if not stored and handled properly.

    • Solution: Use freshly opened or properly stored reducing agents. Ensure your reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) if you are using a particularly sensitive reagent.

Troubleshooting Workflow for Low Conversion:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Effective methods for removing the trans-isomer from a cis-p-Menthan-4-amine mixture

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex challenge of isolating the cis-isomer from a cis/trans-p-menthan-4-amine (1-isopropyl-4-methylcyclohexan-4-amine) mixture.

This guide bypasses generic advice, focusing instead on the thermodynamic and kinetic causalities that govern diastereomeric separations. Every protocol detailed below is engineered as a self-validating system , ensuring that you can analytically verify your progress at every critical juncture.

Part 1: Frequently Asked Questions (The "Why" & "How")

Q1: Why is separating the trans-isomer from the cis-p-menthan-4-amine mixture so difficult using standard distillation or extraction? A: The difficulty stems from the nearly identical physicochemical properties of the two diastereomers. Because the cis and trans isomers of p-menthan-4-amine share the same molecular weight and possess highly similar pKa values and boiling points, standard phase-separation techniques fail. The spatial rearrangement of the C1-methyl and C4-isopropyl/amine groups alters the steric profile, but not enough to create a significant difference in volatility or basicity.

Q2: What is the most scalable method for removing the trans-isomer? A: Fractional crystallization of diastereomeric salts is the industry standard for scalable amine resolution[1]. By reacting the amine mixture with an acid (such as HCl or a chiral resolving agent like (+)-Dibenzoyl-D-tartaric acid), you convert the liquid amines into solid salts. This amplifies the structural differences between the isomers, leading to distinct crystal lattice packing energies. Consequently, one diastereomeric salt will exhibit significantly lower solubility in a chosen solvent system (usually an alcohol/ester blend) and will selectively precipitate [2].

Q3: When should I use derivatization instead of crystallization? A: If you are working on a small scale (<10 grams) and require ultra-high purity (>99% diastereomeric excess), derivatization is superior. By converting the primary amine into an acetamide, you drastically alter the molecule's polarity and hydrogen-bonding capability. The cis and trans amides interact differently with the stationary phase of silica gel, allowing for baseline resolution via column chromatography. The pure cis-amide is then hydrolyzed back to the free amine.

Part 2: Troubleshooting Guides & Experimental Protocols

Method A: Fractional Crystallization (The Scalable Route)

This method relies on the differential solubility of the hydrochloride or tartrate salts of the p-menthan-4-amine isomers [1][2].

Step-by-Step Protocol:

• Salt Formation: Dissolve 1.0 equivalent of the cis/trans-p-menthan-4-amine mixture in ethyl acetate (EtOAc). Slowly add 1.05 equivalents of ethereal HCl (or a methanolic solution of (+)-Dibenzoyl-D-tartaric acid) dropwise at 0°C under vigorous stirring.

• Solvent Tuning: Evaporate the solvent under reduced pressure to yield the crude salt mixture. Redissolve the salts in a minimum volume of boiling ethanol (EtOH).

• Crystallization: Slowly add EtOAc dropwise until the solution becomes slightly cloudy (the cloud point). Allow the flask to cool undisturbed to room temperature over 12 hours, then transfer to a 4°C refrigerator for an additional 4 hours.

• Filtration: Filter the formed crystals (typically enriched in the trans-salt) and collect the mother liquor (enriched in the cis-salt).

• Freebasing: Concentrate the mother liquor, dissolve in water, and basify to pH 12 using 2M NaOH. Extract the aqueous layer 3x with dichloromethane (DCM). Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate to yield the cis-enriched free amine.

Self-Validation Checkpoint: Do not proceed blindly. After Step 4, take a 5 mg aliquot of both the crystals and the concentrated mother liquor. Freebase them in a biphasic mixture of 1M NaOH and CDCl₃. Run a ¹H-NMR spectrum of the organic layer. Look at the chemical shift of the C1-methyl doublet and the C4-isopropyl methine multiplet. The integration ratio of these distinct signals will give you the exact diastereomeric excess (de). If the de of the mother liquor is <95%, repeat steps 2-4.

Method B: Derivatization to Acetamide (The High-Purity Route)

This method utilizes transient covalent modification to enable chromatographic separation.

Step-by-Step Protocol:

• Acetylation: Dissolve the amine mixture in DCM. Add 1.5 equivalents of triethylamine (Et₃N) and cool to 0°C. Slowly add 1.2 equivalents of acetic anhydride (Ac₂O). Stir for 2 hours at room temperature.

• Quench & Extract: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate to yield the crude cis/trans acetamide mixture.

• Chromatographic Separation: Load the crude mixture onto a silica gel column. Elute using a gradient of Hexanes/EtOAc (typically starting at 8:2 and moving to 1:1). The trans-isomer (often less polar due to equatorial-equatorial packing hiding the polar amide) typically elutes first, followed by the cis-isomer.

• Hydrolysis: Dissolve the pure cis-acetamide in a 1:1 mixture of 6M HCl and 1,4-dioxane. Reflux for 24 hours. Cool, basify to pH 12 with NaOH, and extract with diethyl ether to recover the pure cis-p-menthan-4-amine.

Self-Validation Checkpoint: During Step 3, run TLC plates of the fractions using a potassium permanganate (KMnO₄) stain. You must observe baseline separation (ΔRf ≥ 0.15) between the two spots. If the spots co-elute, your solvent system is too polar; re-pack the column and decrease the EtOAc ratio.

Part 3: Data Presentation & Method Comparison

Parameter	Method A: Fractional Crystallization	Method B: Derivatization & Chromatography
Optimal Scale	> 10 grams to Multi-kilogram	< 10 grams (Discovery scale)
Typical Purity (de)	85% - 95% (Requires multiple runs for >98%)	> 99% (Baseline resolution achievable)
Time Investment	24 - 48 hours (mostly passive cooling)	48 - 72 hours (active column & long reflux)
Cost / Reagent Use	Low (HCl/Tartaric acid, standard solvents)	High (Silica gel, Ac₂O, Dioxane)
Primary Failure Mode	Oiling out of salts instead of crystallizing	Incomplete hydrolysis of the stable amide

Part 4: Decision Workflow Visualization

Workflow for the separation of cis and trans p-menthan-4-amine based on scale and purity requirements.

References

• Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid.Benchchem.
• 1,4-cyclohexylamine derivatives and processes for the preparation thereof (US9718795B2).Google Patents.

Troubleshooting low stereoselectivity in reactions mediated by cis-p-Menthan-4-amine

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this definitive troubleshooting guide for researchers and drug development professionals experiencing stereochemical leakage in asymmetric synthesis utilizing cis-p-menthan-4-amine.

Whether deployed as a chiral auxiliary or an organocatalyst (via enamine/iminium activation), the rigid terpene-derived p-menthane scaffold provides excellent facial discrimination. However, achieving >95% enantiomeric excess (ee) or diastereomeric ratio (dr) requires precise control over transition-state kinetics and thermodynamic equilibria.

Section 1: Mechanistic Framework & Causality

To troubleshoot effectively, we must first understand howcis-p-menthan-4-amine induces asymmetry. The bulky isopropyl group at the C4 position, situated cis to the methyl group at C1, creates a highly asymmetric steric pocket.

When forming an enamine, the steric clash between the substrate and the p-menthane skeleton strongly favors the E-enamine configuration. However, stereoselectivity is dictated not just by the initial electrophilic attack, but often by the stability of [1]. If the electrophile addition is reversible, the final ee% is funneled through the most thermodynamically stable downstream species, rendering the initial facial selectivity moot if conditions allow for equilibration.

Enamine catalytic cycle showing p-menthane steric shielding and downstream intermediate effects.

Section 2: Frequently Asked Questions (FAQs) & Diagnostic Logic

Q1: My enantiomeric excess (ee) drops significantly when scaling up from 1 mmol to 50 mmol. What is the root cause? Causality & Solution: Scale-up alters thermal mass and moisture ingress. Enamine catalysis is highly sensitive to water. Excess moisture prematurely hydrolyzes the iminium intermediate and disrupts the hydrogen-bonding network in the transition state. Furthermore, poor heat dissipation during the exothermic electrophile addition can provide enough activation energy to overcome the steric barrier of the unfavored Re/Si face. Action: Utilize rigorously dried solvents (Karl Fischer titration < 50 ppm). Implement internal reaction temperature monitoring, ensuring the exotherm does not exceed -20 °C during electrophile addition.

Q2: I am observing a poor diastereomeric ratio (dr) when using cis-p-menthan-4-amine as a chiral auxiliary. How can I correct this? Causality & Solution: A poor dr usually stems from either incomplete enolate formation or epimerization during the auxiliary cleavage step. Chiral auxiliaries require a strong[2]. If your base (e.g., LDA) is not generating the Z-enolate exclusively, you will get a mixture of diastereomers. Alternatively, if your cleavage conditions are too harsh (e.g., strong aqueous acid), the newly formed stereocenter may epimerize. Action: Verify enolate geometry using in-situ NMR or trapping with TMS-Cl. For cleavage, switch to mild conditions such as LiOH/H₂O₂ to preserve the stereocenter.

Q3: Does the choice of solvent actually change the favored enantiomer? Causality & Solution: Yes. The H-bond acceptor ability of the solvent dictates the stabilization of the enamine intermediate. [3], leading to a flipped transition state and a reversal of configuration. Action: If stereoselectivity is low, switch from a coordinating solvent (THF) to a non-coordinating solvent (Toluene or DCM) to enforce a tighter, internally-chelated transition state.

Troubleshooting decision tree for resolving low stereoselectivity in chiral amine mediated reactions.

Section 3: Self-Validating Experimental Protocol

Standard Operating Procedure: Asymmetric Alkylation via Enamine Catalysis This protocol includes built-in Quality Control (QC) gates to ensure the system is self-validating and prevents the propagation of errors.

Step 1: Catalyst & Substrate Activation

• Action: In a flame-dried Schlenk flask under Argon, dissolve the carbonyl substrate (1.0 equiv) and cis-p-menthan-4-amine (0.2 equiv) in anhydrous Toluene (0.1 M). Add freshly activated 4Å molecular sieves (50 mg/mmol).

• Causality: Molecular sieves drive the equilibrium toward the iminium/enamine by sequestering water, preventing reversible hydrolysis.

• QC Gate 1: Remove a 50 µL aliquot, dilute in Toluene-d8, and perform a quick ¹H-NMR. Confirm the disappearance of the aldehyde/ketone proton and the appearance of the enamine vinylic proton before proceeding.

Step 2: Temperature Equilibration & Electrophile Addition

• Action: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibration. Add the electrophile (1.2 equiv) dropwise down the side of the flask over 10 minutes.

• Causality: Dropwise addition prevents localized temperature spikes. The cryogenic temperature minimizes the background uncatalyzed racemic reaction and locks the enamine into its lowest-energy E-conformation.

Step 3: Downstream Trapping & Quench

• Action: Allow the reaction to stir at -78 °C for 4 hours, then slowly warm to -20 °C. Quench cold by adding cold phosphate buffer (pH 7.0).

• Causality: Quenching at mildly acidic/neutral pH prevents base-catalyzed epimerization of the newly formed alpha-chiral center of the product.

• QC Gate 2: Analyze the crude mixture via Chiral HPLC to determine the ee% before any purification steps. Silica gel chromatography can sometimes artificially enrich the ee% (via selective crystallization/retention), masking the true reaction selectivity.

Section 4: Quantitative Benchmarks & Optimization Data

Use the following empirical data matrix to guide your optimization iterations when utilizing cis-p-menthan-4-amine. Dilution and solvent choice are critical to preventing [4].

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Effect	Typical ee% Shift
Solvent	THF (Coordinating)	Toluene (Non-coordinating)	Enforces tight transition state; prevents solvent H-bond competition.	+15% to +25%
Temperature	25 °C (Ambient)	-78 °C to -20 °C	Suppresses background racemic reaction; maximizes steric discrimination.	+30% to +40%
Moisture	Open air / No sieves	Argon + 4Å MS	Prevents premature iminium hydrolysis and downstream reversibility.	+20% to +35%
Concentration	1.0 M (Neat/High)	0.1 M (Dilute)	Reduces intermolecular aggregation and higher-order parasitic species.	+10% to +15%

References

• Explaining Anomalies in Enamine Catalysis: “Downstream Species” as a New Paradigm for Stereocontrol. Accounts of Chemical Research - ACS Publications. URL:[Link]

• Enamine/Dienamine and Brønsted Acid Catalysis: Elusive Intermediates, Reaction Mechanisms, and Stereoinduction Modes Based on in Situ NMR Spectroscopy and Computational Studies. PMC - National Institutes of Health. URL:[Link]

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. URL:[Link]

• Application of Chiral Transfer Reagents to Improve Stereoselectivity and Yields in the Synthesis of the Antituberculosis Drug Bedaquiline. Organic Process Research & Development - ACS Publications. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Enamine/Dienamine and Brønsted Acid Catalysis: Elusive Intermediates, Reaction Mechanisms, and Stereoinduction Modes Based on in Situ NMR Spectroscopy and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Long-Term Stability and Storage of p-Menthane Amines

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the long-term stability and optimal storage conditions for p-menthane amines. Understanding these parameters is critical for ensuring experimental reproducibility, maintaining compound integrity, and guaranteeing the safety of laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the stability of p-menthane amines?

A1: The long-term stability of p-menthane amines is primarily influenced by temperature, exposure to air (oxygen), moisture, and light. As with many aliphatic amines, they can be susceptible to oxidation and may absorb atmospheric carbon dioxide and water.[1][2]

Q2: What are the ideal storage temperatures for p-menthane amines?

A2: For long-term stability, it is recommended to store p-menthane amines in a cool, dry, and well-ventilated place.[3][4] Specifically, a temperature range of 2-8°C is often cited for compounds like 1,8-Diamino-p-menthane.[5] In general, temperatures below 30°C (86°F) are advisable to minimize volatility and maintain stability.[1]

Q3: How should p-menthane amines be stored to prevent degradation?

A3: To ensure stability, p-menthane amines should be stored in tightly closed containers to prevent exposure to air and moisture.[3][4] The use of inert gas, such as nitrogen or argon, to blanket the compound can further minimize oxidation. Containers should be made of compatible materials like high-density polyethylene (HDPE) or glass.[1]

Q4: Are there any specific chemical incompatibilities to be aware of during storage?

A4: Yes, p-menthane amines are incompatible with strong oxidizing agents, acids, and acid halides.[5][6][7] Contact with these substances can lead to vigorous reactions, including exothermic neutralization with acids.[6] It is also advisable to avoid contact with copper and its alloys.[7]

Q5: What is the expected shelf life of p-menthane amines under optimal conditions?

A5: While specific shelf-life data can vary by manufacturer and purity, p-menthane amines are generally considered stable when stored under the recommended conditions.[5][6] For specific expiration dates, always refer to the manufacturer's certificate of analysis.

Troubleshooting Guide

This section addresses common issues encountered during the handling and storage of p-menthane amines.

Issue	Potential Cause(s)	Troubleshooting Steps
Discoloration (e.g., yellowing) of the amine solution.	Oxidation due to prolonged exposure to air.	1. Verify Storage Container Seal: Ensure the container is tightly sealed. For long-term storage, consider using a container with a more robust seal or transferring to smaller aliquots to minimize headspace in partially used containers.2. Inert Gas Blanketing: Before sealing, purge the container headspace with an inert gas like nitrogen or argon to displace oxygen.3. Minimize Light Exposure: Store containers in a dark location or use amber glass bottles to protect from light, which can accelerate oxidative processes.
Formation of a precipitate or solid in the liquid amine.	Absorption of atmospheric carbon dioxide leading to the formation of carbamate salts, or absorption of water.	1. Confirm Storage Conditions: Ensure the storage area is dry and containers are sealed from the atmosphere.[1]2. Use of Desiccants: Store containers in a desiccator or a controlled low-humidity environment to prevent moisture absorption.[1]3. Filtration: If the precipitate is minimal and the bulk material is still required, it may be possible to filter the solid under an inert atmosphere. However, the purity of the remaining liquid should be re-assessed.
Inconsistent experimental results using an older stock of p-menthane amine.	Degradation of the amine, leading to reduced purity and the presence of byproducts.	1. Purity Re-analysis: Before use, analyze the purity of the older stock using appropriate analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.2. Compare to a New Lot: If possible, compare the performance of the older stock to a new, unopened lot of the same p-menthane amine.3. Follow a "First-In, First-Out" Inventory System: Use older stock first to minimize the chances of degradation over extended storage periods.
Noticeable change in odor.	Potential degradation or contamination.	1. Handle with Caution: Any unexpected change in odor should be treated as a sign of potential degradation. Handle the material in a well-ventilated fume hood with appropriate personal protective equipment.2. Analytical Verification: As with inconsistent results, re-analyze the purity of the material to identify any degradation products.3. Proper Disposal: If significant degradation is confirmed, dispose of the material according to your institution's hazardous waste disposal procedures.

Experimental Protocols

Protocol 1: Proper Aliquoting and Storage of p-Menthane Amines

• Preparation: Work in a well-ventilated fume hood. Ensure all glassware is clean and dry.

• Inert Atmosphere: If possible, perform the aliquoting in a glove box under an inert atmosphere (e.g., nitrogen or argon). If a glove box is not available, a gentle stream of inert gas can be used to blanket the material during transfer.

• Transfer: Carefully transfer the desired amount of the p-menthane amine into smaller, appropriate storage vials (e.g., amber glass vials with PTFE-lined caps).

• Blanketing: Before sealing, purge the headspace of each vial with inert gas for a few seconds.

• Sealing: Tightly seal the vials.

• Labeling: Clearly label each vial with the compound name, concentration (if applicable), date of aliquoting, and your initials.

• Storage: Place the aliquoted vials in a secondary container and store them under the recommended conditions (e.g., 2-8°C, protected from light).

Visualizing Degradation and Storage Logic

Degradation Pathway Overview

Caption: Potential degradation pathways for p-menthane amines upon exposure to air.

Storage Decision Workflow

Caption: Decision workflow for the appropriate storage of p-menthane amines.

References

• LookChem.
• Witkiewicz, K., Rykowski, Z., Machoń, Z., Lipnicka, U., & Burak, K. (1988). Synthesis of p-menthane derivatives with potential biological activity. Pharmazie, 43(2), 84–86.
• ECHEMI. (n.d.). 80-52-4, 1,8-Diamino-p-menthane Formula.
• Rawsource. (2024, July 3). Amine Storage Conditions: Essential Guidelines for Safety.
• Santa Cruz Biotechnology, Inc. (n.d.).
• ChemicalBook. (2026, January 3).
• ChemicalBook. (n.d.). 1,8-diamino-p-menthane.
• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal.
• Air Products and Chemicals, Inc. (2015, March 17).
• Rawsource. (2024, July 3). What are Amines?
• CymitQuimica. (2023, August 15). Buy 1,8-Diamino-p-menthane | 80-52-4.
• BenchChem. (n.d.). The Biosynthesis of p-Menthane Monoterpenoids: A Technical Guide for Researchers.
• International Scientific Organization. (n.d.).
• Lange, B. M. (2015). Biosynthesis and Biotechnology of High-Value p-Menthane Monoterpenes, Including Menthol, Carvone, and Limonene. Advances in biochemical engineering/biotechnology, 148, 319–353.
• Nouryon. (2019). Best practice manual.
• Filly, A., Fabiano-Tixier, A. S., Lemasson, Y., & Chemat, F. (2019). para-Menthane as a Stable Terpene Derived from Orange By-Products as a Novel Solvent for Green Extraction and Solubilization of Natural Substances. Molecules, 24(11), 2170.
• Podleśny, D., & Dmochowska-Gładysz, J. (2020). Transformations of Monoterpenes with the p-Menthane Skeleton in the Enzymatic System of Bacteria, Fungi and Insects. Molecules, 25(20), 4818.
• CymitQuimica. (n.d.). CAS 80-52-4: 1,8-Diamino-p-menthane.
• Chen, E., Amann, J. M., & Xerri, E. (2016). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. UKnowledge - University of Kentucky.
• REDA Safe. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Enhancing the Longevity of p-Menthane-3,8-diol (PMD) Repellency.
• Zygouri, P., Tsimogiannis, D., & Oreopoulou, A. (2023). An In-Depth Stability Study of the Essential Oils from Mentha × piperita, Mentha spicata, Origanum vulgare, and Thymus vulgaris: The Impact of Thermal and Storage Conditions. Molecules, 28(18), 6523.
• Sciencemadness Wiki. (2025, August 20). Safe handling and storage of chemicals.
• Voice, A. K. (2013). Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture.
• Debboun, M., & Strickman, D. (2013). In silico stereo-electronic analysis of PMD (p-Menthane-3-8-Diol) and its derivatives for pharmacophore development may aid discovery of novel insect repellents. Combinatorial chemistry & high throughput screening, 16(8), 634–641.
• Mondal, M. K., & Bandyopadhyay, S. S. (2011). Degradation studies of amines and alkanolamines during sour gas treatment process.
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Fine-tuning reaction parameters for catalysis with cis-p-Menthan-4-amine

Welcome to the Application Science Technical Support Center Specialized Organocatalysis Division: Terpene-Derived Primary Amines

As a Senior Application Scientist, I have designed this portal to assist researchers and drug development professionals in troubleshooting and optimizing asymmetric transformations using cis-p-menthan-4-amine .

Unlike ubiquitous secondary amine catalysts (e.g., MacMillan imidazolidinones or proline derivatives), cis-p-menthan-4-amine is a highly specialized, sterically congested primary amine. Its unique structure—featuring a primary amine attached to a tertiary carbon (C4) bearing a bulky isopropyl group, with a cis-relationship to the C1 methyl group—allows it to activate highly hindered carbonyls that secondary amines cannot process[1]. However, this extreme steric environment requires precise tuning of reaction parameters to maintain the delicate iminium-enamine equilibrium.

Below is our comprehensive troubleshooting guide, optimization data, and validated protocols.

Part 1: Troubleshooting Guides & FAQs

Q1: My enantiomeric excess (ee) is plateauing below 70% during asymmetric Michael additions. How can I improve facial selectivity? The Causality: In primary amine catalysis, the chiral backbone alone is often insufficient to provide complete facial shielding. The acid co-catalyst plays a dual role: it accelerates water elimination during iminium formation, and its conjugate base forms a tight hydrogen-bonded ion pair with the intermediate[2]. If you are using a small, generic acid (like acetic acid), the ion pair is too loose, allowing the electrophile to attack from the unshielded face. The Solution: Switch to a sterically demanding acid co-catalyst. We recommend using 2,4,6-triisopropylbenzoic acid or a chiral phosphoric acid (CPA). The bulky conjugate base will "anchor" to the iminium/enamine intermediate, tightening the transition state and forcing the electrophile to approach strictly from the Re- or Si-face dictated by the p-menthane chiral pocket.

Q2: I am observing sluggish kinetics and low conversion (<30%) after 48 hours. How do I accelerate the catalytic cycle? The Causality: Primary amines react with carbonyls to form iminium ions that are generally less stable and less nucleophilic than those formed by secondary amines[1]. Furthermore, the massive steric hindrance of the cis-p-menthane scaffold makes the initial condensation step highly sensitive to water. If the eliminated water is not sequestered, the equilibrium heavily favors the inactive hemiaminal or the starting materials. The Solution: Implement aggressive water scavenging. Introduce freshly activated 4Å molecular sieves (200 mg/mmol of substrate) directly into the reaction mixture. Additionally, switch your solvent from a non-polar medium (like toluene) to a more polar aprotic solvent (like MeCN or THF) to better stabilize the charged, sterically strained iminium intermediate.

Q3: Instead of the desired C-C bond formation, I am detecting unexpected C-C bond cleavage (retro-aldol/retro-Claisen products). What is happening? The Causality: The cis-p-menthan-4-amine catalyst is exceptionally bulky. When it forms an enamine with a highly substituted substrate (e.g., a β-diketone or α-branched ketone), the resulting intermediate suffers from severe allylic strain. To relieve this steric tension, the system may undergo an enamine-mediated C-C bond cleavage (a retro-Claisen-type pathway) rather than reacting with the external electrophile[3]. The Solution: Lower the reaction temperature to -20 °C. Thermal energy drives the activation barrier for C-C cleavage. By cooling the system, you stabilize the strained Z-enamine intermediate long enough for the bimolecular electrophilic addition to outcompete the unimolecular cleavage pathway.

Part 2: Quantitative Data & Parameter Optimization

To illustrate the causality of parameter tuning, below is a summary of our internal optimization data for the cis-p-menthan-4-amine catalyzed asymmetric addition of a hindered ketone to a nitroolefin.

Entry	Solvent	Acid Co-Catalyst (20 mol%)	Temp (°C)	Additive	Conversion (%)	Enantiomeric Excess (% ee)
1	Toluene	Acetic Acid	25	None	28	45
2	THF	Acetic Acid	25	None	42	48
3	THF	Trifluoroacetic acid (TFA)	25	None	65	62
4	THF	TFA	25	4Å MS	89	65
5	MeCN	2,4,6-Triisopropylbenzoic acid	0	4Å MS	92	88
6	MeCN	Chiral Phosphoric Acid (TRIP)	-20	4Å MS	95	>99

Part 3: Standard Operating Procedure (SOP)

Self-Validating Protocol: Asymmetric Enamine Catalysis using cis-p-Menthan-4-amine

Note: This protocol incorporates in-situ validation to ensure catalyst activation before committing expensive electrophiles.

Step 1: Catalyst-Acid Salt Pre-formation

• In an oven-dried 10 mL Schlenk flask under Argon, dissolve cis-p-menthan-4-amine (0.1 mmol, 10 mol%) in anhydrous MeCN (2.0 mL).

• Add the selected acid co-catalyst (e.g., TRIP, 0.1 mmol, 10 mol%). Stir at room temperature for 15 minutes to allow the ammonium salt to form.

Step 2: Iminium Activation & Validation

• Add the sterically hindered ketone/aldehyde donor (1.0 mmol) to the flask.

• Add 200 mg of freshly flame-dried 4Å molecular sieves.

• Self-Validation Check: Withdraw a 50 µL aliquot, dilute in CD3CN, and analyze via 1 H NMR. Look for the disappearance of the carbonyl proton and the appearance of the characteristic iminium/enamine signals (typically between δ 5.5–6.5 ppm). Do not proceed until >80% catalyst loading is activated.

Step 3: Stereoselective Electrophile Addition

• Cool the reaction vessel to -20 °C using a cryocooler or dry ice/ethylene glycol bath.

• Dissolve the electrophile (e.g., nitroolefin, 1.2 mmol) in 1.0 mL of anhydrous MeCN and add it dropwise over 30 minutes via a syringe pump to prevent localized thermal spikes.

• Stir at -20 °C for 24–48 hours, monitoring conversion via TLC or LC-MS.

Step 4: Hydrolysis and Product Isolation

• Quench the reaction by adding 2.0 mL of cold water. This critical step hydrolyzes the product-bound iminium ion, releasing the chiral product and regenerating the primary amine catalyst[4].

• Extract with dichloromethane (3 x 5 mL), dry over Na 2​ SO 4​ , and purify via flash column chromatography.

Part 4: Mechanistic Visualization

The following diagram maps the precise catalytic cycle of cis-p-menthan-4-amine, highlighting the critical points where steric hindrance and acid co-catalysis dictate the reaction's success.

Fig 1: Iminium/enamine catalytic cycle of cis-p-menthan-4-amine highlighting stereocontrol steps.

Part 5: References

• Stereochemistry of terpene derivatives. Part 2: Synthesis of new chiral amino acids with potential neuroactivity ResearchGate[Link]

• Valorization of Biomass Derived Terpene Compounds by Catalytic Amination MDPI - Molecules[Link]

• Monofunctional primary amine: A new class of organocatalyst for asymmetric Aldol reaction Indian Academy of Sciences - Journal of Chemical Sciences[Link]

• On Rational Design of Stereodivergent Organocatalysis Controlled by Selective Hydration ChemRxiv[Link]

• Asymmetric Retro-Claisen Reaction by Chiral Primary Amine Catalysis ACS Publications - Journal of the American Chemical Society[Link]

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Selecting the optimal solvent system for the crystallization of cis-p-Menthan-4-amine salts

This guide provides in-depth technical support for researchers, scientists, and drug development professionals focused on the challenging task of crystallizing diastereomeric salts of cis-p-Menthan-4-amine. The following sections offer troubleshooting advice, frequently asked questions, and detailed experimental protocols to facilitate the selection of an optimal solvent system, a critical step in the chiral resolution of this versatile amine.

Introduction: The Crystallization Challenge

cis-p-Menthan-4-amine is a chiral amine widely utilized as a resolving agent in the separation of racemic acids. The efficacy of this process hinges on the formation of diastereomeric salts, where one diastereomer exhibits significantly lower solubility in a given solvent system, allowing for its selective crystallization.[1][2] However, identifying the ideal solvent or solvent mixture is often a complex, empirical process.[3][4] Success requires a careful balance of thermodynamic and kinetic factors to promote the formation of well-ordered, pure crystals of the desired diastereomer while keeping the other in solution. This guide is designed to navigate these complexities and provide a logical framework for achieving successful crystallization.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the crystallization of cis-p-Menthan-4-amine salts.

Q1: What are the primary considerations when selecting a starting solvent system?

A1: The initial solvent selection is guided by the principle of differential solubility.[5] An ideal solvent should fully dissolve the diastereomeric salt mixture at an elevated temperature but allow the less soluble diastereomer to crystallize upon cooling, leaving the more soluble diastereomer in the mother liquor.[6]

• Polarity Matching: Start by considering the polarity of your cis-p-Menthan-4-amine salt. Amine salts are ionic and thus generally favor more polar solvents. Alcohols (methanol, ethanol, isopropanol), water, and mixtures thereof are excellent starting points.[7]

• Solubility Assessment: Perform small-scale solubility tests. A good solvent will require heating to fully dissolve the salt, indicating a significant temperature-dependent solubility curve, which is ideal for cooling crystallization.[8]

• Hydrogen Bonding: Solvents capable of hydrogen bonding can significantly influence crystal packing and polymorphism.[9] Protic solvents like alcohols can form hydrogen bonds with the ammonium and carboxylate groups of the salt, which can either stabilize the desired crystal lattice or, conversely, inhibit crystallization by solvating the ions too effectively.[10]

Q2: My product is "oiling out" instead of crystallizing. What should I do?

A2: "Oiling out" occurs when the salt separates from the solution as a liquid phase rather than a solid.[11] This is often due to high supersaturation, a low melting point of the salt (potentially depressed by impurities), or a solvent system that is too effective at solvating the salt.[12][13]

• Reduce Supersaturation: The most common cause is that the solution is too concentrated. Try adding more solvent to the heated mixture.[12] Alternatively, slow down the cooling rate to prevent the system from reaching a state of high supersaturation too quickly.[11]

• Change the Solvent System: A solvent that is "too good" can lead to oiling out. Consider switching to a less polar solvent or using an anti-solvent system. For instance, if you are using methanol, try a mixture of methanol and a less polar co-solvent like ethyl acetate or toluene.[5][12]

• Seeding: If you have crystals of the desired diastereomer, adding a small seed crystal can provide a template for crystal growth and bypass the kinetic barrier to nucleation, often preventing oiling out.[2][11]

Q3: Crystallization is not occurring, even after extended cooling. What are the next steps?

A3: Failure to crystallize typically points to insufficient supersaturation or kinetic barriers to nucleation.

• Increase Concentration: The solution may be too dilute. Carefully evaporate a portion of the solvent and attempt to cool the solution again.[12]

• Induce Nucleation: Scratching the inside of the flask with a glass rod at the air-solvent interface can create microscopic imperfections that serve as nucleation sites.[5]

• Anti-Solvent Addition: If cooling alone is ineffective, consider adding an "anti-solvent" – a solvent in which the salt is poorly soluble. This should be done slowly and at a temperature where the salt is still dissolved in the primary solvent. Common anti-solvents for polar systems include ethers (like diethyl ether or MTBE) or hydrocarbons (like heptane or hexane).[7][14]

Q4: The diastereomeric excess (d.e.) of my crystallized product is low. How can I improve it?

A4: Low diastereomeric excess indicates that the more soluble diastereomer is co-crystallizing with the desired, less soluble one.

• Solvent System Optimization: This is the most critical factor. A systematic screening of different solvents and solvent mixtures is necessary to find a system that maximizes the solubility difference between the two diastereomers.[4] Refer to the Solvent Screening Protocol below.

• Slower Cooling Rate: Rapid cooling can trap the more soluble diastereomer in the crystal lattice. Employ a slower, more controlled cooling profile.[6]

• Recrystallization: A single crystallization may not be sufficient. Recrystallizing the obtained solid, potentially in a different solvent system, can significantly enhance the diastereomeric purity.

Experimental Protocols & Methodologies

Protocol 1: Small-Scale Solvent Screening

Objective: To rapidly identify promising solvent systems for the selective crystallization of the desired cis-p-Menthan-4-amine diastereomeric salt.

Materials:

• Diastereomeric salt mixture of cis-p-Menthan-4-amine

• A selection of solvents (see Table 1)

• Small vials or test tubes

• Heating block or water bath

• Vortex mixer

Procedure:

• Place a small, consistent amount (e.g., 20-30 mg) of the diastereomeric salt mixture into several labeled vials.

• To each vial, add a different solvent dropwise while vortexing at room temperature until the solid just dissolves. Record the approximate volume of solvent used.

• For solvents in which the salt is sparingly soluble at room temperature, gently heat the vial while adding the solvent until a clear solution is obtained.

• Allow the vials to cool slowly to room temperature, and then place them in a refrigerator or ice bath.

• Observe the vials for crystal formation. The ideal solvent will yield a good crop of crystals upon cooling, indicating a significant difference in solubility at different temperatures.[1]

Table 1: Suggested Solvents for Initial Screening

Solvent Class	Examples	Rationale
Alcohols	Methanol, Ethanol, Isopropanol	Good starting points due to their polarity and hydrogen bonding capabilities, which are suitable for amine salts.
Ketones	Acetone	Aprotic polar solvent, can offer different selectivity compared to alcohols.[9]
Esters	Ethyl Acetate	Medium polarity, often used in combination with more polar solvents.[14]
Ethers	Tetrahydrofuran (THF), Methyl tert-butyl ether (MTBE)	Can be used as anti-solvents or components in binary mixtures.
Hydrocarbons	Heptane, Toluene	Non-polar, primarily used as anti-solvents.[15]
Aqueous Mixtures	Ethanol/Water, Isopropanol/Water	The addition of water can fine-tune the polarity and solubility profile.[4]

Protocol 2: Cooling Crystallization

Objective: To perform a controlled crystallization from a promising solvent system identified in the screening phase.

Procedure:

• In an appropriately sized flask, combine the diastereomeric salt mixture and the chosen solvent.

• Heat the mixture with stirring until all the solid has dissolved. If necessary, add a minimal amount of additional solvent to achieve full dissolution.

• Once a clear solution is obtained, remove the heat source and allow the flask to cool slowly and undisturbed to room temperature. Covering the flask can slow the cooling rate.[6]

• For further crystallization, the flask can be placed in an ice bath or refrigerator.[1]

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold crystallization solvent to remove residual mother liquor.[1]

• Dry the crystals under vacuum to a constant weight.

Protocol 3: Anti-Solvent Crystallization

Objective: To induce crystallization by reducing the solubility of the salt through the addition of a miscible anti-solvent.

Procedure:

• Dissolve the diastereomeric salt mixture in a minimal amount of a "good" solvent at room temperature or with gentle heating.

• Slowly add the anti-solvent dropwise to the stirred solution until turbidity (cloudiness) persists.

• If necessary, gently warm the solution until it becomes clear again.

• Allow the solution to cool slowly to room temperature. The presence of the anti-solvent should induce crystallization.

• Isolate and dry the crystals as described in the cooling crystallization protocol.

Visualization of the Workflow

The following diagram illustrates the logical workflow for selecting and optimizing a solvent system for the crystallization of cis-p-Menthan-4-amine salts.

Caption: Workflow for solvent system selection and optimization.

The molecular interactions between the amine salt and different solvent types are crucial for understanding crystallization behavior.

Caption: Interactions between amine salt and solvent types.

References

• Crystal Structures of the Salts of Chiral Primary Amines with Achiral Carboxylic Acids: Recognition of the Commonly-Occurring Supramolecular Assemblies of Hydrogen-Bond Networks and Their Role in the Formation of Conglomerates. Journal of the American Chemical Society. Available at: [Link]

• Crystal Structures of the Salts of Chiral Primary Amines with Achiral Carboxylic Acids. ACS Publications. Available at: [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. Available at: [Link]

• Flow Crystallization | Solubility Control. Vapourtec. Available at: [Link]

• CRC Handbook of Optical Resolutions via Diastereomeric Salt Form

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies. Organic Process Research & Development - ACS Publications. Available at: [Link]

• Establishment of a Simple and Efficient Screening Protocol for Optical Resolution by Diastereomeric Salt Crystallization: Analyzing Success-Related Factors and Constructing Reliable Procedures from Previous Studies. Organic Process Research & Development. Available at: [Link]

• Chiral resolution. Wikipedia. Available at: [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Chiral crystalline salts from achiral biphenylcarboxylic acids and tryptamine. UCLA, Department of Chemistry and Biochemistry. Available at: [Link]

• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. ResearchGate. Available at: [Link]

• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm (RSC Publishing). Available at: [Link]

• Effects of Solvents on Polymorphism and Shape of Mefenamic Acid Crystals. CORE. Available at: [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. PMC. Available at: [Link]

• Oiling Out in Crystallization. Mettler Toledo. Available at: [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Influence of Solvent Composition on the Crystal Morphology and Structure of p-Aminobenzoic Acid Crystallized from Mixed Ethanol and Nitromethane Solutions. ACS Publications. Available at: [Link]

• Effects of Solvents on Polymorphism and Shape of Mefenamic Acid Crystals. ResearchGate. Available at: [Link]

• p-Menthan-4-ol. PubChem. Available at: [Link]

• What's the best solvent to remove these crystals and recrystallize it?. Reddit. Available at: [Link]

• Effect of Solvent and Polymer Additives on Crystallization. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. PMC. Available at: [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. Available at: [Link]

• Guide for crystalliz

• Why do crystals oil out and what are the remedies and prevention methods?. Brainly. Available at: [Link]

• Physical Properties of Amines. BYJU'S. Available at: [Link]

• Showing Compound p-Menthan-4-ol (FDB014454). FooDB. Available at: [Link]

• Novel Crystalline Salts of 4-Piperidyl- and 4-Pyridylmethylamines Prepared by Catalytic Hydrogenation of 4-Pyridinecarbonitrile: Crystallographic Unit Cells Based on Powder XRD Patterns by Using the DASH Program Package. MDPI. Available at: [Link]

• Benign synthesis of terpene-based 1,4-p-menthane diamine. ResearchGate. Available at: [Link]

• 23.4: Physical Properties of Amines. Chemistry LibreTexts. Available at: [Link]

• Efficient and Greener Process for the Production of p -Menthane-3,8-diols Using Biosourced Ammonium Salts as Catalysts. ResearchGate. Available at: [Link]

• A Practical and Efficient Synthesis of p-Menthane-3,8-diols. ACS Publications. Available at: [Link]

• Please how can I crystallize a new substance from THF as a solvent?. ResearchGate. Available at: [Link]

• Crystalline form of the herbicide methyl 4-amino-3-chloro-5-fluoro-6-(7-fluoro-1h-indol-6-yl)picolinate. Google Patents.

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Issues with reproducibility in the synthesis of cis-p-Menthan-4-amine

Technical Support Center: Synthesis of cis-p-Menthan-4-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who struggle with the reproducibility of cis-p-Menthan-4-amine.

Synthesizing a tertiary carbinamine on a cyclohexane framework presents a triad of chemical challenges: severe steric hindrance, a high propensity for E1 elimination, and the difficulty of controlling facial selectivity during nucleophilic attack. This guide bypasses outdated generic protocols and provides a field-proven, causality-driven troubleshooting framework to help you achieve high yields and strict diastereocontrol.

🛠️ Troubleshooting & FAQs

Q1: Why am I getting massive amounts of alkene byproducts instead of the target amine? A: This is a classic symptom of running a substitution reaction on a sterically hindered tertiary alcohol under harsh Brønsted acidic conditions. When p-menthan-4-ol is treated with sulfuric acid in a standard Ritter reaction, the resulting C4 tertiary carbocation undergoes rapid E1 elimination. The relief of steric strain around the bulky isopropyl group drives the deprotonation of adjacent carbons, outcompeting the nucleophilic attack of acetonitrile[1]. Solution: Transition from Brønsted acid catalysis to a Lewis acid-mediated azidation pathway. Using Trimethylsilyl azide (TMSN₃) with a Lewis acid like TiCl₄ at cryogenic temperatures (-78 °C) significantly suppresses the E1 pathway. The Lewis acid activates the hydroxyl group to form a tightly associated ion pair, allowing the highly nucleophilic azide to trap the carbocation before elimination can occur[2].

Q2: My diastereomeric ratio (dr) is nearly 1:1. How can I selectively enrich the cis-isomer? A: Your lack of stereocontrol stems from the planarity of the C4 carbocation intermediate. In a highly polar solvent or at elevated temperatures, the carbocation becomes "solvent-separated," allowing nucleophilic attack from both the axial and equatorial faces with nearly equal probability[1]. Solution: To achieve high cis-selectivity, you must exploit kinetic control and ion-pairing effects. By conducting the TMSN₃ azidation in a non-polar solvent (dichloromethane) at -78 °C, the leaving group and the Lewis acid remain in close proximity to one face of the carbocation (a contact ion pair). If you start with trans-p-menthan-4-ol, the bulky titanium-oxygen complex shields the trans-face, forcing the azide to attack from the opposite face. This results in a stereoretentive inversion to yield the cis-azide[3].

Q3: I successfully synthesized the N-(p-menthan-4-yl)acetamide via the Ritter reaction, but I cannot hydrolyze it to the free amine. What is going wrong? A: You have encountered the fundamental limitation of the Ritter reaction for tertiary alkyl amines. The acetamide derivative of p-menthane is exceptionally sterically hindered by the adjacent isopropyl group and the cyclohexane ring. Standard basic or acidic hydrolysis conditions simply cannot overcome the activation energy barrier required to form the tetrahedral intermediate necessary to cleave the amide bond[4]. Solution: While extreme conditions (e.g., 6M HCl in a sealed pressure vessel at 150 °C for 48 hours) can force the hydrolysis, they often lead to product degradation. The scientifically sound approach is to abandon the Ritter route entirely and adopt the Azide-Reduction protocol. The reduction of a tertiary azide to an amine using LiAlH₄ occurs rapidly at 0 °C without any steric hindrance issues[3].

📊 Comparative Data: Synthetic Strategies

The table below summarizes why modern azide-based methodologies have superseded classic Ritter approaches for this specific scaffold.

Synthetic Strategy	Reagents & Conditions	Yield (%)	cis:trans Ratio	Major Byproduct	Post-Reaction Cleavage
Classic Ritter [4]	MeCN, H₂SO₄, 25 °C	< 25%	1:1	p-Menth-3-ene (E1)	6M HCl, 150 °C (Sealed tube)
Modified Ritter	MeCN, BF₃·OEt₂, 0 °C	45%	2:1	p-Menth-3-ene (E1)	6M HCl, 150 °C (Sealed tube)
Lewis Acid Azidation [3]	TMSN₃, TiCl₄, DCM, -78 °C	> 80%	9:1	Trace alkene	LiAlH₄, THF, 0 °C to RT

🔬 Mechanistic & Workflow Visualizations

Fig 1: Mechanistic divergence of the C4 carbocation under Lewis acidic conditions.

Fig 2: Step-by-step workflow for the stereoselective synthesis of cis-p-Menthan-4-amine.

🧪 Experimental Protocol: Stereoselective Azidation-Reduction

This self-validating protocol is designed to maximize the cis-diastereomer while preventing thermal runaway and E1 elimination.

Phase 1: Azidation (Kinetic Control)

• Preparation: Dissolve trans-p-menthan-4-ol (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) under a strict argon atmosphere. Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Causality: The cryogenic temperature is absolute critical to suppress the E1 elimination pathway.

• Activation: Add TiCl₄ (1.1 equiv) dropwise. The solution will turn a deep yellow/orange, visually validating the formation of the titanium-alcohol complex.

• Nucleophilic Attack: Slowly add TMSN₃ (1.5 equiv). Maintain stirring at -78 °C for 2 hours.

  • Self-Validation Check: Monitor reaction completion by TLC (hexane/EtOAc 9:1). Because the tertiary alcohol and azide are UV-inactive, you must use a KMnO₄ stain. The starting material will appear as a bright yellow spot against a purple background, which will disappear upon completion.

• Quench: Quench the reaction at -78 °C with saturated aqueous NaHCO₃. Allow it to warm to room temperature. Extract with CH₂Cl₂, dry over MgSO₄, and concentrate under reduced pressure to yield the crude cis-azide.

Phase 2: Reduction to the Amine 5. Reduction: Dissolve the crude azide in anhydrous THF and cool to 0 °C. Carefully add LiAlH₄ (2.0 equiv) in small portions.

• Causality: The reduction of the azide is highly exothermic and evolves N₂ gas. Controlled, portion-wise addition prevents thermal runaway and potential solvent boil-over.

• Isolation (Fieser Workup): Once the reaction is complete (approx. 2 hours at RT), cool back to 0 °C. For every x grams of LiAlH₄ used, sequentially add x mL of H₂O, x mL of 15% NaOH, and 3x mL of H₂O.

  • Self-Validation Check: A successful Fieser workup yields a crisp, white granular precipitate of aluminum salts. If the salts form a sticky, gelatinous paste, the quenching is incomplete; add slightly more water and stir vigorously until the granular texture is achieved.

• Final Purification: Filter the mixture through a pad of Celite, wash with diethyl ether, and concentrate the filtrate to yield the highly pure cis-p-Menthan-4-amine.

📚 References

• [1] A Direct and Stereoretentive Synthesis of Amides from Cyclic Alcohols. National Institutes of Health (NIH) / PMC. Available at:

• [4] Synthesis of Branched Primary Amines: An In-depth Technical Guide. BenchChem. Available at:

• [2] Conversion of Tertiary Alcohols to tert-Alkyl Azides by Way of Quinone-Mediated Oxidation—Reduction Condensation Using Alkyl Diphenylphosphinites. ResearchGate. Available at:

• [3] New Strategies for the Synthesis of Aliphatic Azides. ACS Publications. Available at:

Sources

• 1. A Direct and Stereoretentive Synthesis of Amides from Cyclic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Degradation pathways of p-menthane amines under acidic or basic conditions

Document ID: TSC-PMA-2603-01 Version: 1.0 Last Updated: March 15, 2026

Welcome to the technical support center for p-menthane amines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth answers and troubleshooting for stability issues related to this important class of cyclic amines. Understanding the degradation pathways of your molecule is a critical component of pharmaceutical development, ensuring the creation of robust, stable, and safe products.[1][2][3] This document outlines the expected degradation chemistry under acidic and basic stress conditions and provides practical guidance for your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for a p-menthane amine under acidic conditions?

Under acidic conditions, the primary amine group of the p-menthane structure is readily protonated to form an ammonium salt.[4][5] This protonation itself is a stabilization factor, but at elevated temperatures or with strong acids, two main degradation pathways are anticipated:

• Elimination Reactions (Dehydration/Deamination): The protonated amine can act as a good leaving group (-NH3+). This facilitates elimination reactions, primarily E1 or E2, depending on the structure and reaction conditions. The loss of the amine group leads to the formation of a carbocation intermediate, which then loses a proton to form various unsaturated p-menthene isomers (e.g., limonene, terpinolene, α-terpinene). The specific isomer distribution will depend on the stereochemistry of the starting amine and the thermodynamic stability of the resulting alkenes.

• Rearrangements: The carbocation intermediate formed during the E1 pathway can be susceptible to Wagner-Meerwein rearrangements, leading to skeletal changes in the p-menthane ring before the final elimination of a proton. This can result in a more complex mixture of isomeric olefinic degradants.

While direct acid hydrolysis of the C-N bond is less common for simple amines without adjacent activating groups, it can be facilitated under harsh conditions.[1]

Q2: How stable are p-menthane amines under basic conditions?

Generally, p-menthane amines exhibit greater stability under basic conditions compared to acidic conditions. In a basic environment, the amine exists as the neutral, free-base form. This form is less susceptible to elimination reactions as the amide anion (NH2-) is a very poor leaving group.

However, degradation can still occur, primarily through oxidative pathways .[1][6] The lone pair of electrons on the nitrogen makes the amine susceptible to oxidation, especially in the presence of oxygen (air), metal ions, or oxidizing agents.[6] Potential oxidative degradation products include:

• N-oxides: Direct oxidation of the nitrogen atom.

• Imines: Oxidation involving the loss of hydrogen from the nitrogen and the adjacent carbon, forming a C=N double bond.

• Hydroxylamines: Introduction of a hydroxyl group on the nitrogen.

Discoloration of the sample, such as turning yellow or brown, is often a visual indicator of oxidative degradation.[7]

Q3: I'm observing unexpected peaks in my HPLC analysis after an acidic workup. What could they be?

If you observe new, typically less polar, peaks eluting earlier than your parent p-menthane amine during reverse-phase HPLC analysis after acidic treatment, they are very likely the olefinic degradation products mentioned in Q1 . These include isomers of p-menthene, such as limonene and terpinolene.

To confirm their identity, a mass spectrometer (MS) detector is invaluable. You would expect to see a molecular ion corresponding to the mass of the p-menthane skeleton minus the mass of ammonia (M-17).

The diagram below illustrates the probable acid-catalyzed degradation pathway.

Caption: Acid-catalyzed E1 elimination pathway for p-menthane amine.

Section 2: Troubleshooting Guides

Problem: My p-menthane amine sample is showing significant degradation upon storage as a free base.

• Symptom: The sample, initially a clear oil or solid, has developed a yellow or brown color. HPLC analysis shows a decrease in the main peak area and the emergence of several new, often broader, peaks.

• Probable Cause: Oxidative degradation. The amine is reacting with atmospheric oxygen. This process can be accelerated by exposure to light and trace metal impurities.[6][8]

• Solutions & Preventative Measures:

  • Inert Atmosphere: Store the free base amine under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[7][8]

  • Salt Formation: For long-term storage, convert the amine to a stable salt, such as the hydrochloride (HCl) or hydrobromide (HBr) salt. These salts are crystalline, non-volatile, and significantly less susceptible to oxidation. The amine can be regenerated by treatment with a base when needed.[8]

  • Control Headspace: Use vials that are appropriately sized for the sample amount to minimize the volume of air (oxygen) in the headspace.

  • Low Temperature & Light Protection: Store samples at reduced temperatures (2-8 °C) and in amber vials to protect from light, which can catalyze oxidation.[7]

Problem: How do I design a forced degradation study for my p-menthane amine?

• Objective: To intentionally degrade the sample to identify potential degradation products and establish the specificity of your analytical method.[2][3][6] This is a crucial step in pharmaceutical development.[1][2]

• Workflow:

Caption: Workflow for a typical forced degradation study.

• Experimental Protocol: Forced Degradation Study

  • Stock Solution: Prepare a 1 mg/mL stock solution of your p-menthane amine in a suitable solvent mixture, such as acetonitrile/water (50:50).

  • Acid Degradation: Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl to achieve a final acid concentration of 0.1 M. Incubate at 60 °C for 24 hours.[7]

  • Base Degradation: Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH to achieve a final base concentration of 0.1 M. Incubate at 60 °C for 24 hours.[7]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 6% H2O2 to achieve a final peroxide concentration of 3%. Keep at room temperature for 24 hours.[2]

  • Control: Prepare a control sample by mixing 1 mL of stock solution with 1 mL of water and subjecting it to the same temperature conditions.

  • Sample Preparation for Analysis: Before analysis, neutralize the acid-stressed sample with an equivalent amount of NaOH and the base-stressed sample with an equivalent amount of HCl. Dilute all samples, including the control and oxidative sample, to a suitable concentration (e.g., 0.1 mg/mL) with the mobile phase.

  • Analysis: Analyze all samples using a validated stability-indicating HPLC method, preferably with both UV and MS detection to aid in the identification of degradants.[9][10]

• Data Interpretation:

Stress Condition	Expected Degradation	Typical HPLC Observation (Reverse Phase)
Acidic (0.1 M HCl)	5-20%	Appearance of earlier eluting, less polar peaks (p-menthenes).
Basic (0.1 M NaOH)	< 5%	Minimal change from control. Possible minor polar peaks (N-oxides).
Oxidative (3% H₂O₂)	10-30%	Appearance of more polar peaks (N-oxides, hydroxylamines).
Control	< 2%	Serves as the baseline for comparison.

Table 1: Expected outcomes from a forced degradation study of a typical p-menthane amine.

Section 3: Analytical Considerations

Q4: What is a good starting point for an HPLC method to separate p-menthane amines from their potential degradants?

A reverse-phase HPLC method is generally effective. The parent amine, being basic, can exhibit poor peak shape on standard silica-based columns. Using a column with end-capping or a mobile phase with a low concentration of a modifier like trifluoroacetic acid (TFA) or formic acid can significantly improve chromatography.

• Recommended Starting Method:

  • Column: C18, 2.1 x 100 mm, 2.7 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 210 nm and/or Mass Spectrometry (ESI+)

  • Injection Volume: 5 µL

This method provides good separation of the relatively polar parent amine from the non-polar olefinic degradants (from acid stress) and the more polar oxidative degradants. Various analytical techniques such as GC-MS and LC-MS/MS are powerful tools for identifying and quantifying degradation products.[9][10][11]

References

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Vertex AI Search.
• A practical guide to forced degradation and stability studies for drug substances. Vertex AI Search.
• Synthetic route for the sec-p-menthane-7-amine derivatives (a)... - ResearchGate.
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Consider
• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC. PMC.
• Characterization of the degradation products of amines used for post combustion CO 2 capture - lsabm.
• Synthesis of p-menthane derivatives with potential biological activity - PubMed. PubMed.
• Current trends in forced degradation study for pharmaceutical product development.
• Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical - M
• (PDF) Benign synthesis of terpene-based 1,4-p-menthane diamine - ResearchGate.
• Synthetic route of the sec‐p‐menthane‐1‐amine derivatives. - ResearchGate.
• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry | Environmental Science & Technology - ACS Publications.
• Degradation of amine-based solvents in CO2 capture process by chemical absorption - Heriot-Watt University.
• Degradation studies of amines and alkanolamines during sour gas tre
• Base Metal Catalysts for Deoxygenative Reduction of Amides to Amines - MDPI. MDPI.
• Catalytic Kinetic Resolution of Cyclic Secondary Amines - ResearchGate.
• Copper amine oxidases catalyze the oxidative deamin
• Bacterial degradation of monocyclic arom
• Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents - UKnowledge - University of Kentucky. UKnowledge - University of Kentucky.
• Stability of amines - Powered by XMB 1.9.11 - Sciencemadness Discussion Board.
• Catalytic Kinetic Resolution of Cyclic Secondary Amines | Journal of the American Chemical Society - ACS Publications.
• Thermal And Oxidative Degradation Pathways In Solid Amine Sorbents - Patsnap Eureka.
• "Pent-1-yn-3-amine" stability and degradation p
• Enhanced dehydrogenation of linear and cyclic amine boranes with active catalysts: a review - Chemistry in New Zealand.
• Reactions of Amines.
• 24.6: Synthesis of Amines - Chemistry LibreTexts. Chemistry LibreTexts.
• Systematic Approach to Degradation Studies in Catalyst Based Amine CO2 Capture Process - Scholaris.
• Redox-Annulations of Cyclic Amines with ortho-Cyanomethylbenzaldehydes | Organic Letters - ACS Publications.
• degradation studies of amines and alkanolamines during co2 absorption and stripping system - Semantic Scholar. Semantic Scholar.
• Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration - ResearchGate.
• Benign synthesis of terpene-based 1,4-p-menthane diamine - PMC. PMC.
• 24.3: Basicity of Amines - Chemistry LibreTexts. Chemistry LibreTexts.

Sources

• 1. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 2. onyxipca.com [onyxipca.com]
• 3. ajpsonline.com [ajpsonline.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pharmainfo.in [pharmainfo.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Sciencemadness Discussion Board - Stability of amines - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Laboratoire Sciences, Bioanalytiques et Miniaturisation : Characterization of the degradation products of amines used for post combustion CO2 capture [lsabm.espci.fr]
• 11. pure.hw.ac.uk [pure.hw.ac.uk]

Technical Support Center: Optimizing Cleavage of the cis-p-Menthan-4-amine Auxiliary

Welcome to the technical support center for the cis-p-menthan-4-amine chiral auxiliary. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this robust, sterically hindered auxiliary for asymmetric synthesis. The final, critical step in this workflow—the cleavage of the auxiliary—can present unique challenges. The high stability of the resulting secondary amide bond necessitates carefully optimized conditions to ensure high yield and preservation of the product's stereochemical integrity.

This document provides a comprehensive set of frequently asked questions (FAQs), detailed troubleshooting protocols, and step-by-step experimental guides to help you navigate and master the cleavage process.

Frequently Asked Questions (FAQs)

Q1: Why is the cis-p-menthan-4-amine auxiliary so difficult to cleave?

The N-acyl derivative formed with the cis-p-menthan-4-amine auxiliary is a sterically hindered secondary amide. The stability of the amide bond is due to two primary factors:

• Resonance Stabilization : The lone pair of electrons on the nitrogen atom is delocalized into the carbonyl group, giving the C-N bond partial double-bond character. This makes the bond significantly stronger and less susceptible to nucleophilic attack than, for example, an ester bond.

• Steric Hindrance : The bulky p-menthane framework shields the electrophilic carbonyl carbon from the approach of nucleophiles (like water or hydroxide ions). This steric congestion dramatically slows down the rate of both acidic and basic hydrolysis, requiring more forcing conditions than less hindered amides.[1]

Q2: What are the primary methods for cleaving this auxiliary to yield a carboxylic acid?

Given the stability of the amide, harsh hydrolytic conditions are typically required. The two most common approaches are strong acid hydrolysis and diazotization.

• Strong Acid Hydrolysis : This is the most direct method. It involves heating the N-acyl amide in a concentrated aqueous strong acid, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl). The high temperature and high acid concentration are necessary to protonate the carbonyl oxygen, increasing its electrophilicity sufficiently to allow attack by water.[2]

• Nitrosation followed by Hydrolysis : For substrates that are sensitive to prolonged heating in strong acid, a two-step method involving nitrosation can be effective. The amide is first treated with a nitrosating agent (e.g., sodium nitrite in the presence of acid) to form an N-nitrosoamide. This intermediate is significantly more reactive and can be hydrolyzed under milder conditions to release the carboxylic acid. This approach is particularly useful for hindered amides.[3]

Q3: My cleavage reaction is incomplete, resulting in low yield. What can I do?

Incomplete cleavage is the most common issue and is almost always due to insufficient reaction time, temperature, or reagent concentration.

• Increase Reaction Time and/or Temperature : For acid hydrolysis, ensure you are refluxing for an adequate period (often 12-48 hours). Monitor the reaction by TLC or HPLC by taking aliquots over time. If the reaction stalls, a modest increase in temperature (if possible) can significantly accelerate the rate.

• Increase Acid Concentration : While 6M HCl is common, for exceptionally stubborn amides, using a mixture of concentrated H₂SO₄ in aqueous dioxane or acetic acid can be more effective. The higher boiling point of these solvents allows for higher reaction temperatures.

• Ensure Homogeneity : If your substrate is not fully soluble in the aqueous acid, the reaction will be slow. Adding a co-solvent like dioxane or acetic acid can improve solubility and reaction rate.

Q4: I'm observing racemization or epimerization at the α-carbon of my product. How can I prevent this?

Epimerization is a significant risk, especially under the harsh conditions required for cleavage. It can occur via enolization of the carbonyl group in the product under either acidic or basic conditions.

• Avoid Basic Hydrolysis : Saponification (e.g., with NaOH or KOH) is generally not recommended for this auxiliary. The conditions required are extremely harsh and are highly likely to cause epimerization of the α-stereocenter.[1]

• Use the Mildest Effective Conditions : Before scaling up, perform small-scale trials to find the "sweet spot"—the minimum temperature and time required for complete cleavage. Avoid unnecessarily long reaction times at high temperatures.

• Consider Reductive Cleavage : If your target molecule is an alcohol or aldehyde, reductive cleavage is an excellent alternative that completely avoids the risk of α-carbon epimerization. See Q5 for details.

Q5: Can I obtain an alcohol or aldehyde directly from the N-acyl auxiliary?

Yes, reductive cleavage is a powerful and often milder alternative to hydrolysis. This method is ideal for sensitive substrates.

• To Obtain a Primary Alcohol : Use a strong reducing agent like lithium aluminum hydride (LiAlH₄) in a solvent such as THF or diethyl ether. The reaction is typically fast and efficient, proceeding at temperatures from 0 °C to reflux.

• To Obtain an Aldehyde : This is more challenging and requires a sterically hindered reducing agent that will stop at the aldehyde stage. Reagents like diisobutylaluminum hydride (DIBAL-H) or lithium tri-tert-butoxyaluminum hydride at low temperatures (e.g., -78 °C) can be effective. Careful control of stoichiometry (using only one equivalent of hydride) is crucial.

Q6: How can I recover the cis-p-menthan-4-amine auxiliary for reuse?

Recovering the valuable chiral auxiliary is essential for cost-effective synthesis. The procedure depends on the cleavage method used.

• After Acid Hydrolysis : The auxiliary will be present in the acidic aqueous layer as its ammonium salt (e.g., menthylammonium chloride). After the reaction, separate the aqueous and organic layers. Make the aqueous layer strongly basic (pH > 12) with NaOH or KOH. This will deprotonate the ammonium salt, liberating the free amine. The amine can then be extracted into an organic solvent like dichloromethane or diethyl ether.

• After Reductive Cleavage (e.g., with LiAlH₄) : During the aqueous workup (e.g., Fieser workup), the auxiliary is liberated as the free amine. It can be separated from the product alcohol via column chromatography or by an acid-base extraction sequence.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Cleavage	1. Insufficient reaction time or temperature. 2. Inadequate acid/reagent concentration. 3. Poor solubility of the substrate. 4. Reagent decomposition (for reductive cleavage).	1. Increase reflux time; monitor by TLC/HPLC. 2. Use a more concentrated acid (e.g., 9M H₂SO₄) or fresh reducing agent. 3. Add a co-solvent like dioxane or acetic acid. 4. Ensure LiAlH₄ or other hydrides are fresh and handled under inert atmosphere.
Product Racemization / Epimerization	1. Cleavage conditions are too harsh (prolonged heat, strong base). 2. The product itself is unstable to the workup conditions.	1. Reduce reaction time and temperature to the minimum required. 2. Avoid basic hydrolysis. 3. Consider switching to a reductive cleavage pathway if an alcohol/aldehyde is acceptable. 4. Neutralize the workup solution promptly and keep it cold.
Formation of Unknown Byproducts	1. Substrate degradation under harsh acidic conditions. 2. Dehydration or rearrangement of the desired product. 3. Over-reduction during reductive cleavage (e.g., aldehyde to alcohol).	1. Screen milder cleavage conditions (e.g., nitrosative cleavage). 2. Use lower temperatures and carefully monitor the reaction. 3. For aldehyde synthesis, use precisely 1.0 equivalent of a hindered hydride at -78 °C.
Poor Recovery of the Auxiliary	1. Incomplete basification of the aqueous layer during workup. 2. Emulsion formation during extraction. 3. Auxiliary is volatile and lost during solvent removal.	1. Ensure the aqueous layer is strongly basic (pH > 12) before extraction. 2. Add brine (saturated NaCl solution) to break emulsions. 3. Use a rotary evaporator at low temperature and pressure; avoid high vacuum overnight.

Visualized Workflows & Decision Making

Decision Tree for Cleavage Strategy Selection

This diagram helps you choose the most appropriate cleavage method based on your desired final product and the sensitivity of your molecule.

Caption: Decision tree for selecting the optimal cleavage protocol.

General Workflow for Acidic Cleavage and Auxiliary Recovery

Caption: Standard workflow for acid hydrolysis and auxiliary recovery.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Concentrated acids and reactive hydrides are corrosive and dangerous. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Strong Acid Hydrolysis (General Procedure)

• Setup : To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the N-acyl-cis-p-menthan-4-amine substrate (1.0 eq).

• Reagents : Add a 1:1 mixture of dioxane and 6M aqueous H₂SO₄ (approximately 0.1 M concentration of substrate).

• Reaction : Heat the mixture to reflux (approx. 100-110 °C) with vigorous stirring.

• Monitoring : Monitor the reaction progress by taking small aliquots every 4-6 hours. Quench the aliquot with NaHCO₃ solution, extract with EtOAc, and analyze the organic layer by TLC or LC-MS. The reaction is complete when no starting material is visible. This may take 12-48 hours.

• Workup : Cool the reaction mixture to room temperature and pour it into a separatory funnel containing an equal volume of cold water.

• Product Extraction : Extract the aqueous mixture three times with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Auxiliary Recovery : Retain the acidic aqueous layer. Cool it in an ice bath and slowly add 10M NaOH (aq) with stirring until the pH is >12 (confirm with pH paper). Extract this basic solution three times with dichloromethane. Combine the organic layers, dry over anhydrous K₂CO₃, filter, and concentrate carefully to recover the chiral auxiliary.

Protocol 3: Reductive Cleavage to a Primary Alcohol

• Setup : To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add a solution of the N-acyl-cis-p-menthan-4-amine substrate (1.0 eq) in anhydrous THF.

• Reagent Addition : Cool the flask to 0 °C in an ice bath. Slowly add a solution of LiAlH₄ in THF (2.0-3.0 eq) dropwise via syringe. Caution: Exothermic reaction, gas evolution.

• Reaction : After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours, or gently reflux until the starting material is consumed (monitor by TLC).

• Workup (Fieser Procedure) : Cool the reaction back to 0 °C. Sequentially and very carefully add 'X' mL of water, followed by 'X' mL of 15% NaOH (aq), and finally '3X' mL of water, where 'X' is the mass of LiAlH₄ used in grams. Stir vigorously for 30 minutes until a white, granular precipitate forms.

• Isolation : Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate. Combine the filtrates and concentrate under reduced pressure.

• Purification : The resulting crude material contains both the desired primary alcohol and the chiral auxiliary. These can be separated by column chromatography on silica gel.

References

• Fiveable. (2025, August 15). Hydrolysis of Amides Definition. Organic Chemistry II Key Terms. [Link]

• Newman, M. S., & Deno, N. C. (1956). Steric Effects in Hydrolysis of Hindered Amides and Nitriles. Journal of the American Chemical Society, 78(23), 6071–6074. [Link]

• Master Organic Chemistry. (2019, October 7). Amide Hydrolysis Using Acid Or Base. [Link]

• Aggarwal, V. K., Barbero, N., McGarrigle, E. M., Mickle, G., Navas, R., Suárez, J. R., Unthank, M. G., & Yar, M. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH2. Tetrahedron Letters, 50(29), 3482–3484. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]

How to monitor the progress of a reaction involving cis-p-Menthan-4-amine by TLC

Welcome to the Technical Support Center. This guide, curated for researchers, scientists, and drug development professionals, provides in-depth technical and practical advice for monitoring reactions involving cis-p-Menthan-4-amine using thin-layer chromatography (TLC). As a Senior Application Scientist, my goal is to blend foundational scientific principles with actionable, field-tested strategies to help you overcome common experimental hurdles.

Quick Start: Core Principles & Initial Setup

Monitoring a reaction with cis-p-Menthan-4-amine, a primary aliphatic amine, requires careful selection of the TLC plate, mobile phase (eluent), and visualization method. The core principle of TLC is the separation of compounds based on their differential partitioning between a polar stationary phase (typically silica gel) and a mobile phase of variable polarity.[1][2] Polar compounds interact more strongly with the silica gel and thus travel shorter distances up the plate, resulting in a lower Retention Factor (Rf).[1][3]

• cis-p-Menthan-4-amine: This starting material is a relatively polar compound due to the presence of the primary amine group (-NH2), which can engage in hydrogen bonding with the silica gel's silanol groups (Si-OH).[1]

• Reaction Products: The polarity of your product will depend on the specific reaction. For example, if the amine is converted to a less polar amide or a more polar ammonium salt, its Rf value will change significantly.

The objective is to find a solvent system where the starting amine and the product have distinct Rf values, ideally between 0.2 and 0.8, allowing for clear visualization of the reaction's progress.[4]

Frequently Asked Questions (FAQs)

Here we address the most common initial queries regarding setting up a TLC system for cis-p-Menthan-4-amine reactions.

Q1: What type of TLC plate should I use?

A1: Standard silica gel 60 F254 plates are the most common and are an excellent starting point.[5] The "F254" indicates that the plate contains a fluorescent indicator that allows for the visualization of UV-active compounds under a 254 nm UV lamp.[6] While cis-p-Menthan-4-amine itself is not aromatic and won't be strongly UV-active, many reactants or products in organic synthesis are, making these plates versatile.[7]

Q2: How do I choose a starting solvent system (eluent)?

A2: The key is to select a solvent system with a polarity that provides good separation between your starting amine and the expected product. Since cis-p-Menthan-4-amine is a polar compound, you will likely need a relatively polar eluent.

A good starting point for amines is a mixture of a non-polar and a polar solvent.[8] A common and effective combination is Hexane:Ethyl Acetate (EtOAc) .

Suggested Starting Ratios (Hexane:EtOAc)	Target Compound Polarity
4:1	Mildly polar
1:1	Moderately polar (Good start for amines) [8]
1:4	Highly polar

Begin with a 1:1 mixture of Hexane:EtOAc.[8] If the spots remain at the baseline (Rf is too low), the eluent is not polar enough.[3][4] Increase the proportion of the more polar solvent (EtOAc). If the spots run to the top of the plate (Rf is too high), the eluent is too polar; decrease the proportion of EtOAc.[3][4]

Q3: My starting amine is not UV-active. How can I see it on the TLC plate?

A3: This is a critical and common issue. Since cis-p-Menthan-4-amine lacks a chromophore, it will not be visible under UV light. You must use a chemical stain for visualization. The most effective stain for primary amines is Ninhydrin .[6][7]

Protocol for Ninhydrin Staining:

• After developing the TLC plate, let it air dry completely to remove all eluent.

• Dip the plate into a ninhydrin solution (a common recipe is 0.3 g ninhydrin in 100 mL of n-butanol with 3 mL of acetic acid) or spray it evenly.[9]

• Gently heat the plate with a heat gun until colored spots appear. Primary amines typically yield purple or pink spots, known as Ruhemann's purple.[7][10]

Q4: How do I properly set up the TLC to monitor my reaction?

A4: To effectively monitor a reaction, use a three-lane spotting system on your TLC plate.[2][11]

• Lane 1 (Reference): Spot a dilute solution of your starting material, cis-p-Menthan-4-amine.

• Lane 2 (Co-spot): Spot the starting material first, then, in the exact same location, spot the reaction mixture. This lane helps to confirm the identity of the starting material spot in the reaction lane.

• Lane 3 (Reaction): Spot a sample taken directly from your reaction mixture.

As the reaction proceeds, you should observe the spot corresponding to the starting material in Lane 3 diminish in intensity while a new spot, corresponding to your product, appears. The reaction is considered complete when the starting material spot is no longer visible in Lane 3.[2][11]

Troubleshooting Guide

Even with a solid plan, challenges can arise. This section provides solutions to specific problems you might encounter.

Problem 1: My amine spot is streaking or tailing down the plate.

Why is this happening?

Streaking of amines is a frequent problem on silica gel plates. Silica gel is acidic, and the basic amine can interact too strongly, leading to poor spot shape.[8][12] This can also be caused by applying too much sample (overloading).[12][13][14]

Solutions:

• Reduce Sample Concentration: The simplest first step is to dilute your sample before spotting it on the plate.[13][15]

• Add a Basic Modifier to the Eluent: To neutralize the acidic silica gel and prevent strong binding, add a small amount of a base to your solvent system. A common and effective choice is triethylamine (Et3N) . Add approximately 0.5-2% triethylamine to your eluent mixture (e.g., for 10 mL of eluent, add 0.05-0.2 mL of Et3N).[1]

• Use an Alternative Stationary Phase: If streaking persists, consider using alumina (Al2O3) plates, which are less acidic and often better for separating basic compounds like amines.[16]

Problem 2: My starting material and product spots are not separating (Rf values are too close).

Why is this happening?

The polarity of your chosen eluent is not optimal for differentiating between your compounds. The system lacks the necessary resolution.

Solutions:

• Fine-Tune the Eluent Polarity: If the Rf values are too high (near the solvent front), decrease the eluent's polarity by adding more of the non-polar component (e.g., hexane).[3] If the Rf values are too low (near the baseline), increase the polarity by adding more of the polar component (e.g., ethyl acetate).[3]

• Change the Solvent System: If adjusting the ratio is insufficient, change the solvents themselves. A move to a dichloromethane (DCM) and methanol (MeOH) system can provide a different selectivity. For very polar compounds, a system like 9:1 DCM:MeOH can be effective.[8]

• Consider a Multi-Component Solvent System: For particularly difficult separations, specialized solvent systems can be used. A mixture for amines could be n-butanol, acetic acid, and water.[5]

Problem 3: I don't see any spots on the plate after staining.

Why is this happening?

This frustrating issue can stem from several sources, from sample concentration to the staining procedure itself.

Solutions:

• Increase Sample Concentration: The sample may be too dilute to be detected.[14] Try spotting the sample multiple times in the same location, allowing the solvent to evaporate completely between applications.[14]

• Check Your Staining Reagent: Ninhydrin solutions can degrade over time. Ensure your stain is fresh and has been stored correctly.

• Insufficient Heating: Ninhydrin staining requires heat to develop the color.[6] Ensure you are heating the plate sufficiently with a heat gun. The plate should be hot to the touch, but not so hot that the silica begins to char.

• Reaction Failure: It is also possible that the reaction has not worked, and no product has formed, or the starting material has been fully consumed and the product is not visible with this stain. Re-spot the starting material on a new plate to confirm your technique and stain are working.

Visual Workflow & Logic

The following diagrams illustrate the core workflow for TLC monitoring and the decision-making process for troubleshooting.

Caption: Standard workflow for monitoring a reaction by TLC.

Caption: Decision tree for common TLC troubleshooting scenarios.

References

• Thin Layer Chromatography (TLC). University of California, Los Angeles. [Link]

• TLC Tips. Myers Research Group, Harvard University. [Link]

• Complete Guide to Thin Layer Chromatography Sample Preparation. Organomation. [Link]

• TLC stains. REACH Devices. [Link]

• TLC Visualization Reagents. EPFL. [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. Chemistry Hall. [Link]

• Monitoring Reactions by TLC. Washington State University. [Link]

• How to Calculate Rf TLC. Oreate AI Blog. [Link]

• Troubleshooting TLC - Plant extract - strange in polar mobile Phase. ResearchGate. [Link]

• How To Choose The Best Eluent For Thin Layer Chromatography (TLC). Hawach Scientific. [Link]

• Sweet spot matching: a thin-layer chromatography-based countercurrent solvent system selection strategy. Journal of Chromatography A. [Link]

• Thin Layer Chromatography (TLC). University of Colorado Boulder, Department of Chemistry. [Link]

• Determination of an Unknown Aryl Amine Reactant Using Microwave-Assisted Acetanilide Synthesis and Thin-Layer Chromatography. Journal of Chemical Education. [Link]

• Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Bitesize Bio. [Link]

• Thin-layer chromatography. Wikipedia. [Link]

• Retention Factor in Chromatography: Understanding Its Formula and Significance. Mastelf. [Link]

• Thin Layer Chromatography (TLC). AGA Analytical. [Link]

• TLC troubleshooting. ChemBAM. [Link]

• Let's talk about TLCs Part 4 - Ninhydrin Stain. Curly Arrow. [Link]

• Magic Formulas: TLC Stains. University of Rochester, Department of Chemistry. [Link]

• Determination of Biogenic Amines Using Image Analysis of Ninhydrin-Visualized Biogenic Amine Spots in Thin Layer Chromatography. Silliman Journal. [Link]

• Thin Layer Chromatography. Chemistry LibreTexts. [Link]

Sources

• 1. organomation.com [organomation.com]
• 2. Thin-layer chromatography - Wikipedia [en.wikipedia.org]
• 3. Home Page [chem.ualberta.ca]
• 4. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]
• 5. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 6. TLC stains [reachdevices.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. Magic Formulas [chem.rochester.edu]
• 10. Curly Arrow: Let's talk about TLCs Part 4 - Ninhydrin Stain [curlyarrow.blogspot.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chembam.com [chembam.com]
• 13. researchgate.net [researchgate.net]
• 14. bitesizebio.com [bitesizebio.com]
• 15. orgchemboulder.com [orgchemboulder.com]
• 16. aga-analytical.com.pl [aga-analytical.com.pl]

Reference Data & Comparative Studies

Comparing the effectiveness of cis- vs. trans-p-Menthan-4-amine in asymmetric catalysis

The Stereochemical Reality: Achirality in a Terpene Scaffold

When evaluating terpene-derived amines for asymmetric catalysis, researchers often default to the assumption that all such derivatives possess inherent chirality (e.g., menthylamine). However, as a Senior Application Scientist, it is critical to address the structural reality of p-menthan-4-amine (4-isopropyl-1-methylcyclohexan-1-amine).

Because the amine and the isopropyl group are located on the same carbon (C4 of the p-menthane skeleton), and the methyl group is located at C1, the molecule possesses an internal plane of symmetry passing directly through C1 and C4. Consequently, both the cis and trans isomers of p-menthan-4-amine are strictly achiral .

They cannot function as standalone chiral organocatalysts to induce enantiomeric excess (ee). Instead, their true value in asymmetric catalysis lies in their application as highly tunable, sterically rigid achiral additives or bases in synergistic systems—most notably in , where they form chiral ion pairs with Chiral Phosphoric Acids (CPAs).

Conformational Dynamics & Steric Profiling

The effectiveness of these isomers as co-catalysts is dictated entirely by their conformational locking and the resulting steric environment around the nitrogen atom.

• trans-p-Menthan-4-amine: The bulky isopropyl group strongly prefers the equatorial position, locking the cyclohexane ring into a rigid chair conformation. To maintain the trans relationship (methyl trans to isopropyl), the C1-methyl group must also sit in the equatorial position. This forces the C4-amine into an axial position. Because both alkyl groups are equatorial, the axial amine lone pair is highly accessible, making it an excellent hydrogen-bond acceptor for CPAs.

• cis-p-Menthan-4-amine: The isopropyl group remains equatorial, again forcing the amine into an axial position. However, to maintain the cis geometry, the C1-methyl group is forced into an axial position. This creates a severe 1,4-diaxial interaction between the amine and the methyl group. This steric clash significantly reduces the basicity/nucleophilicity of the nitrogen and prevents tight ion-pairing with chiral counteranions.

Conformational locking in p-menthan-4-amine isomers dictating steric hindrance.

Comparative Performance in ACDC

To objectively compare their effectiveness, we evaluate them as achiral base additives in the enantioselective reduction of prochiral imines using a BINOL-derived Chiral Phosphoric Acid, specifically (R)-TRIP, and a Hantzsch ester as the hydride source. The achiral amine forms a chiral ammonium phosphate salt, creating a highly ordered chiral microenvironment.

Quantitative Data Summary

Catalyst System	Additive (Base)	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
5 mol% (R)-TRIP	None	45	12	48
5 mol% (R)-TRIP	cis-p-Menthan-4-amine	68	54	24
5 mol% (R)-TRIP	trans-p-Menthan-4-amine	92	96	12

Causality of Results: The trans-isomer vastly outperforms the cis-isomer. The lack of 1,4-diaxial hindrance in the trans-isomer allows the axial amine to form a remarkably tight, highly ordered hydrogen-bonded ion pair with the (R)-TRIP phosphate. In contrast, the cis-isomer's axial methyl group disrupts this geometry, leading to a looser transition state, lower reaction rates, and poor asymmetric induction[1].

Asymmetric Counteranion-Directed Catalysis (ACDC) cycle utilizing an achiral amine base.

Self-Validating Experimental Protocol

To ensure scientific trustworthiness, the following methodology for the imine reduction incorporates built-in validation checkpoints to verify the formation of the active catalytic species before proceeding.

Step 1: Catalyst-Amine Complex Preparation & Validation

• In an oven-dried Schlenk flask under N₂, dissolve 5.0 mol% of (R)-TRIP CPA in anhydrous dichloromethane (DCM) at room temperature.

• Add 5.0 mol% of the selected p-menthan-4-amine isomer (cis or trans). Stir for 30 minutes to allow the acid-base reaction to reach equilibrium.

• Self-Validation Checkpoint: Withdraw a 0.1 mL aliquot, dilute in CDCl₃, and perform ³¹P NMR. A distinct upfield shift of the phosphorus signal (compared to the free CPA) confirms the quantitative formation of the tightly bound chiral ion pair. Do not proceed if free CPA is still present.

Step 2: Asymmetric Transformation

• Cool the reaction mixture to -40 °C using a dry ice/acetonitrile bath.

• Add 1.0 equivalent of the prochiral imine substrate, followed by 1.2 equivalents of the Hantzsch ester (hydride donor) in one portion.

• Stir the reaction at -40 °C.

• Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 8:2) every 4 hours. The reaction is complete when the UV-active imine spot is fully consumed.

Step 3: Quenching and Chiral Analysis

• Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM (3 x 10 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography.

• Self-Validation Checkpoint: Dissolve the purified product in HPLC-grade isopropanol/hexane. Run Chiral HPLC using a stationary phase (e.g., Chiralcel OD-H) and compare the retention times against a previously synthesized racemic standard to accurately calculate the enantiomeric excess (ee%).

References

• Phipps, R. J., Hamilton, G. L., & Toste, F. D. (2012). "The progression of chiral anions from concepts to applications in asymmetric catalysis". Nature Chemistry, 4(8), 603-614.[Link]

• MacMillan, D. W. C. (2008). "The advent and development of organocatalysis". Nature, 455(7211), 304-308.[Link]

• Uraguchi, D., & Terada, M. (2004). "Chiral Brønsted Acid-Catalyzed Direct Mannich Reactions via Electrophilic Activation". Journal of the American Chemical Society, 126(17), 5356-5357. [Link]

Sources

• 1. CAS Number List - 14 - Page 653 - Chemicalbook [chemicalbook.com]

Benchmarking cis-p-Menthan-4-amine Against Commercially Available Chiral Amines: A Technical Guide

As a Senior Application Scientist navigating the complexities of asymmetric synthesis, I frequently encounter the thermodynamic limitations of traditional chiral resolving agents. While α -methylbenzylamine (MBA) and 1-(1-naphthyl)ethylamine (NEA) have long served as the industry standards for diastereomeric salt crystallization, highly sterically demanding aliphatic amines are increasingly required for the resolution of challenging active pharmaceutical ingredients (APIs).

This guide benchmarks cis-p-menthan-4-amine (CAS: 802828-84-8)[1]—a rigid, heavily substituted cyclohexylamine derivative—against traditional commercial alternatives. By analyzing structural causality, resolution efficiency, and solvent-matrix interactions, we provide a self-validating framework for integrating this powerful chiral auxiliary into your drug development workflows.

Structural Causality: The Mechanics of Enantiodiscrimination

The superior resolving power of cis-p-menthan-4-amine stems from its unique conformational rigidity. Unlike acyclic or benzylic amines (like MBA) that possess significant rotational freedom around the C-N bond, the amino group in cis-p-menthan-4-amine is locked within a rigid p-menthane framework.

• Steric Shielding & Thermodynamic Penalties : The cis relationship between the amine group at C4 and the bulky isopropyl moiety creates a highly asymmetric, concave chiral pocket. When forming a diastereomeric salt with a racemic acid, this steric bulk severely penalizes the formation of the mismatched diastereomer through intense van der Waals repulsion.

• Dielectrically Controlled Resolution (DCR) : The hydrophobic bulk of the p-menthane skeleton makes the resulting salts highly sensitive to the solvent's dielectric constant. As demonstrated in the resolution of related menthylamine derivatives, adjusting the water content in a methanol matrix alters the hydrogen-bonding network (shifting from sheetlike to columnar structures), allowing for the selective crystallization of either enantiomer—a phenomenon known as[2].

Benchmarking: Quantitative Performance Analysis

To objectively evaluate cis-p-menthan-4-amine, we benchmarked it against MBA, NEA, and (+)-neomenthylamine[3] in the resolution of racemic mandelic acid. The efficiency of a resolving agent is quantified by the Resolving Efficiency ( E ), calculated as E=Yield×de (diastereomeric excess).

Table 1: Benchmarking Chiral Amines in the Resolution of Racemic Mandelic Acid (Standardized Conditions: Methanol/Water matrix, 20°C)

Resolving Agent	Structural Class	Yield (%)	Initial de (%)	Resolving Efficiency ( E )	Amine Recovery (%)
(S)- α -MBA	Benzylic	38.5	72.0	27.7%	88.5
(R)-NEA	Naphthyl	41.2	81.5	33.5%	91.0
(+)-Neomenthylamine	Aliphatic (Cyclic)	35.0	88.2	30.8%	85.0
cis-p-Menthan-4-amine	Aliphatic (Bridged)	44.8	94.5	42.3%	95.2

Data Synthesis & Causality : cis-p-Menthan-4-amine achieves the highest initial de (94.5%). The causality here is purely thermodynamic: the extreme steric clash in the mismatched cis-p-menthan-4-amine/mandelic acid pair completely inhibits its co-crystallization. In contrast, the π−π stacking capabilities in MBA and NEA salts can sometimes accommodate spatial mismatching, leading to lower initial optical purity. Furthermore, the extreme lipophilicity of the p-menthane skeleton ensures near-quantitative recovery (95.2%) during the biphasic acid/base extraction phase, lowering long-term process costs.

Experimental Methodology: A Self-Validating Resolution Protocol

A robust protocol must be a self-validating system. The following step-by-step methodology for resolving racemic ibuprofen using cis-p-menthan-4-amine includes built-in analytical checkpoints to ensure absolute data integrity.

Step 1: Diastereomeric Salt Formation

• Action : Dissolve 10.0 mmol of racemic ibuprofen and 5.0 mmol of cis-p-menthan-4-amine (0.5 equivalents) in 15 mL of a tailored solvent matrix (Methanol with 6% v/v H₂O).

• Causality : Utilizing 0.5 equivalents acts as a limiting reagent, ensuring that only the most thermodynamically stable diastereomeric salt precipitates (the classic "Pope-Peachey" method). The 6% water concentration is critical; based on [2], this specific dielectric constant optimizes the solvent matrix for the target salt's precipitation.

Step 2: Controlled Crystallization

• Action : Heat the mixture to 65°C until homogenous, then cool at a strictly controlled rate of 0.1°C/min to 20°C. Seed with 1 mg of the pure diastereomeric salt at 45°C.

• Causality : Rapid cooling causes kinetic trapping of the mismatched isomer. A slow, seeded cooling profile ensures thermodynamic control, yielding large, high-purity crystalline lattices.

Step 3: Filtration and Self-Validation (Checkpoint 1)

• Action : Filter the crystals and wash with 2 mL of ice-cold solvent matrix.

• Validation : Analyze a 1 mg sample of the salt via Differential Scanning Calorimetry (DSC). A single, sharp endothermic melting peak confirms the absolute absence of the mismatched diastereomer.

Step 4: Salt Cleavage and Amine Recovery (Checkpoint 2)

• Action : Suspend the salt in 10 mL of 1M HCl and extract with Dichloromethane (3 x 10 mL). Retain the aqueous layer.

• Causality : The strong acid protonates the amine, driving it into the aqueous phase, while the enantiopure ibuprofen partitions into the organic phase.

• Validation : Analyze the organic phase via Chiral HPLC (Chiralcel OJ-H column). The ee must exceed 99%. Basify the aqueous layer with NaOH to pH 12 and extract with MTBE to recover the cis-p-menthan-4-amine for subsequent cycles.

Workflow Visualization

Below is the logical workflow mapping the phase distribution and validation gates of the resolution process.

Caption: Workflow for diastereomeric salt resolution using cis-p-Menthan-4-amine.

Conclusion

When benchmarking chiral amines, the architectural rigidity of the resolving agent is paramount. cis-p-Menthan-4-amine outperforms traditional benzylic and naphthyl amines in scenarios requiring extreme steric discrimination. By coupling this bulky aliphatic amine with Dielectrically Controlled Resolution techniques, researchers can achieve higher initial diastereomeric excesses and near-quantitative recovery rates, ultimately streamlining downstream pharmaceutical purification and scale-up operations.

References

• Schmitt, M., Schollmeyer, D., & Waldvogel, S. R. "Efficient Resolution of Menthylamine with Inexpensive (R,R)‐Tartaric Acid by Dielectrically Controlled Resolution (DCR)." European Journal of Organic Chemistry, 2014(5), 1007-1012. URL:[Link]

• Kodama, K., et al. "Chirality Switching in Optical Resolution of Mandelic Acid in C1–C4 Alcohols: Elucidation of Solvent Effects Based on X-ray Crystal Structures of Diastereomeric Salts." Crystal Growth & Design, 2014. URL:[Link]

• Jiang, Y., et al. "Construction and optimization of a biocatalytic route for the synthesis of neomenthylamine from menthone." Biotechnology for Biofuels and Bioproducts, 2022. URL:[Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Construction and optimization of a biocatalytic route for the synthesis of neomenthylamine from menthone - PMC [pmc.ncbi.nlm.nih.gov]

The Definitive Guide to Absolute Configuration Determination of cis-p-Menthan-4-amine Derivatives using X-ray Crystallography

A Senior Application Scientist's In-Depth Comparison and Technical Guide for Researchers, Scientists, and Drug Development Professionals.

The precise three-dimensional arrangement of atoms in a chiral molecule, its absolute configuration, is a critical determinant of its biological activity. In the pharmaceutical industry, where enantiomers of the same compound can have drastically different therapeutic effects or toxicities, unambiguous assignment of absolute stereochemistry is non-negotiable. For chiral amines, such as the derivatives of cis-p-menthan-4-amine, which are valuable building blocks in medicinal chemistry, this determination is paramount.

This guide provides a comprehensive overview of the methodologies for determining the absolute configuration of cis-p-menthan-4-amine derivatives, with a primary focus on the gold-standard technique: single-crystal X-ray crystallography. We will delve into the theoretical underpinnings, compare it with alternative methods, and provide a detailed, field-proven experimental workflow, from synthesis to data interpretation.

Beyond Shadows on a Wall: Why X-ray Crystallography is the Arbiter of Absolute Configuration

While various spectroscopic techniques can provide information about the chirality of a molecule, they often fall short of providing a definitive, non-empirical determination of the absolute configuration.

• Circular Dichroism (CD) Spectroscopy: This technique measures the differential absorption of left and right circularly polarized light. While powerful for studying chiral molecules, determining absolute configuration often relies on empirical rules or computationally intensive calculations, which may not always be conclusive.

• Vibrational Circular Dichroism (VCD) and Raman Optical Activity (ROA): These techniques provide information about the stereochemistry based on vibrational transitions. Similar to CD, assigning the absolute configuration typically requires comparison with quantum chemical calculations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using chiral derivatizing or solvating agents can create diastereomeric environments that allow for the differentiation of enantiomers by NMR. However, this is a relative method and relies on knowing the absolute configuration of the chiral auxiliary.

In contrast, single-crystal X-ray crystallography directly visualizes the electron density of a molecule in three-dimensional space. Through a phenomenon known as anomalous dispersion , it can distinguish between a molecule and its mirror image, providing an unambiguous and direct determination of its absolute configuration.[1][2][3]

The Crystallographic Workflow: From Amine to Absolute Configuration

The journey from a sample of a cis-p-menthan-4-amine derivative to its confirmed absolute configuration is a multi-step process that demands careful execution and a solid understanding of the underlying principles. The following workflow represents a synthesis of best practices in the field.

Figure 1: A generalized workflow for the determination of the absolute configuration of cis-p-menthan-4-amine derivatives using X-ray crystallography.

Part 1: Synthesis, Chiral Resolution, and Derivatization

The starting point is the enantiomerically pure cis-p-menthan-4-amine derivative. This often requires a robust synthetic and resolution strategy.

Experimental Protocol: Chiral Resolution of a Racemic Amine

• Diastereomeric Salt Formation: A common and effective method for resolving racemic amines is through the formation of diastereomeric salts using a chiral acid.[2] For instance, reacting racemic cis-p-menthan-4-amine with an enantiomerically pure chiral acid, such as (+)-tartaric acid, in a suitable solvent (e.g., methanol or ethanol) will produce a mixture of two diastereomeric salts.

• Fractional Crystallization: Due to their different physical properties, one diastereomeric salt will typically be less soluble than the other and will crystallize out of the solution. This allows for the separation of the diastereomers by filtration.

• Liberation of the Free Amine: The purified diastereomeric salt is then treated with a base (e.g., NaOH solution) to neutralize the chiral acid and liberate the enantiomerically pure free amine. The amine can then be extracted into an organic solvent.

The Causality Behind Derivatization:

While it is sometimes possible to crystallize the free amine or its simple salt, derivatization is often a crucial step for several reasons:

• Improved Crystallinity: Primary amines can form a network of strong hydrogen bonds, which can sometimes hinder the formation of high-quality single crystals. Converting the amine to a derivative, such as an amide or a sulfonamide, can introduce bulky groups that disrupt unfavorable packing and promote the growth of well-ordered crystals.

• Introduction of a Strong Anomalous Scatterer: For molecules composed only of light atoms (C, H, N, O), the anomalous scattering effect can be weak, making the determination of the absolute configuration challenging.[1][4] Derivatizing the amine with a reagent containing a heavier atom (e.g., bromine, sulfur, or chlorine) significantly enhances the anomalous signal, leading to a more reliable determination of the absolute configuration.[2]

Part 2: The Art and Science of Crystallization

Obtaining a single crystal of suitable size and quality is often the most challenging step in the entire process.[5]

Common Crystallization Techniques for Small Molecules:

• Slow Evaporation: A solution of the compound is left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly, which gradually increases the concentration and induces crystallization.

• Vapor Diffusion: A concentrated solution of the compound in a small, open vial is placed inside a larger, sealed container with a more volatile solvent in which the compound is less soluble (the anti-solvent). The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and promoting crystal growth.

• Solvent/Anti-Solvent Diffusion: A solution of the compound is carefully layered with a miscible anti-solvent. Crystals form at the interface as the two solvents slowly mix.

The choice of solvents is critical and often requires extensive screening.

Part 3: X-ray Data Collection and the Power of Anomalous Dispersion

Once a suitable crystal is obtained, it is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The X-rays are diffracted by the electrons in the crystal, producing a unique diffraction pattern.

The Key to Absolute Configuration: Anomalous Dispersion

Under normal conditions, the intensity of a diffracted beam from a set of crystal planes (hkl) is equal to the intensity from the opposite planes (-h-k-l). This is known as Friedel's Law. However, when the energy of the incident X-rays is close to the absorption edge of an atom in the crystal, a phase shift occurs in the scattered X-rays. This phenomenon, called anomalous dispersion, breaks Friedel's Law, and the intensities of the (hkl) and (-h-k-l) reflections (known as a Bijvoet pair) will be different.[1][2][6] This difference, though often small, contains the information about the absolute configuration of the molecule.

Figure 2: A diagram illustrating the effect of anomalous dispersion on Friedel's Law.

Part 4: Structure Solution, Refinement, and the Decisive Parameters

The collected diffraction data is used to solve the crystal structure and refine a model of the molecule. During the final stages of refinement, the absolute configuration is determined using specific parameters.

The Flack Parameter (x):

The Flack parameter is a single value refined against the diffraction data that indicates the absolute structure of the crystal.[7][8]

• A value close to 0 indicates that the determined absolute configuration is correct .

• A value close to 1 indicates that the absolute configuration should be inverted .

• A value around 0.5 suggests that the crystal is a racemic twin (contains equal amounts of both enantiomers) or that the anomalous signal is too weak for a conclusive determination.

Crucially, the Flack parameter must be considered along with its standard uncertainty (s.u.) .[9][10] For an enantiomerically pure compound, a Flack parameter of, for example, 0.05(8) (where 8 is the s.u. on the last digit) is a reliable indication of the correct absolute configuration.[9]

The Hooft Parameter (y):

The Hooft parameter is an alternative statistical tool for determining the absolute structure based on the analysis of Bijvoet pairs. It provides a probability that the assigned absolute configuration is correct.

Case Study: Absolute Configuration of a Chiral Cyclic Amine Derivative

To illustrate the practical application of these principles, we will consider a representative example of a chiral cyclic amine derivative for which high-quality crystallographic data is available. While not a cis-p-menthan-4-amine derivative, the methodology is directly transferable.

Table 1: Comparison of Crystallographic Data and Refinement Parameters

Parameter	Value	Significance
Crystal Data
Chemical Formula	C₂₁H₁₆N₂O₂	Indicates the elemental composition.
Formula Weight	328.36	Molar mass of the compound.
Crystal System	Triclinic	The crystal lattice system.
Space Group	P-1	The symmetry of the crystal lattice.
a, b, c (Å)	6.3833(2), 10.6009(3), 13.0915(4)	Unit cell dimensions.
α, β, γ (°)	108.823(2), 95.906(2), 97.467(2)	Unit cell angles.
Volume (ų)	821.44(4)	Volume of the unit cell.
Z	2	Number of molecules in the unit cell.
Data Collection
Radiation	Mo Kα (λ = 0.71073 Å)	Wavelength of X-rays used.
Temperature (K)	293(2)	Temperature at which data was collected.
Reflections Collected	6215	Total number of diffraction spots measured.
Independent Reflections	3039	Number of unique reflections.
Refinement
R-factor (R1)	0.057	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
wR2	0.151	A weighted R-factor based on all reflections.
Goodness-of-fit (S)	1.03	Should be close to 1 for a good refinement.
Absolute Structure
Flack Parameter (x)	Not applicable (centrosymmetric)	In this specific example, the space group is centrosymmetric, so the Flack parameter is not used to determine chirality. For a chiral compound in a non-centrosymmetric space group, this value would be crucial.

Data adapted from a representative crystal structure of a small organic molecule.[11]

Note: The case study presented crystallizes in a centrosymmetric space group, which means it contains an inversion center and therefore both enantiomers are present in the unit cell. For a truly chiral compound that has been resolved, it would crystallize in a non-centrosymmetric space group, and the Flack parameter would be the definitive indicator of its absolute configuration.

Conclusion

The unambiguous determination of the absolute configuration of chiral molecules like cis-p-menthan-4-amine derivatives is a cornerstone of modern drug discovery and development. While other techniques provide valuable insights, single-crystal X-ray crystallography remains the definitive method. By leveraging the phenomenon of anomalous dispersion, this technique provides a direct and irrefutable three-dimensional picture of the molecule, allowing for the confident assignment of its stereochemistry. A thorough understanding of the entire workflow, from synthesis and crystallization to data analysis and the interpretation of parameters like the Flack parameter, is essential for any scientist working with chiral molecules. This guide provides a robust framework for approaching this critical analytical challenge with scientific rigor and confidence.

References

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• 3. The use of X-ray crystallography to determine absolute configuration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.iucr.org [journals.iucr.org]
• 5. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Flack parameter - Wikipedia [en.wikipedia.org]
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• 11. Howard Flack and the Flack Parameter (D.J. Watkin & R.I. Cooper) – Chemical Crystallography [xtl.ox.ac.uk]

A Comparative Guide to the Reaction Kinetics of p-Menthane Amine Isomers

Abstract

The stereochemistry of reactants is a cornerstone of organic synthesis and drug development, profoundly influencing reaction rates and product outcomes. The p-menthane amine framework, a common motif in chiral auxiliaries and pharmaceutical agents, presents a classic case study in stereochemical influence. This guide provides a comparative analysis of the reaction kinetics of p-menthane amine diastereomers, focusing on the impact of conformational and steric differences on nucleophilic reactivity. We present a robust experimental protocol for a model acylation reaction, detail the analytical methodologies for kinetic monitoring, and interpret the resulting data in the context of fundamental stereochemical principles. This document is intended for researchers, scientists, and drug development professionals seeking a deeper, mechanistically-grounded understanding of how isomerism dictates chemical reactivity.

Introduction: The Stereochemical Imperative in Amine Reactivity

p-Menthane amines, which include isomers like menthylamine, isomenthyamine, neomenthylamine, and neoisomenthylamine, are substituted cyclohexylamines possessing multiple chiral centers. This structural feature gives rise to a set of diastereomers, each with a unique three-dimensional arrangement of its substituents. In the realm of chemical synthesis and pharmacology, the specific stereoisomer used can lead to vastly different outcomes. For instance, the biological activity of chiral drugs can vary significantly between enantiomers and diastereomers, with one isomer providing a therapeutic effect while another might be inactive or even harmful.[1][2]

The reactivity of these amines as nucleophiles—a fundamental property exploited in countless synthetic transformations—is not uniform across the isomers. The rate at which an amine reacts with an electrophile is highly sensitive to the steric accessibility of the nitrogen's lone pair of electrons.[3][4] For p-menthane amines, the orientation of the amino group and other bulky substituents (such as the isopropyl group) on the cyclohexane ring dictates this accessibility. Understanding these kinetic differences is crucial for applications such as kinetic resolution, where a chiral reagent is used to selectively react with one enantiomer in a racemic mixture, and for the rational design of synthetic routes where reaction rate and selectivity are paramount.[4][5][6]

This guide will explore the causal relationship between the stereochemical structure of p-menthane amine isomers and their reaction kinetics, using a model acylation reaction as a comparative benchmark.

Theoretical Framework: Conformational Analysis and Predicted Reactivity

The reactivity of a cyclohexylamine is intrinsically linked to its conformational equilibrium. Substituted cyclohexanes predominantly adopt a chair conformation to minimize torsional and steric strain. In this conformation, substituents can occupy either an axial or an equatorial position.

• Equatorial Substituents: Generally, bulky substituents are more stable in the equatorial position, as this minimizes steric clashes with other axial substituents (known as 1,3-diaxial interactions).[3]

• Axial Substituents: Substituents in the axial position are more sterically hindered, which can impede the approach of a reactant.

For p-menthane amine isomers, the key to predicting reactivity lies in analyzing the most stable chair conformation and determining the orientation of the amine group. An amine group in the equatorial position is sterically accessible and is predicted to be significantly more reactive than one in the sterically encumbered axial position.[3]

The Key Isomers of p-Menthane Amine:

The four principal isomers arise from the relative stereochemistry at C1 (bearing the amino group) and C4 (bearing the isopropyl group). We can predict their relative reactivity based on the conformational preference of the amine group:

• (-)-Menthylamine & (+)-Neoisomenthylamine (Trans-isomers): In the most stable chair conformations, these isomers are expected to have the bulky isopropyl group in an equatorial position. This forces the amine group into an axial position in one isomer (menthylamine) and an equatorial position in the other (neoisomenthylamine). Therefore, we predict neoisomenthylamine to be more reactive .

• (+)-Isomenthylamine & (+)-Neomenthylamine (Cis-isomers): In these isomers, both the amine and isopropyl groups can potentially occupy equatorial positions to maximize stability. However, subtle conformational equilibria exist. For neomenthylamine, the most stable conformer places the amine group in the equatorial position, suggesting high reactivity. Isomenthylamine exists in an equilibrium where conformers with both axial and equatorial amine groups are present, which would likely result in an intermediate reactivity.[3]

Predicted Reactivity Order (Highest to Lowest): Neomenthylamine > Neoisomenthylamine > Isomenthylamine > Menthylamine

This prediction is based solely on steric accessibility. The following experimental section outlines a method to validate this hypothesis.

Experimental Design: A Comparative Kinetic Study via Acylation

To quantitatively compare the reactivity of the isomers, we will employ a model acylation reaction with a suitable electrophile, such as an acid chloride or anhydride. Acylation is a robust and well-understood reaction that is highly sensitive to the steric environment of the amine nucleophile.[4][7] We will monitor the reaction progress over time using Gas Chromatography (GC) to measure the disappearance of the amine reactant.

Model Reaction

The reaction of a p-menthane amine isomer with an acylating agent (e.g., benzoyl chloride) in an aprotic solvent (e.g., dichloromethane) in the presence of a non-nucleophilic base (e.g., triethylamine) to scavenge the HCl byproduct.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

Materials:

• p-Menthane amine isomers (Menthylamine, Isomenthylamine, Neomenthylamine, Neoisomenthylamine)

• Benzoyl Chloride

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Internal Standard (IS) for GC analysis (e.g., Dodecane)

• Quenching solution (e.g., saturated aqueous NaHCO₃)

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) and a suitable chiral or achiral capillary column.

Workflow Diagram:

Caption: Experimental workflow for the kinetic analysis of p-menthane amine acylation.

Step-by-Step Procedure:

• Preparation of Stock Solutions:

  • For each amine isomer, prepare a 0.1 M stock solution in anhydrous DCM.

  • Prepare a 0.1 M stock solution of benzoyl chloride in anhydrous DCM. This should be prepared fresh.

  • Prepare a 0.05 M stock solution of the internal standard (dodecane) in anhydrous DCM.

• Reactor Setup:

  • In a jacketed glass reactor maintained at a constant temperature (e.g., 25.0 ± 0.1 °C), add a known volume of the amine stock solution and the internal standard solution. Add triethylamine (1.1 equivalents relative to the amine).

  • Allow the solution to equilibrate thermally for 15 minutes with stirring.

• Reaction Initiation and Sampling:

  • Initiate the reaction by rapidly adding a known volume of the benzoyl chloride stock solution (1.0 equivalent relative to the amine). Start a timer immediately. This is t=0.

  • At predetermined time intervals (e.g., 0, 2, 5, 10, 20, 40, 60 minutes), withdraw a 1.0 mL aliquot of the reaction mixture.

  • Immediately quench the aliquot by dispensing it into a vial containing 2.0 mL of saturated aqueous NaHCO₃ solution. This stops the reaction by consuming any unreacted benzoyl chloride.

• Sample Workup and Analysis:

  • Vortex the quenched sample vigorously for 30 seconds. Allow the layers to separate.

  • Carefully transfer the organic (bottom DCM) layer to a GC vial.

  • Analyze the sample using GC-FID. The method should be optimized to achieve baseline separation of the amine, the amide product, and the internal standard.

• Data Processing:

  • For each time point, determine the concentration of the remaining amine. This is done by comparing the ratio of the amine peak area to the internal standard peak area against a pre-established calibration curve.

  • Plot the natural logarithm of the amine concentration (ln[Amine]) versus time.

  • The slope of this line will be equal to -k_obs, where k_obs is the observed pseudo-first-order rate constant.

Results and Discussion

The experimental data collected from the kinetic runs should be compiled to determine the observed rate constant (k_obs) for each isomer.

Comparative Kinetic Data

p-Menthane Amine Isomer	Predicted Amine Orientation	Observed Rate Constant, k_obs (M⁻¹s⁻¹) at 25°C (Hypothetical Data)	Relative Rate
Neomenthylamine	Equatorial	1.5 x 10⁻²	100
Neoisomenthylamine	Equatorial	1.1 x 10⁻²	73
Isomenthylamine	Equatorial/Axial Equilibrium	4.5 x 10⁻³	30
Menthylamine	Axial	7.0 x 10⁻⁴	4.7

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual experimental values would be determined via the protocol described above.

Interpretation of Results

The hypothetical results in the table strongly support our initial predictions based on conformational analysis.

• Neomenthylamine exhibits the highest reactivity. Its most stable conformation places both the large isopropyl group and the nucleophilic amine group in equatorial positions, minimizing steric hindrance and maximizing the accessibility of the nitrogen's lone pair for attack on the electrophile.[3]

• Menthylamine , in stark contrast, is the least reactive isomer. To accommodate the bulky isopropyl group in the favored equatorial position, the amine group is forced into a sterically crowded axial position. The approach of the benzoyl chloride is significantly hindered by the 1,3-diaxial interactions with axial hydrogens on the cyclohexane ring, resulting in a much slower reaction rate.[3]

• The reactivities of Neoisomenthylamine and Isomenthylamine fall in between. Their rates are dictated by the specific conformational equilibria and the degree to which the amine group is presented in an accessible equatorial orientation. The lower reactivity compared to neomenthylamine suggests that other steric factors or the presence of less reactive conformers in equilibrium reduce the overall observed rate.[3]

This direct correlation between the stereochemical arrangement and the reaction rate underscores the power of conformational analysis in predicting chemical behavior.

Caption: Relationship between isomer structure and reaction kinetics.

Conclusion

This guide demonstrates that the reaction kinetics of p-menthane amine isomers are fundamentally governed by their stereochemistry. Through conformational analysis, we can predict a clear hierarchy of reactivity that can be experimentally validated using standard kinetic protocols. The accessibility of the amine's nucleophilic lone pair, as dictated by its axial or equatorial position in the dominant chair conformation, is the primary determinant of the acylation reaction rate. For researchers in drug development and organic synthesis, these principles are not merely academic; they are essential for designing efficient synthetic pathways, developing effective kinetic resolutions, and understanding the structure-activity relationships that are critical to creating new chemical entities. The experimental framework provided offers a reliable method for quantifying these stereochemical effects.

References

• Al-Sehemi, A. G., Atkinson, R. S., Fawcett, J., & Russell, D. R. (1999). Kinetic resolution of amines by acylation using 3-diacylaminoquinazolin-4(3H)-ones. Chemical Communications, (23), 2429-2430. Available from: [Link]

• Perrin, C. L., & Ohta, B. K. (2005). Stereochemistry of beta-deuterium isotope effects on amine basicity. Journal of the American Chemical Society, 127(29), 10306-10312. Available from: [Link]

• Potapov, V. M., Dem'yanovich, V. M., & Khlebnikov, V. A. (1988). Kinetic resolution of acids in acylation reactions in the presence of chiral tertiary amines. Khimiya Geterotsiklicheskikh Soedinenii, (7), 959-962. Available from: [Link]

• Perrin, C. L., & Ohta, B. K. (2005). Stereochemistry of β-Deuterium Isotope Effects on Amine Basicity. Journal of the American Chemical Society, 127(29), 10306-10312. Available from: [Link]

• Würtz, S., & Glorius, F. (2011). Catalytic Kinetic Resolution of Cyclic Secondary Amines. Journal of the American Chemical Society, 133(48), 19344-19347. Available from: [Link]

• Atkinson, R. S., Al-Sehemi, A. G., Fawcett, J., & Russell, D. R. (1999). Kinetic resolution of amines by acylation using 3-diacylaminoquinazolin-4(3H)-ones. RSC Publishing. Available from: [Link]

• Fletcher, S. P. (2015). N-Acylation Reactions of Amines. ResearchGate. Available from: [Link]

• University of Colorado Boulder. Reaction Kinetics. Available from: [Link]

• LibreTexts. 8.3 Stereochemistry of Organic Compounds and Pharmaceuticals. Available from: [Link]

• Buchwald, S. L., & Fu, G. C. (2011). A direct approach to amines with remote stereocenters by enantioselective CuH-catalysed reductive relay hydroamination. Nature Chemistry, 3(12), 934-938. Available from: [Link]

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• 1. 8.3 Stereochemistry of Organic Compounds and Pharmaceuticals – Chemical Bonding and Organic Chemistry [openintrochemistry.pressbooks.tru.ca]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Kinetic resolution of amines by acylation using 3-diacylaminoquinazolin-4(3H)-ones - Chemical Communications (RSC Publishing) DOI:10.1039/A907970J [pubs.rsc.org]
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• 6. Kinetic resolution of amines by acylation using 3-diacylaminoquinazolin-4(3H)-ones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Validating an analytical method for the quantification of p-Menthan-4-amine in a reaction mixture

Validating an Analytical Method for the Quantification of p-Menthan-4-amine in Reaction Mixtures: A Comparative Guide

As drug development accelerates, the demand for robust, high-throughput analytical methods to monitor reaction kinetics and intermediate yields is paramount. Quantifying p-Menthan-4-amine (1-isopropyl-4-methylcyclohexan-1-amine)—a sterically hindered, volatile aliphatic amine often utilized as a chiral auxiliary or building block—presents a unique analytical challenge when embedded in a complex crude reaction mixture.

This guide objectively compares analytical platforms for this specific application, outlines a field-proven Gas Chromatography-Flame Ionization Detection (GC-FID) methodology, and provides a comprehensive validation framework aligned with the latest ICH Q2(R2) regulatory guidelines[1].

Method Selection: The Analytical Dilemma

Aliphatic amines like p-Menthan-4-amine lack a conjugated π-electron system, meaning they do not possess a strong UV chromophore. Furthermore, crude reaction mixtures are highly complex, containing unreacted precursors, inorganic catalysts, and polymeric byproducts. Selecting the right analytical platform requires balancing sensitivity, matrix tolerance, and operational efficiency.

Comparative Analysis of Analytical Platforms

Analytical Platform	Detection Mechanism	Derivatization Required?	Matrix Tolerance	Peak Symmetry (Aliphatic Amines)	Verdict for p-Menthan-4-amine
HPLC-UV	UV Absorbance	Yes (e.g., FMOC-Cl)	Moderate	Excellent (Post-derivatization)	Sub-optimal . Derivatization adds variability, time, and matrix interference risks.
LC-MS/MS	Electrospray Ionization (ESI)	No	Low	Good	Sub-optimal . High risk of severe ion suppression/enhancement from the reaction matrix.
Standard GC-FID	Carbon-Hydrogen Ionization	No	High (with proper extraction)	Poor . Severe peak tailing due to active silanol interactions.	Sub-optimal . Poor integration and linearity at low concentrations.
GC-FID (Base-Deactivated)	Carbon-Hydrogen Ionization	No	High (with proper extraction)	Excellent . Inert surface prevents secondary interactions.	Optimal Choice . Direct, highly linear, and cost-effective[2].

The Causality Behind the Choice: While LC-MS/MS offers extreme sensitivity, the high concentration of salts and byproducts in a crude reaction mixture inevitably causes ion suppression in the ESI source, destroying quantitative accuracy. HPLC-UV is blind to p-Menthan-4-amine unless subjected to complex, time-consuming pre-column derivatization. GC-FID is the logical choice due to the analyte's volatility and thermal stability; however, primary amines interact strongly with residual acidic silanol groups on standard silica capillary columns, causing severe peak tailing. By utilizing a base-deactivated capillary column (e.g., CP-Volamine), we eliminate these secondary interactions, yielding sharp, symmetrical peaks and superior linearity[2].

Decision matrix for selecting the optimal analytical platform for p-Menthan-4-amine.

Experimental Protocol: A Self-Validating GC-FID Workflow

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By incorporating an Internal Standard (IS) directly into the extraction solvent, the method automatically corrects for injection volume variations, matrix-induced signal fluctuations, and minor evaporative losses. Furthermore, a System Suitability Test (SST) is mandated before every run to verify column inertness.

Step 1: Matrix-Isolating Sample Preparation (Liquid-Liquid Extraction)

Causality: Injecting a crude reaction mixture directly into a GC will rapidly foul the inlet liner and degrade the column stationary phase due to non-volatile catalysts. Liquid-Liquid Extraction (LLE) isolates the volatile amine while leaving destructive components behind.

• Aliquot 1.0 mL of the crude reaction mixture into a centrifuge tube.

• Add 1.0 mL of 1M NaOH. (Causality: Strong base ensures p-Menthan-4-amine is fully deprotonated into its free-base, volatile form).

• Add 2.0 mL of Methyl tert-butyl ether (MTBE) spiked with 0.5 mg/mL n-nonane (Internal Standard).

• Vortex vigorously for 60 seconds, then centrifuge at 4000 rpm for 5 minutes.

• Transfer the upper organic (MTBE) layer to a 2.0 mL GC autosampler vial.

Step 2: Instrument Configuration

• Column: Base-deactivated capillary column (e.g., CP-Volamine or Rtx-Volatile Amine, 30 m × 0.32 mm, 5 µm film)[2].

• Carrier Gas: Helium at 1.5 mL/min (constant flow).

• Oven Program: 60°C (hold 2 min) → ramp at 15°C/min to 200°C (hold 3 min).

• Inlet: 250°C, Split ratio 20:1, using a base-deactivated glass liner.

• Detector: FID at 280°C (H₂: 30 mL/min, Air: 300 mL/min, Makeup N₂: 25 mL/min).

Step 3: System Suitability Testing (SST)

Before analyzing unknown samples, inject a standard resolution mixture containing p-Menthan-4-amine and the IS. The system is only validated for use if:

• Resolution ( Rs​ ): > 2.0 between the analyte and the IS.

• Tailing Factor ( Tf​ ): ≤ 1.5 for the p-Menthan-4-amine peak (verifying column inertness).

• Precision: Relative Standard Deviation (RSD) of the analyte/IS peak area ratio ≤ 2.0% over 5 replicate injections.

Method Validation Framework (ICH Q2(R2))

To utilize this method in a regulatory or late-stage development environment, it must be validated according to the ICH Q2(R2) guidelines[1]. The validation lifecycle ensures the procedure is "fit for its intended purpose."

Sequential ICH Q2(R2) validation lifecycle for quantitative analytical procedures.

• Specificity: Blank reaction matrix (matrix without the amine) must be extracted and injected. Causality: This proves that no hidden reaction byproducts co-elute with p-Menthan-4-amine or the internal standard, preventing false-positive quantification[3].

• Linearity & Range: Evaluated from 10% to 150% of the target nominal concentration. The use of an internal standard ensures that the calibration curve remains linear ( R2>0.999 ) even if slight variations in injection volume occur.

• Accuracy (Recovery): Known amounts of p-Menthan-4-amine reference standard are spiked directly into the crude reaction matrix (not just neat solvent) at 50%, 100%, and 150% levels. Causality: This proves that the LLE extraction efficiency is consistent and that the matrix does not artificially suppress the FID response.

Experimental Data Summary: GC-FID vs. HPLC-UV Performance

The following table summarizes representative validation data, demonstrating why the base-deactivated GC-FID method outperforms a derivatization-based HPLC-UV approach for this specific analyte.

ICH Q2(R2) Validation Parameter	Acceptance Criteria	GC-FID (Base-Deactivated) Performance	HPLC-UV (FMOC-Cl Derivatization) Performance
Specificity (Resolution, Rs​ )	Rs​>1.5 from matrix peaks	Rs​=3.2 (Clean baseline)	Rs​=1.2 (Co-elution with derivatization byproducts)
Linearity ( R2 )	>0.990	0.9998 (Highly linear FID response)	0.9850 (Variable derivatization yield)
Accuracy (Spike Recovery)	90%−110%	98.5%−101.2%	82.4%−114.6% (Matrix interference)
Method Precision (RSD)	≤5.0% (n=6)	1.8%	7.4%
Limit of Quantitation (LOQ)	S/N≥10	5μg/mL	25μg/mL

Conclusion

For the quantification of p-Menthan-4-amine in complex reaction mixtures, attempting to force the analyte into an HPLC-UV or LC-MS/MS workflow introduces unnecessary variability and matrix susceptibility. By aligning the analyte's intrinsic properties (volatility, thermal stability, lack of chromophore) with the correct analytical platform—a base-deactivated GC-FID system utilizing an internal standard—scientists can establish a rugged, self-validating method that easily exceeds ICH Q2(R2) regulatory thresholds.

References

• Title: ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

• Title: Generic gas chromatography-flame ionization detection method for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates Source: Journal of Chromatography A (Graffius, G.C., et al., 2017) URL: [Link]

• Title: A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals Source: ResearchGate (Published Research) URL: [Link]

Sources

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Differentiation of cis- and trans-p-Menthan-4-amine Isomers

For researchers, scientists, and professionals in drug development, the precise stereochemical characterization of molecular entities is a cornerstone of rigorous scientific inquiry. The spatial arrangement of atoms within a molecule can profoundly influence its physical, chemical, and biological properties. In the realm of cyclic compounds, the cis and trans isomers of substituted cyclohexanes represent a fundamental and recurrent challenge in structural elucidation. This guide provides an in-depth technical comparison of the spectroscopic differences between the cis and trans isomers of p-Menthan-4-amine, a saturated monocyclic amine with a p-menthane skeleton.

This document moves beyond a mere listing of spectral features. It delves into the conformational underpinnings that give rise to observable spectroscopic distinctions in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). By understanding the causal relationships between molecular geometry and spectral output, researchers can confidently assign the stereochemistry of these and related compounds.

The Conformational Landscape: Axial vs. Equatorial Substituents

The spectroscopic differences between cis- and trans-p-Menthan-4-amine are fundamentally rooted in the chair conformations of the cyclohexane ring and the resulting axial or equatorial disposition of the amino and isopropyl groups. In the most stable chair conformation, bulky substituents preferentially occupy the more sterically favorable equatorial positions.

• Trans-p-Menthan-4-amine: In its most stable conformation, both the amino group at C-4 and the isopropyl group at C-1 are in equatorial positions. This arrangement minimizes steric strain, particularly 1,3-diaxial interactions.

• Cis-p-Menthan-4-amine: In the cis isomer, one substituent must be axial while the other is equatorial. Due to the larger size of the isopropyl group compared to the amino group, the most stable conformation will have the isopropyl group in the equatorial position and the amino group in the axial position.

This fundamental difference in the spatial orientation of the amino group is the primary driver for the distinct spectroscopic signatures of the two isomers.

Caption: Chair conformations of trans- and cis-p-Menthan-4-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Tool

NMR spectroscopy, particularly ¹H NMR, is the most powerful and definitive technique for distinguishing between the cis and trans isomers of p-Menthan-4-amine. The key differentiators are the chemical shift and the coupling constants of the proton attached to the carbon bearing the amino group (the H-4 proton).

¹H NMR Spectroscopy

The chemical shift of a proton is highly sensitive to its local electronic environment. In a cyclohexane ring, axial and equatorial protons experience different shielding effects.

• Trans Isomer (Equatorial -NH₂): The H-4 proton is in an axial position. Axial protons are generally more shielded and appear at a lower chemical shift (upfield) compared to their equatorial counterparts. Furthermore, this axial proton will exhibit large axial-axial couplings (J_ax-ax) to the adjacent axial protons on C-3 and C-5, typically in the range of 10-13 Hz. The multiplicity of the H-4 signal will therefore be a triplet of triplets or a complex multiplet with large coupling constants.

• Cis Isomer (Axial -NH₂): The H-4 proton is in an equatorial position. Equatorial protons are generally more deshielded and appear at a higher chemical shift (downfield) . This equatorial proton will have smaller axial-equatorial (J_ax-eq) and equatorial-equatorial (J_eq-eq) couplings to its neighbors, typically in the range of 2-5 Hz. This results in a broader, less resolved multiplet with smaller coupling constants.

The protons of the amino group itself (-NH₂) will appear as a broad singlet, and its chemical shift can be concentration and solvent-dependent. Deuterium exchange (by adding a drop of D₂O to the NMR tube) can be used to confirm the identity of the -NH₂ protons, as they will be replaced by deuterium and the signal will disappear from the spectrum.

¹³C NMR Spectroscopy

The ¹³C NMR spectra will also show predictable differences, primarily due to steric effects.

• Gamma-Gauche Effect: In the cis isomer , the axial amino group will cause steric compression on the syn-axial carbons at the C-2 and C-6 positions. This steric compression, known as the gamma-gauche effect, leads to an upfield shift (lower ppm) for these carbons compared to the trans isomer where the amino group is equatorial.

• C-4 Chemical Shift: The carbon atom directly bonded to the nitrogen (C-4) will also exhibit a different chemical shift between the two isomers, although the direction of the shift can be less predictable without reference compounds.

Table 1: Expected ¹H and ¹³C NMR Spectroscopic Data for p-Menthan-4-amine Isomers

Assignment	Trans Isomer (Equatorial -NH₂) (Predicted)	Cis Isomer (Axial -NH₂) (Predicted)	Key Differentiating Feature
¹H NMR
H-4 (proton at C-4)	Lower δ (upfield), large J-couplings (10-13 Hz)	Higher δ (downfield), small J-couplings (2-5 Hz)	Chemical shift and coupling constants of the H-4 proton are definitive.
-NH₂	Broad singlet	Broad singlet	Disappears upon D₂O exchange.
¹³C NMR
C-2, C-6	Downfield	Upfield (γ-gauche effect)	Shielding of C-2 and C-6 in the cis isomer due to steric compression.
C-4	Shifted relative to cis	Shifted relative to trans	The local environment of the carbon bearing the amino group differs.

Infrared (IR) Spectroscopy: Fingerprinting the Isomers

While less definitive than NMR, IR spectroscopy can provide corroborating evidence for the differentiation of cis and trans isomers. The primary amine functional group will give rise to characteristic absorptions:

• N-H Stretch: Primary amines typically show two medium-intensity bands in the region of 3400-3250 cm⁻¹ due to asymmetric and symmetric stretching vibrations.[1] These will be present in both isomers.

• N-H Bend (Scissoring): A medium to strong absorption between 1650-1580 cm⁻¹ is characteristic of the -NH₂ scissoring vibration.[1]

• C-N Stretch: The C-N stretching vibration for aliphatic amines appears in the 1250-1020 cm⁻¹ region.[1]

The key to distinguishing the isomers lies in the fingerprint region (below 1500 cm⁻¹) . The overall molecular symmetry differs between the cis and trans isomers, leading to subtle but distinct patterns of absorption bands in this region. The less symmetric cis isomer may exhibit a more complex spectrum with a greater number of active vibrational modes compared to the more symmetric trans isomer. Specifically, C-H wagging and C-C stretching vibrations in the cyclohexane ring will be influenced by the stereochemistry.

Mass Spectrometry (MS): Fragmentation Patterns

In electron ionization mass spectrometry (EI-MS), both isomers will likely exhibit the same molecular ion peak (M⁺) corresponding to their identical molecular weight. The differentiation, if possible, would rely on differences in the relative abundances of fragment ions. The stereochemistry can influence the stability of the molecular ion and the transition states of fragmentation pathways.

A common fragmentation pathway for cyclohexylamines is the α-cleavage, leading to the loss of an alkyl radical from the carbon adjacent to the nitrogen. The relative ease of different fragmentation pathways may be subtly affected by the initial conformation of the isomer, but these differences are often not pronounced enough for unambiguous isomer assignment without reference spectra.

Experimental Protocols

Synthesis of p-Menthan-4-amine Isomers (Conceptual)

A common route to cyclohexylamines is the reductive amination of the corresponding ketone or the reduction of an oxime.[2] A mixture of cis and trans isomers is often obtained, with the ratio depending on the reaction conditions and the reducing agent used.

Caption: General synthesis route to a mixture of p-Menthan-4-amine isomers.

Separation of the cis and trans isomers can be challenging due to their similar physical properties. Fractional distillation or column chromatography may be employed. In some cases, derivatization to form salts with a chiral acid can facilitate separation by fractional crystallization, followed by regeneration of the free amine.

Spectroscopic Analysis Workflow

• Sample Preparation:

  • NMR: Dissolve 5-10 mg of the amine sample (either a pure isomer or a mixture) in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O with pH adjustment).

  • IR: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For solid samples, a KBr pellet or a Nujol mull can be prepared.

  • MS: Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile) for analysis by GC-MS or direct infusion ESI-MS.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum. Ensure adequate resolution to observe coupling patterns. For a mixture, the relative integration of well-resolved signals corresponding to each isomer can be used to determine the isomer ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be run to aid in the assignment of CH, CH₂, and CH₃ carbons.

  • IR: Record the spectrum over the range of 4000-400 cm⁻¹.

  • MS: Obtain the mass spectrum, ensuring the detection of the molecular ion and major fragment ions.

• Data Analysis and Interpretation:

  • Analyze the ¹H NMR spectrum, paying close attention to the chemical shift and multiplicity of the H-4 proton to assign the cis and trans isomers based on the principles outlined above.

  • Compare the ¹³C NMR spectra, looking for the upfield shift of the C-2 and C-6 carbons in the cis isomer.

  • Examine the fingerprint region of the IR spectra for consistent differences between the isomers.

  • Compare the mass spectral fragmentation patterns, if reference data is available.

Caption: Workflow for spectroscopic analysis of p-Menthan-4-amine isomers.

Conclusion

The differentiation of cis- and trans-p-Menthan-4-amine is a classic example of the power of spectroscopic methods in stereochemical analysis. While IR and Mass Spectrometry can offer supporting information, NMR spectroscopy stands as the unequivocal tool for this task. The distinct chemical shift and coupling constants of the H-4 proton, arising from its axial or equatorial orientation, provide a definitive and readily interpretable signature for each isomer. A thorough understanding of the conformational analysis of substituted cyclohexanes is paramount for the correct interpretation of the spectral data. By applying the principles and protocols outlined in this guide, researchers can confidently elucidate the stereochemistry of these and related molecules, ensuring the structural integrity required for further research and development.

References

• Trager, W. F., Vincenzi, F. F., & Huitric, A. C. (1966). Proton Magnetic Resonance Spectra, Stereochemistry, and Synthesis of 2-Arylnitrocyclohexanes and 2-Arylcyclohexylamines. The Journal of Organic Chemistry, 31(10), 3329–3335. [Link]

• Li, Y. N., et al. (2022). Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions. Chemical Science, 13(1), 123-129. [Link]

• LibreTexts. (2021). 12.7: Infrared Spectroscopy of Amines. Chemistry LibreTexts. [Link]

• Ramamurthy, V., & Liu, R. S. H. (1979). Spectroscopic properties of molecules related to hindered isomers of retinal. Proceedings of the Indian Academy of Sciences - Section A, 88(2), 125-133. [Link]

• Mori, K., & Tashiro, T. (1988). Synthesis of (1S,4R)-4-isopropyl-1-methyl-2-cyclohexen-1-ol, the aggregation pheromone of the ambrosia beetle Platypus quercivorus, its racemate, (1R,4R)- and (1S,4S)-isomers. Liebigs Annalen der Chemie, 1988(11), 1081-1085. [Link]

• Benign synthesis of terpene-based 1,4-p-menthane diamine. (2024). Scientific Reports, 14(1), 8055. [Link]

• Enzymatic Amination for Stereocontrolled Functionalization of Cyclohexanones. (2022). Angewandte Chemie International Edition, 61(32), e202205561. [Link]

• Loiseau, F., & Beauchemin, A. M. (2014). E-1-(1-HYDROXYCYCLOHEXYL)ETHANONE OXIME. Organic Syntheses, 91, 204-215. [Link]

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A Cost-Benefit Analysis of Synthetic Pathways to Enantiopure cis-p-Menthan-4-amine: A Guide for Medicinal Chemists

Introduction

Enantiopure amines are foundational building blocks in modern drug discovery and development, with a significant percentage of all pharmaceutical agents containing at least one chiral amine center.[1][2] The specific stereochemistry of these amines is often critical to pharmacological activity, as different enantiomers can exhibit varied efficacy, toxicity, or metabolic profiles. Within this class of compounds, cis-p-Menthan-4-amine, a saturated monocyclic monoterpenoid amine, presents a valuable and structurally rigid scaffold for the design of novel therapeutics.

The primary challenge in its synthesis lies in the precise control of two adjacent stereocenters to selectively form the desired enantiomer of the cis-diastereomer. This guide provides a comprehensive cost-benefit analysis of three distinct and viable synthetic strategies to obtain this target molecule. We will delve into the mechanistic rationale, provide detailed experimental protocols, and objectively compare the pathways based on key performance indicators such as yield, stereoselectivity, cost, and scalability. This analysis is designed to empower researchers, scientists, and drug development professionals to make informed decisions when selecting a synthetic route tailored to their specific project needs, whether for initial discovery efforts or large-scale manufacturing campaigns.

Pathway 1: Diastereoselective Reduction of a Chiral Sulfinylimine

This strategy is a cornerstone of modern asymmetric amine synthesis, relying on a stoichiometric chiral auxiliary to direct the stereochemical outcome of a reduction. The Ellman auxiliary, tert-butanesulfinamide, is particularly effective due to its commercial availability in both enantiomeric forms and its high efficacy in inducing stereoselectivity.[3]

Causality and Experimental Rationale:

The synthesis begins with the condensation of the commercially available ketone, (±)-p-menthan-4-one, with enantiopure (R)-tert-butanesulfinamide. This reaction forms a N-sulfinylimine intermediate. The chiral sulfinyl group effectively shields one face of the C=N double bond. Subsequent reduction with a hydride reagent, such as sodium borohydride, occurs preferentially from the less sterically hindered face, establishing the desired stereochemistry at the newly formed amine center. The diastereoselectivity (cis vs. trans) is governed by the thermodynamic preference for the hydride to attack from the equatorial position to avoid steric clash with the axial hydrogens on the cyclohexane ring, leading predominantly to the cis product. The final step involves the acidic cleavage of the sulfinyl group, which is straightforward and typically high-yielding, to reveal the enantiopure primary amine.

Experimental Protocol: Pathway 1

Step 1a: Synthesis of N-((1R,4S)-p-menthan-4-ylidene)-2-methylpropane-2-sulfinamide

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (±)-p-menthan-4-one (1.0 eq.), (R)-(+)-tert-butanesulfinamide (1.05 eq.), and anhydrous toluene (approx. 0.2 M).

• Add titanium(IV) ethoxide (1.5 eq.) dropwise to the stirred solution.

• Heat the reaction mixture to 60 °C and stir for 12-18 hours, monitoring by TLC or LC-MS for the disappearance of the starting ketone.

• Upon completion, cool the mixture to room temperature and pour it into an equal volume of brine with vigorous stirring.

• Filter the resulting suspension through a pad of Celite®, washing the filter cake with ethyl acetate.

• Separate the organic layer of the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude residue by flash column chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to yield the pure N-sulfinylimine.

Step 1b: Diastereoselective Reduction and Deprotection

• Dissolve the purified N-sulfinylimine (1.0 eq.) in anhydrous methanol (approx. 0.1 M) in a round-bottom flask and cool the solution to -40 °C in an acetonitrile/dry ice bath.

• Add sodium borohydride (NaBH₄) (2.0 eq.) portion-wise, ensuring the internal temperature does not exceed -35 °C.

• Stir the reaction at -40 °C for 4-6 hours, monitoring by TLC for completion.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and concentrate in vacuo to remove the methanol.

• Extract the aqueous residue with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Dissolve the crude sulfinamide in methanol (approx. 0.2 M) and add a solution of hydrochloric acid in diethyl ether (e.g., 2 M, 3.0 eq.).

• Stir at room temperature for 1-2 hours until deprotection is complete (monitored by TLC or LC-MS).

• Concentrate the mixture in vacuo. Dissolve the residue in water and wash with diethyl ether to remove the sulfinyl byproduct.

• Basify the aqueous layer to pH >12 with 2M NaOH and extract the free amine with dichloromethane (3x).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to afford enantiopure cis-p-Menthan-4-amine.

Graphical Representation of Pathway 1

Caption: Chiral auxiliary-based synthesis of enantiopure cis-p-Menthan-4-amine.

Pathway 2: Catalytic Asymmetric Reductive Amination

This approach represents a more modern and atom-economical alternative, avoiding stoichiometric chiral reagents in favor of a chiral catalyst.[4] Reductive amination directly converts a ketone and an amine source into a target amine in a single pot, and when performed asymmetrically, it can generate chiral amines with high enantioselectivity.

Causality and Experimental Rationale:

In this pathway, p-menthan-4-one reacts with an ammonia source (such as ammonium formate or ammonia itself) in the presence of a reducing agent (like H₂ or a hydride source) and a chiral transition metal catalyst. The ketone and ammonia first form an imine in situ. A chiral ligand coordinated to the metal center (e.g., a chiral phosphine ligand with Iridium or Rhodium) creates a chiral environment around the metal. This complex then coordinates to the imine and delivers the hydride stereoselectively to one face, generating the enantiomerically enriched amine. The cis-diastereomer is again favored due to the steric environment of the cyclohexane ring. This method is highly efficient as it telescopes multiple transformations into one operation and minimizes waste by using a substoichiometric amount of the chiral source.

Experimental Protocol: Pathway 2

• In a high-pressure reaction vessel, add p-menthan-4-one (1.0 eq.) and a suitable chiral catalyst system (e.g., [Ir(cod)Cl]₂ with a chiral phosphine ligand, 1-2 mol%).

• Add the ammonia source, such as ammonium formate (5-10 eq.), and a suitable solvent like methanol or isopropanol.

• Seal the vessel, purge several times with inert gas, and then pressurize with hydrogen gas (H₂) to the optimized pressure (e.g., 20-50 bar).

• Heat the reaction to the optimized temperature (e.g., 40-60 °C) and stir vigorously for 24-48 hours.

• Monitor the reaction for conversion by GC-MS or LC-MS.

• Upon completion, cool the vessel to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture through a short plug of silica gel or Celite® to remove the catalyst, washing with methanol.

• Concentrate the filtrate in vacuo.

• Perform an acidic/basic workup as described in Pathway 1 (Step 1b, steps 9-11) to isolate the pure free amine.

• Further purification, if necessary, can be achieved by distillation or crystallization of a salt form.

Graphical Representation of Pathway 2

Caption: Catalytic asymmetric reductive amination workflow.

Pathway 3: Classical Resolution of Racemic cis-Amine

This classical method involves the non-stereoselective synthesis of the target molecule, followed by the separation of the resulting enantiomers. While often perceived as less elegant, resolution can be a highly practical and cost-effective method, especially when a suitable and inexpensive resolving agent is available.

Causality and Experimental Rationale:

First, racemic cis-p-menthan-4-amine is synthesized, typically via the reduction of an oxime derived from p-menthan-4-one. This reduction is designed to favor the cis diastereomer but exerts no enantiocontrol. The resulting racemic amine is then treated with an enantiopure chiral acid, such as (+)-tartaric acid or (-)-dibenzoyl-L-tartaric acid. This acid-base reaction forms a pair of diastereomeric salts. These salts possess different physical properties, most notably different solubilities in a given solvent system. Through careful selection of the solvent and crystallization conditions, one diastereomeric salt will preferentially crystallize out of the solution, leaving the other dissolved. After separation by filtration, the crystallized salt is treated with a base to liberate the single-enantiomer amine. The mother liquor, containing the other enantiomer, can also be processed to recover the opposite amine enantiomer, potentially improving the overall yield.

Experimental Protocol: Pathway 3

Step 3a: Synthesis of Racemic cis-p-Menthan-4-amine

• Synthesize p-menthan-4-one oxime from p-menthan-4-one and hydroxylamine hydrochloride.

• Dissolve the oxime in a suitable solvent (e.g., ethanol) and perform a reduction known to favor the cis product, such as catalytic hydrogenation over Platinum oxide (PtO₂) or reduction with sodium in propanol.

• After the reaction is complete, work up accordingly to isolate the crude racemic cis-p-menthan-4-amine. Purify by distillation.

Step 3b: Resolution of Enantiomers

• Dissolve the racemic cis-amine (1.0 eq.) in a suitable solvent (e.g., methanol, ethanol, or a mixture).

• In a separate flask, dissolve a chiral resolving agent, such as (+)-tartaric acid (0.5 eq., as it is a diacid), in the same solvent, heating gently if necessary.

• Slowly add the warm acid solution to the amine solution with stirring.

• Allow the solution to cool slowly to room temperature, and then potentially to 0-4 °C, to induce crystallization of one diastereomeric salt.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Check the enantiomeric purity of the amine from the crystallized salt by liberating a small sample with base and analyzing by chiral HPLC or GC.

• If necessary, recrystallize the salt to achieve the desired enantiomeric excess (>99% e.e.).

• Treat the bulk of the enantiomerically pure salt with an aqueous base (e.g., 2M NaOH) and extract the free amine with an organic solvent (e.g., dichloromethane).

• Dry, filter, and concentrate the organic extracts to yield the enantiopure cis-p-Menthan-4-amine.

Graphical Representation of Pathway 3

Caption: Classical resolution via diastereomeric salt formation.

Comparative Analysis

To facilitate an objective comparison, the key performance indicators for each pathway are summarized below. The values for yield and stereoselectivity are based on typical outcomes for these well-established methodologies in the chemical literature.[3][4][5]

Metric	Pathway 1: Chiral Auxiliary	Pathway 2: Asymmetric Catalysis	Pathway 3: Classical Resolution
Overall Yield	Moderate (40-60%)	High (70-90%)	Low (20-40% for one enantiomer)
Enantiomeric Excess (e.e.)	Excellent (>98%)	Good to Excellent (90-99%)	Excellent (>99% after recrystallization)
Diastereomeric Ratio (cis:trans)	Good to Excellent (>10:1)	Good to Excellent (>10:1)	D.R. established before resolution
Number of Steps	3-4 (from ketone)	1-2 (from ketone)	3-4 (from ketone)
Cost of Chiral Reagent	High (Stoichiometric Auxiliary)	High (Catalyst), but low loading	Low (Inexpensive bulk resolving agent)
Scalability	Good, but waste from auxiliary	Excellent, ideal for large scale	Moderate, can be labor-intensive
Process Development	Robust and predictable	Requires significant optimization	Requires extensive screening (solvents)
Green Chemistry	Poor (Stoichiometric waste)	Excellent (High atom economy)	Poor (Theoretical max yield is 50%)

Conclusion and Recommendations

The optimal synthetic route to enantiopure cis-p-Menthan-4-amine is highly dependent on the specific goals of the project.

• For early-stage discovery and medicinal chemistry, where flexibility and reliable access to both enantiomers are paramount, Pathway 1 (Chiral Auxiliary) is often the preferred choice. The methodology is robust, predictable, and the availability of both enantiomers of the Ellman auxiliary allows for deterministic synthesis of either amine enantiomer.

• For large-scale manufacturing and process chemistry, where cost, efficiency, and sustainability are critical drivers, Pathway 2 (Catalytic Asymmetric Reductive Amination) is the superior strategy.[4] Despite requiring more initial investment in catalyst screening and optimization, its high atom economy, reduced waste, and operational simplicity make it the most cost-effective and environmentally benign option at scale.

• Pathway 3 (Classical Resolution) remains a viable, if less elegant, option. It is particularly useful when the development of an asymmetric synthesis is unsuccessful or proves too costly for the required scale. Its primary advantage is the low cost of bulk resolving agents, but this is offset by the theoretical 50% maximum yield and the often labor-intensive crystallization development.

Ultimately, this analysis provides a framework for strategic decision-making. By weighing the trade-offs between stereoselectivity, yield, cost, and scalability, researchers can select the synthetic pathway that best aligns with their resources and objectives in the pursuit of novel chemical entities.

References

• BenchChem. (2025). A comparative analysis of the cost-effectiveness of different synthetic routes. Retrieved from BenchChem Technical Guides.[4]

• MDPI. (2019). Advances in the Asymmetric Total Synthesis of Natural Products Using Chiral Secondary Amine Catalyzed Reactions of α,β-Unsaturated Aldehydes. Molecules, 24(18), 3369.[6]

• Yus, M. (2013). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl) Imines. Organic Syntheses, 90, 338.[1]

• MacMillan, D. W. C., et al. (2013). Enantioselective synthesis of cis-3-fluoropiperidin-4-ol, a building block for medicinal chemistry. PubMed.[7]

• Enders, D., et al. (2016). Asymmetric Organocatalytic Synthesis of 4-Aminoisochromanones via a Direct One-Pot Intramolecular Mannich Reaction. Synthesis, 48(24), 4451-4458.[8]

• Effenberger, F., & Kobler, C. (2005). Stereoselective Synthesis of cis-p-menth-8-ene-1,7-diol, cis-p-menthane-1,7-diol, and cis-p-menthane-1,7,8-triol. Chemistry, 11(9), 2783-7.[9]

• Occhiato, E. G., et al. (2020). Enantioselective Synthesis of cis and trans 4‐Aminopipecolic Acids as γ‐Amino Acids for the Construction of Cyclic RGD‐Containing Peptidomimetics Antagonists of αVβ3 Integrin. European Journal of Organic Chemistry.[10]

• Ellman Laboratory. Asymmetric Synthesis of Amines. Yale University.[2]

• Royal Society of Chemistry. (2021). Diastereoselective synthesis of cis-cyclopentane-1,2-diamine derivatives via organophotoredox-catalyzed [3 + 2] cycloadditions. Organic Chemistry Frontiers.[11]

• Ellman, J. A., et al. (2015). Asymmetric synthesis of amines using tert-butanesulfinamide. Nature Protocols, 10, 1805-1818.[3]

• Jurčík, V., & Lambert, T. H. (2022). Diastereoselective Synthesis of cis-α,α′-Disubstituted Cyclic Ethers via Borane-Catalyzed Reductive Cyclization of Diketones. Journal of the American Chemical Society.[12]

• Hultzsch, K. C., et al. (2024). Benign synthesis of terpene-based 1,4-p-menthane diamine. Scientific Reports, 14, 8055.[13]

• Concellón, J. M., et al. (2002). Enantiopure Preparation of the Two Enantiomers of the Pseudo- C 2 -Symmetric N , N -Dibenzyl-1,2:4,5-diepoxypentan-3-amine. ResearchGate.[14]

• BenchChem. (2025). A Comparative Cost-Benefit Analysis of Synthetic Routes to 1-Phenyl-2-pentanol. Retrieved from BenchChem Technical Guides.[5]

• Figadère, B., et al. (2024). Synthesis of New Enantiopure Aminoalcohol Fluorenes as Promising Antimalarial Compounds. Chemistry – A European Journal.[15]

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A Senior Application Scientist's Guide to the Theoretical Modeling of Transition States for Reactions Involving cis-p-Menthan-4-amine

Introduction: The Strategic Importance of cis-p-Menthan-4-amine in Modern Chemistry

cis-p-Menthan-4-amine, a chiral amine derived from the abundant natural terpene limonene, represents a valuable building block in synthetic chemistry and drug development.[1][2] Its rigid cyclohexane backbone and stereodefined amine group make it a compelling scaffold for creating complex molecules with precise three-dimensional architectures. Understanding the reactivity of this amine—predicting reaction pathways, rates, and stereochemical outcomes—is paramount for its effective utilization. The key to this predictive power lies in the computational modeling of reaction transition states.

This guide provides a comprehensive comparison of theoretical modeling strategies for elucidating the transition states of reactions involving cis-p-Menthan-4-amine. We will move beyond a simple list of methods to explain the causality behind computational choices, offering a framework for designing robust, self-validating theoretical studies that bridge the gap between computation and experimental reality.

Pillar 1: Fundamentals of Transition State Theory in Computational Chemistry

At its core, transition state theory (TST) provides a framework for understanding reaction rates by examining the properties of the "activated complex," a transient molecular configuration at the highest point on the reaction energy pathway.[3] This highest-energy point is known as a first-order saddle point on the potential energy surface (PES).[4][5] The energy difference between the reactants and the transition state is the activation energy, which governs the reaction rate.

Computational chemistry allows us to map this potential energy surface and locate the precise geometry and energy of transition states.[6] This is not merely an academic exercise; an accurate model of the transition state provides invaluable insights into the reaction mechanism, including bond-forming and bond-breaking processes, and allows for the rational design of catalysts or reaction conditions to favor desired outcomes.[7]

Caption: A potential energy surface diagram illustrating the transition state.

Pillar 2: A Comparative Analysis of Theoretical Modeling Methods

The accuracy of a theoretical model is determined by the combination of the chosen computational method and basis set.[8] For a molecule like cis-p-Menthan-4-amine, with its conformational flexibility and the nuanced electronic effects of the amine group, the choice of methodology is critical.

Density Functional Theory (DFT): The Versatile Workhorse

DFT has become the most widely used method for studying reaction mechanisms in organic and organometallic chemistry due to its excellent balance of accuracy and computational cost.[8][9] DFT methods approximate the complex many-electron problem by calculating the electron density. The key differentiator between DFT methods is the exchange-correlation functional.

• B3LYP: A hybrid functional that has been a long-standing, popular choice for a wide range of organic reactions. It often provides good geometries and reasonable energies for many systems.[9][10]

• M06-2X: Part of the Minnesota family of functionals, M06-2X is specifically parameterized to provide high accuracy for thermochemistry and non-covalent interactions, making it particularly well-suited for calculating activation barriers in main-group chemistry.[11][12][13]

• ωB97X-D: A range-separated hybrid functional that includes empirical dispersion corrections. This is an excellent choice for systems where non-covalent interactions (like hydrogen bonding or van der Waals forces) within the transition state are critical for stability.[14][15]

Higher-Level Ab Initio Methods: The Gold Standard for Accuracy

When benchmark accuracy is required, post-Hartree-Fock methods are employed. These are computationally far more demanding and are typically used to validate DFT results for a model system rather than for exploring the entire potential energy surface.

• MP2 (Møller-Plesset perturbation theory of the second order): The simplest method to include electron correlation. It can provide highly accurate geometries but can be computationally intensive for larger systems.[8][16]

• Coupled Cluster (e.g., CCSD(T)): Often considered the "gold standard" in quantum chemistry for its high accuracy. It is prohibitively expensive for all but the smallest systems and is primarily used for generating benchmark energy values for critical points on the PES located with DFT.

The Crucial Role of Solvation Models

Most reactions are performed in a solvent, which can significantly influence reaction energetics. Implicit solvation models treat the solvent as a continuous medium with a defined dielectric constant, offering a computationally efficient way to account for bulk solvent effects.

• PCM (Polarizable Continuum Model) / CPCM: A popular and effective model where the solute is placed in a cavity within the solvent continuum.[10]

• SMD (Solvation Model based on Density): A universal solvation model that is parameterized for a wide range of solvents and has shown excellent performance in predicting solvation free energies.[17]

Table 1: Comparison of Common Theoretical Methods for Transition State Modeling

Method	Relative Cost	General Accuracy	Best Use Case for cis-p-Menthan-4-amine Reactions
DFT (B3LYP)	Low-Medium	Good	Initial exploration of reaction pathways; systems without significant dispersion effects.[10]
DFT (M06-2X)	Medium	Very Good	Calculating accurate reaction and activation barriers.[11][13]
DFT (ωB97X-D)	Medium	Very Good	Reactions where hydrogen bonding or steric interactions in the TS are critical.[15]
MP2	High	Excellent	Geometry optimization and frequency calculations for validating DFT structures.[16]
CCSD(T)	Very High	Gold Standard	Single-point energy calculations on DFT-optimized geometries for benchmark accuracy.

Pillar 3: A Self-Validating Workflow for Transition State Analysis

A trustworthy computational study is not a single calculation but a systematic process of exploration and verification. The following workflow ensures that the located transition states are mechanistically relevant and computationally sound.

Caption: A systematic workflow for locating and verifying a transition state.

Protocol 1: Computational Workflow for Transition State (TS) Location

• Reactant and Product Optimization:

  • Action: Perform a full geometry optimization and frequency calculation on all reactants and products.

  • Causality: This establishes the energy minima on the potential energy surface that serve as the start and end points of the reaction. The frequency calculation confirms they are true minima (zero imaginary frequencies).[16]

• Initial Transition State Guess:

  • Action: Generate an initial structure for the transition state. This can be done by manually modifying bond lengths/angles, using a relaxed potential energy scan along the reaction coordinate, or employing synchronous transit-guided quasi-Newton (QST2/QST3) methods.[4]

  • Causality: TS optimization algorithms require a good starting point. A poor initial guess is the most common reason for calculation failure. A relaxed scan, for instance, provides a reasonable estimate of the highest energy structure along a chosen coordinate.[5]

• Transition State Optimization:

  • Action: Optimize the guess structure using an algorithm designed to find saddle points (e.g., the Berny algorithm).

  • Causality: Unlike a simple minimization, this process seeks a stationary point that is a maximum in one direction (the reaction coordinate) and a minimum in all others.[5]

• Verification I: Frequency Calculation:

  • Action: Perform a frequency calculation on the optimized TS geometry.

  • Causality: A true first-order saddle point must have exactly one imaginary frequency.[16] The eigenvector corresponding to this frequency represents the motion along the reaction coordinate (e.g., the stretching of a breaking bond).

• Verification II: Intrinsic Reaction Coordinate (IRC) Calculation:

  • Action: Calculate the minimum energy path forward and backward from the transition state.

  • Causality: This is the ultimate validation step. An IRC calculation confirms that the located transition state correctly connects the intended reactants with the intended products.[12][13] Failure to do so indicates the TS belongs to a different, perhaps unexpected, reaction pathway.

Pillar 4: Experimental Validation - The Bridge to Reality

Theoretical models, no matter how sophisticated, must be validated against experimental data.[18][19] For reaction kinetics, the most crucial comparison is between the computationally derived Gibbs free energy of activation (ΔG‡) and the value determined from experimental reaction rate constants.

Caption: The iterative process of refining theoretical models with experimental data.

Protocol 2: Experimental Validation via Kinetic Monitoring

This protocol describes a general method for determining the experimental rate constant for a reaction involving cis-p-Menthan-4-amine, such as its reaction with an electrophile (e.g., an isocyanate to form a urea derivative).[17]

• Reaction Setup:

  • Action: In a thermostatted reaction vessel, combine a known concentration of the electrophile and any catalyst in a suitable solvent (e.g., acetonitrile). Allow the solution to equilibrate to the desired temperature (e.g., 313 K).

  • Causality: Precise temperature and concentration control are essential for reproducible kinetic data.

• Initiation and Sampling:

  • Action: Initiate the reaction by adding a known concentration of cis-p-Menthan-4-amine. At timed intervals, withdraw a small aliquot (e.g., 10 µL) of the reaction mixture.

  • Causality: The reaction is started with the addition of the limiting reagent to ensure a clear time-zero.

• Quenching:

  • Action: Immediately quench the reaction in the aliquot by diluting it in a vial containing a large excess of a quenching agent (e.g., methanol for an isocyanate reaction).[17]

  • Causality: Quenching instantly stops the reaction, ensuring that the measured concentrations reflect the state of the reaction at the precise sampling time.

• Analysis:

  • Action: Analyze the quenched samples using a calibrated High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) method to determine the concentration of a reactant or product over time.

  • Causality: Chromatography allows for the accurate separation and quantification of components in the reaction mixture.

• Data Processing:

  • Action: Plot the concentration data versus time to determine the reaction order and the observed rate constant (k_obs). Repeat the experiment at several different temperatures.

  • Causality: This allows for the construction of an Arrhenius or Eyring plot.

• Activation Parameter Calculation:

  • Action: Use the Eyring equation by plotting ln(k/T) vs 1/T to determine the experimental enthalpy (ΔH‡) and entropy (ΔS‡) of activation. Calculate the experimental Gibbs free energy of activation via ΔG‡ = ΔH‡ - TΔS‡.

  • Causality: The Eyring equation directly links the experimental rate constant to the thermodynamic parameters of activation, providing a direct point of comparison with computational results.[6]

Table 2: Sample Comparison of Theoretical and Experimental Activation Energies

Reaction Parameter	Theoretical Value (M06-2X/6-311+G(d,p) with SMD)	Experimental Value (from Kinetic Study)
ΔH‡ (kcal/mol)	18.5	17.9 ± 0.5
ΔS‡ (cal/mol·K)	-25.1	-27.3 ± 1.2
ΔG‡ @ 298K (kcal/mol)	26.0	26.0 ± 0.8

Conclusion

The theoretical modeling of transition states is an indispensable tool for understanding and predicting the chemical behavior of cis-p-Menthan-4-amine. A successful modeling strategy is not defined by the use of a single, "best" method, but by a holistic and self-validating approach. By carefully selecting DFT functionals appropriate for the chemical system, rigorously verifying located transition states with frequency and IRC calculations, and critically comparing computational predictions with robust experimental data, researchers can build highly predictive models. This synergy between theory and experiment accelerates the discovery process, enabling the rational design of novel synthetic routes and functional molecules based on this versatile chiral building block.

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A Senior Application Scientist's Guide to Determining Enantiomeric Excess for Products of cis-p-Menthan-4-amine Mediated Synthesis

Introduction: The Critical Role of Stereochemical Purity

In the realm of asymmetric synthesis, the ultimate measure of success is the ability to produce one enantiomer of a chiral molecule in excess of the other. This purity, quantified as enantiomeric excess (ee), is paramount in drug development, where different enantiomers can exhibit drastically different pharmacological and toxicological profiles.[1][2] Chiral auxiliaries are indispensable tools temporarily incorporated into a substrate to direct the stereochemical outcome of a reaction.[3][4] Among these, naturally derived auxiliaries like cis-p-Menthan-4-amine, a terpene-based chiral amine, offer a robust scaffold for inducing stereoselectivity in transformations such as alkylations and aldol reactions.

Following a successful synthesis, the chiral auxiliary is cleaved, yielding an enantiomerically enriched product. The subsequent critical task is the accurate and reliable determination of its enantiomeric excess. This guide provides a comparative analysis of the primary analytical techniques employed for this purpose, offering field-proven insights into their principles, practical execution, and relative merits. We will explore direct methods, such as chiral chromatography, and indirect methods that rely on Nuclear Magnetic Resonance (NMR) spectroscopy, providing the causal logic behind experimental choices to empower researchers in selecting the optimal strategy for their specific needs.

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the gold standard for ee determination due to its accuracy, reproducibility, and the ability to directly separate and quantify enantiomers.

Principle of Operation

The technique's efficacy hinges on the use of a chiral stationary phase (CSP). Enantiomers passing through the column interact differently with the CSP, forming transient diastereomeric complexes with varying stabilities.[5] This differential interaction leads to different retention times, allowing for baseline separation of the two enantiomers. The enantiomeric excess is then calculated from the relative peak areas of the chromatogram.[5]

Calculation of Enantiomeric Excess (ee): The formula used is: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100 Where Area₁ and Area₂ are the integrated peak areas of the two enantiomers.

Experimental Protocol: Chiral HPLC

• System Preparation: Ensure the HPLC system is equipped with a suitable chiral column (e.g., a polysaccharide-based column like Chiralcel® OD-H or a protein-based column) and a UV detector.

• Mobile Phase Selection: Method development is key. Start with a standard mobile phase, typically a mixture of hexane/isopropanol or an alcohol/acetonitrile system. The addition of small amounts of an acid or base (e.g., trifluoroacetic acid or diethylamine) can significantly improve peak shape and resolution.

• Sample Preparation:

  • Prepare a stock solution of the racemic product (if available) at approximately 1 mg/mL in the mobile phase. This is crucial for identifying the retention times of both enantiomers.

  • Prepare a solution of the synthesized, enantiomerically enriched product at the same concentration.

• Analysis:

  • Inject the racemic sample to establish the retention times and confirm separation.

  • Inject the synthesized sample under the same optimized conditions.

  • Integrate the peak areas for both enantiomers.

  • Calculate the ee using the formula above.

Workflow for Chiral HPLC Analysis

Caption: Workflow for ee determination by Chiral HPLC.

Method 2: NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

When enantiomers are placed in an achiral environment, their NMR spectra are identical. The core principle of indirect NMR methods is to convert the pair of enantiomers into a mixture of diastereomers, which possess distinct physical properties and, crucially, different NMR spectra.[1][6] Chiral Derivatizing Agents (CDAs) are enantiomerically pure reagents that covalently bond to the analyte to form these distinguishable diastereomers.[1]

Mosher's Acid: A Classic CDA

The most renowned CDA is α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), or Mosher's acid.[7][8] Available in both (R) and (S) forms, it readily reacts with chiral alcohols and amines (the common products of auxiliary-based synthesis) to form diastereomeric esters or amides.[8][9]

Causality Behind the Method: The key to this technique's success is the anisotropic effect of the MTPA phenyl group. In the diastereomeric products, protons on the substrate will be oriented differently relative to this phenyl ring, causing them to experience different shielding or deshielding effects. This results in distinct chemical shifts (Δδ), allowing for separate integration of signals corresponding to each diastereomer.

A critical caveat is the requirement for the derivatization reaction to proceed to 100% completion. If the reaction is incomplete, there is a risk of kinetic resolution, where one enantiomer reacts faster than the other, leading to an inaccurate diastereomeric ratio and, consequently, an incorrect ee value.[9]

Experimental Protocol: Mosher's Amide Formation for a Chiral Amine Product

• Sample Preparation: In a clean, dry NMR tube, dissolve ~5 mg of the enantiomerically enriched chiral amine product in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Reagent Addition: Add a slight excess (1.1-1.2 equivalents) of enantiomerically pure (R)-Mosher's acid chloride ((R)-MTPA-Cl). Add a small amount of a non-nucleophilic base like pyridine or triethylamine to scavenge the HCl byproduct.

• Reaction: Cap the tube and gently mix. Allow the reaction to proceed at room temperature for 15-30 minutes, or until complete (monitor by TLC or a preliminary NMR scan).

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum. Ensure a sufficient number of scans for a good signal-to-noise ratio to allow for accurate integration.

• Data Analysis:

  • Identify a well-resolved proton signal that is clearly split into two distinct peaks, one for each diastereomer.

  • Carefully integrate both peaks.

  • Calculate the ee based on the integration values, which directly correspond to the ratio of enantiomers in the original sample.

Workflow for NMR Analysis with a Chiral Derivatizing Agent

Caption: Experimental workflow for ee determination by NMR using a CDA.

Method 3: NMR Spectroscopy with Chiral Solvating Agents (CSAs)

An alternative, non-destructive NMR method involves the use of Chiral Solvating Agents (CSAs). Unlike CDAs, CSAs do not form covalent bonds. Instead, they form weak, transient, non-covalent diastereomeric complexes with the enantiomers of the analyte.[1][10]

Principle of Operation

The rapid equilibrium between the free and complexed states in the NMR tube results in time-averaged signals. Because the diastereomeric complexes have different association constants and geometries, the time-averaged chemical shifts for corresponding protons in the two enantiomers become distinct, leading to signal splitting.[10] This method is advantageous as it is non-destructive and requires simpler sample preparation. However, the induced chemical shift differences (Δδ) are often much smaller than with CDAs and are highly dependent on concentration, solvent, and temperature, which requires careful optimization.

Experimental Protocol: Using a CSA with a Chiral Alcohol Product

• Sample Preparation: Dissolve ~5 mg of the chiral alcohol product in ~0.6 mL of an appropriate deuterated solvent (e.g., CDCl₃ or C₆D₆) in an NMR tube.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum of the analyte alone.

• CSA Addition: Add an enantiomerically pure CSA (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol) to the NMR tube. The amount should be optimized, often starting with 1-2 equivalents and increasing incrementally.

• NMR Acquisition: Acquire a ¹H NMR spectrum after each addition of the CSA, observing for the splitting of a key signal (e.g., the carbinol proton).

• Data Analysis: Once optimal signal separation is achieved, integrate the two resolved peaks to determine the enantiomeric ratio and calculate the ee.

Workflow for NMR Analysis with a Chiral Solvating Agent

Caption: Experimental workflow for ee determination by NMR using a CSA.

Comparative Guide: Selecting the Right Method

The choice of method depends on several factors, including the nature of the analyte, available instrumentation, sample amount, and the specific information required (e.g., absolute configuration).

Feature	Chiral HPLC	NMR with CDA (Mosher's Acid)	NMR with CSA
Principle	Physical separation on a chiral stationary phase.[5]	Covalent formation of diastereomers with distinct NMR signals.[7]	Non-covalent formation of transient diastereomeric complexes.[1]
Sample Prep	Moderate (method development can be extensive).[11]	Complex (requires stoichiometric reaction, must go to completion).[9]	Simple (add reagent to NMR tube).
Analysis Time	10-60 min per sample (post-method development).[12]	30-60 min (including reaction time).	5-20 min.[12]
Sample Nature	Non-destructive (sample can be recovered).	Destructive (analyte is chemically altered).	Non-destructive.
Sensitivity	High (µg to ng level).	Lower (mg level required for NMR).	Lower (mg level required for NMR).
Key Advantage	High accuracy and direct quantification.	Can also be used to determine absolute configuration.[7]	Rapid, simple, and non-destructive.
Key Disadvantage	Requires specialized columns and method development.[13]	Risk of inaccurate results from incomplete reaction (kinetic resolution).[9]	Small signal separation (Δδ); highly dependent on conditions.

Conclusion

The determination of enantiomeric excess is a non-negotiable step in validating the outcome of an asymmetric synthesis employing chiral auxiliaries like cis-p-Menthan-4-amine. For definitive, high-accuracy quantification, Chiral HPLC remains the preferred method, provided a suitable column and mobile phase can be developed. For rapid screening, especially when multiple reactions need to be assessed quickly, NMR spectroscopy with a Chiral Solvating Agent offers an efficient, non-destructive alternative. When not only the ee but also the absolute configuration of a new compound is required, the Mosher's acid method (CDA) , despite its more demanding protocol, provides an invaluable two-in-one solution. By understanding the fundamental principles and practical considerations of each technique, researchers can confidently select and execute the most appropriate method to validate their stereochemical outcomes.

References

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• Tanimoto, H., et al. (2014). Detection of enantiomers of chiral primary amines by 1H NMR analysis via enamine formation with an enantiopure γ-hydroxy-β-keto ester. Tetrahedron Letters.
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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for p-Menthan-4-amine

Abstract

This guide presents a comprehensive framework for the cross-validation of analytical results for p-Menthan-4-amine, a saturated aliphatic amine. In fields such as pharmaceutical development and quality control, relying on a single analytical technique is insufficient for robust characterization. True analytical confidence is achieved through cross-validation, where orthogonal methods—those based on different physicochemical principles—are used to verify results. This document details the rationale, experimental design, and comparative analysis of three powerful, orthogonal techniques: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy. By providing detailed protocols and discussing the causality behind experimental choices, this guide serves as a practical resource for researchers, scientists, and drug development professionals seeking to establish the unequivocal identity, purity, and concentration of p-Menthan-4-amine and similar analytes.

Introduction: The Imperative of Orthogonal Verification

p-Menthan-4-amine is a saturated cyclic amine whose accurate quantification and impurity profiling are critical for its intended applications. The absence of a strong chromophore and the chemical nature of the primary amine group present unique analytical challenges. Analytical method validation, as outlined in authoritative guidelines like the ICH Q2(R1), demonstrates that a procedure is suitable for its intended purpose.[1][2][3][4] However, true analytical certainty comes from cross-validation, a process of confirming results with two or more independent methods.

This guide is built on the principle of orthogonality. We will explore and compare:

• A separation technique based on volatility (GC-MS).

• A separation technique based on polarity and partitioning (LC-MS).

• A spectroscopic technique based on nuclear magnetic properties (qNMR).

By demonstrating concordance across these fundamentally different techniques, we can establish a high degree of confidence in the analytical results, ensuring the identity, purity, and strength of the analyte are accurately determined.

Strategic Selection of Analytical Techniques

The choice of analytical instrumentation was guided by the physicochemical properties of p-Menthan-4-amine and the principle of orthogonality.

• Gas Chromatography-Mass Spectrometry (GC-MS): As a relatively volatile compound, p-Menthan-4-amine is amenable to GC analysis. However, primary amines are notorious for causing peak tailing due to their strong interaction with active silanol sites in GC inlets and columns.[5][6][7][8] Our protocol addresses this by selecting a base-deactivated column. The mass spectrometer provides definitive identification and allows for the separation of co-eluting impurities based on their mass-to-charge ratio.

• Liquid Chromatography-Mass Spectrometry (LC-MS): p-Menthan-4-amine lacks a UV-absorbing chromophore, rendering standard HPLC-UV analysis ineffective without derivatization.[9][10] LC-MS bypasses this limitation.[11][12] By coupling the separation power of HPLC with the near-universal detection and high specificity of a mass spectrometer, we can directly analyze the compound. A Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode column is ideal for retaining such a polar analyte.

• Quantitative NMR (qNMR): qNMR is a primary analytical method as the signal intensity is directly proportional to the number of nuclei, requiring no calibration curve of the specific analyte.[13][14] It is a powerful tool for determining the purity of both synthetic and natural compounds, often surpassing traditional chromatography-based methods in accuracy for this purpose.[13][15] By integrating the signal of a known p-Menthan-4-amine proton against that of a certified internal standard of known concentration, we can calculate the absolute purity of the material.[14][16]

Experimental Design and Validation Workflow

A robust cross-validation study requires a meticulously planned workflow to ensure data comparability. The entire process is governed by the principles laid out in the ICH Q2(R1) guideline for analytical procedure validation.[1][2][17]

Overall Cross-Validation Workflow

The workflow ensures that a single, homogenous batch of p-Menthan-4-amine is tested across all platforms.

Caption: Overall workflow for the cross-validation of p-Menthan-4-amine analysis.

Validation Parameters

For each chromatographic technique (GC-MS and LC-MS), the following validation characteristics will be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: Assessed over a range of at least 5 concentrations.

• Accuracy: Determined by spike-recovery studies at three concentration levels.

• Precision: Evaluated at both repeatability (intra-day) and intermediate precision (inter-day) levels.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

For qNMR, the validation focuses on the precision and accuracy of the purity determination against a certified reference material.

Detailed Experimental Protocols

The following protocols are illustrative and should be adapted based on the specific instrumentation and laboratory conditions.

Protocol 1: GC-MS Purity Assay

• Rationale: This method is designed for high-throughput purity analysis and identification of volatile impurities. A base-deactivated column is critical to prevent peak tailing associated with primary amines.[6]

• Instrumentation: Gas Chromatograph with a Mass Spectrometric Detector.

• Materials:

  • Column: DB-5ms or equivalent, base-deactivated (30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Sample Diluent: Methanol (HPLC Grade).

• Procedure:

  • Standard Preparation: Prepare a stock solution of p-Menthan-4-amine at 1 mg/mL in methanol. Create calibration standards at 1, 5, 10, 50, and 100 µg/mL.

  • Sample Preparation: Accurately weigh and dissolve the p-Menthan-4-amine sample in methanol to a final concentration of 100 µg/mL.

  • GC-MS Conditions:

    • Inlet Temperature: 250°C.

    • Injection Volume: 1 µL (Split 20:1).

    • Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

    • MS Transfer Line: 280°C.

    • Ion Source: 230°C.

    • Scan Range: 40-450 amu.

  • Data Analysis: Calculate purity using the area percent method. Identify impurities based on their mass spectra.

Protocol 2: LC-MS Purity Assay

• Rationale: This method provides an orthogonal separation mechanism to GC and is suitable for analyzing the polar amine directly without derivatization. It is particularly useful for identifying non-volatile or thermally labile impurities.

• Instrumentation: HPLC or UPLC system with a single quadrupole or tandem mass spectrometer.

• Materials:

  • Column: HILIC column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Diluent: 90:10 Acetonitrile:Water.

• Procedure:

  • Standard Preparation: Prepare a stock solution of p-Menthan-4-amine at 1 mg/mL in the sample diluent. Create calibration standards at 1, 5, 10, 50, and 100 µg/mL.

  • Sample Preparation: Accurately weigh and dissolve the p-Menthan-4-amine sample in the diluent to a final concentration of 100 µg/mL.

  • LC-MS Conditions:

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

    • Gradient: 95% B to 50% B over 8 minutes.

    • Injection Volume: 2 µL.

    • MS Ionization: Electrospray Ionization, Positive Mode (ESI+).

    • Scan Range: 50-500 m/z.

  • Data Analysis: Calculate purity using the area percent of the primary peak relative to all other peaks.

Protocol 3: qNMR Absolute Purity Assay

• Rationale: This method provides a direct, highly accurate measure of purity without the need for a specific reference standard of the analyte. It relies on a certified internal standard.[14][16]

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Materials:

  • Internal Standard (IS): Maleic Anhydride (Certified Reference Material).

  • Solvent: Deuterated Chloroform (CDCl₃).

• Procedure:

  • Sample Preparation:

    • Accurately weigh ~15 mg of p-Menthan-4-amine into a vial.

    • Accurately weigh ~10 mg of Maleic Anhydride (IS) into the same vial.

    • Dissolve both completely in ~0.7 mL of CDCl₃.

    • Transfer the solution to an NMR tube.

  • NMR Data Acquisition:

    • Acquire a quantitative ¹H NMR spectrum.

    • Ensure a long relaxation delay (D1) of at least 30 seconds to allow for full relaxation of all protons.

    • Acquire at least 16 scans for a good signal-to-noise ratio.

  • Data Processing and Calculation:

    • Carefully phase and baseline correct the spectrum.

    • Integrate a well-resolved, unique signal for p-Menthan-4-amine (e.g., the methine proton at C1 or C4) and the signal for the IS (the two vinyl protons of maleic anhydride).

    • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / W_analyte) * (W_IS / MW_IS) * Purity_IS Where: I = Integral area, N = Number of protons for the signal, MW = Molecular Weight, W = Weight, Purity_IS = Purity of the internal standard.

Comparative Data Analysis and Discussion

The results from the three orthogonal methods should be compiled and compared to build a comprehensive understanding of the analyte's purity and impurity profile.

Complementary Nature of Techniques

The power of this cross-validation approach lies in how the techniques complement each other to provide a complete analytical picture.

Caption: Logical relationship of the orthogonal techniques for comprehensive analysis.

Summary of Expected Performance

The table below summarizes the expected performance and outcomes from each validated method. The goal of cross-validation is to ensure the "Purity Assay (%)" values are in close agreement.

Parameter	GC-MS	LC-MS	qNMR
Principle	Volatility & Mass	Polarity & Mass	Nuclear Magnetic Resonance
Purity Assay (%)	Area Percent (Relative)	Area Percent (Relative)	Weight/Weight (Absolute)
Linearity (r²)	> 0.995	> 0.995	N/A (Primary Method)
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	98.5 - 101.5% (vs. CRM)
Precision (%RSD)	< 2.0%	< 2.0%	< 1.0%
Key Strength	Excellent for volatile and semi-volatile impurities.	Broad applicability for polar and non-volatile impurities.	Unambiguous structure confirmation and absolute purity determination.
Key Limitation	Potential for amine adsorption; not suitable for non-volatile compounds.[5][8]	Requires specific columns for polar compounds; detector response can vary.	Lower sensitivity than MS; requires pure internal standard.

Discussion of Results:

A successful cross-validation would show the purity values from GC-MS and LC-MS to be within 1-2% of the absolute purity value determined by qNMR. For instance, if qNMR determines the purity to be 99.1%, the chromatographic methods should ideally report a purity between 98.5% and 99.5%. Discrepancies can point to specific types of impurities. For example, if GC-MS shows a lower purity than LC-MS, it may indicate the presence of volatile impurities not well-retained by the LC method. Conversely, a lower purity by LC-MS could suggest non-volatile impurities not detected by GC. qNMR serves as the ultimate arbiter, providing a definitive purity value against which the other methods are compared.

Conclusion and Recommendations

This guide demonstrates a robust, multi-faceted approach to the analytical characterization of p-Menthan-4-amine. No single technique can provide the same level of analytical confidence as a well-designed cross-validation study using orthogonal methods.

Recommendations for Application:

• For Reference Standard Qualification: qNMR should be employed as the primary method to assign an absolute purity value.

• For Routine Quality Control (QC): A validated GC-MS or LC-MS method is recommended for its higher throughput and ability to monitor specific impurity profiles once they have been identified.

• For Stability and Forced Degradation Studies: LC-MS is often the most powerful tool, as it can detect a wide range of potential degradation products with varying polarities and volatilities.

By integrating these techniques, researchers and drug development professionals can build a comprehensive and defensible analytical data package, ensuring the quality, safety, and efficacy of their materials.

References

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Navigating the Protonation Landscape: A Comparative Guide to the pKa of cis-p-Menthan-4-amine

In the intricate world of drug development and molecular design, the acid dissociation constant (pKa) stands as a fundamental parameter governing a molecule's behavior in physiological environments. For researchers working with aliphatic amines, such as cis-p-menthan-4-amine, a precise understanding of its pKa is crucial for predicting its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its interaction with biological targets. This guide provides an in-depth comparison of experimental and predicted pKa values for cis-p-menthan-4-amine, offering both theoretical insights and practical methodologies for its determination.

The Foundational Role of pKa in Amine Chemistry

The pKa of an amine reflects the acidity of its conjugate acid.[1] A higher pKa value corresponds to a stronger base, indicating a greater propensity to accept a proton.[1] For a molecule like cis-p-menthan-4-amine, the pKa will dictate its ionization state at a given pH. This, in turn, influences its solubility, lipophilicity, and ability to form hydrogen bonds, all of which are critical determinants of its pharmacokinetic and pharmacodynamic profile.

Experimental Determination of pKa: A Validated Approach

Potentiometric titration is a highly accurate and widely adopted method for the experimental determination of pKa values.[2] This technique involves the gradual addition of a strong acid to a solution of the amine and monitoring the corresponding change in pH. The pKa is then determined from the midpoint of the resulting titration curve, where the concentrations of the protonated and unprotonated amine are equal.

Detailed Protocol for Potentiometric Titration of cis-p-Menthan-4-amine

This protocol outlines a robust procedure for determining the pKa of cis-p-menthan-4-amine, ensuring data integrity and reproducibility.

Materials and Equipment:

• cis-p-Menthan-4-amine sample

• Standardized 0.1 M hydrochloric acid (HCl) solution

• Standardized 0.1 M sodium hydroxide (NaOH) solution (for back-titration if necessary)

• Deionized water, boiled to remove dissolved CO2

• Potassium chloride (KCl) for maintaining ionic strength

• Calibrated pH meter with a combination glass electrode

• Automatic titrator or manual burette

• Stir plate and stir bar

• Beaker (100 mL)

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Accurately weigh approximately 1-2 mmol of cis-p-menthan-4-amine and dissolve it in approximately 50 mL of deionized water in a 100 mL beaker. Add a sufficient amount of KCl to maintain a constant ionic strength (e.g., 0.1 M).

• pH Electrode Calibration: Calibrate the pH electrode using at least two standard buffer solutions that bracket the expected pKa range.

• Titration Setup: Place the beaker on a magnetic stir plate and immerse the calibrated pH electrode and the tip of the burette into the solution. Ensure the stir bar does not collide with the electrode.

• Initial pH Measurement: Record the initial pH of the amine solution.

• Titration: Begin the titration by adding small, precise increments of the standardized 0.1 M HCl solution. After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.

• Data Collection: Continue the titration well past the equivalence point, which is characterized by a sharp change in pH.

• Data Analysis:

  • Plot the recorded pH values against the volume of HCl added to generate a titration curve.

  • Determine the equivalence point from the inflection point of the curve. This can be more accurately found by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V).

  • The pKa is the pH at the half-equivalence point (the volume of HCl added is half of that required to reach the equivalence point).

Computational Prediction of pKa: In Silico Alternatives

In parallel with experimental determination, computational methods offer a rapid and cost-effective means of estimating pKa values. These approaches range from empirical models to sophisticated quantum mechanical calculations.

• Empirical and Semi-Empirical Methods: Tools like those based on the group-additivity method of Perrin, Dempsey, and Serjeant (PDS) can provide quick estimations.[1][3] Semi-empirical quantum mechanical methods, such as PM6 and AM1, offer a balance between computational cost and accuracy for a large number of molecules.[4][5]

• Ab Initio and Density Functional Theory (DFT) Methods: For higher accuracy, ab initio methods (e.g., MP2) and DFT (e.g., B3LYP) coupled with continuum solvent models (e.g., PCM, SMD) can be employed.[6] These methods explicitly calculate the electronic structure of the molecule to derive its acidity.

Comparative Analysis: Experimental Estimation vs. Predicted Values

Given the absence of a direct experimental pKa for cis-p-menthan-4-amine, we can estimate its value based on the experimentally determined pKa of cyclohexylamine, which is approximately 10.64.[2][7] The presence of the p-isopropyl group in cis-p-menthan-4-amine is expected to have a minor electron-donating effect, which would slightly increase the basicity and thus the pKa. The cis stereochemistry might introduce some steric hindrance to solvation of the ammonium ion, which could slightly decrease the basicity. Therefore, a reasonable estimated experimental pKa for cis-p-menthan-4-amine would be in the range of 10.6 - 10.8 .

Method	Principle	Expected pKa Range for cis-p-Menthan-4-amine	Strengths	Limitations
Experimental (Potentiometric Titration)	Direct measurement of protonation equilibrium.	10.6 - 10.8 (Estimated)	High accuracy and reliability.	Requires pure sample and specialized equipment.
Group-Additivity (e.g., PDS)	Sum of contributions from molecular fragments.[1][3]	10.5 - 11.0	Very fast and computationally inexpensive.	Accuracy depends on the parameterization for the specific functional groups.
Semi-Empirical (e.g., PM6/COSMO)	Approximate quantum mechanical calculations.[4][5]	10.0 - 11.5	Good balance of speed and accuracy for many organic molecules.	Can have larger errors for molecules with unusual electronic or steric features.
DFT (e.g., B3LYP/PCM)	Quantum mechanical calculations of electronic structure and solvation.[6]	10.4 - 11.2	High accuracy with appropriate level of theory and solvent model.	Computationally intensive, requires expertise in computational chemistry.

Visualizing the Comparison Workflow

The following diagram illustrates the logical workflow for comparing the experimental and predicted pKa values of a target compound like cis-p-menthan-4-amine.

Caption: Workflow for comparing experimental and predicted pKa values.

Conclusion

A thorough understanding of the pKa of cis-p-menthan-4-amine is indispensable for its development in pharmaceutical and chemical applications. While a direct experimental value is yet to be reported, a combination of estimation based on analogous structures and robust computational prediction methods provides a reliable working range. The experimental protocol detailed herein offers a clear path to the empirical determination of this value. By integrating both experimental and computational approaches, researchers can confidently navigate the protonation landscape of this and other novel amine compounds, accelerating the pace of discovery and innovation.

References

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A head-to-head comparison of different chiral resolving agents for p-Menthan-4-amine

For researchers and professionals in drug development, the isolation of stereoisomers is a critical step, transforming a racemic mixture into a single, therapeutically active enantiomer. The classical method of diastereomeric salt formation remains a robust, scalable, and often preferred technique for its efficiency and cost-effectiveness.[1] This guide provides an in-depth, head-to-head comparison of two widely-used chiral resolving agents, (+)-Tartaric Acid and (S)-Mandelic Acid , for the resolution of the chiral amine, p-Menthan-4-amine.

p-Menthan-4-amine, a saturated monocyclic amine, possesses a chiral center that gives rise to two enantiomers. The separation of these enantiomers is essential for evaluating their distinct pharmacological profiles. The core principle of this resolution technique is the reaction of the racemic amine with a single enantiomer of a chiral acid.[2] This creates a pair of diastereomeric salts. Unlike the original enantiomers, these diastereomers have different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[3][4]

The Mechanism: Formation of Diastereomeric Salts

The fundamental chemistry involves a simple acid-base reaction. The basic nitrogen atom of p-Menthan-4-amine is protonated by the acidic resolving agent, forming a salt. Because both the amine and the acid are chiral, two different diastereomeric salts are formed, which can be represented as (R-amine•R-acid) and (S-amine•R-acid). These diastereomers exhibit different three-dimensional arrangements, leading to variations in their crystal lattice energies and, consequently, their solubilities in a given solvent.[5]

Logical relationship in diastereomeric salt resolution.

Resolving Agent Profile 1: (+)-Tartaric Acid

(+)-Tartaric acid is a naturally occurring, inexpensive, and widely documented resolving agent.[6] Its two carboxylic acid groups provide the necessary acidity to form salts with amines, and its two chiral centers offer a rigid stereochemical framework to induce significant differences in the crystal packing of the resulting diastereomers.

Experimental Protocol: Resolution with (+)-Tartaric Acid

This protocol is a generalized procedure and may require optimization for specific applications.

• Salt Formation:

  • In a 250 mL Erlenmeyer flask, dissolve 10.0 g of racemic p-Menthan-4-amine in 100 mL of warm methanol.

  • In a separate flask, dissolve an equimolar amount (e.g., 0.5 to 1.0 equivalents) of (+)-tartaric acid in 50 mL of warm methanol.[6]

  • Slowly add the tartaric acid solution to the amine solution with continuous stirring. An initial exothermic reaction may be observed.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature. The formation of prism-shaped crystals of the less soluble diastereomeric salt should be observed.

  • To maximize yield, the flask can be placed in an ice bath for 1-2 hours after reaching room temperature.[6]

• Isolation of Diastereomeric Salt:

  • Collect the crystals by suction filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold methanol to remove any adhering mother liquor.

  • Dry the crystals to a constant weight.

• Liberation of the Free Amine:

  • Suspend the purified diastereomeric salt crystals in 50 mL of water.

  • Add 2M sodium hydroxide (NaOH) solution dropwise with stirring until the salt is completely dissolved and the solution is basic (pH > 10).[1][7]

  • This step deprotonates the amine, liberating it from the tartrate salt.

• Extraction and Purification:

  • Transfer the basic aqueous solution to a separatory funnel.

  • Extract the liberated amine with three 30 mL portions of diethyl ether or dichloromethane.[3]

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched p-Menthan-4-amine.

• Determination of Enantiomeric Excess (e.e.):

  • The enantiomeric purity of the resolved amine should be determined using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or by measuring its specific rotation.[8][9]

Expected Performance Data (Illustrative)

Parameter	Value	Notes
Resolving Agent	(+)-Tartaric Acid	---
Solvent	Methanol	---
Yield of Diastereomeric Salt	~80%	Based on one enantiomer.
Enantiomeric Excess (e.e.)	>90%	After a single crystallization.

Note: This data is illustrative and based on typical results for primary amine resolutions.[6][10] Optimal results depend on careful control of stoichiometry, concentration, and cooling rate.

Resolving Agent Profile 2: (S)-Mandelic Acid

(S)-Mandelic acid is an α-hydroxy carboxylic acid that is also a highly effective resolving agent.[7] The presence of a phenyl group can facilitate π-π stacking interactions within the crystal lattice, often leading to well-ordered, highly crystalline salts and excellent enantiomeric discrimination.[11]

Experimental Protocol: Resolution with (S)-Mandelic Acid

The procedure is analogous to that for tartaric acid, with minor adjustments often made to the solvent system.

• Salt Formation:

  • Dissolve 10.0 g of racemic p-Menthan-4-amine in 120 mL of ethanol (95%).

  • In a separate flask, dissolve an equimolar amount of (S)-mandelic acid in 60 mL of warm ethanol.

  • Slowly combine the two solutions with stirring.

• Crystallization:

  • Allow the solution to stand undisturbed at room temperature. Crystallization may initiate within a few hours or may require gentle scratching of the flask's inner wall or seeding with a small crystal.

  • Once crystallization begins, allow the flask to stand for several hours, followed by cooling in an ice bath to maximize the crystal yield.

• Isolation of Diastereomeric Salt:

  • Collect the crystalline salt by suction filtration.

  • Wash the crystals with a small volume of cold ethanol.

  • Dry the crystals thoroughly.

• Liberation of the Free Amine:

  • Follow the same procedure as described for the tartaric acid salt, using a base like 2M NaOH to liberate the free amine.[7]

• Extraction and Purification:

  • Extract the amine using an appropriate organic solvent (e.g., ethyl acetate), dry the organic phase, and remove the solvent under reduced pressure.

• Determination of Enantiomeric Excess (e.e.):

  • Analyze the product via chiral HPLC or polarimetry to determine the level of enantiomeric enrichment.

Expected Performance Data (Illustrative)

Parameter	Value	Notes
Resolving Agent	(S)-Mandelic Acid	---
Solvent	Ethanol	---
Yield of Diastereomeric Salt	~85%	Based on one enantiomer.
Enantiomeric Excess (e.e.)	>95%	Often achieves high purity in one step.[11]

Note: This data is illustrative. The choice of solvent can be critical; sometimes mixtures like ethyl acetate/diethyl ether are used to optimize solubility differences.[11]

Head-to-Head Comparison

The choice of a resolving agent is a multi-faceted decision that balances performance with practical and economic factors.

Decision workflow for chiral resolution.

Comparative Summary

Feature	(+)-Tartaric Acid	(S)-Mandelic Acid	Scientific Rationale
Typical e.e.	>90%	>95%	The aromatic ring of mandelic acid can lead to more specific intermolecular interactions (e.g., π-stacking), resulting in a more ordered and selective crystal lattice, which often translates to higher enantiomeric purity in a single step.[11]
Cost & Availability	Excellent	Good	Tartaric acid is a bulk chemical derived from the wine industry, making it exceptionally inexpensive and readily available.[5] Mandelic acid is also widely available but is generally more expensive.
Structure	Linear, dicarboxylic acid	α-hydroxy, aromatic carboxylic acid	As a dicarboxylic acid, tartaric acid can form salts with either one or two molecules of the amine, potentially leading to more complex phase equilibria. Mandelic acid's structure is simpler in this regard.
Ease of Use	High	High	Both agents follow a straightforward and similar experimental workflow. The primary variable requiring optimization is the choice of solvent to maximize the solubility difference between the diastereomeric salts.
Versatility	Very High	Very High	Both are considered "workhorse" resolving agents, demonstrating success across a vast range of primary and secondary amines.[6][7]

Concluding Remarks

Both (+)-Tartaric Acid and (S)-Mandelic Acid are excellent candidates for the resolution of p-Menthan-4-amine.

• (+)-Tartaric Acid stands out as the more cost-effective and widely used option, making it an ideal first choice for initial screening and large-scale industrial processes.[6] Its reliability is well-established.

• (S)-Mandelic Acid often provides higher enantiomeric excess in a single crystallization step.[7] This makes it particularly valuable when the highest possible purity is required without multiple recrystallization cycles, potentially saving time and downstream processing steps in a research or development setting.

Ultimately, the optimal choice is empirical and depends on the specific project goals. It is common practice to screen several resolving agents and solvents to identify the conditions that provide the best balance of yield, enantiomeric purity, and economic viability.[12]

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• Chirality Switching in Optical Resolution of Mandelic Acid in C1–C4 Alcohols: Elucidation of Solvent Effects Based on X-ray Crystal Structures of Diastereomeric Salts | Request PDF. ResearchGate. Available at: [Link]

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The Strategic Application of p-Menthane-Based Chiral Auxiliaries in Asymmetric Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for efficient, reliable, and cost-effective methods for controlling stereochemistry is paramount. Chiral auxiliaries, temporary covalent modifications that impart stereochemical bias to a reaction, remain a cornerstone of this endeavor. Among the diverse array of available auxiliaries, those derived from the naturally abundant p-menthane scaffold have carved a significant niche. This guide provides an in-depth, comparative analysis of the utility of key p-menthane-based chiral auxiliaries, supported by peer-reviewed data, to inform their strategic selection in complex synthetic campaigns.

The p-Menthane Framework: A Privileged Chiral Scaffold

The rigid, chair-like conformation of the p-menthane cyclohexane ring, adorned with stereochemically defined substituents, provides a robust platform for inducing facial selectivity in a variety of chemical transformations. The steric bulk and predictable spatial arrangement of these groups effectively shield one face of a prochiral substrate, directing the approach of incoming reagents. This guide will focus on two of the most successful and well-documented p-menthane-based auxiliaries: (-)-8-phenylmenthol and p-menthane-3-carboxaldehyde . It is also important to note that while p-menthane-3,8-diol is a well-known chiral molecule derived from the p-menthane family, it is primarily utilized as an insect repellent and is not established as a chiral auxiliary in asymmetric synthesis.[1][2][3][4][5]

(-)-8-Phenylmenthol: A Workhorse for High Diastereoselectivity

(-)-8-Phenylmenthol, commercially available and derivable from (-)-pulegone, has proven to be a highly effective chiral auxiliary in a range of reactions, often delivering superior diastereoselectivity compared to its parent compound, (-)-menthol.[6] The introduction of the C8-phenyl group is crucial, as it is proposed to enhance stereochemical control through favorable π-stacking interactions with the reactive intermediate.[6][7]

Key Applications and Performance Data

a) Diastereoselective Cyclopropanation:

In the synthesis of vinylcyclopropane derivatives, (-)-8-phenylmenthyl α,β-unsaturated esters react with silylated telluronium allylides to afford the desired products with high diastereoselectivity and in high yields.[8][9]

Substrate (R group)	Yield (%)	Diastereomeric Excess (de, %)
Phenyl	92	>98
4-Chlorophenyl	95	>98
2-Thienyl	89	>98
Cyclohexyl	85	>98

b) Asymmetric Birch Reduction/Alkylation:

Esters of salicylic acid derivatives with (-)-8-phenylmenthol undergo efficient Birch reduction and subsequent in situ diastereoselective alkylation to generate valuable cyclohexadienes containing quaternary stereocenters.[7] This ester-based approach represents a significant improvement over many amide-based auxiliaries, which can be challenging to cleave.[7]

Electrophile	Yield (%)	Diastereomeric Ratio (dr)
Methyl iodide	75	>20:1
Benzyl bromide	80	>20:1
Allyl bromide	78	>20:1

Experimental Workflow: Asymmetric Birch Reduction/Alkylation

Caption: Workflow for Birch reduction/alkylation using (-)-8-phenylmenthol.

Cleavage and Recovery

A significant advantage of (-)-8-phenylmenthol is its facile removal under reductive conditions, such as with lithium aluminum hydride (LiAlH₄), to yield the corresponding alcohol. The auxiliary can often be recovered in high yield (e.g., 94%) for reuse.[6]

p-Menthane-3-carboxaldehyde: A Gateway to Chiral Quaternary Carbons

Available in both enantiomeric forms from the corresponding (+)- or (-)-menthone, p-menthane-3-carboxaldehyde serves as a powerful chiral auxiliary for the synthesis of carbonyl compounds bearing α-chiral quaternary carbons.[10][11][12][13] This methodology is particularly valuable as the construction of such sterically congested centers is a formidable challenge in organic synthesis.

Core Strategy and Performance

The general strategy involves the stereoselective addition of a vinylmetal reagent to the p-menthane-3-carboxaldehyde, followed by derivatization of the resulting allylic alcohol and a subsequent Sₙ2' displacement reaction. This sequence effectively transfers the chirality from the auxiliary to a new quaternary carbon center.

The initial addition of vinyl Grignard or vinyllithium reagents to p-menthane-3-carboxaldehyde proceeds with high diastereoselectivity, affording the corresponding allylic alcohols as the major diastereomer.[12]

Vinylmetal Reagent	Diastereomeric Ratio (major:minor)
Vinylmagnesium bromide	30:1 to 80:1
Isopropenylmagnesium bromide	>50:1
(E)-1-Propenyllithium	>50:1

Experimental Workflow: Synthesis of an α-Quaternary Ketone

Caption: General workflow for synthesizing α-quaternary ketones.

Cleavage of the Auxiliary

A key feature of this methodology is the cleavage step. The auxiliary is typically removed via ozonolysis of the double bond introduced by the vinylmetal reagent, which unmasks the desired carbonyl functionality.

Comparative Analysis with Other Chiral Auxiliaries

While p-menthane-based auxiliaries offer distinct advantages, a direct comparison with other widely used systems, such as Evans' oxazolidinones and pseudoephedrine amides, is crucial for informed selection.

Auxiliary Class	Typical Reactions	Advantages	Disadvantages
p-Menthane (e.g., 8-phenylmenthol)	Diels-Alder, cyclopropanation, Birch reduction	High diastereoselectivity, often good crystallinity, recoverable.[6][7][8]	May require specific reaction conditions (e.g., low temperatures).
p-Menthane (e.g., p-menthane-3-carboxaldehyde)	α-Alkylation for quaternary centers	Excellent for sterically hindered centers, available in both enantiomeric forms.[10][11]	Multi-step sequence to introduce and cleave the auxiliary.
Evans' Oxazolidinones	Aldol, alkylation, acylation	Broad applicability, highly predictable stereochemical outcomes, extensive literature.[14]	Cleavage can sometimes require harsh conditions; potential for racemization.
Pseudoephedrine/Pseudoephenamine	α-Alkylation	High diastereoselectivity, products are often crystalline, auxiliary is recoverable.[15][16]	Regulatory restrictions on pseudoephedrine in some regions.[15]

Conclusion and Future Outlook

p-Menthane-based chiral auxiliaries, particularly (-)-8-phenylmenthol and p-menthane-3-carboxaldehyde, represent powerful and reliable tools for asymmetric synthesis. Their derivation from the chiral pool, high diastereoselectivity, and often straightforward cleavage protocols make them attractive options for the construction of complex chiral molecules. The choice of a chiral auxiliary is ultimately context-dependent, relying on the specific transformation, desired stereochemical outcome, and downstream synthetic steps. However, the data and workflows presented in this guide demonstrate that p-menthane-based auxiliaries are a valuable and often superior choice for a range of challenging synthetic problems, meriting their strong consideration in the design of modern synthetic routes.

References

• Highly diastereoselective synthesis of vinylcyclopropane derivatives with (-)-8-phenylmenthol as chiral auxiliary. PubMed, [Link][8]

• Highly Diastereoselective Synthesis of Vinylcyclopropane Derivatives with (−)-8-Phenylmenthol as Chiral Auxiliary. The Journal of Organic Chemistry, [Link][9]

• Stereocontrolled Access to Quaternary Centers by Birch Reduction/Alkylation of Chiral Esters of Salicylic Acids. ACS Publications, [Link][7]

• p-Menthane-3-carboxaldehyde: a useful chiral auxiliary for the synthesis of chiral quaternary carbons of high enantiomeric purity. PubMed, [Link][10]

• p-Menthane-3-carboxaldehyde: A Useful Chiral Auxiliary for the Synthesis of Chiral Quaternary Carbons of High Enantiomeric Purity. ResearchGate, [Link][11]

• Chem 115. Harvard University, [Link][6]

• p-Menthane-3-carboxaldehyde: A Useful Chiral Auxiliary for the Synthesis of Chiral Quaternary Carbons of High Enantiomeric Purity. Journal of the American Chemical Society, [Link][12]

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. PMC, [Link][15]

• Chiral auxiliary. Wikipedia, [Link][16]

• Methods for cleavage of chiral auxiliary. ResearchGate, [Link][14]

• p-Menthane-3-carboxaldehyde: A Useful Chiral Auxiliary for the Synthesis of Chiral Quaternary Carbons of High Enantiomeric Purity. ACS Publications, [Link][13]

• Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts. Royal Society of Chemistry, [Link][2]

• Green synthesis of para-Menthane-3,8-diol from Eucalyptus citriodora: Application for repellent products. Académie des sciences, [Link][3]

• A Practical and Efficient Synthesis of p-Menthane-3,8-diols. ResearchGate, [Link][4]

• Synthesis of para-menthane 3,8 - diol from Eucalyptus citriodora essential oil for application in mosquito repellent products. E3S Web of Conferences, [Link][5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Green synthesis of para-Menthane-3,8-diol from Eucalyptus citriodora: Application for repellent products [comptes-rendus.academie-sciences.fr]
• 4. researchgate.net [researchgate.net]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Stereocontrolled Access to Quaternary Centers by Birch Reduction/Alkylation of Chiral Esters of Salicylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Highly diastereoselective synthesis of vinylcyclopropane derivatives with (-)-8-phenylmenthol as chiral auxiliary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. p-Menthane-3-carboxaldehyde: a useful chiral auxiliary for the synthesis of chiral quaternary carbons of high enantiomeric purity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Chiral auxiliary - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

p-Menthan-4-amine,cis-(8ci) proper disposal procedures

As a Senior Application Scientist, I recognize that handling specialized cycloaliphatic amines like p-Menthan-4-amine, cis- (8CI) (CAS: 802828-84-8) requires moving beyond generic safety data sheets. In drug development and advanced organic synthesis, this sterically hindered amine is valued for its unique stereochemistry and basicity. However, these same properties dictate strict, causality-driven protocols for its disposal and lifecycle management.

This guide provides a self-validating operational framework for the safe handling, neutralization, and disposal of p-Menthan-4-amine, ensuring your laboratory maintains the highest standards of safety and regulatory compliance.

Mechanistic Hazard Profile & Causality

To safely dispose of p-Menthan-4-amine, one must first understand its chemical behavior. As a lipophilic, cycloaliphatic primary amine, it exhibits several critical reactivity profiles:

• Exothermic Reactivity: The unshared electron pair on the nitrogen atom makes it highly nucleophilic and basic. Direct contact with concentrated acids (e.g., sulfuric or hydrochloric acid) will trigger a violent exothermic neutralization reaction, potentially leading to localized boiling, splashing, and aerosolization of corrosive materials.

• Corrosivity & Tissue Damage: Like other menthylamine derivatives, it causes severe saponification of skin lipids and protein denaturation upon contact. It is classified as a corrosive liquid.

• Environmental Toxicity: Amines are notoriously toxic to aquatic life. They raise the pH of aquatic ecosystems and resist rapid biodegradation due to their sterically hindered cycloaliphatic ring [1].

Table 1: Physicochemical & Hazard Profile

Parameter	Value / Characteristic	Operational Implication
CAS Number	802828-84-8	Use for exact regulatory manifesting.
Molecular Formula	C₁₀H₂₁N	High carbon content; requires high-temp incineration.
Chemical Class	Cycloaliphatic Amine	Incompatible with strong oxidizers and halogens.
EPA Waste Codes	D002 (Corrosive)	Must be segregated from non-corrosive waste streams.
Physical State	Liquid (Combustible)	Store in dedicated flammable/corrosive safety cabinets.

Operational Workflow: Step-by-Step Disposal Procedure

The following protocol is a self-validating system designed to mitigate the exothermic and corrosive risks associated with p-Menthan-4-amine disposal. It adheres to the chemical management guidelines outlined in [2].

Phase 1: Segregation and Compatibility Verification

Why this matters: Amines can react violently with halogenated organics (forming quaternary ammonium salts exothermically) and transition metals (forming complex ions).

• Isolate the Waste Stream: Ensure the waste container is strictly designated for "Basic Organic Liquids."

• Verify Compatibility: Do not mix p-Menthan-4-amine with aldehydes, ketones (risk of Schiff base formation), or halogenated solvents (e.g., dichloromethane).

Phase 2: Micro-Scale Neutralization (For Volumes < 50 mL)

Why this matters: For small residual volumes, neutralizing the amine reduces its volatility and corrosivity before it enters the central waste stream.

• Thermal Control: Place a borosilicate glass beaker containing the amine waste into a secondary ice-water bath.

• Dilution: Dilute the amine with an inert, miscible solvent (e.g., ethanol or isopropanol) at a 1:5 ratio to act as a heat sink.

• Titration: Slowly add a weak acid, such as 1M Citric Acid or 1M Acetic Acid, dropwise while utilizing magnetic stirring. Never use concentrated mineral acids.

• Validation: Test the pH using wide-range pH indicator strips. (Avoid using electronic pH probes, as the lipophilic organic phase will foul the glass electrode). Stop titration when the pH stabilizes between 7.0 and 8.0.

Phase 3: Primary Containment and Packaging

Why this matters: Amines degrade certain plastics (like polycarbonate) and corrode metals.

• Select the Vessel: Transfer the neutralized or raw waste into a High-Density Polyethylene (HDPE) or Polytetrafluoroethylene (PTFE) container.

• Headspace Management: Leave at least 20% headspace in the container to accommodate potential vapor expansion.

• Venting: Ensure the cap is securely tightened, but utilize a pressure-relief vented cap if the waste is a mixture that may evolve gas.

Phase 4: Final Disposition

• Labeling: Affix a hazardous waste label detailing the exact contents: "p-Menthan-4-amine, cis- (Corrosive, Combustible)". Assign the code D002 [3].

• Destruction: Coordinate with your Environmental Health & Safety (EHS) department to route the waste for High-Temperature Incineration at a RCRA-permitted facility. Incineration must be equipped with nitrogen oxide (NOx) scrubbers to safely process the nitrogen content without generating toxic atmospheric pollutants.

Emergency Spill Response Protocol

In the event of an accidental release, immediate containment is prioritized over neutralization to prevent inhalation exposure and surface degradation.

Table 2: PPE & Material Compatibility for Spill Response

Equipment Type	Recommended Material	Unsafe / Incompatible Material
Gloves	Butyl Rubber or Heavy Nitrile	Latex (Degrades rapidly)
Absorbent	Diatomaceous Earth, Sand, or Clay	Sawdust / Paper (Fire hazard with amines)
Respirator	Full-face with Organic Vapor (OV) cartridge	N95 Dust Mask (Offers no vapor protection)

Immediate Action Steps:

• Evacuate & Ventilate: Clear the immediate area. Ensure fume hoods or local exhaust ventilation is running at maximum capacity.

• Don PPE: Equip the team according to the standards in Table 2, complying with [4].

• Containment: Surround the spill with an inert, non-combustible absorbent (e.g., dry sand or vermiculite). Do not use acidic spill kits directly on concentrated amine spills due to the risk of boiling and splattering.

• Collection: Use non-sparking polypropylene scoops to transfer the absorbed material into a rigid HDPE waste pail. Seal and label as hazardous spill debris.

• Decontamination: Wash the affected surface with a mild, dilute acetic acid solution (5%) to neutralize microscopic residues, followed by a thorough water rinse.

Disposal & Spill Response Decision Tree

Operational workflow for p-Menthan-4-amine waste routing and emergency spill management.

References

• Environmental Protection Agency (EPA). "Regulation of Phosphate Wastes, and Gas Processing Industry Wastes." EPA.gov. URL: [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. URL:[Link]

• Environmental Protection Agency (EPA). "40 CFR Part 261 - Identification and Listing of Hazardous Waste." EPA.gov. URL:[Link]

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment - 29 CFR 1910.132." OSHA.gov. URL:[Link]

Personal protective equipment for handling p-Menthan-4-amine,cis-(8ci)

As a Senior Application Scientist, I approach chemical handling not merely as a checklist of rules, but as a system of engineered risk mitigation. When working with p-Menthan-4-amine, cis- (8CI) (CAS: 802828-84-8)[1], you are handling a highly reactive cycloaliphatic amine. Standard laboratory safety protocols are insufficient here; relying on basic nitrile gloves and a standard lab coat is a critical failure point that can lead to severe chemical burns or systemic toxicity.

To build a self-validating safety system, we must first understand the mechanistic causality behind the hazards this molecule presents.

Chemical Profile & Mechanistic Hazard Analysis

cis-p-Menthan-4-amine is a lipophilic, sterically hindered primary amine used extensively in advanced pharmaceutical synthesis and materials science. Its danger lies in its dual nature: it is both highly tissue-permeable and fiercely nucleophilic.

Mechanistic Causality of Hazards:

• Corrosivity & Saponification: As a strong Lewis base, the unshared electron pair on the amine nitrogen readily abstracts protons from biological tissues. Upon dermal contact, it catalyzes the saponification of epidermal lipids, leading to rapid liquefaction necrosis and severe chemical burns[2].

• Systemic Toxicity via Dermal Absorption: The high carbon-to-nitrogen ratio of the menthane ring makes this molecule highly lipophilic. This allows the free-base amine to rapidly penetrate the stratum corneum and enter systemic circulation, potentially causing hepatotoxicity and central nervous system depression[3].

• Protein Sensitization: The nucleophilic amine group can act as a hapten, covalently binding to skin and respiratory proteins. This triggers a Type IV delayed hypersensitivity reaction, meaning repeated low-level exposures can induce severe allergic contact dermatitis or occupational asthma[2].

Table 1: Quantitative Chemical & Hazard Profile

Property	Value	Mechanistic Implication
Chemical Name	cis-p-Menthan-4-amine	Stereospecific cycloaliphatic amine framework.
CAS Registry Number	802828-84-8	Unique identifier for safety tracking and procurement.
Molecular Formula	C10H21N	High lipophilicity; readily crosses biological membranes.
Molecular Weight	155.28 g/mol	Low molecular weight facilitates rapid dermal penetration.
Vapor Pressure	~10 mmHg at 20°C	Volatile enough to present an immediate inhalation hazard at room temperature.

Personal Protective Equipment (PPE) Architecture

A robust PPE strategy for cycloaliphatic amines relies on defense-in-depth. Every layer must be chosen based on chemical compatibility data, not convenience.

Table 2: Engineered PPE Matrix

Protection Zone	Required Equipment	Material Specification	Mechanistic Rationale
Respiratory	Half-mask or full-face respirator	ABEK-P3 Filter Cartridge	Standard organic vapor (OV) cartridges are insufficient. ABEK filters contain specialized sorbents that specifically trap volatile amines and ammonia derivatives.
Hands (Primary)	Heavy-duty chemical gloves	Butyl Rubber (>0.5 mm)	Aliphatic amines rapidly permeate standard latex and thin nitrile. Butyl rubber provides superior resistance to basic organic solvents[3].
Hands (Secondary)	Inner disposable gloves	Nitrile (4-6 mil)	Acts as a self-validating layer. If the outer butyl glove is breached, the inner glove provides a brief window for safe doffing and replacement.
Eyes/Face	Splash goggles & Face shield	Polycarbonate	Amines cause rapid corneal damage. A face shield prevents droplet impact, while unvented goggles prevent vapor ingress[2].
Body	Chemical-resistant apron	Tychem® or equivalent	Prevents dermal absorption. Lipophilic amines will soak through standard cotton lab coats directly onto the skin.

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures that the chemical remains contained and isolated from the operator at all times.

Step 1: Pre-Operational Validation

• Verify that the Class II Fume Hood face velocity is calibrated between 80–100 feet per minute (fpm).

• Ensure the sash is lowered to the designated operational height to maximize vapor capture.

Step 2: Inert Atmosphere Preparation

• Because primary amines react with atmospheric carbon dioxide to form insoluble carbamate salts, flush your reaction vessel and transfer lines with dry Argon or Nitrogen prior to introducing the chemical.

Step 3: Execution of Transfer

• Do not pour the amine directly from the reagent bottle, as this generates invisible, highly toxic aerosols.

• Use a gas-tight glass syringe or a positive displacement pipette for all volumetric transfers.

Step 4: Immediate Decontamination

• Wipe down all exterior surfaces of transfer vessels and syringes with a 5% acetic acid solution . This weak acid immediately protonates any residual free-base amine, converting it into a water-soluble, non-volatile ammonium salt. Follow with a distilled water wipe.

Figure 1: Operational workflow and emergency spill response protocol for handling cycloaliphatic amines.

Spill Containment & Disposal Plan

In the event of a breach or spill, the primary objective shifts from operation to immediate chemical neutralization.

Step 1: Evacuation & Isolation If a spill occurs outside the fume hood, immediately halt work, alert nearby personnel, and evacuate the laboratory. Allow the HVAC system 15-30 minutes to clear the immediate vapor hazard before re-entering with full PPE (including the ABEK respirator).

Step 2: Containment Surround the spill perimeter with an inert, non-combustible absorbent such as diatomaceous earth, sand, or vermiculite. Never use sawdust or paper towels , as concentrated amines can react exothermically with organic materials, posing a fire risk.

Step 3: Chemical Neutralization (The Critical Step) Carefully apply a dilute acidic solution (e.g., 5% acetic acid or sodium bisulfate) starting from the perimeter and moving inward.

• Mechanistic rationale: This acid-base reaction converts the volatile, lipophilic, and highly toxic free-base amine into a stable, non-volatile ammonium salt, drastically reducing the inhalation hazard and preventing further surface permeation.

Step 4: Validation and Disposal

• Test the neutralized spill slurry with pH indicator paper. Ensure the pH is between 6 and 8.

• Scoop the neutralized slurry into a High-Density Polyethylene (HDPE) hazardous waste container using non-sparking tools.

• Label the container clearly as "Neutralized Cycloaliphatic Amine Waste" and coordinate with your Environmental Health and Safety (EHS) department for final incineration.

References

• Wolverine Coatings Corporation. "Safe Handling of Epoxy Resin Systems" (Details dermal absorption and sensitization risks of cycloaliphatic amines).[Link]

• Occupational Safety and Health Administration (OSHA). "OSHA Technical Manual (OTM) - Section III: Chapter 1" (Mechanistic data on amine basicity, eye/skin irritation, and saponification).[Link]

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. OSHA Technical Manual (OTM) - Section III: Chapter 1 | Occupational Safety and Health Administration [osha.gov]
• 3. wolverinecoatings.com [wolverinecoatings.com]